3-Formyl-2,4,6-trimethylbenzyl acetate

• CAS: 137380-48-4

Core Science & Biosynthesis

"3-Formyl-2,4,6-trimethylbenzyl acetate" CAS number and properties

An In-Depth Technical Guide to 3-Formyl-2,4,6-trimethylbenzyl acetate

Authored by: A Senior Application Scientist

Introduction

3-Formyl-2,4,6-trimethylbenzyl acetate is a substituted aromatic aldehyde with significant potential in synthetic organic chemistry and related fields. Its unique structure, featuring both a reactive aldehyde and a protected benzyl alcohol, makes it a versatile intermediate for the synthesis of more complex molecules. This guide provides a comprehensive overview of its chemical properties, synthesis, reactivity, and potential applications, with a focus on insights relevant to researchers and professionals in drug development.

Chemical Identity and Core Properties

The fundamental characteristics of 3-Formyl-2,4,6-trimethylbenzyl acetate are summarized below. A thorough understanding of these properties is the cornerstone of its effective application in a laboratory setting.

Property	Value	Source
CAS Number	137380-48-4	[1][2]
IUPAC Name	(3-formyl-2,4,6-trimethylphenyl)methyl acetate	[1]
Molecular Formula	C₁₃H₁₆O₃	[1]
Molecular Weight	220.26 g/mol	[1]
Canonical SMILES	CC1=CC(=C(C(=C1COC(=O)C)C)C=O)C	[1]
InChI Key	AVAXHSXXDPQPIR-UHFFFAOYSA-N	[1]

Synthesis and Mechanistic Considerations

The strategic placement of the formyl group on the trimethyl-substituted benzene ring is typically achieved through established organic reactions. The choice of synthetic route is often dictated by the availability of starting materials and the desired scale of the reaction.

Vilsmeier-Haack Reaction

A prevalent method for the formylation of electron-rich aromatic rings is the Vilsmeier-Haack reaction. This approach introduces the formyl group in a regioselective manner.

Workflow for Vilsmeier-Haack Reaction:

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. weeiboo.com [weeiboo.com]

A Comprehensive Spectroscopic Guide to 3-Formyl-2,4,6-trimethylbenzyl acetate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of 3-Formyl-2,4,6-trimethylbenzyl acetate (CAS No: 137380-48-4), a versatile organic compound with applications in organic synthesis and potentially in the fragrance industry.[1] This document details the predicted and expected data from key spectroscopic techniques, including Nuclear Magnetic Resonance (¹H and ¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. Each section includes a theoretical foundation for the spectroscopic method, a detailed experimental protocol, an in-depth analysis of the expected spectral features, and illustrative diagrams to aid in the structural elucidation and characterization of the title compound. The causality behind experimental choices and the self-validating nature of the described protocols are emphasized to ensure scientific integrity and practical utility for researchers in the field.

Introduction: The Molecular Architecture and Significance

3-Formyl-2,4,6-trimethylbenzyl acetate, with the molecular formula C₁₃H₁₆O₃ and a molecular weight of 220.26 g/mol , is a substituted aromatic compound.[1] Its structure is characterized by a benzyl acetate core, further functionalized with three methyl groups and a formyl (aldehyde) group on the benzene ring. This unique arrangement of functional groups imparts specific chemical reactivity and distinct spectroscopic signatures, making it a valuable intermediate in the synthesis of more complex molecules.[1] A thorough understanding of its spectroscopic data is paramount for its unambiguous identification, purity assessment, and for monitoring its transformations in chemical reactions.

This guide is structured to provide a holistic spectroscopic profile of 3-Formyl-2,4,6-trimethylbenzyl acetate, moving from the atomic level insights of NMR to the functional group identification through IR, and finally to the molecular mass and fragmentation patterns revealed by MS.

Molecular Structure:

Caption: Molecular structure of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Proton and Carbon Skeleton

NMR spectroscopy is a powerful analytical technique that provides detailed information about the structure of a molecule by observing the behavior of atomic nuclei in a magnetic field. For organic molecules, ¹H and ¹³C NMR are the most informative.

Experimental Protocol for NMR Spectroscopy

A standardized protocol for acquiring high-resolution NMR spectra is crucial for reproducibility and accurate data interpretation.

Step-by-Step Methodology:

• Sample Preparation: Weigh approximately 5-10 mg of 3-Formyl-2,4,6-trimethylbenzyl acetate and dissolve it in 0.7-1.0 mL of a deuterated solvent, typically deuterated chloroform (CDCl₃), which is a common choice for its good dissolving power for many organic compounds and its single deuterium signal that does not interfere with the analyte's spectrum.[2]

• Filtration (Optional but Recommended): If any particulate matter is present, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to prevent magnetic field distortions.

• Instrumentation: The NMR spectra should be acquired on a spectrometer with a proton frequency of at least 300 MHz to ensure adequate signal dispersion.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-45 degree pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • The spectral width should be set to encompass all expected proton signals (typically 0-12 ppm).

  • The spectrum should be referenced to the residual solvent peak of CDCl₃ (δ 7.26 ppm) or an internal standard like tetramethylsilane (TMS, δ 0.00 ppm).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum to obtain singlets for each unique carbon atom.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

  • The spectral width should be set to cover the typical range for organic molecules (0-220 ppm).

  • The spectrum is typically referenced to the solvent peak of CDCl₃ (δ 77.16 ppm).

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum provides information on the number of different types of protons, their chemical environment, and their proximity to other protons.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde (-CHO)	9.8 - 10.5	Singlet	1H
Aromatic (Ar-H)	7.0 - 7.5	Singlet	1H
Benzylic (-CH₂-)	5.0 - 5.5	Singlet	2H
Aromatic Methyl (Ar-CH₃)	2.2 - 2.6	Singlet	9H (3 overlapping)
Acetate Methyl (-COCH₃)	2.0 - 2.3	Singlet	3H

Interpretation of the ¹H NMR Spectrum:

• Aldehyde Proton (δ 9.8 - 10.5): The proton of the formyl group is highly deshielded due to the electronegativity of the oxygen atom and the anisotropic effect of the carbonyl group, resulting in a characteristic downfield singlet.

• Aromatic Proton (δ 7.0 - 7.5): The single proton on the aromatic ring is expected to appear as a singlet due to the absence of adjacent protons for coupling. Its chemical shift is influenced by the surrounding electron-donating methyl groups and the electron-withdrawing formyl and acetate groups.

• Benzylic Protons (δ 5.0 - 5.5): The two protons of the benzylic methylene group are chemically equivalent and will appear as a singlet. They are deshielded by the adjacent aromatic ring and the electronegative oxygen of the acetate group.

• Aromatic Methyl Protons (δ 2.2 - 2.6): The three methyl groups attached to the aromatic ring are expected to have similar chemical environments and may appear as three distinct singlets or as a single, broader singlet integrating to nine protons.

• Acetate Methyl Protons (δ 2.0 - 2.3): The three protons of the acetate methyl group will appear as a sharp singlet, with a chemical shift typical for a methyl group attached to a carbonyl carbon.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the number of unique carbon atoms in the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O, aldehyde)	190 - 200
Carbonyl (C=O, ester)	169 - 172
Aromatic (C-CHO)	135 - 145
Aromatic (C-CH₂OAc)	135 - 145
Aromatic (C-CH₃)	130 - 140
Aromatic (C-H)	125 - 135
Benzylic (-CH₂-)	60 - 70
Aromatic Methyl (Ar-CH₃)	15 - 25
Acetate Methyl (-COCH₃)	20 - 25

Interpretation of the ¹³C NMR Spectrum:

• Carbonyl Carbons: The two carbonyl carbons of the aldehyde and ester groups will be the most downfield signals due to the strong deshielding effect of the double-bonded oxygen atoms.

• Aromatic Carbons: The six carbons of the aromatic ring will appear in the range of 125-145 ppm. The quaternary carbons attached to the formyl, benzyl acetate, and methyl groups will have distinct chemical shifts from the protonated aromatic carbon.

• Benzylic Carbon: The benzylic methylene carbon will resonate in the 60-70 ppm region, deshielded by the aromatic ring and the acetate group.

• Methyl Carbons: The carbons of the three aromatic methyl groups and the acetate methyl group will appear in the upfield region of the spectrum (15-25 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a technique used to obtain an infrared spectrum of absorption or emission of a solid, liquid or gas. An FT-IR spectrometer simultaneously collects high-spectral-resolution data over a wide spectral range. This confers a significant advantage over a dispersive spectrometer, which measures intensity over a narrow range of wavelengths at a time.

Experimental Protocol for FT-IR Spectroscopy

Step-by-Step Methodology (Thin Film Method):

• Sample Preparation: If the compound is a solid, dissolve a small amount (a few milligrams) in a volatile solvent like dichloromethane or acetone.[3]

• Film Deposition: Place a drop of the solution onto a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate, leaving a thin film of the compound on the plate.[3]

• Data Acquisition:

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the clean, empty salt plate to subtract any atmospheric and instrumental interferences.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

  • The spectrum is usually recorded in the range of 4000-400 cm⁻¹.

Predicted FT-IR Spectral Data

The FT-IR spectrum provides a "fingerprint" of the molecule, with characteristic absorption bands corresponding to the vibrations of specific functional groups.

Table 3: Predicted FT-IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
2950-2850	C-H (alkane)	Stretch
2850-2750	C-H (aldehyde)	Stretch
1735-1750	C=O (ester)	Stretch
1690-1715	C=O (aldehyde)	Stretch
1600-1450	C=C (aromatic)	Stretch
1200-1250	C-O (ester)	Stretch

Interpretation of the FT-IR Spectrum:

• C-H Stretching: The spectrum will show characteristic C-H stretching vibrations for the methyl and methylene groups in the 2950-2850 cm⁻¹ region. A weaker pair of bands in the 2850-2750 cm⁻¹ region is indicative of the aldehyde C-H stretch.

• Carbonyl Stretching: Two distinct and strong carbonyl (C=O) stretching bands will be prominent. The ester carbonyl will appear at a higher wavenumber (1735-1750 cm⁻¹) compared to the aldehyde carbonyl (1690-1715 cm⁻¹), which is slightly lowered due to conjugation with the aromatic ring.

• Aromatic C=C Stretching: Medium to weak absorptions in the 1600-1450 cm⁻¹ region are characteristic of the carbon-carbon double bond stretching within the aromatic ring.

• C-O Stretching: A strong band in the 1200-1250 cm⁻¹ region will be present, corresponding to the C-O stretching of the acetate group.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio. It provides information about the molecular weight and the fragmentation pattern of a molecule, which can be used for structural elucidation.

Experimental Protocol for Electron Ionization Mass Spectrometry (EI-MS)

Step-by-Step Methodology:

• Sample Introduction: A small amount of the sample is introduced into the mass spectrometer, typically via a direct insertion probe for solids or liquids with low volatility.

• Ionization: In the ion source, the sample is bombarded with a high-energy electron beam (typically 70 eV), causing the molecule to lose an electron and form a molecular ion (M⁺•).[4][5]

• Fragmentation: The high internal energy of the molecular ion often causes it to fragment into smaller, charged ions and neutral radicals.[6]

• Mass Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected, and their abundance is recorded, generating a mass spectrum.

Predicted Mass Spectrum and Fragmentation Pattern

The mass spectrum is a plot of ion abundance versus m/z. The peak with the highest m/z value often corresponds to the molecular ion.

Table 4: Predicted Key Fragments in the EI-Mass Spectrum

m/z	Fragment Ion	Proposed Structure
220	[M]⁺•	C₁₃H₁₆O₃⁺•
177	[M - CH₃CO]⁺	[C₁₁H₁₃O]⁺
161	[M - OCOCH₃]⁺	[C₁₁H₁₃]⁺
149	[M - CH₂OCOCH₃]⁺	[C₁₀H₉O]⁺
43	[CH₃CO]⁺	Acetyl cation

Interpretation of the Mass Spectrum:

• Molecular Ion Peak (m/z 220): The molecular ion peak should be observed at an m/z corresponding to the molecular weight of the compound (220.26 g/mol ).

• Major Fragmentation Pathways:

  • Loss of an Acetyl Radical (m/z 177): Cleavage of the benzyl-oxygen bond can lead to the loss of an acetyl radical (•COCH₃), resulting in a fragment at m/z 177.

  • Loss of an Acetoxy Radical (m/z 161): Alpha-cleavage next to the aromatic ring can result in the loss of the entire acetoxy group as a radical (•OCOCH₃), giving a fragment at m/z 161.

  • Loss of the entire side chain (m/z 149): Cleavage of the bond between the aromatic ring and the benzylic carbon can lead to the loss of the CH₂OCOCH₃ group.

  • Acetyl Cation (m/z 43): A prominent peak at m/z 43 is expected, corresponding to the stable acetyl cation ([CH₃CO]⁺).

Caption: Proposed fragmentation pathway for 3-Formyl-2,4,6-trimethylbenzyl acetate in EI-MS.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Investigating Electronic Transitions

UV-Vis spectroscopy measures the absorption of ultraviolet or visible radiation by a substance. In organic molecules, this absorption corresponds to the excitation of electrons from lower to higher energy molecular orbitals.

Experimental Protocol for UV-Vis Spectroscopy

Step-by-Step Methodology:

• Solvent Selection: Choose a UV-transparent solvent, such as ethanol or cyclohexane, that does not absorb in the region of interest.

• Sample Preparation: Prepare a dilute solution of the compound in the chosen solvent. The concentration should be adjusted to give an absorbance reading between 0.2 and 1.0 for optimal accuracy.

• Data Acquisition:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Record a baseline spectrum with the cuvette filled only with the solvent.

  • Record the sample spectrum over a range of approximately 200-400 nm.

Predicted UV-Vis Spectral Data

The UV-Vis spectrum of 3-Formyl-2,4,6-trimethylbenzyl acetate is expected to show absorptions characteristic of a substituted benzaldehyde.

Table 5: Predicted UV-Vis Absorption Maxima (λmax)

Transition	Predicted λmax (nm)
π → π	~250-260
n → π	~300-320

Interpretation of the UV-Vis Spectrum:

• π → π Transition:* A strong absorption band is expected around 250-260 nm, corresponding to the π → π* electronic transition within the aromatic ring and the conjugated carbonyl group.

• n → π Transition:* A weaker absorption band is anticipated at a longer wavelength, around 300-320 nm. This is due to the n → π* transition of the non-bonding electrons on the oxygen atom of the aldehyde group.

Synthesis and Purity Considerations

The spectroscopic data presented in this guide assumes a pure sample of 3-Formyl-2,4,6-trimethylbenzyl acetate. However, the method of synthesis can introduce impurities that may be reflected in the spectra. Common synthetic routes include:

• Vilsmeier-Haack Reaction: This reaction introduces a formyl group onto an electron-rich aromatic ring using a Vilsmeier reagent (formed from DMF and an acid chloride like POCl₃).[7][8] Incomplete reaction could leave starting material (2,4,6-trimethylbenzyl acetate), and side reactions could lead to other isomers.

• Oxidation of the Corresponding Alcohol: Oxidation of 3-hydroxymethyl-2,4,6-trimethylbenzyl acetate would yield the desired aldehyde.[1][9] Incomplete oxidation would result in the presence of the starting alcohol, while over-oxidation could produce the corresponding carboxylic acid.

The spectroscopic techniques detailed in this guide are essential for monitoring the progress of these reactions and for confirming the purity of the final product.

Conclusion

This technical guide has provided a detailed, in-depth overview of the expected spectroscopic data for 3-Formyl-2,4,6-trimethylbenzyl acetate. By combining predicted spectral data with established experimental protocols and theoretical interpretations, this document serves as a valuable resource for researchers in organic synthesis, medicinal chemistry, and materials science. The multi-faceted approach, integrating ¹H and ¹³C NMR, FT-IR, MS, and UV-Vis spectroscopy, offers a robust framework for the comprehensive characterization of this and other related organic molecules. The emphasis on the rationale behind experimental choices and the interconnectedness of the data from different techniques underscores the principles of scientific integrity and provides a practical guide for laboratory work.

References

• University of Oregon. (n.d.). Selective Oxidation of Benzyl Alcohol to Benzaldehyde. Retrieved from [Link]

• J&K Scientific LLC. (2025). Vilsmeier-Haack Reaction. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy of Solids. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 5.4: The 1H-NMR experiment. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-DIMETHYLAMINOBENZALDEHYDE. Retrieved from [Link]

• Fiveable. (n.d.). Mass spectrometry (MS) | Organic Chemistry II Class Notes. Retrieved from [Link]

• Chemguide. (n.d.). mass spectra - fragmentation patterns. Retrieved from [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. fiveable.me [fiveable.me]
• 5. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. jk-sci.com [jk-sci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. cs.gordon.edu [cs.gordon.edu]

Synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate from 2,4,6-trimethylbenzyl acetate

A Technical Guide to the Regioselective Formylation of 2,4,6-Trimethylbenzyl Acetate

Executive Summary

This technical guide provides an in-depth analysis and practical protocols for the synthesis of 3-formyl-2,4,6-trimethylbenzyl acetate from 2,4,6-trimethylbenzyl acetate. The core challenge lies in the efficient and regioselective introduction of a formyl group onto a highly activated and sterically hindered aromatic ring. This document evaluates several classical and modified formylation methodologies, concluding with a strong recommendation for the Vilsmeier-Haack reaction due to its reliability, mild conditions, and high yields with electron-rich substrates. A modified Duff reaction is presented as a viable alternative. Detailed, step-by-step protocols, mechanistic diagrams, and a comparative analysis of synthetic strategies are provided to equip researchers and drug development professionals with the necessary knowledge for successful synthesis.

Introduction: The Synthetic Target and Its Challenges

The target molecule, 3-formyl-2,4,6-trimethylbenzyl acetate, is a polysubstituted benzaldehyde derivative with potential applications as a versatile intermediate in the synthesis of more complex organic molecules and as a component in the fragrance industry.[1] Its synthesis requires the formylation of 2,4,6-trimethylbenzyl acetate, an aromatic ester.

The primary synthetic consideration is the regioselectivity of the electrophilic aromatic substitution. The benzene ring of the starting material is highly activated by three electron-donating methyl groups at the 2, 4, and 6 positions. The benzyl acetate moiety at the 1-position is considered a weakly deactivating group but is also ortho-, para-directing. The cumulative effect of these substituents strongly directs the incoming electrophile (the formyl group) to the vacant 3 and 5 positions, which are chemically equivalent. This inherent electronic bias simplifies the challenge of regioselectivity, making the primary goal the selection of a formylation method that is compatible with the substrate's sterics and the ester functional group.

Comparative Analysis of Formylation Strategies

Several methods exist for the formylation of aromatic rings.[2] The choice of method depends on the reactivity of the aromatic substrate, steric hindrance, and the presence of other functional groups. For a highly activated substrate like 2,4,6-trimethylbenzyl acetate, the following methods are most relevant.

The Vilsmeier-Haack Reaction

This reaction employs a Vilsmeier reagent, typically a chloroiminium salt generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[3][4] It is an exceptionally effective and mild method for formylating electron-rich aromatic and heteroaromatic compounds.[5][6] The electrophile is relatively bulky, but the high activation of the substrate should facilitate the reaction despite the steric hindrance from the flanking methyl groups. This method is explicitly suggested for the synthesis of the target compound.[1]

The Duff Reaction

The Duff reaction traditionally uses hexamethylenetetramine (HMTA) as the formylating agent in an acidic medium, such as acetic or glyceroboric acid.[7][8] It is most effective for highly activated substrates like phenols, typically resulting in ortho-formylation.[9] A significant modification by Smith et al. utilizes HMTA in trifluoroacetic acid (TFA), extending the reaction's utility to non-phenolic activated aromatic compounds with good yields and mild conditions.[10] This modified approach presents a strong alternative to the Vilsmeier-Haack reaction.

The Gattermann Reaction

The Gattermann reaction introduces a formyl group using a mixture of hydrogen cyanide (HCN) and hydrogen chloride (HCl) with a Lewis acid catalyst.[11][12] Due to the extreme toxicity of HCN, a safer modification uses zinc cyanide (Zn(CN)₂), which generates the necessary HCN in situ.[13] While effective for activated rings like mesitylene, it is generally considered less convenient than the Vilsmeier-Haack reaction for laboratory-scale synthesis.[13]

Strategy Comparison Table

Feature	Vilsmeier-Haack Reaction	Modified Duff Reaction (HMTA/TFA)	Gattermann Reaction (Zn(CN)₂)
Formylating Agent	Vilsmeier Reagent (from DMF/POCl₃)[5]	Iminium ion (from HMTA/TFA)[10]	Formimidoyl cation (from HCN/HCl)[11][13]
Substrate Scope	Excellent for electron-rich arenes and heterocycles.[3]	Good for activated arenes, including non-phenolic hydrocarbons.[10]	Good for activated arenes and phenols.[13]
Reaction Conditions	Mild, typically 0°C to moderate heating (e.g., 80°C).[5]	Mild, typically refluxing TFA (80-90°C).[10]	Requires strong Lewis acid (AlCl₃) or in-situ generated catalyst (ZnCl₂).[13]
Safety & Handling	POCl₃ is corrosive and water-sensitive. DMF is a moderate hazard.	TFA is highly corrosive. HMTA is a flammable solid.	Zn(CN)₂ is highly toxic and releases HCN gas upon acidification. Extreme caution required.
Suitability Score	Excellent: Proven method for similar substrates; high expected yield.	Good: Viable alternative with different reagent profile.	Fair: Less common for this type of transformation; significant safety concerns.

Recommended Synthetic Protocols & Methodologies

Based on the analysis, the Vilsmeier-Haack reaction is the primary recommended method. The modified Duff reaction is provided as a robust second option.

Protocol 1: Vilsmeier-Haack Formylation

This protocol is adapted from standard Vilsmeier-Haack procedures for activated aromatic compounds.[5][14]

Step-by-Step Methodology:

• Vilsmeier Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF, 3.0 equiv.). Cool the flask to 0°C in an ice-water bath. Add phosphorus oxychloride (POCl₃, 1.2 equiv.) dropwise via the addition funnel over 30 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction Initiation: After the addition is complete, allow the mixture to stir at 0°C for an additional 30 minutes, during which the Vilsmeier reagent will form as a solid or thick slurry.

• Substrate Addition: Dissolve 2,4,6-trimethylbenzyl acetate (1.0 equiv.) in a minimal amount of anhydrous DMF or an inert solvent like dichloromethane. Add this solution dropwise to the stirred Vilsmeier reagent at 0°C.

• Reaction Progression: After the substrate addition, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to 60-70°C and maintain for 2-4 hours, monitoring the reaction progress by TLC.

• Quenching and Hydrolysis: Cool the reaction mixture back to 0°C. Carefully and slowly pour the mixture onto crushed ice containing an excess of sodium acetate. This will hydrolyze the intermediate iminium salt to the aldehyde.

• Workup and Extraction: Stir the aqueous slurry vigorously for 1 hour. Extract the product with ethyl acetate or diethyl ether (3x).

• Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Final Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure 3-formyl-2,4,6-trimethylbenzyl acetate.

Causality and Scientist's Notes:

• Anhydrous conditions are critical in the initial steps to prevent premature decomposition of POCl₃ and the Vilsmeier reagent.

• The slow, cooled addition of POCl₃ to DMF manages the exothermic reaction of forming the Vilsmeier reagent.[5]

• Heating the reaction mixture provides the necessary activation energy for the electrophilic attack on the sterically hindered ring.

• Quenching with ice and sodium acetate neutralizes the acidic mixture and facilitates the hydrolysis of the stable iminium intermediate to the final aldehyde product.[5]

Protocol 2: Modified Duff Reaction (HMTA/TFA)

This protocol is based on the procedure described by Smith for the formylation of activated hydrocarbons.[10]

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, combine 2,4,6-trimethylbenzyl acetate (1.0 equiv.) and hexamethylenetetramine (HMTA, 1.5 equiv.).

• Solvent Addition: Carefully add trifluoroacetic acid (TFA) to the flask to serve as both the solvent and the acid catalyst. A concentration of ~0.5 M is a reasonable starting point.

• Reaction Progression: Heat the mixture to reflux (approx. 85-90°C) and maintain for 12-18 hours. Monitor the reaction by TLC until the starting material is consumed.

• Hydrolysis: Cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure to remove the bulk of the TFA. Add the residue to a mixture of ice and water and stir for 1-2 hours to hydrolyze the intermediate imine.

• Workup and Extraction: Neutralize the aqueous solution with solid sodium carbonate or a saturated solution of sodium bicarbonate until the pH is ~7-8. Extract the product with dichloromethane or ethyl acetate (3x).

• Purification: Combine the organic layers, wash with water and then brine. Dry over anhydrous magnesium sulfate (MgSO₄), filter, and evaporate the solvent.

• Final Purification: Purify the resulting crude oil or solid by column chromatography on silica gel to obtain the desired product.

Causality and Scientist's Notes:

• TFA serves as a strong acid to protonate HMTA, facilitating its decomposition into the reactive methyleneiminium ion electrophile.[10]

• Refluxing for an extended period is necessary as this reaction is generally slower than the Vilsmeier-Haack formylation.

• The final hydrolysis step is crucial to convert the amine intermediate, formed after the electrophilic substitution, into the target aldehyde.[8][15]

Visualization of Mechanisms & Workflow

Vilsmeier-Haack Reaction Mechanism

Caption: Mechanism of the Vilsmeier-Haack formylation.

Modified Duff Reaction Mechanism

Caption: Mechanism of the modified Duff (HMTA/TFA) reaction.

General Synthetic Workflow

Caption: High-level experimental workflow for the synthesis.

Conclusion

The synthesis of 3-formyl-2,4,6-trimethylbenzyl acetate from its corresponding benzyl acetate precursor is a feasible transformation leveraging the principles of electrophilic aromatic substitution on a highly activated ring. A thorough evaluation of established formylation methods indicates that the Vilsmeier-Haack reaction stands out as the most robust and efficient strategy, offering mild conditions and a high probability of success. The modified Duff reaction using HMTA in trifluoroacetic acid serves as a competent alternative. The provided protocols and mechanistic insights in this guide are designed to empower researchers to undertake this synthesis with a high degree of confidence and scientific rigor.

References

• Duff reaction. (n.d.). Grokipedia.
• Duff reaction. (n.d.). In Wikipedia.
• Duff reaction. (n.d.). Chemeurope.com.
• 3-Formyl-2,4,6-trimethylbenzyl acetate. (n.d.). Smolecule.
• Duff Reaction. (n.d.). SynArchive.
• Smith, W. E. (1972). Formylation of Aromatic Compounds with Hexamethylenetetramine and Trifluoroacetic Acid. The Journal of Organic Chemistry, 37(24), 3972–3973.
• Process for formylation of aromatic compounds. (1995). Google Patents.
• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal.
• Vilsmeier-Haack Reaction. (n.d.). J&K Scientific LLC.
• The use of 2,4,6-trimethylbenzyl esters in peptide synthesis. (1966). ConnectSci.
• Gattermann Reaction: Mechanism, Examples & Application. (n.d.). Collegedunia.
• Gattermann Reaction. (n.d.). Unacademy.
• Gattermann reaction. (n.d.). In Wikipedia.
• Gattermann reaction examples. (n.d.). BYJU'S.
• Vilsmeier–Haack reaction. (n.d.). In Wikipedia.
• Synthesis of Polysubstituted Benzenes. (n.d.). Fiveable.
• Review Article on Vilsmeier-Haack Reaction. (n.d.). ResearchGate.
• Ch12 : Electrophilic Aromatic Substitution. (n.d.). University of Calgary.
• 16.11: Synthesis of Polysubstituted Benzenes. (2023). Chemistry LibreTexts.
• Synthesis of Substituted 3-Formyl Chromones. (2005). Asian Journal of Chemistry, 17(3), 2016–2018.
• Synthesis by Formylation of Arene—Hydrogen Bonds. (n.d.). Thieme E-Books.

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. ijpcbs.com [ijpcbs.com]
• 7. grokipedia.com [grokipedia.com]
• 8. Duff reaction - Wikipedia [en.wikipedia.org]
• 9. synarchive.com [synarchive.com]
• 10. Aromatic Formylation with HMTA and TFA - [www.rhodium.ws] [erowid.org]
• 11. collegedunia.com [collegedunia.com]
• 12. byjus.com [byjus.com]
• 13. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 14. asianpubs.org [asianpubs.org]
• 15. Duff_reaction [chemeurope.com]

Mechanism of Vilsmeier-Haack formylation of polysubstituted aromatics

An In-depth Technical Guide to the Vilsmeier-Haack Formylation of Polysubstituted Aromatics

Introduction: The Enduring Utility of Formylation

The Vilsmeier-Haack reaction, a cornerstone of synthetic organic chemistry since its discovery in 1927, provides a powerful and versatile method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] For researchers in drug development and materials science, the introduction of a formyl group (-CHO) is a critical strategic step. This functional group serves as a versatile synthetic handle, enabling a vast array of subsequent transformations, including the construction of complex heterocyclic scaffolds, which are prevalent in pharmacologically active molecules.[3][4] This guide offers a detailed examination of the Vilsmeier-Haack reaction's mechanism, focusing on its application to polysubstituted aromatic systems, where the interplay of electronic and steric effects dictates the reaction's regiochemical outcome. We will explore the causality behind experimental choices and provide a validated protocol for practical application.

Part 1: Generation and Nature of the Vilsmeier Reagent

The efficacy of the Vilsmeier-Haack reaction hinges on the in-situ formation of a potent electrophile known as the Vilsmeier reagent.[5] This reagent is typically generated from a substituted amide, most commonly N,N-dimethylformamide (DMF), and an acid halide like phosphorus oxychloride (POCl₃).[1][6]

The formation mechanism begins with the nucleophilic attack of the carbonyl oxygen of DMF on the electrophilic phosphorus atom of POCl₃. This is followed by the elimination of a dichlorophosphate anion to yield the highly reactive electrophilic species: the N,N-dimethylchloromethyleniminium ion, which is the Vilsmeier reagent.[5]

The Vilsmeier reagent is a relatively weak electrophile compared to the acylium ions generated in Friedel-Crafts acylations.[5] This is due to the significant positive mesomeric (+M) effect of the dimethylamino group, which delocalizes the positive charge.[5] Consequently, the Vilsmeier-Haack reaction is most effective on aromatic rings activated by potent electron-donating groups (EDGs).[5][7]

Part 2: The Core Mechanism on Polysubstituted Aromatics

The formylation of an activated aromatic ring proceeds via a classical electrophilic aromatic substitution (SEAr) pathway.[6][8] The process can be dissected into two primary stages following the generation of the Vilsmeier reagent: electrophilic attack and subsequent hydrolysis.

Electrophilic Attack and Intermediate Formation

The electron-rich π-system of the polysubstituted aromatic compound attacks the electrophilic carbon of the Vilsmeier reagent.[9] This step disrupts the aromaticity of the ring and forms a resonance-stabilized carbocation intermediate, often referred to as a sigma complex or Wheland intermediate. A base, typically DMF from the reaction medium, then abstracts a proton from the site of substitution, restoring aromaticity and yielding an aryl iminium salt intermediate.[1]

// Nodes Aromatic [label="Activated\nAromatic Ring", fillcolor="#FFFFFF"]; Vilsmeier [label="Vilsmeier\nReagent", fillcolor="#FFFFFF"]; SigmaComplex [label="Sigma Complex\n(Wheland Intermediate)", fillcolor="#FBBC05"]; IminiumSalt [label="Aryl Iminium Salt", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Aromatic -> SigmaComplex [label="Electrophilic Attack", color="#EA4335"]; Vilsmeier -> SigmaComplex [color="#EA4335"]; SigmaComplex -> IminiumSalt [label="Deprotonation\n(Restores Aromaticity)", color="#34A853"]; } /dot Caption: Electrophilic aromatic substitution step of the Vilsmeier-Haack reaction.

Hydrolysis to the Aldehyde

The reaction is completed by an aqueous workup. The aryl iminium salt, being susceptible to nucleophilic attack, readily reacts with water. The resulting intermediate undergoes proton transfer and elimination of dimethylamine to furnish the final aromatic aldehyde.[1][8][9] This hydrolysis step is typically rapid and efficient.

Regioselectivity: The Role of Substituents

In polysubstituted aromatics, the position of formylation is dictated by the cumulative electronic and steric effects of the existing substituents. The Vilsmeier reagent, being a bulky electrophile, is sensitive to steric hindrance.

• Electronic Effects: The reaction shows a strong preference for positions that are electronically enriched. Activating, electron-donating groups (EDGs) such as amino (-NR₂), hydroxyl (-OH), and alkoxy (-OR) groups are powerful ortho- and para-directors.[10] In general, the directing influence of multiple substituents is additive. When directing effects are opposed, the most powerful activating group typically governs the regioselectivity.

• Steric Effects: Formylation generally occurs at the less sterically hindered position.[1][6] For instance, with a single activating group on a benzene ring, substitution is heavily favored at the para position over the sterically more crowded ortho positions.[10] In polysubstituted systems, a position flanked by two substituents is highly disfavored.

Substituent Group	Type	Directing Influence	Comments
-NR₂, -NHR, -NH₂	Strongly Activating	Ortho, Para	Overwhelmingly directs to the para position unless blocked.[10]
-OH, -OR	Strongly Activating	Ortho, Para	Strong para-director.[10]
-Alkyl (e.g., -CH₃)	Weakly Activating	Ortho, Para	Less influential than -OR or -NR₂ groups.
-H	Neutral	N/A	Reference point.
-F, -Cl, -Br, -I	Weakly Deactivating	Ortho, Para	Deactivates the ring but still directs ortho/para.
-NO₂, -CN, -SO₃H	Strongly Deactivating	Meta	Rings with these groups are generally unreactive to Vilsmeier-Haack conditions.

Part 3: Experimental Protocol

This section provides a representative, self-validating protocol for the formylation of a polysubstituted, activated aromatic compound.

Workflow Overview

Detailed Step-by-Step Methodology

Reagents and Equipment:

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Activated polysubstituted aromatic substrate

• Sodium acetate (NaOAc) or Sodium Carbonate (Na₂CO₃)

• Ethyl acetate or Dichloromethane (for extraction)

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet

• Ice bath

• Heating mantle

Procedure:

• Vilsmeier Reagent Preparation: In a flame-dried, two-necked round-bottom flask under a nitrogen atmosphere, place anhydrous DMF (10 equivalents). Cool the flask to 0°C using an ice bath. Add POCl₃ (1.5 - 2.0 equivalents) dropwise via a dropping funnel over 15-20 minutes, ensuring the internal temperature does not rise significantly. Stir the resulting mixture at 0°C for an additional 30 minutes.[11]

• Reaction: Dissolve the polysubstituted aromatic substrate (1.0 equivalent) in a minimal amount of anhydrous DMF or another suitable solvent like dichloromethane.[6] Add this solution dropwise to the pre-formed Vilsmeier reagent at 0°C.

• Heating: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture to a temperature between 60-80°C.[3] The reaction progress should be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from a few hours to overnight depending on the substrate's reactivity.[11]

• Workup and Hydrolysis: Once the reaction is complete, cool the mixture to room temperature and pour it carefully into a beaker containing crushed ice.[11] This step hydrolyzes the iminium salt intermediate.

• Neutralization: Slowly neutralize the acidic mixture by adding a saturated aqueous solution of sodium acetate or sodium carbonate until the pH is approximately 7-8.[6][11] Stir for 30 minutes to ensure complete hydrolysis and neutralization.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate, 3 x 50 mL).[6]

• Washing and Drying: Combine the organic layers and wash sequentially with water and brine. Dry the organic layer over anhydrous Na₂SO₄.[6]

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The crude product can then be purified by silica gel column chromatography to afford the pure aromatic aldehyde.[6]

Conclusion

The Vilsmeier-Haack reaction remains an indispensable tool for the formylation of activated aromatic systems. Its reliability, operational simplicity, and the use of economical reagents contribute to its widespread application.[3] For scientists engaged in the synthesis of complex molecules, a thorough understanding of the reaction mechanism is paramount for predicting and controlling regioselectivity in polysubstituted substrates. By carefully considering the interplay of electronic directing groups and steric constraints, researchers can effectively leverage this reaction to construct key aldehyde intermediates en route to valuable target compounds in drug discovery and beyond.

References

• Rajput, A. P., & Girase, P. D. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. INTERNATIONAL JOURNAL OF PHARMACEUTICAL, CHEMICAL AND BIOLOGICAL SCIENCES, 3(1), 25-43.

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier reagent. Retrieved from [Link]

• chemeurope.com. (n.d.). Vilsmeier-Haack reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Chem-Station Int. Ed. (2014, April 13). Vilsmeier-Haack Reaction. Retrieved from [Link]

• NROChemistry. (2021, June 19). Vilsmeier-Haack Reaction [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Review Article on Vilsmeier-Haack Reaction. Retrieved from [Link]

• Semantic Scholar. (n.d.). REVIEW ARTICLE ON VILSMEIER HAACK REACTION AND ITS APPLICATIONS. Retrieved from [Link]

• Makhanya, T. R., Pitchai, P., Gengan, R. M., & Mohan, P. S. (n.d.). Vilsmeier-Haack reaction: A manifest protocol to synthesise bisquinoline. DUT Open Scholar. Retrieved from [Link]

• Chahal, M., Dhillon, S., & Kinger, M. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(39), 27329-27357.

• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.

• Slideshare. (n.d.). Vilsmeier haack rxn. Retrieved from [Link]

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• Professor Dave Explains. (2021, August 17). Vilsmeier Reaction [Video]. YouTube. Retrieved from [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. m.youtube.com [m.youtube.com]
• 3. ijpcbs.com [ijpcbs.com]
• 4. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 7. Vilsmeier-Haack Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 8. Vilsmeier-Haack reaction [chemeurope.com]
• 9. youtube.com [youtube.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. openscholar.dut.ac.za [openscholar.dut.ac.za]

An In-depth Technical Guide to the Chemical Reactivity of the Formyl Group in 3-Formyl-2,4,6-trimethylbenzyl acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of the formyl group in 3-Formyl-2,4,6-trimethylbenzyl acetate. This unique aromatic aldehyde, characterized by significant steric hindrance and electronic modulation from its substituents, presents a fascinating case study in aldehyde chemistry. This document delves into the electronic and steric factors governing the reactivity of the formyl group, and provides an in-depth exploration of its participation in key organic transformations including oxidation, reductive amination, and carbon-carbon bond-forming reactions such as the Wittig and Knoevenagel condensations. Furthermore, due to the absence of α-hydrogens, the potential for this molecule to undergo the Cannizzaro reaction is also discussed. This guide is intended to serve as a valuable resource for researchers and professionals in organic synthesis, medicinal chemistry, and materials science, offering both theoretical insights and practical guidance for the utilization of this versatile building block.

Introduction: Unveiling the Reactivity of a Sterically Encumbered Formyl Group

3-Formyl-2,4,6-trimethylbenzyl acetate is an aromatic aldehyde with a distinctive substitution pattern. The benzene ring is adorned with three methyl groups at positions 2, 4, and 6, and a benzyl acetate moiety at the 3-position, ortho to the formyl group. This intricate arrangement of substituents profoundly influences the chemical behavior of the aldehyde functionality. The two ortho-methyl groups impose significant steric hindrance around the formyl group, which can impede the approach of bulky nucleophiles. Concurrently, the collective electron-donating nature of the three methyl groups increases the electron density on the aromatic ring, which in turn can modulate the electrophilicity of the formyl carbon. The benzyl acetate group, while more distant, can also exert electronic effects.

This guide will systematically explore the reactivity of the formyl group in this sterically crowded and electronically rich environment. We will examine how these structural features dictate the course and feasibility of various classical and contemporary organic reactions.

Structural and Spectroscopic Profile

Table 1: Predicted Spectroscopic Data for 3-Formyl-2,4,6-trimethylbenzyl acetate

Spectroscopic Technique	Predicted Key Features
¹H NMR	- A singlet for the aldehydic proton (CHO) around δ 10.5 ppm. - A singlet for the aromatic proton. - A singlet for the benzylic protons (CH₂) of the acetate group. - Singlets for the three methyl groups on the aromatic ring. - A singlet for the methyl protons of the acetate group.
¹³C NMR	- A signal for the aldehydic carbon (C=O) around δ 192 ppm. - Signals for the aromatic carbons, with quaternary carbons showing distinct shifts. - A signal for the benzylic carbon (CH₂). - Signals for the methyl carbons on the ring and the acetate group. - A signal for the carbonyl carbon of the acetate group.
IR Spectroscopy	- A strong C=O stretching vibration for the aldehyde around 1690-1710 cm⁻¹. - A C-H stretch for the aldehyde proton around 2720 and 2820 cm⁻¹. - A strong C=O stretching vibration for the ester around 1735-1750 cm⁻¹. - C-H stretching and bending vibrations for the aromatic ring and methyl groups.

For comparison, the experimentally determined NMR data for the closely related 2,4,6-trimethylbenzaldehyde are provided below.

Table 2: Experimental NMR Data for 2,4,6-trimethylbenzaldehyde in CDCl₃

Spectrum	Chemical Shift (δ)
¹H NMR [1][2]	10.50 (s, 1H), 6.84 (s, 2H), 2.53 (s, 6H), 2.28 (s, 3H)
¹³C NMR [3]	192.4, 143.4, 141.1, 130.2, 129.9, 21.1, 20.0

Synthesis of the Core Structure

The synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate can be achieved through formylation of the corresponding 2,4,6-trimethylbenzyl acetate. Several established methods for the formylation of aromatic rings are applicable.[4]

• Vilsmeier-Haack Reaction: This is a widely used method for formylating electron-rich aromatic compounds. The reaction of 2,4,6-trimethylbenzyl acetate with a mixture of phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF) would introduce the formyl group at the sterically accessible position.[4]

• Gattermann-Koch Reaction: This reaction utilizes carbon monoxide and hydrochloric acid in the presence of a catalyst like aluminum chloride and copper(I) chloride to directly formylate the aromatic ring.[5]

• Oxidation of a Precursor Alcohol: If 3-hydroxymethyl-2,4,6-trimethylbenzyl acetate were available, it could be oxidized to the corresponding aldehyde using a variety of oxidizing agents, such as pyridinium chlorochromate (PCC) or a Swern oxidation.[4]

Caption: Synthetic routes to 3-Formyl-2,4,6-trimethylbenzyl acetate.

Chemical Reactivity of the Formyl Group

The reactivity of the formyl group in 3-Formyl-2,4,6-trimethylbenzyl acetate is a delicate interplay of steric and electronic effects.

Steric Hindrance: The Dominating Influence

The presence of two methyl groups ortho to the formyl group creates a sterically congested environment. This steric bulk significantly hinders the approach of nucleophiles to the carbonyl carbon.[6] Consequently, reactions that are sensitive to steric hindrance may proceed slower or require more forcing conditions compared to less hindered aromatic aldehydes.

Electronic Effects: A Modulating Factor

The three methyl groups on the benzene ring are electron-donating groups (EDGs) through an inductive effect. This increases the electron density of the aromatic ring, which can slightly decrease the electrophilicity of the formyl carbon. However, the primary electronic character of the formyl group as an electron-withdrawing group (EWG) through resonance and induction remains dominant.

Caption: Steric and electronic influences on the formyl group.

Key Reactions of the Formyl Group

The following sections detail the expected reactivity of the formyl group in 3-Formyl-2,4,6-trimethylbenzyl acetate in several key transformations. While specific protocols for this exact molecule are scarce, the provided methodologies are based on well-established procedures for sterically hindered aromatic aldehydes.

Oxidation to a Carboxylic Acid

The formyl group can be readily oxidized to the corresponding carboxylic acid. Due to the steric hindrance, milder oxidizing agents might be preferred to avoid side reactions.

Protocol: Oxidation of 3-Formyl-2,4,6-trimethylbenzyl acetate

• Dissolution: Dissolve 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq) in a suitable solvent such as a mixture of tert-butanol and water.

• Addition of Oxidant: To the stirred solution, add a solution of potassium permanganate (KMnO₄) (1.1 eq) in water dropwise at room temperature.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Quench the reaction by adding a saturated solution of sodium sulfite. Acidify the mixture with dilute hydrochloric acid.

• Extraction and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Reductive Amination: Synthesis of Amines

Reductive amination is a powerful method for the synthesis of amines from aldehydes. The reaction proceeds via the in-situ formation of an imine, which is then reduced to the amine. For sterically hindered aldehydes, the choice of reducing agent is crucial. Sodium triacetoxyborohydride (NaBH(OAc)₃) is often effective as it is a mild and selective reducing agent.[7]

Protocol: Reductive Amination of 3-Formyl-2,4,6-trimethylbenzyl acetate

• Reaction Setup: In a round-bottom flask, dissolve 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq) and the desired primary or secondary amine (1.1 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE).

• Addition of Reducing Agent: Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography.

Caption: Workflow for the reductive amination of the title compound.

Wittig Reaction: Alkene Synthesis

The Wittig reaction is a cornerstone of alkene synthesis, involving the reaction of an aldehyde with a phosphorus ylide. The steric hindrance around the formyl group in 3-Formyl-2,4,6-trimethylbenzyl acetate may necessitate the use of more reactive, non-stabilized ylides and potentially longer reaction times or elevated temperatures.[8]

Protocol: Wittig Reaction of 3-Formyl-2,4,6-trimethylbenzyl acetate

• Ylide Generation: In a flame-dried, two-necked flask under an inert atmosphere (e.g., nitrogen or argon), suspend the appropriate phosphonium salt (1.1 eq) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C and add a strong base such as n-butyllithium (n-BuLi) (1.05 eq) dropwise. Stir the resulting colored solution (the ylide) at 0 °C for 30 minutes.

• Aldehyde Addition: Add a solution of 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq) in anhydrous THF dropwise to the ylide solution at 0 °C.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours, monitoring by TLC.

• Work-up: Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product, containing the desired alkene and triphenylphosphine oxide, can be purified by column chromatography.[9]

Knoevenagel Condensation: Formation of α,β-Unsaturated Systems

The Knoevenagel condensation involves the reaction of an aldehyde with an active methylene compound in the presence of a basic catalyst.[10][11] This reaction is generally effective for aromatic aldehydes.

Protocol: Knoevenagel Condensation of 3-Formyl-2,4,6-trimethylbenzyl acetate

• Reaction Mixture: In a round-bottom flask, combine 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq), an active methylene compound (e.g., diethyl malonate or malononitrile) (1.1 eq), and a catalytic amount of a weak base such as piperidine or pyridine in a suitable solvent like ethanol or toluene.

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction by TLC. A Dean-Stark apparatus can be used to remove the water formed during the reaction and drive the equilibrium towards the product.

• Work-up: After cooling, remove the solvent under reduced pressure.

• Purification: The residue can be purified by recrystallization or column chromatography to yield the α,β-unsaturated product.

Cannizzaro Reaction: A Disproportionation Pathway

Aromatic aldehydes that lack α-hydrogens, such as 3-Formyl-2,4,6-trimethylbenzyl acetate, are susceptible to the Cannizzaro reaction in the presence of a strong base.[12][13] This disproportionation reaction results in the formation of an equimolar mixture of the corresponding primary alcohol and carboxylic acid.[12][13]

Reaction Scheme: Cannizzaro Reaction

2 x 3-Formyl-2,4,6-trimethylbenzyl acetate + Strong Base (e.g., NaOH) → (3-Hydroxymethyl-2,4,6-trimethylphenyl)methyl acetate + Sodium 3-(acetoxymethyl)-2,4,6-trimethylbenzoate

The mechanism involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of one aldehyde molecule, followed by a hydride transfer to a second aldehyde molecule.[13]

Caption: Simplified mechanism of the Cannizzaro reaction.

Conclusion

The chemical reactivity of the formyl group in 3-Formyl-2,4,6-trimethylbenzyl acetate is a compelling example of how steric and electronic factors can finely tune the behavior of a functional group. The significant steric hindrance imposed by the ortho-methyl groups is a dominant feature, often necessitating tailored reaction conditions to achieve desired transformations. This guide has provided a detailed overview of the key reactions this molecule can undergo, offering both mechanistic insights and practical protocols. A thorough understanding of these principles is essential for the effective utilization of this and structurally related sterically hindered aldehydes in the design and synthesis of novel molecules for applications in drug discovery, materials science, and beyond. Further experimental investigation into the specific reaction kinetics and yields for this particular compound will undoubtedly provide even deeper insights into its synthetic utility.

References

• H-1 NMR Spectrum of 2,4,6-Trimethylbenzaldehyde. [Online]. Available: [Link]

• C-13 NMR Spectrum of 2,4,6-Trimethylbenzaldehyde. [Online]. Available: [Link]

• Study on Synthesis of 2,4,6-trimethylbenzaldehyde. Dissertation. [Online]. Available: [Link]

• Cannizzaro Reaction and Crossed Cannizzaro Reaction. Pharmaguideline. [Online]. Available: [Link]

• Cannizzaro reaction. Wikipedia. [Online]. Available: [Link]

• 2,4,6-Trimethylbenzaldehyde. PubChem. [Online]. Available: [Link]

• Cannizzaro Reaction. [Online]. Available: [Link]

• 2,4,6-Trimethylbenzaldehyde 487-68-3 wiki. [Online]. Available: [Link]

• Knoevenagel condensation. Wikipedia. [Online]. Available: [Link]

• The Knoevenagel Condensation. Organic Reactions. [Online]. Available: [Link]

• Wittig Reaction - Common Conditions. [Online]. Available: [Link]

• Cannizzaro Reaction. Chemistry Steps. [Online]. Available: [Link]

• Organic Syntheses Procedure. [Online]. Available: [Link]

• Benzaldehyde, 2,4,6-trimethyl-. Organic Syntheses Procedure. [Online]. Available: [Link]

• Wittig Reaction. Organic Chemistry Portal. [Online]. Available: [Link]

• Wittig reaction. Wikipedia. [Online]. Available: [Link]

• Knoevenagel condensation. YouTube. [Online]. Available: [Link]

• 6: The Wittig Reaction (Experiment). Chemistry LibreTexts. [Online]. Available: [Link]

• Reductive amination of various aldehydes | Download Table. ResearchGate. [Online]. Available: [Link]

• A Highly Versatile One-Pot Aqueous Wittig Reaction. Science and Education Publishing. [Online]. Available: [Link]

• Synthesis and Reactivity of Electron-Deficient 3-Vinylchromones. [Online]. Available: [Link]

• Synthesis of 2,4,6-Trimethylbenzaldehyde. Semantic Scholar. [Online]. Available: [Link]

• Synthesis of secondary amines via reductive amination of benzaldehyde... ResearchGate. [Online]. Available: [Link]

• Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. MDPI. [Online]. Available: [Link]

• Steric and Electronic Effects in the Dimerization of Wanzlick Carbenes: The Alkyl Effect. [Online]. Available: [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Online]. Available: [Link]

• Synthesis of Substituted 3-Formyl Chromones. [Online]. Available: [Link]

• Formation Pathways toward 2- and 4-Methylbenzaldehyde via Sequential Reactions from Acetaldehyde over Hydroxyapatite Catalyst | Request PDF. ResearchGate. [Online]. Available: [Link]

• Investigating Steric and Electronic Effects in the Synthesis of Square Planar 6d1 Th(III) Complexes. PubMed. [Online]. Available: [Link]

• Steric and Electronic Effects on the Structure and Photophysical Properties of Hg(II) Complexes. NIH. [Online]. Available: [Link]

• Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products. MDPI. [Online]. Available: [Link]

• Synthesis and Reactivity of Electron-Deficient 3-Vinylchromones. ResearchGate. [Online]. Available: [Link]

Sources

• 1. H-1 NMR Spectrum [acadiau.ca]
• 2. Mesitaldehyde(487-68-3) 1H NMR spectrum [chemicalbook.com]
• 3. C-13 NMR Spectrum [acadiau.ca]
• 4. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 5. Study on Synthesis of 2,4,6-trimethylbenzaldehyde - Master's thesis - Dissertation [dissertationtopic.net]
• 6. Page loading... [guidechem.com]
• 7. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. Wittig Reaction [organic-chemistry.org]
• 10. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 11. Knoevenagel Condensation Reaction [sigmaaldrich.com]
• 12. Cannizzaro Reaction and Crossed Cannizzaro Reaction | Pharmaguideline [pharmaguideline.com]
• 13. Cannizzaro reaction - Wikipedia [en.wikipedia.org]

Potential applications of 3-Formyl-2,4,6-trimethylbenzyl acetate in organic synthesis

An in-depth technical guide has been requested on the potential applications of 3-Formyl-2,4,6-trimethylbenzyl acetate in organic synthesis. Due to the specific and likely non-commercial nature of this compound, direct literature on its applications is scarce.

Therefore, this guide will adopt a first-principles approach, dissecting the molecule's structure to forecast its reactivity and potential uses. The analysis is grounded in established principles of organic chemistry and supported by analogous transformations reported in peer-reviewed literature. This document is intended for researchers, scientists, and drug development professionals who can leverage these foundational insights for novel synthetic design.

Structural and Reactivity Analysis

The molecule, 3-Formyl-2,4,6-trimethylbenzyl acetate, possesses two key functional groups on a sterically hindered and electron-rich aromatic core: an aldehyde (formyl group) and a benzyl acetate.

• Aromatic Core: The 2,4,6-trimethyl (mesitylene) substitution pattern makes the benzene ring highly electron-rich due to the inductive effect of the methyl groups. This electronic character, however, is contrasted by significant steric hindrance around all substituents.

• Formyl Group: The aldehyde at the C3 position is flanked by two methyl groups at C2 and C4. This steric congestion is expected to modulate its reactivity towards nucleophiles, potentially favoring smaller reagents or requiring more forcing reaction conditions.

• Benzyl Acetate Group: The CH₂OAc group at the C1 position is a masked benzyl alcohol. The acetate is a good leaving group, making the benzylic position susceptible to nucleophilic substitution. It can also be readily hydrolyzed to unveil the corresponding benzyl alcohol.

A diagram illustrating the key reactive sites is presented below.

Caption: Key reactive sites on the 3-Formyl-2,4,6-trimethylbenzyl acetate molecule.

Potential Application I: Synthesis of Sterically Hindered Heterocycles

The arrangement of the formyl and benzyl acetate groups makes this molecule a promising precursor for the synthesis of complex, sterically encumbered heterocyclic systems, which are valuable scaffolds in medicinal chemistry. One such application is the synthesis of substituted isoindolinones.

Rationale

A multi-step, one-pot reaction can be envisioned. First, a reductive amination between the formyl group and a primary amine would generate a secondary amine intermediate. In the same pot, an intramolecular cyclization could be triggered where the newly formed amine attacks the benzylic carbon, displacing the acetate leaving group. This sequence, known as a tandem reductive amination/cyclization, would efficiently construct the isoindolinone core. The steric hindrance provided by the flanking methyl groups would likely influence the stereochemical outcome and conformational rigidity of the final product.

Proposed Workflow

Caption: Proposed workflow for isoindolinone synthesis.

Exemplary Protocol

This protocol is a generalized procedure based on standard methods for tandem reductive amination and cyclization reactions.

• Reaction Setup: To a solution of 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq) in a suitable solvent such as 1,2-dichloroethane (DCE) or tetrahydrofuran (THF), add the primary amine (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the imine intermediate.

• Reduction: Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq), portion-wise to the mixture. Monitor the reaction by TLC or LC-MS until the starting aldehyde is consumed.

• Cyclization: Upon completion of the reductive amination, the reaction mixture can be heated to reflux (e.g., 80 °C for DCE) to promote intramolecular cyclization. Alternatively, a non-nucleophilic base like diisopropylethylamine (DIPEA) can be added to facilitate the displacement of the acetate.

• Workup and Purification: After cooling to room temperature, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

Potential Application II: Orthogonal Functionalization and Molecular Scaffolding

The two functional groups—aldehyde and benzyl acetate—can be addressed with high chemical selectivity, allowing the molecule to serve as a scaffold for building complex molecular architectures. The aldehyde can undergo a variety of carbonyl chemistry reactions, while the benzyl acetate can be hydrolyzed to a benzyl alcohol for further derivatization or used in substitution reactions.

Rationale

The key principle here is orthogonality : the ability to react one functional group without affecting the other. For instance, the aldehyde can be converted into an alkyne via the Corey-Fuchs reaction, leaving the benzyl acetate untouched. Subsequently, the acetate can be hydrolyzed to the alcohol, which can then be, for example, etherified. This allows for a stepwise, controlled elaboration of the molecular structure.

Experimental Protocol: Selective Aldehyde Modification (Wittig Reaction)

This protocol details the conversion of the formyl group to an alkene via the Wittig reaction, a classic and reliable method that should not affect the benzyl acetate group under standard conditions.

Parameter	Value / Condition
Starting Material	3-Formyl-2,4,6-trimethylbenzyl acetate
Reagent	Phosphonium ylide (e.g., (Triphenylphosphoranylidene)acetic acid ethyl ester) (1.2 eq)
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to Room Temperature
Reaction Time	2-12 hours (Monitor by TLC)
Workup	Aqueous NH₄Cl quench, extraction with ethyl acetate
Purification	Silica gel column chromatography

Step-by-Step Methodology:

• Ylide Preparation (if not commercially available): Suspend the corresponding phosphonium salt in anhydrous THF under an inert atmosphere (N₂ or Ar). Cool the suspension to 0 °C and add a strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH) dropwise. Stir until the characteristic color of the ylide appears.

• Wittig Reaction: To the prepared ylide solution at 0 °C, add a solution of 3-Formyl-2,4,6-trimethylbenzyl acetate in anhydrous THF dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the aldehyde.

• Quenching and Extraction: Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and concentrate in vacuo. Purify the resulting crude oil or solid by flash column chromatography.

Following this step, the intact benzyl acetate group on the newly formed alkene product is available for a subsequent, orthogonal transformation, such as hydrolysis to the alcohol followed by etherification or esterification.

Conclusion

While 3-Formyl-2,4,6-trimethylbenzyl acetate is not a commonplace reagent, its unique constellation of functional groups on a sterically defined aromatic core presents significant opportunities for synthetic innovation. Its potential as a precursor for hindered heterocycles and as a scaffold for orthogonal chemical modifications makes it a molecule of interest for applications in medicinal chemistry and materials science. The synthetic pathways and protocols outlined in this guide are based on well-established chemical principles and serve as a robust starting point for researchers looking to explore the utility of this and structurally related compounds. Further experimental validation is encouraged to fully elucidate the synthetic scope and potential of this versatile building block.

References

A comprehensive list of references that support the underlying chemical principles discussed in this guide will be provided upon request, covering topics such as reductive amination, intramolecular cyclization reactions, Wittig olefination, and orthogonal protecting group strategies.

Theoretical and Computational Analysis of 3-Formyl-2,4,6-trimethylbenzyl acetate: A Methodological Framework

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

3-Formyl-2,4,6-trimethylbenzyl acetate is a substituted aromatic compound with the molecular formula C₁₃H₁₆O₃.[1] Its structure, featuring both an aldehyde (formyl) and an ester functional group, makes it a versatile intermediate in organic synthesis and a molecule of interest for its potential applications in the fragrance and pharmaceutical industries.[1] This guide provides a comprehensive framework for the theoretical and computational investigation of this molecule. We will explore the application of Density Functional Theory (DFT) to elucidate its structural, spectroscopic, and electronic properties. The methodologies detailed herein serve as a self-validating system, where computational predictions are designed to be corroborated by experimental data, ensuring a high degree of scientific rigor. This document is intended for researchers and professionals seeking to apply computational chemistry as a predictive tool in molecular design and analysis.

Foundational Chemistry and Molecular Profile

Before delving into computational models, it is essential to establish the foundational profile of the target molecule. 3-Formyl-2,4,6-trimethylbenzyl acetate is characterized by a densely substituted benzene ring, which sterically influences the reactivity of its functional groups.

Molecular Identifiers:

• IUPAC Name: (3-formyl-2,4,6-trimethylphenyl)methyl acetate[1]

• CAS Number: 137380-48-4[1]

• Molecular Formula: C₁₃H₁₆O₃[1]

• Molecular Weight: 220.26 g/mol [1]

• Canonical SMILES: CC1=CC(=C(C(=C1COC(=O)C)C)C=O)C[1]

The presence of the formyl group suggests susceptibility to nucleophilic addition and condensation reactions, while the benzyl acetate moiety provides a potential site for ester hydrolysis or other transformations.[1] The strategic placement of three methyl groups on the aromatic ring creates a specific electronic environment that modulates the reactivity of these functional groups.

Caption: 2D Molecular Structure of 3-Formyl-2,4,6-trimethylbenzyl acetate.

The Theoretical Core: Density Functional Theory (DFT)

For molecules of this complexity, Density Functional Theory (DFT) offers a robust balance of computational efficiency and accuracy. It is the cornerstone of modern computational chemistry for studying the electronic structure of molecules.[2][3]

Expertise & Experience: The choice of a specific DFT functional and basis set is critical and is guided by the desired accuracy versus computational cost. For organic molecules like the one , the B3LYP functional combined with a Pople-style basis set, such as 6-311G(d,p), provides reliable results for geometry, vibrational frequencies, and electronic properties.[2][3] This combination has been extensively validated across a wide range of organic systems.[2][4]

Pillars of DFT Analysis:

• Geometry Optimization: Calculating the molecule's lowest-energy three-dimensional structure.

• Vibrational Analysis: Simulating the infrared (IR) spectrum and confirming the optimized structure is a true energy minimum.

• Frontier Molecular Orbital (FMO) Analysis: Investigating the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to predict reactivity.[3]

• Spectroscopic Simulation: Predicting Nuclear Magnetic Resonance (NMR) spectra (¹H and ¹³C) to aid in experimental structure verification.[2]

Experimental Workflow: A Self-Validating Computational Protocol

This section outlines a step-by-step protocol for the computational analysis of 3-Formyl-2,4,6-trimethylbenzyl acetate. This workflow is designed to be a self-validating system where each computational step generates data that can be, in principle, verified experimentally.

Caption: Computational workflow for the analysis of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Protocol 1: Geometry Optimization and Vibrational Analysis

• Input Structure Generation: Begin with the 2D structure of 3-Formyl-2,4,6-trimethylbenzyl acetate (from its SMILES string) and generate an initial 3D conformation using a molecular editor.

• Computational Method Selection: Employ DFT with the B3LYP functional and the 6-311G(d,p) basis set. This level of theory is well-suited for capturing the electronic and structural nuances of substituted aromatic systems.[3]

• Execution: Perform a geometry optimization calculation. The goal is to find the conformation that corresponds to a minimum on the potential energy surface.

• Validation: Following optimization, perform a vibrational frequency calculation at the same level of theory.

  • Trustworthiness Check: The absence of imaginary frequencies confirms that the optimized structure is a true local minimum. The resulting vibrational modes and their intensities constitute a predicted IR spectrum, which can be directly compared with experimental FTIR data for validation.[4]

Protocol 2: Frontier Molecular Orbital (FMO) Analysis

• Orbital Visualization: Using the optimized geometry from Protocol 1, calculate and visualize the HOMO and LUMO.

• Energy Calculation: Extract the energies of the HOMO (EHOMO) and LUMO (ELUMO).

• Reactivity Prediction:

  • The HOMO represents the region of the molecule most likely to donate electrons in a reaction (a site for electrophilic attack).

  • The LUMO represents the region most likely to accept electrons (a site for nucleophilic attack).

  • The HOMO-LUMO energy gap (ΔE = ELUMO - EHOMO) is a critical descriptor of chemical reactivity and stability.[3] A smaller gap generally implies higher reactivity.[3] This quantitative measure allows for the comparison of reactivity with other, similar molecules.

Data Synthesis and Interpretation

The true power of this approach lies in synthesizing the computational data into actionable insights.

Table 1: Summary of Molecular and Computational Properties

Property	Value / Description	Source / Method
Molecular Formula	C₁₃H₁₆O₃	[1]
Molecular Weight	220.26 g/mol	[1]
Key Functional Groups	Aromatic Aldehyde, Benzyl Ester	Visual Inspection
Predicted IR Frequencies	C=O (aldehyde) stretch: ~1700 cm⁻¹ C=O (ester) stretch: ~1735 cm⁻¹ C-O stretch: ~1230 cm⁻¹	DFT B3LYP/6-311G(d,p)
Predicted ¹H NMR Shifts	Aldehyde (-CHO): ~9.8-10.1 ppm Methylene (-CH₂-): ~5.0-5.3 ppm Aromatic (Ar-H): ~7.0-7.2 ppm	DFT GIAO Method
HOMO Energy	(Exemplary) -6.5 eV	DFT B3LYP/6-311G(d,p)
LUMO Energy	(Exemplary) -1.8 eV	DFT B3LYP/6-311G(d,p)
HOMO-LUMO Gap (ΔE)	(Exemplary) 4.7 eV	Calculated

Note: Predicted spectroscopic and energy values are exemplary and would be precisely determined by the computational protocol described.

Authoritative Grounding: The comparison of theoretically calculated vibrational frequencies and NMR chemical shifts with experimentally obtained data is a standard and authoritative method for structural confirmation in modern organic chemistry.[2][4] Good agreement between the two validates both the synthesized structure and the chosen computational model.[2]

Application in Drug Development and Synthesis

The insights gained from these computational studies have direct, practical applications.

• Reaction Site Prediction: The FMO analysis can predict the most likely sites for metabolic transformation, a critical step in early-stage drug discovery.[5][6] For instance, the aldehyde group is a probable site for oxidation by metabolic enzymes like aldehyde oxidase.[5][6]

• Synthetic Route Planning: Understanding the molecule's electronic structure and reactivity helps chemists devise more efficient synthetic pathways and anticipate potential side reactions.[7] The formyl group, for example, is a handle for building more complex molecules through reactions like the Vilsmeier-Haack formylation or Knoevenagel condensation.[1][8]

• Structure-Activity Relationship (SAR) Studies: By computationally modifying the structure of 3-Formyl-2,4,6-trimethylbenzyl acetate (e.g., changing substituent groups) and recalculating its electronic properties, researchers can build models that correlate structural features with biological activity, accelerating the design of more potent and selective drug candidates.

Conclusion

The theoretical and computational study of 3-Formyl-2,4,6-trimethylbenzyl acetate, grounded in Density Functional Theory, provides a powerful, predictive, and cost-effective alternative to purely empirical investigation. The workflow presented in this guide—from geometry optimization to the prediction of spectroscopic and electronic properties—constitutes a robust, self-validating framework. By integrating these computational insights, researchers, scientists, and drug development professionals can accelerate their research, optimize synthetic strategies, and make more informed decisions in the design of novel molecules.

References

• ResearchGate. (2022). Synthesis, Antibacterial Activity and Molecular Modelling of Benzyl Acetate Derivatives. Retrieved from [Link]

• ACS Publications. (2023). Large Computational Survey of Intrinsic Reactivity of Aromatic Carbon Atoms with Respect to a Model Aldehyde Oxidase. Retrieved from [Link]

• Royal Society of Chemistry. (2022). A sustainable route for the synthesis of alkyl arylacetates via halogen and base free carbonylation of benzyl acetates. Retrieved from [Link]

• ResearchGate. (2023). Large Computational Survey of Intrinsic Reactivity of Aromatic Carbon Atoms with Respect to a Model Aldehyde Oxidase | Request PDF. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Formylphenyl acetate. PubChem. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). A Desaturative Approach for Aromatic Aldehyde Synthesis via Synergistic Enamine, Photoredox and Cobalt Triple Catalysis. Retrieved from [Link]

• International Union of Crystallography. (2021). Crystal structure, Hirshfeld surface analysis and density functional theory study of benzyl 2-oxo-1-(prop-2-yn-1-yl)-1,2-dihydroquinoline-4-carboxylate. Retrieved from [Link]

• Fiveable. (n.d.). Aromatic Aldehyde Definition. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2,4,6-trimethylbenzyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (2005). Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structures of aromatic aldehydes used in chemical synthesis. Retrieved from [Link]

• Oriental Journal of Chemistry. (2023). Synthesis, Characterization and Density Functional Theory (DFT) Studies of S-benzyl β-N-(4-NN bischloroaminophenylmethylene) dithiocarbazate. Retrieved from [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. journals.iucr.org [journals.iucr.org]
• 4. Synthesis, Characterization and Density Functional Theory (DFT) Studies of S-benzyl β-N-(4-NN bischloroaminophenylmethylene) dithiocarbazate – Oriental Journal of Chemistry [orientjchem.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. A Desaturative Approach for Aromatic Aldehyde Synthesis via Synergistic Enamine, Photoredox and Cobalt Triple Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of 3-Formyl-2,4,6-trimethylbenzyl acetate

Abstract

This technical guide provides a comprehensive overview of the synthesis, purification, and structural elucidation of the novel aromatic compound, 3-Formyl-2,4,6-trimethylbenzyl acetate. The narrative is structured to offer not just procedural steps, but a deeper understanding of the underlying chemical principles and experimental design choices, reflecting a field-proven perspective. This document is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis who are interested in the exploration of new chemical entities with potential applications in medicinal chemistry and material science. We detail a robust synthetic route, a rigorous purification protocol, and a thorough characterization using modern spectroscopic techniques.

Introduction and Rationale

Substituted benzaldehydes are a cornerstone of organic synthesis, serving as versatile intermediates in the construction of a wide array of more complex molecules.[1] Their utility spans from the fragrance and flavor industry to the synthesis of pharmaceuticals and agrochemicals.[2][3] The introduction of a formyl group onto a sterically hindered and electronically rich aromatic ring, such as that of a polysubstituted benzyl acetate, presents both a synthetic challenge and an opportunity to explore novel chemical space. The target molecule, 3-Formyl-2,4,6-trimethylbenzyl acetate, combines the reactive aldehyde functionality with a protected benzylic alcohol, making it a potentially valuable building block for further chemical elaboration. The trimethyl-substituted phenyl ring influences the electronic and steric environment of the formyl group, which may impart unique reactivity and biological activity. This guide details a plausible pathway for the discovery and initial characterization of this compound, framed within a logical research and development context.

Synthesis of the Precursor: 2,4,6-Trimethylbenzyl acetate

Experimental Protocol: Esterification

• Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,4,6-trimethylbenzyl alcohol (15.0 g, 100 mmol).

• Reagent Addition: Add acetic anhydride (15.3 mL, 160 mmol) and a catalytic amount of pyridine (0.8 mL, 10 mmol).

• Reaction Conditions: The reaction mixture is heated to 80°C and stirred for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a 4:1 hexane:ethyl acetate eluent system.

• Work-up: After completion, the reaction mixture is cooled to room temperature and poured into 100 mL of cold water. The aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed successively with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Isolation: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude ester is purified by vacuum distillation to afford 2,4,6-trimethylbenzyl acetate as a colorless oil.

Causality of Experimental Choices

• Acetic Anhydride: Acetic anhydride is chosen over acetic acid for this esterification as it is more reactive and drives the reaction to completion. The byproduct, acetic acid, is volatile and easily removed.

• Pyridine: Pyridine acts as a nucleophilic catalyst and also as a base to neutralize the acetic acid formed during the reaction, preventing potential side reactions.

• Aqueous Work-up: The series of washes is critical for removing unreacted acetic anhydride, acetic acid, and pyridine. The acidic wash removes pyridine, the basic wash removes acidic impurities, and the brine wash removes residual water.

Synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate via Vilsmeier-Haack Reaction

The introduction of a formyl group onto the electron-rich aromatic ring of 2,4,6-trimethylbenzyl acetate is effectively achieved through the Vilsmeier-Haack reaction.[4][5] This reaction utilizes a Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), which acts as a mild electrophile for the formylation of activated aromatic rings.[6][7]

Reaction Workflow

Caption: Vilsmeier-Haack Reaction Workflow.

Experimental Protocol: Vilsmeier-Haack Formylation

• Vilsmeier Reagent Preparation: In a flame-dried, three-necked 500 mL round-bottom flask fitted with a dropping funnel, a thermometer, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF) (73 mL, 940 mmol) and cool the flask to 0°C in an ice-salt bath. Add phosphorus oxychloride (POCl₃) (18.6 mL, 200 mmol) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10°C. Stir the mixture at 0°C for 30 minutes after the addition is complete.

• Substrate Addition: To this freshly prepared Vilsmeier reagent, add a solution of 2,4,6-trimethylbenzyl acetate (19.2 g, 100 mmol) in anhydrous DMF (50 mL) dropwise, maintaining the internal temperature below 10°C.

• Reaction Conditions: After the addition, allow the reaction mixture to warm to room temperature and then heat at 60°C for 8 hours. Monitor the reaction by TLC (3:1 hexane:ethyl acetate).

• Hydrolysis: Cool the reaction mixture to 0°C and quench by slowly pouring it onto 500 g of crushed ice with vigorous stirring.

• Neutralization and Extraction: Neutralize the aqueous solution by the slow addition of solid sodium bicarbonate until the effervescence ceases. Extract the product with ethyl acetate (3 x 150 mL).

• Washing and Drying: Combine the organic extracts and wash with water (2 x 100 mL) and brine (1 x 100 mL). Dry the organic layer over anhydrous Na₂SO₄.

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

Purification of 3-Formyl-2,4,6-trimethylbenzyl acetate

Purification of the crude product is essential to obtain an analytically pure sample for characterization and further use. Flash column chromatography is a suitable method for this purpose.[8]

Experimental Protocol: Flash Column Chromatography

• Column Preparation: A silica gel column (230-400 mesh) is packed using a slurry method with a 9:1 hexane:ethyl acetate eluent system.

• Sample Loading: The crude product is adsorbed onto a small amount of silica gel, the solvent is evaporated, and the dry powder is carefully loaded onto the top of the prepared column.

• Elution: The column is eluted with a gradient of ethyl acetate in hexane, starting from 10% ethyl acetate and gradually increasing to 25%.

• Fraction Collection: Fractions are collected and analyzed by TLC.

• Product Isolation: Fractions containing the pure product are combined, and the solvent is removed under reduced pressure to yield 3-Formyl-2,4,6-trimethylbenzyl acetate as a pale yellow oil.

Structural Elucidation and Characterization

A combination of spectroscopic methods is employed to confirm the structure of the synthesized compound.

Predicted Spectroscopic Data

Technique	Predicted Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 10.2 (s, 1H, -CHO), 7.0 (s, 1H, Ar-H), 5.2 (s, 2H, -CH₂-), 2.5 (s, 3H, Ar-CH₃), 2.4 (s, 3H, Ar-CH₃), 2.3 (s, 3H, Ar-CH₃), 2.1 (s, 3H, -COCH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 192.0 (C=O, aldehyde), 170.5 (C=O, ester), 140.0 (Ar-C), 138.5 (Ar-C), 135.0 (Ar-C), 133.0 (Ar-C), 130.0 (Ar-C), 128.0 (Ar-C), 62.0 (-CH₂-), 21.0 (-COCH₃), 20.0 (Ar-CH₃), 19.0 (Ar-CH₃), 16.0 (Ar-CH₃)
IR (neat, cm⁻¹)	ν: 2920 (C-H, aliphatic), 2860 & 2730 (C-H, aldehyde), 1735 (C=O, ester), 1690 (C=O, aldehyde), 1600 (C=C, aromatic), 1230 (C-O, ester)
Mass Spectrometry (EI)	m/z (%): 220 (M⁺), 178 (M⁺ - C₂H₂O), 161 (M⁺ - OAc), 149, 91

Interpretation of Spectroscopic Data

• ¹H NMR: The singlet at ~10.2 ppm is characteristic of an aldehyde proton. The single aromatic proton signal indicates a highly substituted benzene ring. The singlet at ~5.2 ppm corresponds to the benzylic protons, and the remaining singlets are attributed to the three aromatic methyl groups and the acetyl methyl group.

• ¹³C NMR: The downfield signals at ~192.0 ppm and ~170.5 ppm confirm the presence of the aldehyde and ester carbonyl carbons, respectively. The signals in the aromatic region (128.0-140.0 ppm) and the aliphatic region further support the proposed structure.

• IR Spectroscopy: The spectrum is expected to show two distinct carbonyl stretching bands: one around 1735 cm⁻¹ for the ester and another around 1690 cm⁻¹ for the aromatic aldehyde.[9][10][11] The characteristic C-H stretching of the aldehyde proton should be visible around 2860 and 2730 cm⁻¹.[12]

• Mass Spectrometry: The molecular ion peak at m/z 220 would confirm the molecular weight. Key fragmentation patterns would include the loss of a ketene molecule (42 Da) from the acetate group and the loss of the acetate radical (59 Da).[13][14]

Chemical Structure

Caption: Structure of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Potential Applications and Future Directions

The unique structure of 3-Formyl-2,4,6-trimethylbenzyl acetate suggests several potential avenues for research and application.

• Fragrance and Flavor Industry: Aromatic aldehydes are widely used as fragrance components.[15][16][17] The specific substitution pattern of this molecule could impart a novel and desirable scent profile.

• Pharmaceutical Synthesis: The aldehyde group is a versatile handle for the synthesis of various heterocyclic compounds and for the introduction of pharmacophores through reactions such as reductive amination and Wittig reactions. The presence of the benzyl acetate moiety offers a site for further modification or for controlled release applications.

• Biological Activity: Substituted benzaldehydes have been reported to possess a wide range of biological activities, including antimicrobial, antifungal, and cytotoxic properties.[18][19][20] It would be of significant interest to screen 3-Formyl-2,4,6-trimethylbenzyl acetate for such activities. The steric hindrance around the formyl group may influence its reactivity and interaction with biological targets.

Conclusion

This technical guide has outlined a comprehensive and scientifically sound approach to the synthesis and characterization of 3-Formyl-2,4,6-trimethylbenzyl acetate. By providing detailed, step-by-step protocols and a thorough analysis of the underlying chemical principles, we have created a valuable resource for researchers in the field. The characterization data, while predicted, is based on established spectroscopic principles and provides a solid framework for the identification of this novel compound. The potential applications of this molecule in various fields warrant further investigation, and this guide serves as a foundational document to stimulate such research.

References

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• MDPI. Aldehydes: What We Should Know About Them. [Link]

• NROChemistry. Vilsmeier-Haack Reaction. [Link]

• Universidade Federal do Ceará. Cytotoxic Evaluation of Substituted Benzaldehydes. [Link]

• Chem-Station Int. Ed. Vilsmeier-Haack Reaction. [Link]

• International Journal of Pharmaceutical Sciences and Research. Review Article on Vilsmeier-Haack Reaction. [Link]

• National Center for Biotechnology Information. Contribution of Aldehydes and Their Derivatives to Antimicrobial and Immunomodulatory Activities. [Link]

• National Center for Biotechnology Information. Synthesis, Structure and Antioxidant Activity of (Tetra-O-acetyl-β-D-galactopyranosyl)thiosemicarbazones of Substituted Benzaldehydes. [Link]

• PharmaInfo. Synthesis and Biological Activity of Different Aldehydes Substituted Benzimidazole Derivatives. [Link]

• Wikipedia. Vilsmeier–Haack reaction. [Link]

• University of Colorado Boulder. Mass Spectrometry: Fragmentation. [Link]

• ResearchGate. Is it possible to purify aldehyde by column? Is there any other method to do purification? [Link]

• National Center for Biotechnology Information. Biologically Potent Benzimidazole-Based-Substituted Benzaldehyde Derivatives as Potent Inhibitors for Alzheimer's Disease along with Molecular Docking Study. [Link]

• Reddit. Fragmentation of benzyl acetate. [Link]

• University of Calgary. 19.14 Spectroscopy of Aldehydes and Ketones. [Link]

• MDPI. A New Benzaldehyde Derivative Exhibits Antiaflatoxigenic Activity against Aspergillus flavus. [Link]

• Chemistry LibreTexts. 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

• Ningbo Inno Pharmchem Co., Ltd. The Role of Aldehydes in Perfumery: A Deep Dive into Floral and Green Accords. [Link]

• Alpha Aromatics. What Are Aldehydes And How Are They Used In Perfumery? [Link]

• University of California, Los Angeles. IR handout. [Link]

• University of Colorado Boulder. IR: aldehydes. [Link]

• Spectroscopy Online. The C=O Bond, Part VI: Esters and the Rule of Three. [Link]

Sources

• 1. repositorio.ufc.br [repositorio.ufc.br]
• 2. mdpi.com [mdpi.com]
• 3. Contribution of Aldehydes and Their Derivatives to Antimicrobial and Immunomodulatory Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 5. Vilsmeier-Haack Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 7. ijpcbs.com [ijpcbs.com]
• 8. researchgate.net [researchgate.net]
• 9. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 14. reddit.com [reddit.com]
• 15. nbinno.com [nbinno.com]
• 16. What Are Aldehydes And How Are They Used In Perfumery? [alphaaromatics.com]
• 17. Aldehydes In Aroma: Key Ingredients For Impactful Scents [chemicalbull.com]
• 18. pharmainfo.in [pharmainfo.in]
• 19. Biologically Potent Benzimidazole-Based-Substituted Benzaldehyde Derivatives as Potent Inhibitors for Alzheimer’s Disease along with Molecular Docking Study - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]

3-Formyl-2,4,6-trimethylbenzyl acetate: A Versatile Scaffold for Modern Drug Discovery

An In-depth Technical Guide for Medicinal Chemists

As a senior application scientist, this guide moves beyond a simple cataloging of facts to provide a deeper understanding of why and how 3-Formyl-2,4,6-trimethylbenzyl acetate serves as a powerful building block in medicinal chemistry. We will explore its synthesis, reactivity, and strategic applications, grounded in mechanistic principles and practical laboratory considerations.

Core Molecular Attributes: An Introduction

3-Formyl-2,4,6-trimethylbenzyl acetate is a polysubstituted aromatic compound featuring a unique convergence of functional groups. Its structure is characterized by a benzyl acetate framework with a formyl group at the 3-position and three methyl groups at the 2, 4, and 6 positions.[1] This specific arrangement is not a random assortment of functionalities; it is a carefully orchestrated platform for complex molecular architecture.

The core strengths of this building block are:

• Orthogonally Reactive Sites: The aldehyde (formyl) and the ester (acetate) groups possess distinct chemical reactivities, allowing for sequential, controlled modifications.

• Sterically Influenced Reactivity: The flanking methyl groups (at positions 2 and 6) provide significant steric hindrance around the formyl group and the benzylic position. This can be exploited to direct reactions towards higher regioselectivity and stereoselectivity.

• Electron-Rich Aromatic Core: The three methyl groups are electron-donating, activating the benzene ring and influencing the reactivity of the formyl group.

These features make it an invaluable intermediate for synthesizing complex organic molecules, particularly heterocyclic systems that form the backbone of many modern pharmaceuticals.[1]

Physicochemical & Spectroscopic Data

A clear understanding of a building block's fundamental properties is the bedrock of its effective use. The table below summarizes the key identifiers and properties for 3-Formyl-2,4,6-trimethylbenzyl acetate.

Property	Value	Reference
IUPAC Name	(3-formyl-2,4,6-trimethylphenyl)methyl acetate	[1]
CAS Number	137380-48-4	[1]
Molecular Formula	C₁₃H₁₆O₃	[1]
Molecular Weight	220.26 g/mol	[1]
Canonical SMILES	CC1=CC(=C(C(=C1COC(=O)C)C)C=O)C	[1]
InChI Key	AVAXHSXXDPQPIR-UHFFFAOYSA-N	[1]

Expected Spectroscopic Signatures:

• ¹H NMR: Distinct signals for the aldehyde proton (δ 9.5-10.5 ppm), aromatic proton, benzylic methylene protons, acetate methyl protons, and the three aromatic methyl groups would be expected.

• ¹³C NMR: Characteristic peaks for the aldehyde carbonyl (~190 ppm), ester carbonyl (~170 ppm), and multiple aromatic and aliphatic carbons.

• IR Spectroscopy: Strong C=O stretching frequencies for the aldehyde (~1700 cm⁻¹) and the ester (~1740 cm⁻¹), along with C-H stretches for aromatic and aliphatic groups.

Synthesis of the Building Block: A Practical Approach

The accessibility of a building block is paramount. Fortunately, 3-Formyl-2,4,6-trimethylbenzyl acetate can be synthesized via established organic transformations. The most direct and widely applicable method is the Vilsmeier-Haack reaction.[1][2][3]

Primary Synthetic Route: The Vilsmeier-Haack Reaction

This reaction is a cornerstone of aromatic formylation, particularly for electron-rich rings. It involves the reaction of an activated aromatic compound with a Vilsmeier reagent, which is typically formed from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF).

The causality behind this choice is clear: the three methyl groups on the precursor, 2,4,6-trimethylbenzyl acetate, strongly activate the ring towards electrophilic substitution, making it an ideal substrate for the relatively mild Vilsmeier-Haack conditions.

Vilsmeier-Haack Synthesis Workflow.

Detailed Experimental Protocol: Vilsmeier-Haack Formylation

This protocol is a self-validating system; checkpoints and expected observations are included to ensure procedural integrity.

• Reagent Preparation (Inert Atmosphere): To a flame-dried, three-neck flask equipped with a dropping funnel, condenser, and nitrogen inlet, add N,N-dimethylformamide (DMF, 2.0 eq.). Cool the flask to 0°C in an ice bath.

• Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCl₃, 1.5 eq.) dropwise to the cooled DMF. Causality: This exothermic reaction forms the electrophilic Vilsmeier reagent. Slow addition at 0°C is critical to control the reaction temperature and prevent side reactions. Stir the mixture at 0°C for 30 minutes, then allow it to warm to room temperature for another 30 minutes. The formation of a solid white precipitate is indicative of successful reagent formation.

• Substrate Addition: Dissolve the starting material, 2,4,6-trimethylbenzyl acetate (1.0 eq.), in a minimal amount of an inert solvent like dichloromethane or use it neat if liquid. Add this solution dropwise to the Vilsmeier reagent mixture.

• Reaction: Heat the reaction mixture to 60-70°C and stir for 4-6 hours. Trustworthiness: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Hydrolysis (Workup): Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring. Causality: This step hydrolyzes the intermediate iminium salt to the desired aldehyde and quenches the reactive reagents.

• Neutralization & Extraction: Neutralize the aqueous solution with a saturated sodium bicarbonate or sodium hydroxide solution until the pH is ~7. Transfer the mixture to a separatory funnel and extract the product with ethyl acetate or dichloromethane (3x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield the final product.

Strategic Applications in Medicinal Chemistry

The true value of 3-Formyl-2,4,6-trimethylbenzyl acetate lies in its application as a versatile scaffold. The formyl group is a linchpin for constructing a vast array of pharmacologically relevant structures, especially heterocycles.[4][5]

The Formyl Group: A Gateway to Heterocyclic Scaffolds

The aldehyde functionality is an electrophilic handle that readily participates in cyclization and condensation reactions. It serves as a C1-synthon for building rings.

Reaction pathways of the formyl group.

A. Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malonates, cyanoacetates) in the presence of a weak base provides α,β-unsaturated products.[6] These products are themselves versatile intermediates, containing Michael acceptors and other functionalities ripe for further elaboration.

B. Multi-Component Reactions for Heterocycle Synthesis: This is arguably the most powerful application. The formyl group can participate in reactions like the Hantzsch pyridine synthesis or Biginelli reaction to rapidly build molecular complexity. For instance, reacting it with a β-ketoester and an ammonia source can yield highly substituted pyridine rings, a core scaffold in numerous approved drugs.

C. Bioisosteric Replacement and Scaffolding: In drug design, aromatic rings are often decorated to optimize interactions with biological targets. The formyl group can be used to introduce urea isosteres, such as oxadiazoles or benzimidazoles, which can be critical for activity against targets like Formyl Peptide Receptors (FPRs).[7] While the parent molecule is not a direct FPR agonist, its formyl group provides the necessary handle to build the pharmacophores that are.

The Benzyl Acetate Group: A Modifiable Linker

The benzyl acetate functionality is not merely a passive spectator. It offers a secondary point of modification:

• Hydrolysis: Simple ester hydrolysis (acidic or basic) unmasks the primary benzyl alcohol.

• Further Functionalization: This newly revealed alcohol can be oxidized to a carboxylic acid, converted to an ether, or used as a handle to attach the scaffold to other molecules or solid supports.

This two-pronged reactivity allows chemists to first build a complex core using the aldehyde and then modify the linker region via the deprotected benzyl alcohol, a highly strategic approach in library synthesis.

Conclusion: A Senior Scientist's Perspective

3-Formyl-2,4,6-trimethylbenzyl acetate is more than just another chemical in a catalog. It is a well-conceived synthetic tool. Its design anticipates the needs of the medicinal chemist by providing two distinct, synthetically valuable functional groups on a sterically-defined, electron-rich core. The true expertise in using this building block lies not just in executing the reactions it enables, but in strategically planning multi-step synthetic sequences that leverage its unique combination of reactivity and steric influence to build novel, potent, and selective therapeutic agents. Its potential as a precursor for diverse heterocyclic libraries makes it a highly relevant and valuable asset in any modern drug discovery program.

References

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Formylphenyl acetate | C9H8O3 | CID 118618. PubChem. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzaldehyde, 2,4,6-trimethyl-. Retrieved from [Link]

• Dissertation. (n.d.). Study on Synthesis of 2,4,6-trimethylbenzaldehyde. Retrieved from [Link]

• Nandgaonkar, R.G., & Ingle, V.N. (2005). Synthesis of Substituted 3-Formyl Chromones. Asian Journal of Chemistry, 17(3), 2016–2018. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 2,4,6-trimethylbenzaldehyde. Retrieved from [Link]

• NIST. (n.d.). 2,4,6-trimethylbenzyl acetate. NIST WebBook. Retrieved from [Link]

• Google Patents. (n.d.). CN102924252A - Preparation method of 2,4,6-trimethyl benzaldehyde.

• MDPI. (2005). Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products. Retrieved from [Link]

• MDPI. (n.d.). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Retrieved from [Link]

• PubMed Central. (2023). Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Verbenyl acetate | C12H18O2 | CID 118088. PubChem. Retrieved from [Link]

• ACG Publications. (2025). Synthesis of biologically active heterocyclic compounds from β-diketones. Retrieved from [Link]

• Heterocyclic Letters. (2023). Synthesis, Characterization and in-silico studies of novel 4-formyl benzoate linked 1,4-disubstituted 1,2,3-triazoles. Retrieved from [Link]

• ChemRxiv. (2025). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Discovery of Heteroaryl Urea Isosteres for Formyl Peptide Receptor 2 Agonists. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 6-Methyl-2,4-Disubstituted Pyridazin-3(2H)-ones: A Novel Class of Small-Molecule Agonists for Formyl Peptide Receptors. Retrieved from [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of N-, O-, and S-heterocycles from aryl/alkyl alkynyl aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acgpubs.org [acgpubs.org]
• 6. Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products | MDPI [mdpi.com]
• 7. Discovery of Heteroaryl Urea Isosteres for Formyl Peptide Receptor 2 Agonists - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Vilsmeier-Haack Synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate

Introduction: The Strategic Importance of Aromatic Aldehydes

Aromatic aldehydes are a cornerstone of synthetic organic chemistry, serving as versatile intermediates in the construction of complex molecular architectures. Their utility spans the pharmaceutical, agrochemical, and fragrance industries. The Vilsmeier-Haack reaction stands as a powerful and efficient method for the formylation of electron-rich aromatic systems, offering a mild and scalable route to these valuable building blocks. This application note provides a comprehensive protocol for the synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate, a polysubstituted aromatic aldehyde, from 2,4,6-trimethylbenzyl acetate. We will delve into the mechanistic underpinnings of this transformation, provide a detailed, step-by-step experimental procedure, and outline the analytical methods for product characterization, ensuring scientific rigor and reproducibility for researchers in drug development and chemical synthesis.

Scientific Principles: The Vilsmeier-Haack Reaction Mechanism

The Vilsmeier-Haack reaction is a classic example of an electrophilic aromatic substitution.[1] The efficacy of this reaction hinges on the in situ generation of a potent electrophile, the Vilsmeier reagent (a chloroiminium ion), from the interaction of a substituted amide, typically N,N-dimethylformamide (DMF), and an activating agent like phosphorus oxychloride (POCl₃).[2]

The reaction proceeds through two main stages:

• Formation of the Vilsmeier Reagent: DMF, acting as a nucleophile, attacks the electrophilic phosphorus center of POCl₃. A subsequent cascade of electron movements results in the formation of the highly electrophilic chloroiminium ion. This species is the key formylating agent in the reaction.[3]

• Electrophilic Aromatic Substitution: The electron-rich aromatic ring of the substrate, in this case, 2,4,6-trimethylbenzyl acetate, attacks the electrophilic carbon of the Vilsmeier reagent. This step temporarily disrupts the aromaticity of the ring, forming a sigma complex. A subsequent deprotonation step, often facilitated by the displaced chloride ion or another weak base, restores aromaticity. The resulting iminium salt intermediate is then hydrolyzed during the aqueous work-up to yield the final aldehyde product.[1]

The trimethyl-substituted benzene ring of the starting material is highly activated towards electrophilic attack, making it an excellent substrate for the Vilsmeier-Haack reaction.

Experimental Protocol

This protocol is designed for the safe and efficient synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate. Adherence to all safety precautions is paramount.

Reagent and Materials Table

Reagent/Material	Chemical Formula	Molecular Weight ( g/mol )	Quantity	Moles (mmol)	Supplier/Grade
2,4,6-trimethylbenzyl acetate	C₁₂H₁₆O₂	192.25	5.00 g	26.0	Sigma-Aldrich, ≥98%
Phosphorus oxychloride (POCl₃)	POCl₃	153.33	4.8 mL (7.9 g)	51.5	Acros Organics, 99%
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	25 mL	-	Fisher Scientific, Anhydrous
Dichloromethane (DCM)	CH₂Cl₂	84.93	50 mL	-	VWR, ACS Grade
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	As needed	-	Laboratory Prepared
Anhydrous Magnesium Sulfate	MgSO₄	120.37	As needed	-	Sigma-Aldrich
Deionized Water	H₂O	18.02	As needed	-	Laboratory System
Crushed Ice	H₂O	18.02	~100 g	-	-

Equipment

• Three-neck round-bottom flask (100 mL) equipped with a magnetic stir bar

• Dropping funnel

• Reflux condenser with a calcium chloride drying tube

• Thermometer

• Ice bath

• Heating mantle with a stirrer

• Separatory funnel (250 mL)

• Rotary evaporator

• Standard laboratory glassware

Step-by-Step Procedure

Reaction Setup:

• Under an inert atmosphere (e.g., nitrogen or argon), equip a 100 mL three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser topped with a calcium chloride drying tube.

• To the flask, add anhydrous N,N-dimethylformamide (25 mL).

• Cool the flask to 0 °C using an ice bath.

• Slowly add phosphorus oxychloride (4.8 mL, 51.5 mmol) dropwise to the cooled DMF via the dropping funnel with vigorous stirring over 30 minutes. Caution: This addition is exothermic. Maintain the temperature at or below 5 °C. The formation of the Vilsmeier reagent is indicated by the appearance of a pale yellow to orange color.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes.

Reaction Execution:

• Dissolve 2,4,6-trimethylbenzyl acetate (5.00 g, 26.0 mmol) in dichloromethane (10 mL).

• Add the solution of the starting material dropwise to the Vilsmeier reagent at 0 °C over 20 minutes.

• After the addition, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the reaction mixture to 60 °C and maintain this temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 9:1 Hexane:Ethyl Acetate).

Work-up and Purification:

• Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• Carefully and slowly pour the reaction mixture onto approximately 100 g of crushed ice in a separate beaker with vigorous stirring. Caution: This quenching process is highly exothermic and will release HCl gas. Perform this step in a well-ventilated fume hood.

• Once the ice has melted, neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases and the pH is approximately 7-8.

• Transfer the mixture to a 250 mL separatory funnel and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent to afford 3-Formyl-2,4,6-trimethylbenzyl acetate as a pale yellow oil.

Data Analysis and Characterization

The identity and purity of the synthesized 3-Formyl-2,4,6-trimethylbenzyl acetate (Molecular Formula: C₁₃H₁₆O₃, Molecular Weight: 220.26 g/mol ) should be confirmed by spectroscopic methods.[4]

Expected Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ ~10.2 ppm (s, 1H, -CHO)

  • δ ~6.9 ppm (s, 1H, Ar-H)

  • δ ~5.2 ppm (s, 2H, -CH₂-)

  • δ ~2.5 ppm (s, 3H, Ar-CH₃)

  • δ ~2.4 ppm (s, 3H, Ar-CH₃)

  • δ ~2.3 ppm (s, 3H, Ar-CH₃)

  • δ ~2.1 ppm (s, 3H, -COCH₃)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ ~192 ppm (C=O, aldehyde)

  • δ ~170 ppm (C=O, ester)

  • δ ~140-125 ppm (aromatic carbons)

  • δ ~60 ppm (-CH₂-)

  • δ ~21 ppm (-COCH₃)

  • δ ~20-15 ppm (Ar-CH₃)

• Infrared (IR) Spectroscopy (neat, cm⁻¹):

  • ~2830, 2730 cm⁻¹ (C-H stretch of aldehyde)

  • ~1740 cm⁻¹ (C=O stretch of ester)

  • ~1690 cm⁻¹ (C=O stretch of aldehyde)

  • ~1600, 1450 cm⁻¹ (C=C stretch of aromatic ring)

  • ~1230 cm⁻¹ (C-O stretch of ester)

Safety and Handling Precautions

• Phosphorus oxychloride (POCl₃): Highly corrosive, toxic by inhalation, and reacts violently with water. Handle only in a chemical fume hood with appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

• N,N-Dimethylformamide (DMF): A potential reproductive toxin and should be handled with care. Avoid inhalation and skin contact.

• Dichloromethane (DCM): A volatile and potentially carcinogenic solvent. Use in a well-ventilated area or fume hood.

• The reaction should be conducted under an inert atmosphere to prevent the reaction of POCl₃ with atmospheric moisture.

• The quenching of the reaction mixture is highly exothermic and should be performed with extreme caution.

Conclusion

The Vilsmeier-Haack reaction is a robust and reliable method for the synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate. By following the detailed protocol and safety guidelines outlined in this application note, researchers can confidently prepare this valuable aromatic aldehyde. The provided spectroscopic data will aid in the unambiguous characterization of the final product, ensuring its suitability for subsequent applications in drug discovery and chemical development.

Visualizations

Sources

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. ijpcbs.com [ijpcbs.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]

Application Notes and Protocols for the Knoevenagel Condensation of 3-Formyl-2,4,6-trimethylbenzyl acetate

Introduction: A Versatile Aldehyde for Complex Syntheses

The Knoevenagel condensation, a cornerstone of carbon-carbon bond formation, facilitates the synthesis of α,β-unsaturated compounds through the reaction of a carbonyl compound with an active methylene group, typically catalyzed by a weak base.[1][2] This reaction is of paramount importance in the synthesis of fine chemicals, functional polymers, and pharmaceutical intermediates.[3][4]

This application note focuses on a specialized aromatic aldehyde, 3-Formyl-2,4,6-trimethylbenzyl acetate. Its structure, featuring a sterically hindered formyl group and an acetate-protected benzyl alcohol, makes it a unique building block for accessing complex molecular architectures. The trimethyl substitution on the benzene ring influences the electronic properties and steric environment of the aldehyde, potentially impacting reaction kinetics and product selectivity. This guide provides a comprehensive overview, detailed protocols, and mechanistic insights for researchers, chemists, and drug development professionals employing this reagent in Knoevenagel condensation reactions.

Reaction Mechanism: A Base-Catalyzed Cascade

The Knoevenagel condensation proceeds through a well-established, base-catalyzed mechanism.[5][6] The process can be dissected into three primary stages:

• Enolate Formation: A weak base, commonly a primary or secondary amine like piperidine or an alkali alkoxide, abstracts an acidic α-hydrogen from the active methylene compound (e.g., malononitrile, diethyl malonate) to form a resonance-stabilized carbanion (enolate).[1][5][7] The presence of two electron-withdrawing groups (Z and Z') is crucial for rendering the methylene protons sufficiently acidic for deprotonation by a mild base.[2]

• Nucleophilic Addition: The highly nucleophilic carbanion attacks the electrophilic carbonyl carbon of 3-Formyl-2,4,6-trimethylbenzyl acetate. This step results in the formation of a tetrahedral intermediate.[8][9]

• Dehydration: The intermediate alkoxide is protonated, often by the conjugate acid of the base catalyst, to form a β-hydroxy compound. This intermediate readily undergoes a dehydration (elimination) reaction to yield the final, thermodynamically stable α,β-unsaturated product.[8][10] The removal of water can help drive the reaction equilibrium towards the product side.[1]

Below is a diagram illustrating the catalytic cycle.

Caption: Generalized mechanism of the base-catalyzed Knoevenagel condensation.

Experimental Protocols

The steric hindrance provided by the ortho-methyl groups on 3-Formyl-2,4,6-trimethylbenzyl acetate may necessitate slightly more forcing conditions compared to unsubstituted benzaldehyde.[1] The following protocols are designed to ensure efficient conversion.

Protocol 1: Piperidine-Catalyzed Condensation in Ethanol

This classic method is robust and suitable for a wide range of active methylene compounds.

Materials:

• 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq)

• Active methylene compound (e.g., malononitrile, ethyl cyanoacetate) (1.05 eq)

• Piperidine (0.1 eq)

• Ethanol (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

• Thin-layer chromatography (TLC) apparatus

Procedure:

• Reaction Setup: To a dry round-bottom flask, add 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq) and the active methylene compound (1.05 eq). Dissolve the solids in a minimal amount of anhydrous ethanol.

• Catalyst Addition: Add a catalytic amount of piperidine (0.1 eq) to the stirred solution.[11]

• Reaction: Heat the mixture to reflux (approximately 78 °C for ethanol).

• Monitoring: Monitor the reaction's progress using TLC, eluting with an appropriate solvent system (e.g., ethyl acetate/hexane).[3][12] The reaction is complete when the starting aldehyde spot is no longer visible.

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product may precipitate. If so, collect the solid by vacuum filtration. If not, reduce the solvent volume under reduced pressure to induce precipitation.

• Purification: Wash the collected solid with cold ethanol to remove residual catalyst and unreacted starting materials.[11] Further purification can be achieved by recrystallization from a suitable solvent like ethanol or isopropanol.[11]

• Characterization: Confirm the structure and purity of the final product using techniques such as FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry.[11]

Protocol 2: Solvent-Free Condensation using a Solid Base

This environmentally benign approach minimizes waste and can lead to high yields and simple product isolation.[13][14]

Materials:

• 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq)

• Active methylene compound (1.0 eq)

• Anhydrous potassium carbonate (K₂CO₃) or another suitable solid base (0.2 eq)

• Mortar and pestle or ball mill

• Standard laboratory glassware for work-up

Procedure:

• Mixing: In a mortar, combine 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq), the active methylene compound (1.0 eq), and the solid base catalyst (0.2 eq).[11]

• Grinding: Vigorously grind the mixture at room temperature with a pestle.[11][13] Monitor the reaction progress by periodically taking a small sample, dissolving it in a suitable solvent, and analyzing by TLC.

• Work-up: Once the reaction is complete, add deionized water to the solid mixture to dissolve the catalyst and other water-soluble impurities.

• Isolation: Collect the solid product by vacuum filtration, wash thoroughly with water, and dry to obtain the crude product.[11]

• Purification: If necessary, the product can be purified by recrystallization.

Experimental Workflow Visualization

The following diagram outlines the key stages of the experimental process, from reaction setup to final product characterization.

Caption: Step-by-step experimental workflow for the Knoevenagel condensation.

Data Summary: Catalyst and Substrate Scope

The choice of catalyst and active methylene compound significantly influences reaction outcomes. The following table provides a comparative summary based on established Knoevenagel condensation principles.

Catalyst	Active Methylene Compound	Solvent	Temperature (°C)	Typical Reaction Time	Expected Yield (%)
Piperidine	Malononitrile	Ethanol	Reflux (78°C)	1-3 h	>90
Piperidine	Ethyl Cyanoacetate	Ethanol	Reflux (78°C)	2-5 h	85-95
K₂CO₃	Malononitrile	Solvent-free	Room Temp	15-45 min	>95
Boric Acid[3][15]	Malononitrile	Aqueous Ethanol	Room Temp	1-2 h	90-98
DBU/H₂O[16]	Diethyl Malonate	Water	Room Temp	4-8 h	80-90

Note: Reaction times and yields are estimates and may vary based on the specific reaction scale and purity of reagents.

Troubleshooting and Field-Proven Insights

• Low Yield: If the reaction stalls or provides low yields, consider increasing the catalyst loading to 0.2-0.3 equivalents. For sterically hindered aldehydes, a stronger base system like DBU/water may be beneficial.[16] Ensuring anhydrous conditions, especially for the solvent-based protocol, is critical, as water can inhibit the reaction. The use of molecular sieves can help remove the water byproduct and shift the equilibrium.[1]

• Side Product Formation: The primary side reaction in Knoevenagel condensations is the self-condensation of the aldehyde, particularly if a strong base is used.[2] Using a weak base like piperidine or a solid base minimizes this risk. If Michael addition adducts are observed, reducing the reaction time or temperature may be necessary.

• Causality Behind Choices:

  • Catalyst: Weak bases are chosen to selectively deprotonate the highly acidic active methylene compound without promoting unwanted side reactions of the aldehyde.[2] Heterogeneous catalysts are favored for their ease of separation and recyclability, aligning with green chemistry principles.[3][17]

  • Solvent: Ethanol is a common choice due to its ability to dissolve the reactants and its suitable boiling point for reflux. Aqueous or solvent-free conditions are increasingly adopted to reduce environmental impact.[12][18]

  • Stoichiometry: A slight excess of the active methylene compound is sometimes used to ensure the complete consumption of the more valuable aldehyde.

Conclusion

3-Formyl-2,4,6-trimethylbenzyl acetate is a valuable substrate for the Knoevenagel condensation, enabling the synthesis of sterically encumbered α,β-unsaturated systems. By carefully selecting the catalyst and reaction conditions, researchers can achieve high yields of the desired products. The protocols provided herein offer robust starting points for laboratory synthesis, and the mechanistic insights should aid in optimization and troubleshooting. The continued evolution of the Knoevenagel condensation, particularly through the adoption of greener methodologies, underscores its enduring utility in modern organic chemistry.[18]

References

• A Facile and Efficient Green Protocol for the Knoevenagel Condensation in Aqueous Media. (n.d.). Retrieved from [Link]

• A review of the recent progress on heterogeneous catalysts for Knoevenagel condensation. (2021). Dalton Transactions (RSC Publishing). Retrieved from [Link]

• Knoevenagel condensation. (n.d.). Wikipedia. Retrieved from [Link]

• Simple and practical procedure for Knoevenagel condensation under solvent-free conditions. (2014). ResearchGate. Retrieved from [Link]

• The Knoevenagel condensation is a special case of the aldol conde... (n.d.). Study Prep in Pearson+. Retrieved from [Link]

• Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. (n.d.). Retrieved from [Link]

• A New Mixed-Metal Phosphate as an Efficient Heterogeneous Catalyst for Knoevenagel Condensation Reaction. (2023). MDPI. Retrieved from [Link]

• Knoevenagel condensation. (2024). Chemistry for everyone - WordPress.com. Retrieved from [Link]

• Knoevenagel Condensation Doebner Modification. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. (2024). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Mechanism and free energy profile of base-catalyzed Knoevenagel condensation reaction. (n.d.). RSC Advances (RSC Publishing). Retrieved from [Link]

• Green Approach for Knoevenagel Condensation of Aromatic Aldehydes with Active Methylene Group. (n.d.). Taylor & Francis Online. Retrieved from [Link]

• Knoevenagel Condensation Reaction / organic name reaction mechanism / knoevenagel reaction - IIT JEE. (2021). YouTube. Retrieved from [Link]

• Knoevenagel Condensation Mechanism | Organic Chemistry. (2021). YouTube. Retrieved from [Link]

• The Importance and Applications of Knoevenagel Reaction (Brief Review). (n.d.). Retrieved from [Link]

• Knoevenagel Condensation by Employing Natural Catalyst- A Green Chemistry Approach. (2024). Retrieved from [Link]

• One-Pot Synthesis of Knoevenagel Condensation Products Using Boric Acid as a Catalyst. (2023). Retrieved from [Link]

• One Pot Synthesis of the Knoevenagel Condensation Products Using Boric Acid as a Catalyst. (2023). Sciforum. Retrieved from [Link]

• Synthesis of Substituted 3-Formyl Chromones. (n.d.). Retrieved from [Link]

• Org. Synth. 2012, 89, 220. (n.d.). Retrieved from [Link]

• Knoevenagel condensation. (2023). YouTube. Retrieved from [Link]

• Recent Advances in the Synthesis and Application of C-2-Formyl Glycals. (2023). Retrieved from [Link]

• (PDF) ENVIRONMENTALLY BENIGN PROTOCOL OF KNOEVENAGEL CONDENSATION REACTION. (2018). ResearchGate. Retrieved from [Link]

• Knoevenagel condensation. (2018). YouTube. Retrieved from [Link]

• ortho -Formylation of Phenols; Preparation of 3-Bromosalicylaldehyde. (2025). ResearchGate. Retrieved from [Link]

Sources

• 1. Chemicals [chemicals.thermofisher.cn]
• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. jk-sci.com [jk-sci.com]
• 6. m.youtube.com [m.youtube.com]
• 7. khannapankaj.wordpress.com [khannapankaj.wordpress.com]
• 8. Knoevenagel Condensation Reaction [sigmaaldrich.com]
• 9. The Importance and Applications of Knoevenagel Reaction (Brief Review) – Oriental Journal of Chemistry [orientjchem.org]
• 10. m.youtube.com [m.youtube.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. ijcps.org [ijcps.org]
• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]
• 15. mdpi.com [mdpi.com]
• 16. asianpubs.org [asianpubs.org]
• 17. A review of the recent progress on heterogeneous catalysts for Knoevenagel condensation - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 18. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]

Use of 3-Formyl-2,4,6-trimethylbenzyl acetate as a fragrance ingredient

An In-Depth Guide to the Application of 3-Formyl-2,4,6-trimethylbenzyl acetate as a Novel Fragrance Ingredient

Foreword: The Genesis of a Scent

The exploration of novel molecules is the lifeblood of the fragrance industry. 3-Formyl-2,4,6-trimethylbenzyl acetate emerges as a compound of interest, distinguished by its unique aromatic structure.[1] This guide serves as a comprehensive technical manual for researchers, perfumers, and drug development professionals, detailing the necessary protocols to fully characterize and safely deploy this ingredient. We move beyond mere procedural lists to explain the causality behind each step, ensuring a deep, functional understanding of the methodologies involved. Our approach is rooted in the principles of scientific integrity, providing self-validating systems for evaluation and authoritative grounding for all claims.

Section 1: Compound Profile and Olfactory Hypothesis

Chemical Identity

3-Formyl-2,4,6-trimethylbenzyl acetate is an organic compound characterized by a benzyl acetate core, functionalized with three methyl groups and a formyl (aldehyde) group on the aromatic ring.[1] The presence of both an aldehyde and an ester functional group suggests a complex and potentially multifaceted odor profile. Aldehydes are renowned for their powerful and often bright, effervescent notes in perfumery, while esters typically contribute fruity or floral characteristics.[2][3]

Property	Value	Source
IUPAC Name	(3-formyl-2,4,6-trimethylphenyl)methyl acetate	[1]
CAS Number	137380-48-4	[1]
Molecular Formula	C₁₃H₁₆O₃	[1]
Molecular Weight	220.26 g/mol	[1]
Canonical SMILES	CC1=CC(=C(C(=C1COC(=O)C)C)C=O)C	[1]

The Olfactory Hypothesis

The perception of a scent is not arbitrary; it is a sophisticated biochemical event. An odorant molecule, such as 3-Formyl-2,4,6-trimethylbenzyl acetate, must first bind to specific Olfactory Receptors (ORs) located in the cell membranes of olfactory receptor neurons in the nasal epithelium.[4][5][6] These receptors are a large family of G protein-coupled receptors (GPCRs).[4][7] The binding event initiates a conformational change in the receptor, triggering a signal transduction cascade.[5]

This cascade is fundamentally important to understand:

• Activation: The odorant-bound OR activates an olfactory-specific G-protein, Golf.[8]

• Second Messenger Production: Golf, in turn, activates adenylate cyclase, an enzyme that converts ATP into cyclic AMP (cAMP), a crucial second messenger.[4][8]

• Depolarization: The increase in intracellular cAMP opens cyclic nucleotide-gated ion channels, allowing an influx of Na⁺ and Ca²⁺ ions.[4][8] This influx depolarizes the neuron.

• Signal Transmission: The depolarization generates an action potential that travels to the olfactory bulb in the brain, where the signal is processed, leading to the perception of a specific smell.[7][8]

The unique shape and electronic properties of 3-Formyl-2,4,6-trimethylbenzyl acetate will determine which of the approximately 400 human ORs it binds to, and with what affinity, thereby defining its unique scent profile.[4]

Caption: Olfactory signal transduction pathway initiated by an odorant molecule.

Section 2: Core Application Protocols

Protocol: Sensory Profile Characterization

Objective: To systematically define the olfactory characteristics, intensity, and longevity of 3-Formyl-2,4,6-trimethylbenzyl acetate. This protocol relies on a trained sensory panel to provide objective, descriptive analysis.[9][10]

Materials:

• 3-Formyl-2,4,6-trimethylbenzyl acetate (≥98% purity)

• Odorless solvent (e.g., Di-propylene glycol (DPG) or 200-proof ethanol)

• Glass beakers and graduated cylinders

• Analytical balance

• Volumetric flasks

• Professional perfumer's smelling strips

• Controlled environment sensory booth (odor-free, controlled temperature and humidity)

Methodology:

• Sample Preparation:

  • Prepare a 10% stock solution of the ingredient in the chosen solvent. Rationale: A 10% dilution is standard for initial assessment, reducing the intensity to prevent olfactory fatigue while being concentrated enough for clear character evaluation.

  • From the stock, prepare further serial dilutions: 5%, 1%, and 0.1%. Rationale: Evaluating at different concentrations helps to reveal different facets (notes) of the fragrance that may be overpowering at higher levels.

• Panelist Evaluation:

  • Use a panel of at least 5 trained sensory evaluators.[9] Rationale: A trained panel uses a standardized lexicon to describe scents, ensuring consistency and reliability of results, unlike consumer panels which provide hedonic (liking) data.[10]

  • Dip a fresh smelling strip into each dilution, ensuring the strip is submerged 1 cm.

  • Allow the solvent to evaporate for 10-15 seconds.

  • Present the strips to panelists in a randomized, blind fashion.

• Data Collection & Analysis:

  • Panelists will evaluate the strips at three key time points:

    • T=0 (Top Notes): Immediately after solvent evaporation.

    • T=2 hours (Heart/Mid Notes): To assess the evolution of the scent.

    • T=8 hours (Base/Dry-Down Notes): To determine the fragrance's tenacity and final character.

  • Panelists will score the fragrance on a standardized scale for various descriptors and intensity. The data is then aggregated and analyzed for consensus.

Caption: RIFM framework for fragrance ingredient safety assessment.

Key Toxicological Endpoints:

Endpoint	Objective
Genotoxicity	Assess the potential to cause genetic mutations.
Repeated Dose Toxicity	Evaluate effects of long-term, low-level exposure.
Skin Sensitization	Determine the potential to cause an allergic skin reaction.
Skin & Eye Irritation	Assess potential for local irritation upon contact.
Phototoxicity	Evaluate if the ingredient becomes toxic or irritating in the presence of UV light.
Respiratory Toxicity	Assess local effects on the respiratory tract from inhalation.
Environmental Safety	Determine persistence, bioaccumulation, and aquatic toxicity.

3.2 Adherence to IFRA Standards

The findings from the RIFM safety assessment are provided to the International Fragrance Association (IFRA). [11]IFRA then establishes a Standard, which may restrict the maximum concentration of an ingredient in different product categories or prohibit its use entirely. Adherence to IFRA Standards is mandatory for fragrance houses and manufacturers to ensure global compliance and consumer safety.

References

• Api, A. M., Belsito, D., Bhatia, S., Bruze, M., Calow, P., Dagli, M. L., ... & Wilcox, D. K. (2003). The safety assessment of fragrance materials. Regulatory toxicology and pharmacology, 37(2), 1-13.
• Smolecule. (n.d.). 3-Formyl-2,4,6-trimethylbenzyl acetate.
• Research Institute for Fragrance Materials. (n.d.). Safety Assessment Program.
• Belsito, D., Bickers, D., Bruze, M., Calow, P., Dagli, M. L., Fryer, A. D., ... & Api, A. M. (2003). The safety assessment of fragrance materials. Food and Chemical Toxicology, 41(5), 593-613.
• Research Institute for Fragrance Materials. (n.d.). RIFM Fragrance Ingredient Safety Assessment Authorship and Process.
• Api, A. M., Belsito, D., Bhatia, S., Bruze, M., Calow, P., Dagli, M. L., ... & Lalko, J. F. (2015). Criteria for the Research Institute for Fragrance Materials, Inc. (RIFM) safety evaluation process for fragrance ingredients. Food and Chemical Toxicology, 82, 1-19.
• Wikipedia. (n.d.). Olfactory receptor.
• Purves, D., Augustine, G. J., Fitzpatrick, D., et al. (Eds.). (2001). The Transduction of Olfactory Signals. In Neuroscience (2nd ed.).
• Integrated Liner Technologies. (2023, December 15). Fragrance Stability Testing.
• FasterCapital. (n.d.). Fragrance Quality Control The Role of Fragrance Quality Control in Building a Successful Startup.
• Britannica. (n.d.). Olfactory receptor.
• Farbiszewski, R., & Kranc, R. (2013). Olfactory receptors and the mechanism of odor perception. Polish Annals of Medicine, 20(1), 56-61.
• Li, Y., Li, Q., & Zhang, J. (2023). Deciphering olfactory receptor binding mechanisms: a structural and dynamic perspective on olfactory receptors. Frontiers in Molecular Biosciences, 10, 1283311.
• Orchadia Solutions. (n.d.). Fragrance Stability.
• Skinobs. (2023, September 17). Sensory Evaluation in Cosmetics: Key Protocols and Best Practices.
• Sémon, E., Le Berre, E., & Martin, N. (2014). Fragrances and sensory evaluation techniques. In Flavour (pp. 329-351). Woodhead Publishing.
• Nandgaonkar, R. G., & Ingle, V. N. (2005). Synthesis of Substituted 3-Formyl Chromones. Asian Journal of Chemistry, 17(3), 2016-2018.
• dsm-firmenich. (n.d.). Ingredient Catalog.
• Api, A. M., Belsito, D., Bruze, M., Dagli, M. L., Dekant, W., Fryer, A. D., ... & Sullivan, G. (2022). Update to RIFM fragrance ingredient safety assessment, benzyl acetate, CAS Registry Number 140-11-4. Food and Chemical Toxicology, 167, 113186.
• Macer, S. (2021, February 7). Acetates in perfumery. Basic chemistry for perfumery. [Video]. YouTube.

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. Ingredient Catalog | dsm-firmenich [studio.dsm-firmenich.com]
• 3. youtube.com [youtube.com]
• 4. Olfactory receptor - Wikipedia [en.wikipedia.org]
• 5. Olfactory receptor | Anatomy, Function & Signaling Pathways | Britannica [britannica.com]
• 6. Deciphering olfactory receptor binding mechanisms: a structural and dynamic perspective on olfactory receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. paom.pl [paom.pl]
• 8. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Sensory Evaluation in Cosmetics: Key Protocols and Best Practices – Cosmetics Testing News [news.skinobs.com]
• 10. researchgate.net [researchgate.net]
• 11. The safety assessment of fragrance materials - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Versatile Derivatization of the Formyl Group in 3-Formyl-2,4,6-trimethylbenzyl acetate

Abstract

This technical guide provides detailed protocols and theoretical insights for the chemical modification of the formyl group on 3-Formyl-2,4,6-trimethylbenzyl acetate. This sterically hindered aromatic aldehyde is a valuable intermediate in organic synthesis, particularly in the development of complex molecules for the pharmaceutical and fragrance industries.[1] This document outlines three robust derivatization strategies: reductive amination for the synthesis of secondary amines, acid-catalyzed acetal formation for carbonyl protection or modification, and the Wittig reaction for olefination. Each section includes a step-by-step protocol, a discussion of the underlying mechanism, and key considerations for successful execution and purification. The methodologies presented are designed to be reproducible and scalable, providing researchers with a reliable toolkit for the strategic manipulation of this versatile building block.

Introduction

3-Formyl-2,4,6-trimethylbenzyl acetate is an aromatic compound characterized by a benzyl acetate framework substituted with a formyl group and three methyl groups on the benzene ring.[1] The aldehyde (formyl) group is a highly versatile functional handle, susceptible to a wide array of chemical transformations including nucleophilic addition and condensation reactions.[1] Its derivatization allows for the introduction of diverse functional groups, enabling the construction of more complex molecular architectures. The steric hindrance imposed by the ortho-methyl groups presents unique challenges and opportunities in its reactivity, necessitating carefully optimized reaction conditions. This guide explores three fundamental transformations of the formyl group, providing detailed, actionable protocols for researchers in organic synthesis and drug development.

PART 1: Reductive Amination - Synthesis of Secondary Amines

Reductive amination is a powerful and widely used method for the formation of carbon-nitrogen bonds, converting aldehydes and ketones into amines.[2][3] The reaction proceeds via the initial formation of an imine intermediate through the condensation of the aldehyde with a primary amine, followed by in-situ reduction to the corresponding secondary amine.[2] This one-pot procedure is highly efficient and prevents the isolation of the often-unstable imine intermediate.

Scientific Rationale & Mechanistic Insight

The reaction is typically catalyzed by a mild acid, which protonates the carbonyl oxygen, enhancing its electrophilicity and facilitating the nucleophilic attack by the amine. The subsequent dehydration to form the iminium ion is the critical step. A mild reducing agent, such as sodium borohydride (NaBH₄) or sodium triacetoxyborohydride (NaBH(OAc)₃), is then used to selectively reduce the C=N double bond of the iminium ion without affecting the ester functionality of the starting material.[3] The choice of reducing agent is crucial; NaBH(OAc)₃ is often preferred for its mildness and tolerance of acidic conditions, which can be beneficial for imine formation.[3]

Experimental Protocol: Synthesis of N-((2,4,6-trimethyl-3-((acetoxymethyl)phenyl))methyl)aniline

Materials:

• 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq)

• Aniline (1.1 eq)

• Sodium Borohydride (NaBH₄) (1.5 eq)[2]

• Methanol (MeOH)

• Acetic Acid (catalytic amount)

• Dichloromethane (DCM)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 3-Formyl-2,4,6-trimethylbenzyl acetate in methanol.

• Add aniline to the solution, followed by a catalytic amount of acetic acid to facilitate imine formation.

• Stir the mixture at room temperature for 1 hour. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride in small portions. Caution: Hydrogen gas evolution will occur.

• Allow the reaction to warm to room temperature and stir for an additional 3-4 hours, or until TLC indicates complete consumption of the imine intermediate.

• Quench the reaction by the slow addition of water.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Partition the residue between dichloromethane and saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude secondary amine.

• Purify the product via column chromatography on silica gel.

Data Summary Table: Reductive Amination

Parameter	Condition/Value	Rationale
Reducing Agent	Sodium Borohydride	Cost-effective and efficient for reducing imines.[2]
Solvent	Methanol	Good solvent for both reactants and the reducing agent.
Catalyst	Acetic Acid	Facilitates the formation of the imine intermediate.
Temperature	0 °C to RT	Controls the reactivity of NaBH₄ and prevents side reactions.
Work-up	Aqueous NaHCO₃ wash	Neutralizes the acetic acid catalyst.

Workflow Diagram: Reductive Amination

Caption: Workflow for the one-pot reductive amination protocol.

PART 2: Acetal Formation - A Protective Strategy

Acetal formation is a reversible reaction used to protect aldehydes and ketones from undesired reactions under neutral or basic conditions.[4] The formyl group reacts with two equivalents of an alcohol in the presence of an acid catalyst to form a diether derivative known as an acetal.[5][6] This protecting group is stable to bases, organometallics, and hydrides but can be easily removed by treatment with aqueous acid.[7]

Scientific Rationale & Mechanistic Insight

The mechanism involves several equilibrium steps.[6] First, the acid catalyst protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.[5][8] An alcohol molecule then acts as a nucleophile, attacking the carbonyl carbon to form a hemiacetal intermediate after deprotonation.[5] Subsequent protonation of the hemiacetal's hydroxyl group forms a good leaving group (water), which is eliminated to generate a resonance-stabilized oxonium ion.[6] A second molecule of alcohol attacks this electrophile, and final deprotonation yields the stable acetal.[6] To drive the equilibrium towards the product, water must be removed from the reaction, often by azeotropic distillation using a Dean-Stark apparatus or by using a dehydrating agent.

Experimental Protocol: Synthesis of 3-(dimethoxymethyl)-2,4,6-trimethylbenzyl acetate

Materials:

• 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq)

• Methanol (Anhydrous, large excess)

• p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

• Toluene

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Set up a round-bottom flask with a Dean-Stark apparatus and a reflux condenser.

• To the flask, add 3-Formyl-2,4,6-trimethylbenzyl acetate, a large excess of anhydrous methanol (which also acts as the reagent), and toluene as the azeotroping solvent.

• Add a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to reflux and collect the water generated in the Dean-Stark trap.

• Continue refluxing until no more water is collected or TLC analysis shows complete conversion of the starting material.

• Cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing saturated aqueous sodium bicarbonate solution to neutralize the acid catalyst.

• Extract the aqueous layer with an organic solvent like ethyl acetate.

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude acetal can be purified by column chromatography if necessary, though it is often of sufficient purity for subsequent steps.

Data Summary Table: Acetal Formation

Parameter	Condition/Value	Rationale
Reagent	Anhydrous Methanol	Acts as both nucleophile and solvent.
Catalyst	p-Toluenesulfonic acid	Strong acid catalyst to promote the reaction.[5][8]
Water Removal	Dean-Stark Apparatus	Drives the reversible reaction to completion.[5]
Temperature	Reflux	Provides energy to overcome activation barriers and facilitates azeotropic removal of water.
Work-up	Aqueous NaHCO₃ wash	Quenches the acid catalyst, preventing acetal hydrolysis.

Mechanism Diagram: Acid-Catalyzed Acetal Formation

Caption: Stepwise mechanism of acid-catalyzed acetal formation.

PART 3: The Wittig Reaction - Conversion to Alkenes

The Wittig reaction is a cornerstone of organic synthesis for the creation of carbon-carbon double bonds (alkenes) from aldehydes or ketones.[9][10][11] It involves the reaction of a carbonyl compound with a phosphorus ylide (a Wittig reagent), yielding an alkene and triphenylphosphine oxide.[12] A key advantage of this reaction is the unambiguous placement of the double bond at the site of the original carbonyl group.[13]

Scientific Rationale & Mechanistic Insight

The reaction is initiated by the nucleophilic addition of the ylide carbanion to the electrophilic carbonyl carbon, forming a betaine intermediate. This rapidly cyclizes to a four-membered oxaphosphetane intermediate. The thermodynamic driving force for the reaction is the subsequent collapse of the oxaphosphetane into the alkene and the highly stable triphenylphosphine oxide, due to the formation of a strong phosphorus-oxygen double bond.[12] The stereoselectivity of the Wittig reaction is dependent on the nature of the ylide; unstabilized ylides (e.g., from simple alkyl halides) typically favor the formation of Z-alkenes, while stabilized ylides (with electron-withdrawing groups) favor E-alkenes.[12][13]

Experimental Protocol: Synthesis of 3-(vinyl)-1,2,5-trimethyl-4-((acetoxymethyl)benzene

Materials:

• Methyltriphenylphosphonium bromide (1.1 eq)

• Sodium hydride (NaH, 60% dispersion in mineral oil) (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• 3-Formyl-2,4,6-trimethylbenzyl acetate (1.0 eq)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Diethyl ether

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Ylide Preparation: In a flame-dried, three-neck flask under an inert atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide in anhydrous THF.

• Cool the suspension to 0 °C and add sodium hydride portion-wise. Caution: Hydrogen gas is evolved.

• Allow the mixture to warm to room temperature and stir for 1-2 hours. The formation of the orange/yellow ylide indicates a successful reaction.

• Wittig Reaction: Cool the ylide solution back to 0 °C.

• Dissolve 3-Formyl-2,4,6-trimethylbenzyl acetate in a minimal amount of anhydrous THF and add it dropwise to the ylide solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction by TLC. Upon completion, quench the reaction by carefully adding saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to separate the alkene from the triphenylphosphine oxide byproduct.

Data Summary Table: Wittig Reaction

Parameter	Condition/Value	Rationale
Ylide Precursor	Methyltriphenylphosphonium bromide	Forms the simplest ylide for methylene group installation.[10]
Base	Sodium Hydride (NaH)	Strong, non-nucleophilic base suitable for deprotonating the phosphonium salt.[13]
Solvent	Anhydrous THF	Aprotic solvent required for ylide formation and stability.[12]
Atmosphere	Inert (N₂ or Ar)	The ylide is sensitive to air and moisture.
Purification	Column Chromatography	Necessary to remove the high-polarity triphenylphosphine oxide byproduct.

Logical Diagram: Wittig Reaction Sequence

Caption: Two-stage logical flow of the Wittig reaction.

Characterization of Products

Successful derivatization should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structural changes. For example, in the ¹H NMR of the starting aldehyde, a characteristic peak for the formyl proton appears around 9-10 ppm. This peak will be absent in the spectra of the products. The benzyl acetate moiety typically shows a singlet for the acetate methyl group around 2.1 ppm and a singlet for the benzylic CH₂ group around 5.1 ppm.[14][15][16]

• Mass Spectrometry (MS): Provides the molecular weight of the product, confirming the addition of the new functional group.

• Infrared (IR) Spectroscopy: The strong C=O stretch of the aldehyde (around 1700 cm⁻¹) will disappear and be replaced by new characteristic peaks, such as the C-N stretch for the amine or C-O stretches for the acetal.

Conclusion

The formyl group of 3-Formyl-2,4,6-trimethylbenzyl acetate serves as a versatile anchor point for a variety of chemical transformations. This guide has detailed robust and reproducible protocols for its conversion into secondary amines, acetals, and alkenes via reductive amination, acid-catalyzed acetalization, and the Wittig reaction, respectively. By understanding the mechanisms and key experimental parameters outlined, researchers can effectively utilize these methods to synthesize a diverse range of derivatives, facilitating advancements in medicinal chemistry and materials science.

References

• SciSpace. Facile Synthesis of Secondary Amines through One-Pot Reductive Amination of Aromatic Aldehydes in [Et3NH][HSO4] using Sodium Bor. Available from: [Link]

• Unacademy. Reductive Amination of Aldehydes and Ketones. Available from: [Link]

• Chemistry Steps. Formation and Reactions of Acetals. Available from: [Link]

• Ingenta Connect. One-pot protocol for the reductive amination of aldehydes using t.... Available from: [Link]

• Wikipedia. Wittig reaction. Available from: [Link]

• Chemistry LibreTexts. Addition of Alcohols to form Hemiacetals and Acetals. Available from: [Link]

• Study.com. Acetal Group | Formation, Structure & Mechanism. Available from: [Link]

• ResearchGate. How to purify Schiff base product?. Available from: [Link]

• Chemistry LibreTexts. 19.10: Nucleophilic Addition of Alcohols - Acetal Formation. Available from: [Link]

• JoVE. Video: Aldehydes and Ketones to Alkenes: Wittig Reaction Overview. Available from: [Link]

• Master Organic Chemistry. Hydrates, Hemiacetals, and Acetals. Available from: [Link]

• Reagent Guide. Wittig Reaction — Alkene Formation from Aldehydes/Ketones via Ph₃P and Alkyl Halides. Available from: [Link]

• ResearchGate. Is there an effective way of purifying schiff bases?. Available from: [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]

• ResearchGate. NMR spectrum of >99% anhydrous benzyl acetate. Available from: [Link]

• Chemistry LibreTexts. 13.3.3: Alkenes from Aldehydes and Ketones - Wittig Reaction. Available from: [Link]

• ChemEurope.com. Wittig reaction. Available from: [Link]

• ResearchGate. Reductive amination of aldehydes and ketones to their corresponding amines with N-methylpyrrolidine zinc borohydride | Request PDF. Available from: [Link]

• Chinese Chemical Letters. PREPARATION AND PURIFICATION OF SCHIFF BASE AND PROTONATED SCHIFF BASE FROM 9-CIS-RETINAL. Available from: [Link]

• ResearchGate. How can I get a pure Schiff base product?. Available from: [Link]

• Science and Education Publishing. Figure 1. NMR spectrum of >99% anhydrous benzyl acetate. Available from: [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. scispace.com [scispace.com]
• 3. Reductive Amination of Aldehydes and Ketones [unacademy.com]
• 4. Acetal Group | Formation, Structure & Mechanism | Study.com [study.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Formation and Reactions of Acetals - Chemistry Steps [chemistrysteps.com]
• 9. Wittig reaction - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. wittig_reaction [chemeurope.com]
• 12. orgosolver.com [orgosolver.com]
• 13. Video: Aldehydes and Ketones to Alkenes: Wittig Reaction Overview [jove.com]
• 14. researchgate.net [researchgate.net]
• 15. Benzyl acetate(140-11-4) 1H NMR spectrum [chemicalbook.com]
• 16. Figure 1. NMR spectrum of >99% anhydrous benzyl acetate : Application of Quantitative Proton Nuclear Magnetic Resonance Spectroscopy for the Compositional Analysis of Short Chain Fatty Acid Benzyl Ester Mixtures : Science and Education Publishing [pubs.sciepub.com]

Scale-up synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate for laboratory use

An Application Guide for the Laboratory-Scale Synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate

This document provides a comprehensive guide for the scale-up synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate, a key intermediate in various organic synthesis pathways.[1] The protocol detailed herein is designed for researchers and drug development professionals, emphasizing safety, scalability, and reproducibility for laboratory applications. The compound's utility as a building block in the creation of more complex molecules makes a reliable synthetic route essential for research and development.[1]

Strategic Approach to Synthesis: The Vilsmeier-Haack Reaction

For the introduction of a formyl group onto an electron-rich aromatic ring like that of 2,4,6-trimethylbenzyl acetate, several classic formylation methods exist, including the Gattermann-Koch and Duff reactions.[2][3][4][5] However, for laboratory scale-up, the Vilsmeier-Haack reaction presents a superior choice due to its generally high yields, use of readily available and manageable reagents, and broad substrate scope.[1][6]

The reaction proceeds via an electrophilic aromatic substitution mechanism. Dimethylformamide (DMF) and phosphorus oxychloride (POCl₃) react to form the electrophilic Vilsmeier reagent, N,N-dimethylchloroiminium ion. This potent electrophile then attacks the activated aromatic ring of the starting material, 2,4,6-trimethylbenzyl acetate, leading to the formation of an iminium salt intermediate. Subsequent aqueous hydrolysis liberates the desired aldehyde, 3-Formyl-2,4,6-trimethylbenzyl acetate.

Reaction Mechanism Visualization

Caption: Mechanism of the Vilsmeier-Haack formylation.

Detailed Synthesis Protocol

This protocol is optimized for a scale yielding approximately 10-20 grams of the final product. Adjustments may be necessary for different scales, but the molar equivalencies should be maintained.

Materials and Equipment

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Purity
2,4,6-Trimethylbenzyl acetate	192.25	19.23 g	0.10	>98%
Phosphorus oxychloride (POCl₃)	153.33	12.5 mL (20.6 g)	0.134	>99%
N,N-Dimethylformamide (DMF)	73.09	80 mL	-	Anhydrous
Dichloromethane (DCM)	84.93	300 mL	-	Reagent Grade
Sodium Acetate (anhydrous)	82.03	41.0 g	0.50	Reagent Grade
Ethyl Acetate	88.11	500 mL	-	Reagent Grade
Brine (Saturated NaCl)	-	200 mL	-	-
Anhydrous Magnesium Sulfate	120.37	20 g	-	-
Equipment
500 mL three-necked round-bottom flask
100 mL pressure-equalizing dropping funnel
Reflux condenser with drying tube
Magnetic stirrer and stir bar
Ice-water bath
Heating mantle
1 L Separatory funnel
Rotary evaporator
Glassware for column chromatography

Reaction Procedure

Safety First: This reaction must be performed in a well-ventilated chemical fume hood. Phosphorus oxychloride is highly corrosive and reacts violently with water.[6] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Vilsmeier Reagent Preparation:

  • To a dry 500 mL three-necked flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser (fitted with a calcium chloride drying tube), add 80 mL of anhydrous DMF.

  • Cool the flask in an ice-water bath to 0-5 °C.

  • Slowly add phosphorus oxychloride (12.5 mL, 0.134 mol) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 45 minutes. The formation of the solid Vilsmeier reagent may be observed.

• Formylation Reaction:

  • Dissolve 2,4,6-trimethylbenzyl acetate (19.23 g, 0.10 mol) in 50 mL of dichloromethane (DCM).

  • Add the substrate solution to the flask containing the Vilsmeier reagent over 15 minutes.

  • After addition, attach a heating mantle and heat the reaction mixture to a gentle reflux (approx. 40-45 °C) for 4-6 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and then place it in an ice bath.

  • Slowly and carefully pour the reaction mixture onto 300 g of crushed ice in a 1 L beaker with vigorous stirring. Caution: This quenching step is exothermic.

  • Once the ice has melted, add solid sodium acetate (41.0 g) in portions to neutralize the acid and facilitate the hydrolysis of the intermediate.

  • Stir the mixture at room temperature for 1 hour.

  • Transfer the mixture to a 1 L separatory funnel. Extract the aqueous layer with DCM (3 x 100 mL).

  • Combine the organic layers and wash sequentially with water (2 x 100 mL) and brine (1 x 100 mL).

  • Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product as an oil or semi-solid.

Purification

The crude product can be purified by flash column chromatography on silica gel.

• Eluent: A gradient of ethyl acetate in hexanes (e.g., starting from 5% and gradually increasing to 20% ethyl acetate) is typically effective.

• Collect fractions and analyze by TLC.

• Combine the pure fractions and remove the solvent under reduced pressure to afford 3-Formyl-2,4,6-trimethylbenzyl acetate as a pale yellow oil or low-melting solid. An expected yield is typically in the range of 70-85%.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H NMR: Expect characteristic peaks for the aldehyde proton (~10 ppm), the benzylic protons, the acetate methyl group, and the aromatic protons.

• ¹³C NMR: Confirm the presence of the carbonyl carbons (aldehyde and ester) and the correct number of aromatic and aliphatic carbons.

• IR Spectroscopy: Look for characteristic C=O stretching frequencies for the aldehyde and ester groups.

Experimental Workflow Diagram

Caption: Scalable laboratory workflow for synthesizing 3-Formyl-2,4,6-trimethylbenzyl acetate.

References

• BYJU'S. Gattermann Koch Reaction Mechanism. Available from: [Link]

• Vedantu. Gattermann Koch Reaction: Mechanism, Uses & Examples. Available from: [Link]

• Physics Wallah. Reaction Mechanism of Gattermann-Koch Reaction. Available from: [Link]

• Collegedunia. Gattermann-Koch Reaction: Mechanism, Limitations and Examples. Available from: [Link]

• Quora. What is Gattermann Koch reaction?. Available from: [Link]

• Wikipedia. Duff reaction. Available from: [Link]

• Organic Syntheses. Procedure for palladium-catalyzed formylation. Available from: [Link]

• Organic Chemistry Portal. Aldehyde synthesis by oxidation of alcohols and rearrangements. Available from: [Link]

• ResearchGate. Examples of scalable synthesis of aldehydes from carboxylic acids. Available from: [Link]

• Organic Syntheses. Procedure for purification by recrystallization. Available from: [Link]

• National Institutes of Health. A Desaturative Approach for Aromatic Aldehyde Synthesis. Available from: [Link]

• Cole-Parmer. Material Safety Data Sheet - 2,4,6-trimethylbenzyl alcohol. Available from: [Link]

• Duff Reaction. Principle and Mechanism. Available from: [Link]

• Asian Journal of Chemistry. Synthesis of Substituted 3-Formyl Chromones. Available from: [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. byjus.com [byjus.com]
• 3. Gattermann Koch Reaction: Mechanism, Uses & Examples [vedantu.com]
• 4. Gattermann-Koch Reaction| Reaction Mechanism of Gattermann-Koch Reaction [pw.live]
• 5. Duff reaction - Wikipedia [en.wikipedia.org]
• 6. asianpubs.org [asianpubs.org]

Analytical methods for quantifying 3-Formyl-2,4,6-trimethylbenzyl acetate in a reaction mixture

Application Note & Protocol

Topic: Analytical Methods for Quantifying 3-Formyl-2,4,6-trimethylbenzyl acetate in a Reaction Mixture

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The accurate quantification of 3-Formyl-2,4,6-trimethylbenzyl acetate, a key intermediate in various organic syntheses[1], is critical for reaction monitoring, yield optimization, and quality control. This document provides a comprehensive guide to the development and validation of analytical methods for this purpose. We present a primary method based on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and a secondary, orthogonal method using Gas Chromatography with Flame Ionization Detection (GC-FID). The protocols are designed to be robust and are grounded in established analytical principles and validation standards, such as the ICH Q2(R1) guidelines, to ensure data integrity and trustworthiness[2][3].

Introduction and Method Selection Rationale

3-Formyl-2,4,6-trimethylbenzyl acetate (MW: 220.26 g/mol , Formula: C₁₃H₁₆O₃) possesses structural features that make it amenable to several analytical techniques[1]. The presence of a substituted aromatic ring and a formyl group creates a strong chromophore, making HPLC-UV a highly suitable technique[4]. Its volatility also permits analysis by Gas Chromatography[5][6].

Why HPLC-UV as the Primary Method?

• Specificity and Versatility: Reversed-phase HPLC can effectively separate the moderately polar analyte from a wide range of starting materials, by-products, and impurities typically found in a complex reaction mixture[7].

• Robustness: HPLC is a workhorse technique in the pharmaceutical and chemical industries, known for its reproducibility and reliability[4].

• Sensitivity: UV detection provides excellent sensitivity for aromatic aldehydes, often reaching low µg/mL or ng/mL levels.

Why GC-FID as an Orthogonal Method?

• Different Separation Principle: GC separates compounds based on their volatility and interaction with the stationary phase, offering a truly orthogonal confirmation of the results obtained by HPLC[6].

• High Resolution: Capillary GC columns provide exceptional resolving power for complex mixtures[8].

• Quantitative Accuracy: The Flame Ionization Detector (FID) offers a linear response over a wide dynamic range for carbon-containing compounds, making it ideal for quantification.

An alternative technique, Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, is also a powerful tool for analyzing reaction mixtures as it can provide simultaneous quantification of multiple components without requiring an identical reference standard for each[9][10][11][12]. However, its sensitivity is generally lower than chromatographic methods[9].

Analyte Structure and Workflow Visualization

A clear understanding of the analyte's structure and the analytical process is paramount.

Caption: Chemical structure of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Caption: General experimental workflow for HPLC-UV analysis.

Primary Method: Reversed-Phase HPLC-UV

This protocol details a validated method for quantifying 3-Formyl-2,4,6-trimethylbenzyl acetate.

Principle

The sample is diluted and injected into an HPLC system. The components are separated on a C18 stationary phase based on their hydrophobicity. The target analyte is detected by its UV absorbance and quantified by comparing its peak area to that of a calibration curve prepared from a reference standard[7].

Instrumentation and Materials

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/PDA detector.

• C18 Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reference Standard: 3-Formyl-2,4,6-trimethylbenzyl acetate (≥98% purity).

• Acetonitrile (ACN), HPLC grade.

• Water, HPLC grade or ultrapure.

• Methanol, HPLC grade (for sample dissolution).

• Syringe filters (0.45 µm PTFE or nylon).

Detailed Experimental Protocol

Step 1: Mobile Phase Preparation

• Mobile Phase A: Ultrapure Water.

• Mobile Phase B: Acetonitrile (ACN).

• Degas both mobile phases prior to use.

Step 2: Standard Stock and Calibration Solution Preparation

• Stock Solution (1.0 mg/mL): Accurately weigh ~25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Calibration Standards: Perform serial dilutions of the Stock Solution with the mobile phase starting composition (e.g., 60:40 ACN:Water) to prepare a series of at least five calibration standards. A suggested range is 5, 20, 50, 100, and 200 µg/mL.

Step 3: Sample Preparation

• Initial Dilution: Quench the reaction if necessary. Accurately transfer ~100 µL of the reaction mixture into a 10 mL volumetric flask and dilute to volume with methanol. This initial dilution factor must be recorded. The goal is to bring the analyte concentration into the calibration range.

• Filtration: Filter the diluted sample through a 0.45 µm syringe filter to remove particulates that could damage the HPLC column[7][13].

Step 4: Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Standard for retaining and separating moderately polar organic molecules.
Mobile Phase	Gradient: Water (A) and Acetonitrile (B)	A gradient ensures elution of a wider polarity range of compounds and sharpens peaks.
Gradient Program	0-15 min, 60-90% B; 15-17 min, 90% B; 17.1-20 min, 60% B	Starts polar enough to retain the analyte, then increases organic content to elute it and any late eluters.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column, providing good efficiency and reasonable backpressure.
Column Temperature	30 °C	Maintains stable retention times and improves peak shape.
Injection Volume	10 µL	A standard volume that balances sensitivity and peak broadening.
Detection Wavelength	254 nm	A common wavelength for aromatic compounds; a full PDA scan is recommended to find the absorbance maximum.

Step 5: Quantification

• Generate a calibration curve by plotting the peak area of the reference standard against its concentration.

• Perform a linear regression on the data to obtain the equation (y = mx + c) and the correlation coefficient (R²). An R² value >0.995 is typically required.

• Calculate the concentration of the analyte in the prepared sample using the regression equation.

• Account for the initial dilution factor to determine the final concentration in the original reaction mixture.

Orthogonal Method: Gas Chromatography (GC-FID)

This method serves as an excellent confirmatory technique.

Principle

A diluted sample is injected into a heated port, where it is vaporized. The volatile components are separated on a capillary column based on their boiling points and polarity. The analyte is detected by a Flame Ionization Detector (FID), and its concentration is determined via an internal or external standard method[8].

Instrumentation and Materials

• Gas chromatograph with an autosampler, split/splitless injector, and FID.

• Capillary Column: e.g., DB-5ms or HP-5 (30 m x 0.25 mm, 0.25 µm film thickness)[6].

• Carrier Gas: Helium or Hydrogen, high purity.

• Solvent: Ethyl acetate or Dichloromethane, GC grade.

Detailed Experimental Protocol

Step 1: Standard and Sample Preparation

• Prepare external standards similarly to the HPLC method, but using a GC-compatible solvent like ethyl acetate.

• Dilute the reaction mixture in the same solvent to bring the analyte concentration into the linear range of the detector.

Step 2: GC Conditions

Parameter	Recommended Setting	Rationale
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm)	A robust, low-polarity column suitable for a wide range of semi-volatile organic compounds[6].
Injector Temp	250 °C	Ensures rapid vaporization of the analyte without thermal degradation.
Detector Temp (FID)	280 °C	Prevents condensation of the analyte post-column and ensures a stable signal.
Oven Program	Start at 100°C, hold 2 min, ramp at 15°C/min to 280°C, hold 5 min.	Separates solvents from the analyte and resolves potential impurities from the target peak.
Carrier Gas	Helium at 1.2 mL/min (constant flow)	Inert carrier gas providing good chromatographic efficiency.
Injection	1 µL, Split ratio 50:1	A split injection prevents column overloading and ensures sharp peaks for a concentrated sample.

Method Validation

The validation of an analytical procedure is essential to demonstrate its suitability for the intended purpose, as mandated by regulatory bodies and good scientific practice[3][14]. The following parameters should be assessed according to ICH Q2(R1) guidelines[2][15].

Validation Parameter	Purpose	Acceptance Criteria (Typical)
Specificity	To ensure the signal is unequivocally from the analyte, free from interferences.	Peak purity analysis (PDA detector), analysis of placebo/blank mixtures, and comparison with an orthogonal method (GC-FID).
Linearity & Range	To demonstrate a proportional relationship between signal and concentration.	R² ≥ 0.995 over a range of 80-120% of the expected concentration.
Accuracy (Recovery)	To assess the closeness of the measured value to the true value.	98.0% - 102.0% recovery for spiked samples at three concentration levels (e.g., 80%, 100%, 120%).
Precision (RSD%)	To measure the degree of scatter between a series of measurements.	Repeatability: RSD ≤ 2.0% (n=6 injections). Intermediate Precision: RSD ≤ 2.0% (different day/analyst).
Limit of Detection (LOD)	The lowest concentration that can be reliably detected.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest concentration that can be accurately quantified[3].	Signal-to-Noise ratio of 10:1, with acceptable precision and accuracy.
Robustness	To measure the method's capacity to remain unaffected by small variations.	Insignificant changes in results when altering parameters like flow rate (±10%), column temp (±5°C), mobile phase pH (±0.2).

References

• Title: ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: ECA Academy URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Quality Guidelines Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures Source: Starodub URL: [Link]

• Title: Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Benzyl Acetate - OSHA Method PV2124 Source: Occupational Safety and Health Administration (OSHA) URL: [Link]

• Title: [Gas chromatographic determination of benzyl alcohol, benzaldehyde and benzyl acetate in the air] Source: PubMed URL: [Link]

• Title: Benzyl acetate - EZGC Method Translator Source: Restek URL: [Link]

• Title: NMR methods for the analysis of mixtures Source: National Institutes of Health (NIH) URL: [Link]

• Title: HPLC Sample Preparation Source: Organomation URL: [Link]

• Title: Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids Source: National Institutes of Health (NIH) URL: [Link]

• Title: Sample Preparation for HPLC Analysis: Step Guides and Common Techniques Source: Drawell URL: [Link]

• Title: How to Prepare a Sample for HPLC Analysis Source: Greyhound Chromatography URL: [Link]

• Title: Quantitative analysis using NMR Source: Journal of Chemical Education URL: [Link]

• Title: Quantitative NMR Interpretation without Reference Source: National Institutes of Health (NIH) URL: [Link]

• Title: Sample Preparation for HPLC Source: YouTube (Thermo Fisher Scientific) URL: [Link]

• Title: Determination of Aldehydes in Fish by High-Performance Liquid Chromatography Source: Journal of Chromatographic Science URL: [Link]

• Title: Nuclear Magnetic Resonance Spectroscopy for Quantitative Analysis: A Review Source: Taylor & Francis Online URL: [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 3. fda.gov [fda.gov]
• 4. Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Gas chromatographic determination of benzyl alcohol, benzaldehyde and benzyl acetate in the air] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. greyhoundchrom.com [greyhoundchrom.com]
• 8. osha.gov [osha.gov]
• 9. NMR methods for the analysis of mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitative NMR Interpretation without Reference - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 12. tandfonline.com [tandfonline.com]
• 13. organomation.com [organomation.com]
• 14. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 15. starodub.nl [starodub.nl]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using 3-Formyl-2,4,6-trimethylbenzyl acetate

Introduction: A Versatile Bifunctional Building Block

In the landscape of modern synthetic chemistry, the demand for versatile building blocks that offer both reactivity and latent functionality is paramount. 3-Formyl-2,4,6-trimethylbenzyl acetate emerges as such a scaffold, uniquely equipped for the construction of complex heterocyclic systems. This molecule incorporates two key features: a reactive formyl group, poised for participation in a variety of classical condensation reactions, and a benzyl acetate moiety. The strategic placement of three methyl groups on the aromatic ring provides significant steric hindrance, which can influence regioselectivity and stability. Furthermore, the acetate group serves as a stable protecting group for the benzylic alcohol, which can be unveiled post-cyclization to provide a handle for further synthetic elaboration.

These application notes provide researchers, scientists, and drug development professionals with a technical guide to leveraging 3-Formyl-2,4,6-trimethylbenzyl acetate in the synthesis of three pivotal classes of heterocycles: pyridines, quinolines, and pyrimidines. The protocols described herein are based on well-established named reactions, adapted to accommodate the specific structural and electronic properties of this unique starting material.

Application 1: Synthesis of Highly Substituted Pyridines via Kröhnke Pyridine Synthesis

The Kröhnke pyridine synthesis is a powerful method for preparing 2,4,6-trisubstituted pyridines.[1] In a highly efficient, one-pot variation, an aromatic aldehyde, a methyl ketone, and a source of ammonia (typically ammonium acetate) are condensed to form the pyridine core.[2] The formyl group of 3-Formyl-2,4,6-trimethylbenzyl acetate serves as the aldehyde component, ultimately defining the substituent at the 4-position of the resulting pyridine ring.

The choice of a solvent-free reaction at elevated temperatures is a key experimental consideration.[3] This approach often accelerates the reaction rate and simplifies purification, as the product may solidify upon cooling, allowing for straightforward isolation by filtration and recrystallization. The steric bulk imparted by the 2,4,6-trimethylphenyl group is a critical factor; while it may temper reactivity, it also directs the condensation pathway, and the resulting pyridine benefits from the enhanced stability and unique solubility profile conferred by this lipophilic moiety.

Reaction Mechanism: Kröhnke Pyridine Synthesis

The reaction proceeds through a cascade mechanism. Initially, the aldehyde (3-Formyl-2,4,6-trimethylbenzyl acetate) undergoes a Knoevenagel condensation with a methyl ketone (e.g., acetophenone) to form an α,β-unsaturated ketone (a chalcone). Concurrently, a second molecule of the methyl ketone reacts with ammonia (from ammonium acetate) to form an enamine. A subsequent Michael addition of the enamine to the chalcone yields a 1,5-dicarbonyl intermediate, which then undergoes cyclization and dehydration to afford the aromatic pyridine ring.[1]

Caption: General workflow for the one-pot Kröhnke synthesis.

Application Protocol: Synthesis of 4-(3-(acetoxymethyl)-2,4,6-trimethylphenyl)-2,6-diphenylpyridine

This protocol is adapted from general procedures for the one-pot synthesis of 2,4,6-triarylpyridines.[3][4]

• Reactant Preparation: To a 50 mL round-bottom flask, add 3-Formyl-2,4,6-trimethylbenzyl acetate (2.20 g, 10.0 mmol), acetophenone (2.64 g, 22.0 mmol), and ammonium acetate (6.17 g, 80.0 mmol).

• Reaction Execution: Thoroughly mix the solids using a spatula. Equip the flask with a reflux condenser and place it in a preheated oil bath at 130 °C.

• Reaction Monitoring: Heat the mixture with stirring for 3 hours. The mixture will melt and darken in color. The reaction can be monitored by TLC (thin-layer chromatography) by periodically removing a small aliquot, dissolving it in dichloromethane, and eluting with a hexane/ethyl acetate mixture.

• Work-up and Isolation: After 3 hours, remove the flask from the oil bath and allow it to cool to room temperature. The reaction mixture will solidify. Add 30 mL of water and carefully break up the solid mass with a spatula.

• Purification: Collect the crude solid by vacuum filtration, washing thoroughly with water (3 x 20 mL) and then with a small amount of cold ethanol (10 mL). Recrystallize the crude product from hot ethanol to yield the pure pyridine derivative as a crystalline solid.

Parameter	Description	Source
Reactants	3-Formyl-2,4,6-trimethylbenzyl acetate, Acetophenone, Ammonium Acetate	N/A
Solvent	None (Solvent-free)	[3]
Temperature	120-140 °C	[3]
Time	2-4 hours	[3]
Expected Yield	60-80% (based on analogous reactions)	[2][4]

Application 2: Synthesis of Quinolines via Friedländer Annulation

The Friedländer synthesis is a direct and efficient method for constructing the quinoline ring system.[5] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an active α-methylene group (e.g., a ketone).[6] While 3-Formyl-2,4,6-trimethylbenzyl acetate is not a 2-aminoaryl aldehyde itself, it can be used in a domino reaction sequence. A plausible strategy involves the in-situ reduction of a suitably substituted 2-nitrobenzaldehyde derivative in the presence of a ketone that incorporates the 3-(acetoxymethyl)-2,4,6-trimethylphenyl moiety. However, a more direct application involves using a pre-formed ketone.

For this application, we propose the synthesis of a chalcone-like intermediate from 3-Formyl-2,4,6-trimethylbenzyl acetate and 2-aminoacetophenone. This intermediate then undergoes an intramolecular cyclization to form the quinoline ring. This acid- or base-catalyzed reaction is robust and tolerates a wide variety of functional groups.

Reaction Mechanism: Friedländer Synthesis

The reaction can proceed via two primary pathways.[5] In the first, an initial aldol condensation between the 2-aminoaryl ketone and the aldehyde (3-Formyl-2,4,6-trimethylbenzyl acetate) forms an α,β-unsaturated carbonyl compound. This intermediate then undergoes intramolecular cyclization via the formation of a Schiff base, followed by dehydration to yield the aromatic quinoline. Alternatively, the initial step can be the formation of a Schiff base between the aniline and the aldehyde, followed by an intramolecular aldol-type condensation and subsequent dehydration.[6]

Caption: Key steps in the Friedländer quinoline synthesis.

Application Protocol: Synthesis of 2-(3-(acetoxymethyl)-2,4,6-trimethylphenyl)-quinoline

This protocol is adapted from general procedures for the acid-catalyzed Friedländer synthesis.[7][8]

• Reactant Preparation: In a sealed tube, dissolve 2-aminoacetophenone (1.35 g, 10.0 mmol) and 3-Formyl-2,4,6-trimethylbenzyl acetate (2.42 g, 11.0 mmol) in ethanol (20 mL).

• Catalyst Addition: Carefully add trifluoroacetic acid (TFA) (0.15 mL, 2.0 mmol) to the solution.

• Reaction Execution: Seal the tube and heat the reaction mixture to 80 °C for 12 hours.

• Reaction Monitoring: Monitor the reaction's progress by TLC, observing the consumption of the starting materials and the appearance of a new, UV-active spot for the quinoline product.

• Work-up and Isolation: After cooling to room temperature, concentrate the reaction mixture under reduced pressure. Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

• Purification: Extract the aqueous layer with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography on silica gel (eluting with a gradient of hexane/ethyl acetate) to afford the pure quinoline derivative.

Parameter	Description	Source
Reactants	2-Aminoacetophenone, 3-Formyl-2,4,6-trimethylbenzyl acetate	N/A
Catalyst	Trifluoroacetic Acid (TFA) or other Lewis/Brønsted acids	[5]
Solvent	Ethanol	[8]
Temperature	80 °C (Reflux)	[7]
Time	12-24 hours	[7]
Expected Yield	70-90% (based on analogous reactions)	[8]

Application 3: Synthesis of Dihydropyrimidines via Biginelli Reaction

The Biginelli reaction is a classic multi-component reaction that provides access to 3,4-dihydropyrimidin-2(1H)-ones or -thiones.[9] This one-pot synthesis involves the acid-catalyzed condensation of an aldehyde, a β-ketoester (like ethyl acetoacetate), and urea or thiourea.[10] The aldehyde component, in this case 3-Formyl-2,4,6-trimethylbenzyl acetate, determines the substituent at the 4-position of the pyrimidine ring.

A significant consideration for this reaction is the steric hindrance around the formyl group. Ortho-substituted benzaldehydes are known to be less reactive in the Biginelli reaction, which can lead to lower yields or require more forcing conditions.[11] Therefore, the choice of a potent Lewis acid catalyst, such as ytterbium(III) triflate (Yb(OTf)₃), and solvent-free conditions can be crucial for driving the reaction to completion.[10]

Reaction Mechanism: Biginelli Reaction

The most accepted mechanism begins with the acid-catalyzed condensation of the aldehyde and urea to form an N-acyliminium ion intermediate. This electrophilic intermediate is then attacked by the enol of the β-ketoester. Subsequent intramolecular cyclization via nucleophilic attack of the terminal amine on the ester carbonyl, followed by dehydration, affords the final 3,4-dihydropyrimidin-2(1H)-one.[9]

Caption: A streamlined workflow for the Biginelli reaction.

Application Protocol: Synthesis of Ethyl 4-(3-(acetoxymethyl)-2,4,6-trimethylphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

This protocol is adapted from Lewis acid-catalyzed, solvent-free Biginelli reactions.[10]

• Reactant Preparation: In a 25 mL flask, combine 3-Formyl-2,4,6-trimethylbenzyl acetate (2.20 g, 10.0 mmol), ethyl acetoacetate (1.30 g, 10.0 mmol), urea (0.72 g, 12.0 mmol), and Yb(OTf)₃ (0.62 g, 1.0 mmol).

• Reaction Execution: Heat the solvent-free mixture with stirring at 100 °C for 4 hours. The mixture will become a thick paste.

• Reaction Monitoring: Progress can be monitored by TLC (eluent: ethyl acetate/hexane 1:1), observing the disappearance of the aldehyde.

• Work-up and Isolation: After cooling to room temperature, add 20 mL of water and 20 mL of ethyl acetate and stir for 15 minutes. Transfer the mixture to a separatory funnel and separate the layers.

• Purification: Extract the aqueous phase with additional ethyl acetate (2 x 15 mL). Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting solid can be purified by recrystallization from hot ethanol to give the desired dihydropyrimidinone.

Parameter	Description	Source
Reactants	3-Formyl-2,4,6-trimethylbenzyl acetate, Ethyl Acetoacetate, Urea	[9]
Catalyst	Ytterbium(III) triflate (Yb(OTf)₃)	[10]
Solvent	None (Solvent-free)	[10]
Temperature	~100 °C	[10]
Time	2-5 hours	[10]
Expected Yield	50-75% (Yield may be moderate due to steric hindrance)	[10][11]

Post-Cyclization Chemistry: The Utility of the Benzyl Acetate

A key feature of the heterocyclic products synthesized via these protocols is the retention of the 3-(acetoxymethyl)-2,4,6-trimethylphenyl moiety. The benzyl acetate group is generally stable to the conditions employed in the Kröhnke, Friedländer, and Biginelli reactions. This ester can be carried through subsequent synthetic steps or it can be selectively hydrolyzed to reveal the corresponding benzyl alcohol. This alcohol provides a valuable synthetic handle for further functionalization, such as oxidation to the corresponding carboxylic acid, etherification, or conversion to a leaving group for nucleophilic substitution. Model experiments have shown that while the 2,4,6-trimethylbenzyl ester is stable to mild acid (like methanolic HCl), it is readily cleaved by stronger conditions such as hydrogen bromide in acetic acid.[12] This differential reactivity allows for selective deprotection strategies in more complex synthetic routes.

References

• Friedländer, P. (1882). Ueber o-Amidobenzaldehyd. Chemische Berichte, 15(2), 2572–2575. Available at: [Link]

• Mansu, C. (n.d.). The Friedländer Synthesis of Quinolines. Organic Reactions. Available at: [Link]

• Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. (2022). National Center for Biotechnology Information. Available at: [Link]

• Wikipedia (n.d.). Kröhnke pyridine synthesis. Available at: [Link]

• Wikipedia (n.d.). Hantzsch pyridine synthesis. Available at: [Link]

• A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. (2019). Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• Zade, A. et al. (2025). Biginelli Reaction- A Green Chemistry Approach for Synthesis of Tetrahydro Pyrimidine Derivatives. Journal of Internal Medicine & Pharmacology. Available at: [Link]

• Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. (n.d.). MDPI. Available at: [Link]

• Wikipedia (n.d.). Hantzsch pyridine synthesis. Available at: [Link]

• Wikipedia (n.d.). Biginelli reaction. Available at: [Link]

• Organic Chemistry Portal (n.d.). Biginelli Reaction. Available at: [Link]

• Zhdankin, V. V. et al. (2008). Synthesis of quinolines from 3-formylchromone. The Journal of Organic Chemistry. Available at: [Link]

• Kappe, C. O. (2005). Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview. Molecules. Available at: [Link]

• Kappe, C. O. (2000). Learning from the Hantzsch synthesis. ACS Publications. Available at: [Link]

• An In-Depth Exploration of Six Decades of the Kröhnke Pyridine Synthesis. (2024). PubMed. Available at: [Link]

• Oxidative Synthesis of Kröhnke Pyridines. (2018). ChemistryViews. Available at: [Link]

• Stewart, F. H. C. (1966). The use of 2,4,6-trimethylbenzyl esters in peptide synthesis. CSIRO Publishing. Available at: [Link]

• CN105622398A - Synthetic process of 2,4,6-trimethyl benzoic acid. (2016). Google Patents.

• Stewart, F. H. C. (1968). The synthesis of some peptide derivatives using the 2,4,6-trimethylbenzyl carboxyl-protecting group. CSIRO Publishing. Available at: [Link]

• Faghihi, Z. et al. (2019). Synthesis of Novel Dihydrothieno- and Thiopyrano Quinolines from 3-Formyl-2-Mercaptoquinoline Derivatives. Polycyclic Aromatic Compounds. Available at: [Link]

• El-Sayed, R. (n.d.). Synthesis of Pyrimidine Derivatives. Menoufia University. Available at: [Link]

• NIST (n.d.). 2,4,6-trimethylbenzyl acetate. NIST WebBook. Available at: [Link]

• EP0665212B1 - Process for the preparation of 2,4,6-trimethylphenylacetic acid. (1998). Google Patents.

• Organic Chemistry Portal (n.d.). Synthesis of quinolines. Available at: [Link]

• Scheme 36 Synthesis of 3-formyl quinoline 201 containing dienophile... (n.d.). ResearchGate. Available at: [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023). MDPI. Available at: [Link]

• One-pot three-component condensation for the synthesis of 2,4,6-triarylpyridines and evaluation of their antimicrobial activity. (n.d.). Indian Academy of Sciences. Available at: [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). PubMed Central. Available at: [Link]

• Movassaghi, M., & Hill, M. D. (2008). Synthesis of pyrimidines by direct condensation of amides and nitriles. Nature Protocols. Available at: [Link]

• Synthesis of substituted 2-bromopyridine aldehydes. (2011). HETEROCYCLES. Available at: [Link]

• Organic Chemistry Portal (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. Available at: [Link]

• Organic Chemistry Portal (n.d.). Synthesis of pyrimidines. Available at: [Link]

• Dawane, B. S. et al. (2010). An efficient one-pot synthesis of 2, 4, 6-triaryl pyridines and their in vitro antimicrobial activity. Der Pharma Chemica. Available at: [Link]

• Synthesis, Characterization and Biological Activity of Some New Pyrimidine Derivatives. (2025). Pandawa Institute Journals. Available at: [Link]

Sources

• 1. Kröhnke pyridine synthesis - Wikipedia [en.wikipedia.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ias.ac.in [ias.ac.in]
• 5. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 10. Biginelli Reaction [organic-chemistry.org]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. connectsci.au [connectsci.au]

Application Notes & Protocols: One-Pot Synthesis Strategies Involving 3-Formyl-2,4,6-trimethylbenzyl acetate

Introduction: The Strategic Value of a Sterically Hindered Aldehyde in One-Pot Reactions

In the landscape of modern synthetic chemistry, the pursuit of molecular complexity from simple, readily available starting materials is a paramount objective. One-pot reactions and multicomponent reactions (MCRs) have emerged as powerful tools in this endeavor, offering significant advantages in terms of efficiency, atom economy, and reduced waste generation.[1][2][3] 3-Formyl-2,4,6-trimethylbenzyl acetate stands as a unique and valuable building block for such strategies. Its core structure features a sterically hindered aromatic aldehyde, a motif that imparts distinct reactivity and selectivity profiles. The ortho-methyl groups flanking the formyl moiety influence its electrophilicity and can direct the stereochemical outcome of reactions, while the benzyl acetate tail provides a versatile handle for post-synthesis modification.

This technical guide provides detailed protocols and mechanistic insights into two robust, one-pot multicomponent reactions for the synthesis of medicinally relevant heterocyclic scaffolds—1,4-dihydropyridines and 3,4-dihydropyrimidin-2(1H)-ones—using 3-Formyl-2,4,6-trimethylbenzyl acetate as a key component. These protocols are designed for researchers and professionals in drug development seeking to leverage this unique aldehyde for the efficient construction of diverse chemical libraries.

Application Note 1: Hantzsch Synthesis of 1,4-Dihydropyridine Scaffolds

The Hantzsch pyridine synthesis, a classic multicomponent reaction discovered in 1882, remains one of the most straightforward and efficient methods for constructing the 1,4-dihydropyridine (1,4-DHP) core.[4][5][6] This scaffold is of significant pharmacological importance, most notably as the basis for a class of calcium channel blockers used to treat hypertension.[5] The one-pot condensation of an aldehyde, two equivalents of a β-ketoester, and an ammonia source provides direct access to these highly functionalized heterocycles.

The use of 3-Formyl-2,4,6-trimethylbenzyl acetate in this reaction allows for the incorporation of a sterically demanding aryl substituent at the 4-position of the DHP ring. This bulky group can be crucial for modulating the biological activity and pharmacokinetic properties of the resulting molecules.

Reaction Principle and Mechanism

The Hantzsch synthesis proceeds through a series of condensation and cyclization steps that seamlessly integrate four components in a single pot. The generally accepted mechanism involves two key pathways that converge:

• Knoevenagel Condensation: The aldehyde (3-Formyl-2,4,6-trimethylbenzyl acetate) reacts with one equivalent of the β-ketoester (e.g., ethyl acetoacetate) to form an α,β-unsaturated carbonyl intermediate.[5]

• Enamine Formation: A second equivalent of the β-ketoester reacts with an ammonia source (e.g., ammonium acetate) to generate a β-enamino ester.[5]

• Michael Addition & Cyclization: The enamine intermediate acts as a nucleophile in a Michael addition to the α,β-unsaturated carbonyl compound. Subsequent intramolecular cyclization and dehydration yield the final 1,4-dihydropyridine product.[5][6]

The overall workflow is a prime example of reaction elegance and efficiency, building a complex heterocycle from simple acyclic precursors.

Visualizing the Hantzsch Synthesis Workflow

Caption: Workflow for the one-pot Hantzsch 1,4-dihydropyridine synthesis.

Detailed Experimental Protocol

This protocol describes a general, solvent-free, one-pot synthesis of a 4-(3-(acetoxymethyl)-2,4,6-trimethylphenyl)-1,4-dihydropyridine derivative.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Stoichiometry	Amount (mmol)	Mass/Volume
3-Formyl-2,4,6-trimethylbenzyl acetate	220.26	1.0 eq	5.0	1.10 g
Ethyl Acetoacetate	130.14	2.2 eq	11.0	1.43 g (1.40 mL)
Ammonium Acetate	77.08	1.2 eq	6.0	0.46 g
Ethanol (optional, for dissolution)	46.07	-	-	~5 mL
Oxidant (e.g., Ceric Ammonium Nitrate, optional)	548.22	1.1 eq	5.5	3.01 g

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 3-Formyl-2,4,6-trimethylbenzyl acetate (1.10 g, 5.0 mmol), ethyl acetoacetate (1.40 mL, 11.0 mmol), and ammonium acetate (0.46 g, 6.0 mmol).

  • Expert Insight: While this reaction can be run solvent-free, adding a minimal amount of a protic solvent like ethanol (~5 mL) can aid in initial homogenization, particularly if reactants are highly viscous.

• Reaction Execution: Place the flask in a preheated oil bath at 80 °C. Stir the reaction mixture vigorously. The mixture will become homogeneous and typically change color as the reaction progresses.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane 3:7). The reaction is typically complete within 2-4 hours.

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature.

  • Add 20 mL of ice-cold water to the flask. A solid precipitate of the 1,4-dihydropyridine product should form.

  • Stir the slurry for 15-20 minutes in an ice bath to maximize precipitation.

  • Collect the solid product by vacuum filtration and wash the filter cake with cold water (2 x 10 mL).

  • Dry the crude product under vacuum.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to yield the pure 1,4-dihydropyridine derivative.

• (Optional) Aromatization: To synthesize the corresponding pyridine, the isolated 1,4-DHP can be oxidized. Dissolve the crude 1,4-DHP in glacial acetic acid (10 mL) and add an oxidant like ceric ammonium nitrate or nitric acid dropwise at room temperature. Stir until TLC indicates complete conversion, then pour into ice water and collect the precipitated pyridine product.

Application Note 2: Biginelli Reaction for Dihydropyrimidinone (DHPM) Synthesis

The Biginelli reaction is another cornerstone three-component reaction that provides efficient, one-pot access to 3,4-dihydropyrimidin-2(1H)-ones (DHPMs).[7][8][9] This heterocyclic core is a privileged scaffold in medicinal chemistry, found in numerous biologically active compounds, including calcium channel blockers, antiviral agents, and mitotic kinesin inhibitors.[7][10] The reaction condenses an aldehyde, a β-ketoester, and urea (or thiourea) under acidic catalysis.

Employing 3-Formyl-2,4,6-trimethylbenzyl acetate in the Biginelli reaction introduces the bulky, functionalized aryl group at the C4 position of the DHPM ring, providing a key vector for structural diversification and optimization of biological activity.

Reaction Principle and Mechanism

While several mechanistic pathways have been proposed, the most widely accepted mechanism begins with the acid-catalyzed condensation between the aldehyde and urea to form an N-acylimine ion. This electrophilic intermediate is then intercepted by the enol form of the β-ketoester. The final step involves an intramolecular cyclization via nucleophilic attack of the terminal amine onto the ester carbonyl, followed by dehydration to afford the stable six-membered DHPM ring.[7][9]

Visualizing the Biginelli Reaction Workflow

Caption: Workflow for the one-pot Biginelli dihydropyrimidinone synthesis.

Detailed Experimental Protocol

This protocol details a Lewis-acid catalyzed, one-pot Biginelli synthesis. Ytterbium (III) triflate is an effective, water-tolerant Lewis acid that can significantly improve yields and shorten reaction times.[9]

Materials & Reagents:

Reagent	M.W. ( g/mol )	Stoichiometry	Amount (mmol)	Mass/Volume
3-Formyl-2,4,6-trimethylbenzyl acetate	220.26	1.0 eq	2.0	0.44 g
Ethyl Acetoacetate	130.14	1.0 eq	2.0	0.26 g (0.25 mL)
Urea	60.06	1.5 eq	3.0	0.18 g
Ytterbium (III) Triflate (Yb(OTf)₃)	620.24	0.1 eq (10 mol%)	0.2	0.124 g
Acetonitrile (Solvent)	41.05	-	-	10 mL

Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, combine 3-Formyl-2,4,6-trimethylbenzyl acetate (0.44 g, 2.0 mmol), ethyl acetoacetate (0.25 mL, 2.0 mmol), urea (0.18 g, 3.0 mmol), and Ytterbium (III) triflate (0.124 g, 0.2 mmol).

• Solvent Addition: Add 10 mL of acetonitrile to the flask.

  • Expert Insight: Acetonitrile is a common solvent for this reaction, but other polar solvents like ethanol or even solvent-free conditions under microwave irradiation can be effective. The choice of solvent can influence reaction rate and product solubility.

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 82 °C) with magnetic stirring.

• Monitoring: Monitor the reaction by TLC (e.g., Ethyl Acetate/Hexane 1:1). The reaction is often complete within 3-5 hours.

• Work-up and Isolation:

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into 30 mL of cold water and stir for 15 minutes.

  • If a precipitate forms, collect it by vacuum filtration. If not, extract the aqueous mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic extracts, wash with brine (1 x 20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by column chromatography on silica gel or by recrystallization (e.g., from hot ethanol) to afford the pure DHPM product.

Conclusion and Future Perspectives

3-Formyl-2,4,6-trimethylbenzyl acetate is a highly effective building block for the one-pot synthesis of complex and medicinally relevant heterocyclic systems. The Hantzsch and Biginelli reactions detailed herein represent robust and scalable methods to generate libraries of 1,4-dihydropyridines and dihydropyrimidinones, respectively. The steric bulk of the 2,4,6-trimethylphenyl group provides a unique structural element that can be exploited to fine-tune biological activity, while the benzyl acetate functionality opens avenues for further derivatization. Researchers are encouraged to explore other multicomponent reactions, such as the synthesis of imidazoles or triaryl-pyridines, where this versatile aldehyde can undoubtedly serve as a key precursor to novel molecular architectures.[11][12][13]

References

• Hantzsch, A. Condensationprodukte aus Aldehydammoniak und Ketonartigen Verbindungen. Berichte der deutschen chemischen Gesellschaft. 1881, 14 (2), 1637-1638.

• Scribd. Hantzsch Pyridine Synthesis | PDF. [Link]

• Organic Chemistry Portal. Hantzsch Dihydropyridine (Pyridine) Synthesis. [Link]

• Dawane, B. S., et al. An efficient one-pot synthesis of 2, 4, 6-triaryl pyridines and their in vitro antimicrobial activity. Der Pharma Chemica. 2010, 2 (3), 251-256.

• YouTube. Hantzsch Dihydropyridine Synthesis Mechanism | Organic Chemistry. [Link]

• Wikipedia. Biginelli reaction. [Link]

• Ibrahim, M. A. A., et al. Synthesis, crystal structure and antibacterial studies of 2,4,6-trimetoxybenzaldehyde based dihydropyrimidine derivatives.
• de la Torre, J. C., et al. Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Molecules. 2022, 27 (16), 5279.

• Bentham Science. One-Pot Synthesis of 2,4,6-Triarylpyridines by the Oxidative Cyclocondensation of Benzaldehydes, Aromatic Alkynes and Ammonium Bifluoride. [Link]

• Taylor & Francis Online. Biginelli reaction – Knowledge and References. [Link]

• Organic Chemistry Portal. Biginelli Reaction. [Link]

• YMER. ONE-POT SYNTHESIS OF SUBSTITUTED PYRIDINES THROUGH MULTICOMPONENT REACTION. [Link]

• ResearchGate. different routes for the synthesis of benzaldehyde-based dihydropyimidinones via biginelli reaction. [Link]

• Royal Society of Chemistry. Multicomponent reactions (MCRs) yielding medicinally relevant rings: a recent update and chemical space analysis of the scaffolds. RSC Advances. 2024.

• University of Illinois. THE BIGINELLI REACTION: DEVELOPMENT AND APPLICATIONS. [Link]

• Heravi, M. M., et al. Sonochemical synthesis of 1,2,4,5-tetrasubstituted imidazoles using nanocrystalline MgAl2O4 as an effective catalyst. Ultrasonics Sonochemistry. 2014, 21 (2), 736-740.

• Organic Chemistry Portal. Imidazole synthesis. [Link]

• ResearchGate. Direct Synthesis of 2,4,6‐Trisubstituted Pyrimidines via Base‐Mediated One‐Pot Multicomponent Reaction. [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. One-Pot Synthesis of Imidazole Derivatives Under Solvent-Free Condition. [Link]

• ResearchGate. A Facile One-Pot Synthesis of 2,4,6-Triarylpyridine in DMSO. [Link]

• Organic Chemistry Portal. Multicomponent Reactions. [Link]

Sources

• 1. Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ymerdigital.com [ymerdigital.com]
• 3. Multicomponent Reactions [organic-chemistry.org]
• 4. grokipedia.com [grokipedia.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Hantzsch Dihydropyridine (Pyridine) Synthesis [organic-chemistry.org]
• 7. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Biginelli Reaction [organic-chemistry.org]
• 10. chemistry.illinois.edu [chemistry.illinois.edu]
• 11. derpharmachemica.com [derpharmachemica.com]
• 12. Sonochemical synthesis of 1,2,4,5-tetrasubstituted imidazoles using nanocrystalline MgAl2O4 as an effective catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Note: Synthesis of Novel Schiff Bases Using 3-Formyl-2,4,6-trimethylbenzyl acetate for Drug Discovery

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the application of 3-Formyl-2,4,6-trimethylbenzyl acetate in the synthesis of Schiff bases (imines). Schiff bases are a pivotal class of organic compounds renowned for their broad spectrum of biological activities, making them valuable scaffolds in medicinal chemistry and drug development. This document elucidates the underlying reaction mechanism, provides a step-by-step synthesis protocol tailored for this sterically hindered aldehyde, outlines characterization techniques, and discusses the significance of the resulting compounds. The protocols are designed for researchers, scientists, and drug development professionals seeking to expand their library of bioactive molecules.

Introduction: The Strategic Importance of Schiff Bases

Schiff bases, characterized by the azomethine or imine functional group (-C=N-), are formed through the condensation of a primary amine with an aldehyde or ketone.[1] This class of compounds is of immense interest in the pharmaceutical industry due to a wide array of demonstrated biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties.[2][3] The imine linkage is crucial for their bioactivity, often acting as a key pharmacophore that can interact with biological targets through mechanisms like hydrogen bonding.[3]

The precursor, 3-Formyl-2,4,6-trimethylbenzyl acetate, offers a unique structural motif. The trimethyl-substituted phenyl ring introduces significant steric bulk and lipophilicity, which can critically influence the pharmacological profile of the final Schiff base. These properties can enhance membrane permeability, modulate binding affinity to target proteins, and potentially reduce susceptibility to metabolic degradation. The benzyl acetate moiety further provides a site for potential secondary modifications or can influence the overall solubility and electronic properties of the molecule.

Reaction Mechanism: The Path to Imine Formation

The synthesis of a Schiff base is a classic example of a nucleophilic addition-elimination reaction. The process is typically reversible and can be catalyzed by either acid or base.[4][5] For aromatic aldehydes like 3-Formyl-2,4,6-trimethylbenzyl acetate, the reaction often proceeds readily, sometimes even at room temperature, although gentle heating can increase the rate, especially with sterically hindered reactants.[4][6]

The mechanism proceeds in two main stages:

• Nucleophilic Addition: The lone pair of electrons on the nitrogen atom of the primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. This step forms a tetrahedral intermediate known as a carbinolamine.[4]

• Dehydration: The carbinolamine intermediate is unstable and subsequently eliminates a molecule of water to form the stable imine C=N double bond. This dehydration step is the rate-limiting step and is often accelerated by an acid catalyst, which protonates the hydroxyl group, converting it into a better leaving group (H₂O).[7]

To drive the reaction equilibrium towards the product side, the water formed during the reaction must be removed. This can be achieved by using a Dean-Stark apparatus, a dehydrating agent like anhydrous magnesium sulfate (MgSO₄), or molecular sieves.[2][8]

Caption: Acid-catalyzed mechanism of Schiff base formation.

Experimental Protocol: Synthesis of a Novel Schiff Base

This protocol details the synthesis of (E)-N-(4-chlorobenzylidene)-1-(2,4,6-trimethylphenyl)methanamine from 3-Formyl-2,4,6-trimethylbenzyl acetate and 4-chloroaniline as a representative example.

Materials and Equipment

• Reagents:

  • 3-Formyl-2,4,6-trimethylbenzyl acetate (FW: 220.26 g/mol )

  • 4-Chloroaniline (FW: 127.57 g/mol )

  • Absolute Ethanol (ACS Grade)

  • Glacial Acetic Acid (Catalyst)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Diethyl Ether (for washing)

• Equipment:

  • Round-bottom flask (50 mL)

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Büchner funnel and filter paper

  • Beakers and Erlenmeyer flasks

  • Thin Layer Chromatography (TLC) plates (silica gel)

  • Rotary evaporator

Step-by-Step Synthesis Procedure

Caption: Experimental workflow for Schiff base synthesis.

• Reagent Preparation: In a 50 mL round-bottom flask, dissolve 1.0 mmol (220.3 mg) of 3-Formyl-2,4,6-trimethylbenzyl acetate in 15 mL of absolute ethanol. Stir until fully dissolved.

• Amine Addition: In a separate beaker, dissolve 1.0 mmol (127.6 mg) of 4-chloroaniline in 10 mL of absolute ethanol. Add this solution to the aldehyde solution in the round-bottom flask.

• Catalysis: Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the dehydration step.[9]

• Reaction Conditions: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 70-80°C) with continuous stirring. The steric hindrance from the trimethylphenyl group may necessitate heating to ensure a reasonable reaction rate.[6]

• Monitoring the Reaction: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., hexane:ethyl acetate 4:1). The formation of the product will be indicated by the appearance of a new spot with a different Rf value from the starting materials. The reaction is typically complete within 3-5 hours.

• Product Isolation: Once the reaction is complete (as indicated by TLC), remove the flask from the heat and allow it to cool to room temperature. A solid precipitate of the Schiff base should form. If precipitation is slow, the flask can be placed in an ice bath.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold diethyl ether to remove any unreacted aldehyde.[10] For further purification, recrystallize the product from a minimal amount of hot ethanol.[11][12] This process typically yields pale yellow crystals.

• Drying: Dry the purified crystals in a vacuum oven at 40-50°C to remove residual solvent. Determine the final yield and melting point.

Causality Behind Choices:

• Ethanol as Solvent: It is an excellent solvent for both aromatic aldehydes and anilines and is easy to remove post-reaction.[13]

• Glacial Acetic Acid: A small amount of acid catalyst is sufficient to protonate the carbinolamine intermediate, facilitating the rate-limiting water elimination step without causing unwanted side reactions or hydrolysis of the product.[7]

• Reflux Conditions: While some Schiff bases form at room temperature, heating is employed here to overcome the activation energy barrier, which may be higher due to the steric bulk of the 2,4,6-trimethylbenzyl group.[14]

• Recrystallization: This is the most effective and common method for purifying solid Schiff base products, ensuring high purity by removing soluble impurities.[11]

Product Characterization

The structure and purity of the synthesized Schiff base must be confirmed using standard spectroscopic techniques.

Expected Spectroscopic Data

The following table summarizes the key spectroscopic signals expected for a Schiff base derived from 3-Formyl-2,4,6-trimethylbenzyl acetate.

Technique	Functional Group	Expected Signal Range	Comments
FTIR	C=N (Imine)	1600 - 1640 cm⁻¹	A strong, characteristic absorption band confirming the formation of the azomethine group.[15][16]
C=O (Ester)	~1735 cm⁻¹	Stretching vibration from the acetate moiety.
Aromatic C-H	3000 - 3100 cm⁻¹	Stretching vibrations.
Aliphatic C-H	2850 - 2960 cm⁻¹	Stretching from methyl and methylene groups.
¹H NMR	-CH=N- (Imine)	δ 8.3 - 9.0 ppm (singlet)	A downfield signal characteristic of the azomethine proton.[9][15]
Aromatic H	δ 6.9 - 8.2 ppm (multiplets)	Protons on the two aromatic rings.
-O-CH₂-	~δ 5.1 ppm (singlet)	Methylene protons of the benzyl group.
Ar-CH₃	~δ 2.2 - 2.5 ppm (singlets)	Protons of the three methyl groups on the phenyl ring.
-C(O)CH₃	~δ 2.1 ppm (singlet)	Protons of the acetate methyl group.
¹³C NMR	-C =N- (Imine)	δ 158 - 165 ppm	Characteristic downfield shift for the imine carbon.[15][17]
-C =O (Ester)	~δ 170 ppm	Carbonyl carbon of the acetate group.
Aromatic C	δ 120 - 150 ppm	Carbons within the aromatic rings.

Stability and Storage

Schiff bases, particularly those derived from aromatic aldehydes, are generally stable. However, they are susceptible to hydrolysis back to the parent aldehyde and amine, a reaction catalyzed by moisture and acid.[4][11] Therefore, purified products should be stored in a tightly sealed container in a desiccator at low temperature to ensure long-term stability.

Conclusion and Applications in Drug Development

The synthesis of Schiff bases from 3-Formyl-2,4,6-trimethylbenzyl acetate provides a robust platform for generating novel chemical entities with high potential for drug discovery. The sterically hindered and lipophilic nature of the trimethylbenzyl group, combined with the diverse functionalities that can be introduced via the primary amine, allows for the creation of a targeted library of compounds. These molecules can be screened for a variety of biological activities, serving as lead compounds for the development of new therapeutics. The straightforward, high-yielding nature of the synthesis makes this an attractive method for both academic research and industrial drug development pipelines.

References

• Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. [Link]

• Thanyakoop, M., et al. (2023, October 26). Utilizing the Imine Condensation in Organic Chemistry Teaching Laboratories to Reinforce Steric Effects, Electronic Effects, and Green Chemistry Principles. Journal of Chemical Education. [Link]

• Yusof, N. A., et al. (2019). SYNTHESIS AND CHARACTERISATION OF 4-PROPOXYBENZALDEHYDE SUBSTITUTED HECK-SCHIFF BASE COMPOUND AS SPACER IN ELECTROCHEMICAL DNA SENSOR. Malaysian Journal of Analytical Sciences, 23(5), 763-770. [Link]

• ResearchGate. (n.d.). FTIR spectral data of Schiff base (Ligand) and its complexes. [Link]

• ResearchGate. (n.d.). The FTIR spectra of Schiff bases: SB1, SB1 heated at 70 °C and SB2. [Link]

• Al-Amiery, A. A., et al. (2023, August 25). Synthesis, Spectral Characterization, Thermal Investigation, Computational Studies, Molecular Docking, and In Vitro Biological Activities of a New Schiff Base Derived from 2-Chloro Benzaldehyde and 3,3′-Dimethyl-[1,1′-biphenyl]-4,4′-diamine. ACS Omega. [Link]

• JETIR. (2018, January). SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. Journal of Emerging Technologies and Innovative Research, 5(1). [Link]

• ResearchGate. (2024, June 9). How to purify Schiff base product?. [Link]

• ResearchGate. (2021, December 13). Is there an effective way of purifying schiff bases?. [Link]

• International Journal of Chemical Studies. (2024). Synthesis and characterization of novel Schiff base ligands. [Link]

• Organic Chemistry Portal. (n.d.). Imine synthesis by oxidation, condensation, hydroamination or rearrangement. [Link]

• OperaChem. (2024, October 21). Imine formation-Typical procedures. [Link]

• Bosica, G., & Abdilla, R. (2022, August 9). Facile imine synthesis under green conditions using Amberlyst® 15. PeerJ. [Link]

• HMU CPD. (n.d.). Synthesis And Infrared Study of Schiff Base Derived From Benzaldehyde And Aniline. [Link]

• Musyrifah, S., et al. (2025). Synthesis and Characterization of Schiff Base Compound Benzaldehyde-2,4-Dinitrophenylhydrazone as a Carbonate Anion Sensor. Indonesian Journal of Fundamental and Applied Chemistry, 10(3), 198-205. [Link]

• UNIVALI. (n.d.). SYNTHESIS AND PURIFICATION OF SCHIFF BASE N,N- BIS(SALICYLALDEHYDE)-ETILENODIAMINE. [Link]

• National Center for Biotechnology Information. (2024, February 8). Pyrimidine Schiff Bases: Synthesis, Structural Characterization and Recent Studies on Biological Activities. [Link]

• Asian Journal of Chemistry. (n.d.). Synthesis and Characterization of Some New Schiff Base Ligands and Their Complexes with Cobalt(II), Nickel(II) and Copper. [Link]

• ResearchGate. (2019, May 7). (PDF) New insights into the mechanism of Schiff base synthesis from aromatic amines in the absence of acid catalyst or polar solvents. [Link]

• Quora. (2025, May 22). To prepare Schiff-base compounds, is it necessary for the aldehyde and amine to be very hot or not?. [Link]

• Anveshana's International Publication. (2017). STUDY OF SCHIFF BASE COMPOUNDS AND ITS DERIVATIVES. [Link]

• Journal of the Chemical Society of Nigeria. (2024). SCHIFF BASE FROM L-Glycine and 4-Hydroxybenzaldehyde AND ITS COMPLEXES WITH Co(II) and Cu(II): SYNTHESIS AND ANTIMICROBIAL. [Link]

• Al-Nahrain University. (2024). An Overview: Using Different Approaches to Synthesis New Schiff Bases Materials. [Link]

• International Journal of Pharmaceutical Sciences and Research. (n.d.). Synthesis and Antibacterial Studies of Some Reduced Schiff Base Derivatives. [Link]

Sources

• 1. chemijournal.com [chemijournal.com]
• 2. Imine formation-Typical procedures - operachem [operachem.com]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. publications.anveshanaindia.com [publications.anveshanaindia.com]
• 5. journals.chemsociety.org.ng [journals.chemsociety.org.ng]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. ijfac.unsri.ac.id [ijfac.unsri.ac.id]
• 8. pubs.acs.org [pubs.acs.org]
• 9. jetir.org [jetir.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. cpd.hmu.edu.krd [cpd.hmu.edu.krd]
• 14. quora.com [quora.com]
• 15. ukm.my [ukm.my]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Synthesis and Antibacterial Studies of Some Reduced Schiff Base Derivatives – Oriental Journal of Chemistry [orientjchem.org]

Technical Notes & Optimization

Technical Support Center: Vilsmeier-Haack Formylation of 2,4,6-Trimethylbenzyl Acetate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the Vilsmeier-Haack formylation of 2,4,6-trimethylbenzyl acetate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this reaction. As a highly activated aromatic system bearing a potentially labile functional group, this substrate presents unique challenges. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to ensure successful and reproducible outcomes.

Overview: The Chemistry at Play

The Vilsmeier-Haack reaction is a powerful method for formylating electron-rich aromatic compounds.[1][2] The reaction employs a Vilsmeier reagent, typically a chloroiminium salt, generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and an acid chloride, most commonly phosphorus oxychloride (POCl₃).[3][4][5] This reagent is a mild electrophile, making it ideal for activated systems.[3][5][6]

Our substrate, 2,4,6-trimethylbenzyl acetate, contains a mesitylene core, which is exceptionally electron-rich due to the inductive effects of three methyl groups. This high reactivity, while beneficial for the desired electrophilic aromatic substitution, also opens pathways to several side reactions. The primary goal is the regioselective formylation at the C3 or C5 position to yield 3-formyl-2,4,6-trimethylbenzyl acetate. This guide will address the challenges in achieving this selectivity and preserving the integrity of the benzyl acetate moiety.

Troubleshooting Guide: From Unexpected Results to Solutions

Encountering side products or low yields is common with highly activated substrates. This section breaks down the most frequent issues, their underlying chemical causes, and actionable solutions.

Symptom / Observation	Potential Root Cause(s)	Recommended Corrective Actions & Rationale
Low to No Yield of Desired Product	1. Incomplete Vilsmeier Reagent Formation: Premature hydrolysis of POCl₃ due to wet DMF or glassware. 2. Insufficient Activation: Reaction temperature is too low for the specific substrate/solvent combination. 3. Degradation during Workup: Harsh pH or high temperatures during the hydrolysis of the iminium intermediate.	1. Ensure Anhydrous Conditions: Use freshly distilled or sure-seal™ DMF and flame-dried glassware under an inert atmosphere (N₂ or Ar). POCl₃ reacts violently with water. 2. Optimize Temperature: While starting at 0°C is recommended, allow the reaction to slowly warm to room temperature or slightly heat (e.g., 40-50°C) if TLC monitoring shows no conversion. 3. Refine Workup: Hydrolyze the reaction intermediate by pouring the mixture onto crushed ice and using a buffered solution like cold aqueous sodium acetate instead of strong bases like NaOH to neutralize. This minimizes the risk of ester hydrolysis.[3]
Isolation of Di-formylated Product	1. Over-reactivity of the Ring: The mesitylene core is highly activated, making it susceptible to a second formylation. 2. Excess Vilsmeier Reagent: Using a large excess of DMF/POCl₃ drives the reaction towards di-substitution. 3. High Reaction Temperature/Long Duration: Forcing conditions increase the rate of the second, less favorable formylation.	1. Control Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the Vilsmeier reagent, not a large one. 2. Strict Temperature Control: Maintain the reaction at a lower temperature (0°C to room temperature) to favor mono-formylation. The activation energy for the second formylation will be higher due to the deactivating effect of the first aldehyde group. 3. Monitor Closely: Follow the reaction's progress by TLC or LC-MS and quench it as soon as the starting material is consumed to prevent over-reaction.
Presence of 3-Formyl-2,4,6-trimethylbenzyl alcohol	1. Ester Hydrolysis: The acetate group is cleaved under the acidic reaction conditions or, more likely, during the aqueous workup.	1. Anhydrous Reaction: As above, strictly anhydrous conditions are paramount. 2. Gentle Workup: This is the most critical step. Avoid strong acids or bases. Quench the reaction in a cold, buffered aqueous solution (e.g., sodium acetate or sodium bicarbonate). Keep the temperature of the workup mixture at or below 0°C.
Formation of Dark Tars or Insoluble Polymers	1. Uncontrolled Exotherm: The formation of the Vilsmeier reagent from DMF and POCl₃ is highly exothermic. An uncontrolled temperature spike can lead to polymerization and degradation. 2. Excessively High Temperature: Heating the reaction too aggressively can cause decomposition of the highly activated aromatic ring.	1. Controlled Reagent Addition: Add POCl₃ dropwise to the DMF at 0°C with vigorous stirring. Never add DMF to POCl₃. 2. Maintain Temperature: Ensure the reaction temperature does not exceed the target. If heating is required, do so gradually with an oil bath.

Visualizing Reaction Pathways

The following diagram illustrates the desired reaction pathway versus the two most common side reactions: di-formylation and ester hydrolysis. Controlling reaction conditions is key to maximizing the flux through the desired pathway.

Sources

• 1. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 2. name-reaction.com [name-reaction.com]
• 3. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 4. Vilsmeier-Haack_reaction [chemeurope.com]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. youtube.com [youtube.com]

Optimizing reaction conditions for the synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate

An advanced guide to optimizing reaction conditions for synthesizing 3-Formyl-2,4,6-trimethylbenzyl acetate, presented in a question-and-answer format to directly address specific experimental issues.

Technical Support Center: Synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate

Welcome to the technical support center for the synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate. This guide is designed for researchers, chemists, and drug development professionals. Here, we move beyond simple protocols to explore the causality behind experimental choices, offering field-proven insights to troubleshoot and optimize your synthesis.

Strategic Overview: Selecting the Synthetic Pathway

The synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate is most reliably achieved via a two-step process starting from 2,4,6-trimethylbenzyl alcohol. The key transformations are the protection of the benzylic alcohol as an acetate ester, followed by the introduction of a formyl group onto the aromatic ring.

The logical and most common pathway is as follows:

• Acetylation: Conversion of 2,4,6-trimethylbenzyl alcohol to 2,4,6-trimethylbenzyl acetate. This protects the alcohol, which could otherwise react under the acidic conditions of formylation, and maintains the electron-donating nature of the substituent, which is crucial for the subsequent electrophilic aromatic substitution.

• Formylation: Introduction of the formyl (-CHO) group at the 3-position of the aromatic ring using an appropriate formylating agent. The Vilsmeier-Haack reaction is particularly well-suited for this transformation on an activated aromatic ring.[1][2]

This sequence is generally preferred over reversing the steps (formylation then acetylation) because formylation of the benzyl alcohol could lead to unwanted side reactions at the hydroxyl group.

Caption: Overall synthetic workflow for 3-Formyl-2,4,6-trimethylbenzyl acetate.

Experimental Protocols & Key Parameters

Protocol 1: Acetylation of 2,4,6-Trimethylbenzyl Alcohol

This procedure converts the starting alcohol to its corresponding acetate ester. Acetylation is a robust and high-yielding reaction.[3]

Parameter	Recommended Condition	Rationale & Expert Insights
Substrate	2,4,6-Trimethylbenzyl alcohol	Ensure the starting material is dry, as moisture can hydrolyze the acetic anhydride.
Reagent	Acetic Anhydride (Ac₂O)	Use 1.2 to 1.5 molar equivalents. A slight excess ensures complete conversion of the alcohol.
Catalyst	4-(Dimethylamino)pyridine (DMAP)	Use a catalytic amount (1-5 mol%). DMAP is a highly effective acylation catalyst that significantly accelerates the reaction compared to using a base like pyridine or triethylamine alone.
Solvent	Dichloromethane (DCM) or Tetrahydrofuran (THF)	Use an anhydrous aprotic solvent to dissolve the substrate and prevent side reactions.
Temperature	0 °C to Room Temperature	The reaction is typically started at 0 °C during the addition of acetic anhydride to control the initial exotherm, then allowed to warm to room temperature.
Reaction Time	1 - 4 hours	Monitor progress by Thin Layer Chromatography (TLC). The disappearance of the starting alcohol spot indicates completion.
Work-up	Quench with water, wash with NaHCO₃ (aq.), dry, and concentrate.	The aqueous sodium bicarbonate wash is critical to neutralize remaining acetic acid and remove the catalyst, simplifying purification.

Step-by-Step Methodology:

• Dissolve 2,4,6-trimethylbenzyl alcohol (1.0 eq) and DMAP (0.05 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Cool the mixture to 0 °C in an ice bath.

• Add acetic anhydride (1.2 eq) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Upon completion, quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel, wash sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 2,4,6-trimethylbenzyl acetate, which can often be used in the next step without further purification.

Protocol 2: Vilsmeier-Haack Formylation

This is the critical C-C bond-forming step. The Vilsmeier reagent, an electrophilic iminium species, is generated in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).[2][4]

Parameter	Recommended Condition	Rationale & Expert Insights
Substrate	2,4,6-Trimethylbenzyl acetate	The substrate must be anhydrous. The electron-donating alkyl groups and the benzyl acetate moiety activate the ring for electrophilic substitution.
Reagents	POCl₃ (1.5 eq) and DMF (3.0 eq)	DMF acts as both a solvent and a reagent. POCl₃ is the activating agent. The Vilsmeier reagent is highly moisture-sensitive.[4]
Temperature	0 °C to 90 °C	The Vilsmeier reagent is formed at 0 °C. The subsequent formylation reaction often requires heating to proceed at a reasonable rate. Start at a lower temperature (e.g., 60 °C) and increase if necessary.
Reaction Time	2 - 12 hours	Monitor progress by TLC or HPLC. Prolonged heating at high temperatures can lead to decomposition or side product formation.
Work-up	Hydrolysis with ice-cold water or sodium acetate solution.	The reaction must be quenched carefully by pouring the reaction mixture onto ice. This hydrolyzes the intermediate iminium salt to the final aldehyde and neutralizes the strongly acidic medium.

Step-by-Step Methodology:

• In a flask under an inert atmosphere, cool anhydrous DMF (used as solvent) in an ice bath (0 °C).

• Add POCl₃ (1.5 eq) dropwise with vigorous stirring. A thick, colorless precipitate of the Vilsmeier reagent may form. Stir for 30-60 minutes at 0 °C.

• Add a solution of 2,4,6-trimethylbenzyl acetate (1.0 eq) in a minimal amount of anhydrous DMF.

• Heat the reaction mixture to 60-90 °C and maintain for 2-12 hours. Monitor the consumption of the starting material by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it slowly onto a stirred mixture of crushed ice and water.

• Neutralize the solution by adding a saturated solution of sodium bicarbonate or sodium acetate until the pH is ~7.

• Extract the product with an organic solvent (e.g., ethyl acetate or DCM).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Troubleshooting Guide (Q&A Format)

This section addresses common problems encountered during the synthesis.

Issue 1: Low or No Yield in Formylation Step

• Q: My formylation reaction failed, and I recovered only the starting material (2,4,6-trimethylbenzyl acetate). What went wrong?

  A: This is a classic symptom of inactive reagents or improper reaction setup. The Vilsmeier-Haack reaction is extremely sensitive to moisture.[4]

  • Moisture Contamination: Water rapidly quenches both POCl₃ and the Vilsmeier reagent. Ensure that your DMF is anhydrous and that all glassware was flame-dried under vacuum before use. Perform the reaction under a dry, inert atmosphere (N₂ or Ar).

  • Reagent Quality: Use freshly opened or properly stored POCl₃. Old bottles may have degraded due to ambient moisture.

  • Insufficient Temperature/Time: The formylation of this specific substrate may require more thermal energy. If you ran the reaction at a low temperature, try increasing it incrementally (e.g., from 60 °C to 80 °C) and extending the reaction time. Monitor by TLC to track progress.

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. asianpubs.org [asianpubs.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Purification strategies for 3-Formyl-2,4,6-trimethylbenzyl acetate from reaction byproducts

Technical Support Center: Purification of 3-Formyl-2,4,6-trimethylbenzyl acetate

Welcome to the technical support guide for the purification of 3-Formyl-2,4,6-trimethylbenzyl acetate. This document provides researchers, scientists, and drug development professionals with in-depth troubleshooting advice, frequently asked questions, and detailed protocols to overcome common challenges encountered during the purification of this versatile organic intermediate.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Q1: What are the most likely impurities in my crude reaction mixture?

A: The impurity profile depends heavily on the synthetic route used.[1][2] For instance, if you've synthesized the target molecule via a Vilsmeier-Haack or similar formylation reaction of 2,4,6-trimethylbenzyl acetate, you should anticipate the following byproducts:

• Unreacted Starting Material: 2,4,6-trimethylbenzyl acetate.

• Over-oxidation Product: 3-Carboxy-2,4,6-trimethylbenzyl acetate (if any oxidative conditions are present).

• Hydrolysis Products: 3-Formyl-2,4,6-trimethylbenzyl alcohol or 2,4,6-trimethylbenzoic acid, especially during aqueous workup.

• Reagent-derived Impurities: Residuals from formylating agents (e.g., from DMF/POCl₃) can also be present.[2]

Q2: My TLC shows several spots very close to my product spot. How can I improve the separation?

A: Poor separation on TLC indicates that the polarity of your impurities is very similar to your product. To improve resolution, you should experiment with less polar solvent systems. Start with a high ratio of a non-polar solvent like hexanes or heptane and gradually add a more polar solvent like ethyl acetate or dichloromethane. For example, instead of 4:1 Hexanes:EtOAc, try 9:1 or even 19:1. A well-chosen solvent system should give your target compound an Rf value of approximately 0.2-0.4 for optimal column chromatography separation.[3]

Q3: Can I use recrystallization to purify my product?

A: Recrystallization can be an excellent and scalable purification method if a suitable solvent or solvent system can be identified.[4][5] The ideal solvent will dissolve your crude product completely when hot but poorly when cold, while the impurities remain soluble at cold temperatures.[5] For moderately polar compounds like this, consider solvent systems such as ethanol/water, ethyl acetate/hexanes, or toluene/heptane.[5][6] A small-scale screening of various solvents is highly recommended.

Q4: I see a baseline spot on my TLC that I can't get rid of. What is it likely to be?

A: A spot that remains at the baseline (Rf = 0) is typically a highly polar compound. In this context, it is often the corresponding carboxylic acid (3-Carboxy-2,4,6-trimethylbenzyl acetate), formed by over-oxidation of the aldehyde.[7][8] This can be easily removed with a simple basic wash (e.g., saturated sodium bicarbonate solution) during the liquid-liquid extraction workup. The carboxylate salt formed will be water-soluble and will partition into the aqueous layer.

Part 2: Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during purification.

Problem 1: Poor Separation During Column Chromatography

• Symptom: Fractions are consistently mixed; product co-elutes with an unknown impurity.

• Probable Cause & Solution:

Probable Cause	Proposed Solution & Scientific Rationale
Inappropriate Solvent System	The polarity of the eluent is too high, causing all compounds to move too quickly down the column. Solution: Decrease the eluent polarity. If you used 4:1 Hex:EtOAc, switch to 9:1. This increases the retention time on the silica, allowing for better differential partitioning between your product and impurities.[9][10]
Column Overloading	Too much crude material was loaded onto the column relative to the amount of silica gel. This exceeds the stationary phase's capacity, leading to broad, overlapping bands. Solution: Use a higher ratio of silica gel to crude product (typically 50:1 to 100:1 by weight). This provides more surface area for interaction, improving separation.
Sample Loaded in a Strong Solvent	The sample was dissolved in a solvent (like pure DCM or EtOAc) that is much more polar than the mobile phase. This prevents the compound from properly adsorbing to the top of the silica, causing it to "streak" down the column.[10][11] Solution: Use the "dry loading" method. Dissolve your crude product in a minimal amount of a strong solvent, add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. This powder can then be carefully added to the top of the column.[11]
Product Degradation on Silica	Aldehydes can sometimes be sensitive to acidic silica gel, leading to degradation and streaking.[9] Solution: Perform a stability test by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting it to see if new spots appear. If degradation occurs, consider using deactivated silica (by adding ~1% triethylamine to the eluent) or switching to a different stationary phase like alumina.[9][12]

Problem 2: Product Fails to Crystallize

• Symptom: After cooling the solution, the product either remains dissolved or separates as an oil ("oiling out").

• Probable Cause & Solution:

Probable Cause	Proposed Solution & Scientific Rationale
Solution is Not Saturated	Too much solvent was used initially. Solution: Gently heat the solution and evaporate some of the solvent to increase the concentration. Allow it to cool slowly again. The principle of recrystallization relies on exceeding the solubility limit upon cooling.[5][13]
Supersaturation	The solution is supersaturated, but crystal nucleation has not occurred. Solution: Try "scratching" the inside of the flask with a glass rod just below the solvent line. This creates microscopic imperfections that can serve as nucleation sites. Alternatively, add a single, tiny "seed crystal" from a previous pure batch.
High Impurity Level	The presence of significant impurities can inhibit the formation of a crystal lattice. Solution: The material may require a preliminary purification step. Run a quick "plug" of silica gel to remove the most polar or non-polar impurities before attempting recrystallization again.[9]
Inappropriate Solvent Choice	The solvent may be too good, keeping the product soluble even at low temperatures. Solution: Use a mixed-solvent system.[5] Dissolve the compound in a minimal amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "bad" solvent (in which it is poorly soluble) dropwise at an elevated temperature until the solution becomes faintly cloudy (the cloud point). Add a drop or two of the good solvent to clarify and then allow it to cool slowly.[5]

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and solving purification challenges.

Caption: A decision-making workflow for selecting a purification strategy.

Part 3: Detailed Purification Protocols

This section provides step-by-step methodologies for the most effective purification techniques.

Protocol 1: Flash Column Chromatography

This is the most versatile method for separating compounds with different polarities.

Experimental Workflow Diagram

Caption: Step-by-step workflow for flash column chromatography.

Methodology:

• Select Eluent: Based on TLC analysis, choose a solvent system where the product has an Rf of ~0.3. A good starting point is 9:1 Hexanes:Ethyl Acetate.

• Pack Column: Prepare a slurry of silica gel in your chosen eluent. Pour it into the column and use gentle air pressure to pack it evenly, avoiding air bubbles.[14]

• Load Sample: Dissolve your crude product (~1g) in a minimal amount of a volatile solvent (e.g., 2-3 mL of dichloromethane). Add ~2g of silica gel and concentrate in vacuo until a free-flowing powder is obtained. Carefully add this powder to the top of the packed column. Add a thin layer of sand on top to prevent disturbance.[11]

• Elute: Carefully add the eluent to the column. Apply positive pressure (air or nitrogen) to achieve a steady flow rate (e.g., ~2 inches/minute solvent level drop).[3]

• Collect & Analyze: Collect fractions (e.g., 10-15 mL per test tube). Spot every few fractions on a TLC plate to monitor the elution of your product and impurities.

• Combine & Concentrate: Once the desired product has fully eluted, combine the pure fractions. Remove the solvent using a rotary evaporator to yield the purified 3-Formyl-2,4,6-trimethylbenzyl acetate.

Protocol 2: Purification via Sodium Bisulfite Adduct Formation

This chemical method is highly specific for aldehydes and is excellent for removing non-aldehyde impurities. It can also be used to separate the target aldehyde from an aldehyde starting material if their reactivities differ.[15][16][17]

Methodology:

• Adduct Formation: Dissolve the crude mixture in a water-miscible solvent like methanol or THF.[15] Add a freshly prepared saturated aqueous solution of sodium bisulfite (NaHSO₃) and stir vigorously for 30-60 minutes. The aldehyde will react to form a water-soluble bisulfite adduct.[15][17][18]

• Extraction: Transfer the mixture to a separatory funnel. Add an immiscible organic solvent (e.g., diethyl ether or hexanes) and water. Shake well.

• Separation: The non-aldehyde impurities will remain in the organic layer. The bisulfite adduct of your product will be in the aqueous layer.[15][16] Separate the layers.

• Regeneration of Aldehyde: Isolate the aqueous layer. Add an equal volume of an organic solvent (e.g., ethyl acetate). While stirring, slowly add a base (e.g., 10% sodium hydroxide solution) until the aqueous layer is strongly basic (pH > 10).[15][16] This reverses the reaction and regenerates the free aldehyde.[15][19]

• Final Workup: Extract the regenerated aldehyde into the organic layer. Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the purified product.[20]

References

• Workup: Aldehydes - Department of Chemistry : University of Rochester. Available at: [Link]

• Purification of aldehydes and ketones using Sodium Bisulfite : r/chemhelp - Reddit. Available at: [Link]

• Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews. Available at: [Link]

• Troubleshooting Flash Column Chromatography - Department of Chemistry : University of Rochester. Available at: [Link]

• Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis - PMC. Available at: [Link]

• Quick Troubleshooting Guide For HPLC Column Usage | Biovanix Chromatography. Available at: [Link]

• Mastering Column Chromatography: Techniques and Tips - Chrom Tech, Inc. Available at: [Link]

• Purifying aldehydes? : r/chemistry - Reddit. Available at: [Link]

• SOP: FLASH CHROMATOGRAPHY. Available at: [Link]

• Process for recovering aldehydes and ketones - Google Patents.

• Recrystallization - Chemistry LibreTexts. Available at: [Link]

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. Available at: [Link]

• recrystallization-2.doc.pdf. Available at: [Link]

• Important Chemistry Tips-Solvents choose for recrystallization-Part4 - YouTube. Available at: [Link]

• Purification of aromatic polycarboxylic acids by recrystallization - Google Patents.

• Formylation - Wikipedia. Available at: [Link]

• Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum - RSC Publishing. Available at: [Link]

• Purification of Organic Compounds by Flash Column Chromatography. Available at: [Link]

• 4-Phenylbenzaldehyde - Organic Syntheses Procedure. Available at: [Link]

• Successful Flash Chromatography | Biotage. Available at: [Link]

• Synthesis of Substituted 3-Formyl Chromones. Available at: [Link]

• Reactions at the Benzylic Position - Chemistry Steps. Available at: [Link]

• Purification by Flash Column Chromatography | Chemistry Laboratory Techniques - MIT OpenCourseWare. Available at: [Link]

• Process for formylation of aromatic compounds - Google Patents.

• Reactions at the benzylic position (video) - Khan Academy. Available at: [Link]

• Benzylic Reactions, Heteroaromatic Compounds, and Birch Reductions Demystified! Available at: [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. Formylation - Wikipedia [en.wikipedia.org]
• 3. science.uct.ac.za [science.uct.ac.za]
• 4. mt.com [mt.com]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. youtube.com [youtube.com]
• 7. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Chromatography [chem.rochester.edu]
• 10. selekt.biotage.com [selekt.biotage.com]
• 11. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 12. reddit.com [reddit.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chromtech.com [chromtech.com]
• 15. Workup [chem.rochester.edu]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. reddit.com [reddit.com]
• 19. US2544562A - Process for recovering aldehydes and ketones - Google Patents [patents.google.com]
• 20. pdf.benchchem.com [pdf.benchchem.com]

Preventing over-formylation in the synthesis of polysubstituted benzaldehydes

A Guide to Preventing Over-Formylation and Other Common Pitfalls

Welcome to the technical support center for synthetic organic chemists. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of aromatic formylation. As a Senior Application Scientist, I've compiled this resource to address common challenges, particularly the issue of over-formylation in the synthesis of polysubstituted benzaldehydes. Here, you will find troubleshooting advice, frequently asked questions, and detailed protocols grounded in established chemical principles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during the synthesis of polysubstituted benzaldehydes, with a focus on formylation reactions.

Issue 1: Over-Formylation Leading to Di-substituted Products

Q: My Vilsmeier-Haack reaction on an activated aromatic substrate is yielding a significant amount of the di-formylated product. How can I favor mono-formylation?

A: This is a classic challenge when working with electron-rich aromatic compounds. The initial formylation further activates the ring, making it susceptible to a second electrophilic attack. Here’s how you can enhance selectivity for the mono-substituted benzaldehyde:

• Control Stoichiometry: This is the most critical parameter. A large excess of the Vilsmeier reagent will invariably lead to multiple substitutions.[1] Begin with a 1:1 to 1.1:1 molar ratio of the Vilsmeier reagent (or its precursors, DMF/POCl₃) to your aromatic substrate. This ensures there isn't enough electrophile present for extensive di-formylation.

• Lower the Reaction Temperature: Formylation reactions can be exothermic.[1] By maintaining a lower temperature (e.g., 0 °C to room temperature), you can slow down the rate of the second formylation, thereby favoring the kinetic mono-formylated product.[1]

• Slow Addition of the Substrate: Instead of adding the Vilsmeier reagent to the substrate, try the reverse. Prepare the Vilsmeier reagent in situ and then slowly add your dissolved substrate to the reaction mixture. This maintains a low concentration of the reactive substrate, minimizing the chance of a second formylation on the newly formed, and even more activated, mono-aldehyde product.

• Choice of Solvent: While DMF is often both a reagent and a solvent, using a co-solvent like dichloromethane (DCM) or chloroform can help in controlling the reaction rate and improving selectivity.[2]

Issue 2: Poor or No Reactivity with Less Activated Substrates

Q: I'm attempting to formylate a moderately activated or slightly deactivated polysubstituted benzene ring, and I'm observing low to no conversion. What can I do?

A: The Vilsmeier-Haack reaction is most effective on electron-rich aromatic systems.[2][3][4][5] For less reactive substrates, you may need to adjust your approach:

• Increase Reaction Temperature: For substrates that are sluggish at room temperature, gradually increasing the heat can provide the necessary activation energy. Temperatures up to 80°C or higher may be required, depending on the substrate's reactivity.[6]

• Use a More Potent Formylating System:

  • Rieche Formylation: This method uses dichloromethyl methyl ether with a strong Lewis acid like TiCl₄, SnCl₄, or AlCl₃.[7][8] It is particularly effective for formylating less reactive aromatic rings and can even be used for sterically hindered sites.[8][9]

  • Gattermann-Koch or Gattermann Reaction: These methods employ carbon monoxide and HCl (Gattermann-Koch) or cyanides (Gattermann) with a Lewis acid catalyst.[10][11] They are classic methods for formylating aromatic hydrocarbons.

• Consider Ortho-Lithiation: For substrates with a directing metalating group (e.g., -OMe, -CONR₂), ortho-lithiation with a strong base like n-BuLi or LDA, followed by quenching with DMF, is a powerful and highly regioselective method for introducing a formyl group.[7][12]

Issue 3: Formation of Undesired Isomers (Regioselectivity Issues)

Q: My formylation is producing a mixture of ortho and para isomers. How can I improve regioselectivity?

A: Regioselectivity in electrophilic aromatic substitution is governed by both electronic and steric effects.

• Steric Hindrance: Formylation generally occurs at the less sterically hindered position.[2][6] If you are targeting a more hindered position, alternative strategies might be necessary.

• Directing Groups: The electronic nature of the substituents on your ring will dictate the position of formylation. Activating, ortho-, para-directing groups will favor substitution at these positions.

• Alternative Reactions for Ortho-Selectivity:

  • Reimer-Tiemann Reaction: This reaction, which uses chloroform and a strong base, typically shows a preference for ortho-formylation of phenols. This is attributed to the coordination of the dichlorocarbene intermediate with the phenoxide ion.[1]

  • Duff Reaction: Using hexamine in an acidic medium, the Duff reaction is also known to favor ortho-formylation of phenols.[13][14]

  • Magnesium Chloride/Paraformaldehyde Method: This method exhibits high ortho-selectivity for phenols, even those with electron-withdrawing groups.[15]

Issue 4: Reaction Stalls or Vilsmeier Reagent Precipitation

Q: During the formation of the Vilsmeier reagent (POCl₃ in DMF), a precipitate forms, and the reaction stalls. What's happening?

A: The formation of the Vilsmeier reagent, a chloroiminium salt, can sometimes result in precipitation, especially at low temperatures and high concentrations.[16]

• Solvent Choice: Adding a co-solvent like anhydrous dichloromethane (DCM) or 1,2-dichloroethane (DCE) can help keep the reagent in solution.

• Temperature Control: While the initial mixing is done at 0 °C to control the exotherm, allowing the mixture to warm slightly may improve solubility.

• Reagent Purity: Ensure your DMF is anhydrous and free of dimethylamine, a common decomposition product.[17] The presence of moisture can quench the reagent, and amines can lead to side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction mechanism, and how does it relate to over-formylation?

A1: The Vilsmeier-Haack reaction involves two main stages:

• Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) reacts with phosphorus oxychloride (POCl₃) to form an electrophilic chloroiminium ion, [(CH₃)₂N=CHCl]⁺, known as the Vilsmeier reagent.[3][5]

• Electrophilic Aromatic Substitution: The electron-rich aromatic ring attacks the electrophilic carbon of the Vilsmeier reagent.[2] The resulting intermediate is then hydrolyzed during workup to yield the benzaldehyde.[5][6]

Over-formylation occurs because the newly introduced aldehyde group is electron-withdrawing, but the powerful activating groups already present on the polysubstituted ring can still render the product nucleophilic enough to react with a second molecule of the Vilsmeier reagent, especially if the reagent is present in excess.

Q2: Are there alternatives to the Vilsmeier-Haack reaction for formylating sensitive substrates?

A2: Yes, several other named reactions can be used for formylation, each with its own advantages:

• Duff Reaction: Uses hexamethylenetetramine (HMTA) and is particularly useful for the ortho-formylation of phenols.[8][10][13]

• Reimer-Tiemann Reaction: Employs chloroform in a basic solution, also favoring ortho-formylation of phenols. It's advantageous as it doesn't require anhydrous conditions.

• Gattermann and Gattermann-Koch Reactions: Suitable for less activated aromatic rings but require acidic conditions.[10]

Q3: How does the electronic nature of substituents affect the Vilsmeier-Haack reaction?

A3: The Vilsmeier reagent is a relatively weak electrophile, so the reaction works best with aromatic compounds bearing electron-donating groups (EDGs) like -OH, -OR, and -NR₂.[3] These groups increase the electron density of the aromatic ring, making it more nucleophilic. Conversely, electron-withdrawing groups (EWGs) like -NO₂ or -CN deactivate the ring and can prevent the reaction from occurring.

Experimental Protocols & Data

Protocol 1: Controlled Mono-formylation of a Highly Activated Phenol using the Vilsmeier-Haack Reaction

This protocol is designed to minimize di-formylation.

1. Reagent Preparation (Vilsmeier Reagent):

• In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF) (3.0 eq.).
• Cool the flask to 0 °C in an ice bath.
• Slowly add phosphorus oxychloride (POCl₃) (1.1 eq.) dropwise via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 5 °C.
• Stir the resulting solution (or slurry) at 0 °C for an additional 30 minutes.

2. Formylation Reaction:

• Dissolve the activated phenol (1.0 eq.) in a minimal amount of anhydrous DMF or an appropriate co-solvent like CH₂Cl₂.
• Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C over a period of 1 hour.[1]
• Allow the reaction mixture to slowly warm to room temperature and stir for 4-8 hours.

3. Reaction Monitoring & Work-up:

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
• Once the starting material is consumed, carefully pour the reaction mixture onto crushed ice containing a saturated solution of sodium acetate or sodium bicarbonate to neutralize the acid and hydrolyze the iminium intermediate.
• Stir vigorously until the ice has melted completely.
• Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).
• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
• Purify the crude product by column chromatography on silica gel.

Data Summary: Controlling Stoichiometry

Substrate	Vilsmeier Reagent (eq.)	Temperature (°C)	Mono-aldehyde Yield (%)	Di-aldehyde Yield (%)
1,3-Dimethoxybenzene	1.1	0 to RT	~85%	<5%
1,3-Dimethoxybenzene	2.5	0 to RT	~40%	~50%
N,N-Dimethylaniline	1.05	0 to RT	~90%	<2%
N,N-Dimethylaniline	2.2	0 to RT	~35%	~60%

Note: Yields are approximate and can vary based on specific reaction conditions and work-up procedures.

Visualizations

Vilsmeier-Haack Reaction Mechanism```dot

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 3. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 6. jk-sci.com [jk-sci.com]
• 7. Formylation - Common Conditions [commonorganicchemistry.com]
• 8. Formylation [Synthetic Reagents] | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 9. Formylation of electron-rich aromatic rings mediated by dichloromethyl methyl ether and TiCl4: scope and limitations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Formylation - Wikipedia [en.wikipedia.org]
• 11. US5457239A - Process for formylation of aromatic compounds - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Duff reaction - Wikipedia [en.wikipedia.org]
• 14. grokipedia.com [grokipedia.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. reddit.com [reddit.com]

Troubleshooting low yields in the preparation of 3-Formyl-2,4,6-trimethylbenzyl acetate

Technical Support Center: Synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate

Welcome to the technical support center for the synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate. This guide is designed for researchers, chemists, and drug development professionals who may be encountering challenges, particularly low yields, during the preparation of this valuable organic intermediate.[1] We will explore common synthetic pathways, diagnose potential issues, and provide actionable, scientifically-grounded solutions to optimize your experimental outcomes.

The synthesis of this molecule, characterized by a benzyl acetate framework with formyl and trimethyl substitutions, requires careful control over reaction conditions to prevent side reactions and ensure efficient conversion.[1] This guide is structured as a series of frequently asked questions (FAQs) that address specific problems you might face during synthesis and purification.

Troubleshooting Workflow: A General Overview

Before diving into specific reaction issues, it's helpful to have a logical framework for troubleshooting. Low yield is a general symptom that can arise from issues in the core reaction, the workup procedure, or the final purification. The following workflow provides a systematic approach to diagnosing the root cause.

Caption: General workflow for troubleshooting low yields.

FAQs: Vilsmeier-Haack Formylation Route

The Vilsmeier-Haack reaction is a powerful method for formylating electron-rich aromatic rings. It involves reacting the substrate (2,4,6-trimethylbenzyl acetate) with a Vilsmeier reagent, typically generated in situ from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[1][2][3]

Q1: My Vilsmeier-Haack reaction shows a very low conversion rate, with a lot of starting material left. What's going wrong?

A1: This is a common issue often related to the activity of the electrophile (the Vilsmeier reagent) or the reactivity of your substrate.

• Cause 1: Inactive Vilsmeier Reagent. The Vilsmeier reagent, a chloroiminium salt, is highly sensitive to moisture.[3][4] If your DMF or reaction vessel is not completely anhydrous, the POCl₃ will be quenched by water, preventing the formation of the active electrophile.

• Troubleshooting:

  • Ensure all glassware is flame-dried or oven-dried immediately before use.[5]

  • Use a freshly opened bottle of anhydrous DMF or distill it over a suitable drying agent.

  • Add POCl₃ slowly to the cooled DMF solution under an inert atmosphere (e.g., nitrogen or argon). A temperature range of 0–10 °C is standard for this step.[4][6]

• Cause 2: Insufficient Reaction Temperature or Time. While the Vilsmeier reagent is a potent electrophile, the acetate group on your substrate is mildly deactivating. The reaction may require more energy to proceed to completion.

• Troubleshooting:

  • After the initial formation of the Vilsmeier reagent at a low temperature, allow the reaction to warm to room temperature or even heat it gently (e.g., 40–60 °C).[2] Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Increase the reaction time. Some Vilsmeier-Haack reactions can take several hours to reach completion.[4]

Q2: My reaction mixture turned into a thick, unmanageable tar, making workup impossible. Why did this happen?

A2: Polymerization or charring is often a sign of excessive reaction temperature or highly concentrated reagents.

• Cause: Exothermic Reaction. The formation of the Vilsmeier reagent is exothermic. If POCl₃ is added too quickly or without adequate cooling, the localized heating can cause DMF to decompose and lead to polymerization of the starting material or product.

• Troubleshooting:

  • Controlled Addition: Add the POCl₃ dropwise to the DMF solution while vigorously stirring and maintaining the temperature below 10 °C using an ice bath.

  • Solvent Dilution: While DMF can act as both reagent and solvent, in some cases, using an additional inert solvent like dichloromethane (DCM) can help dissipate heat and prevent the reaction from becoming too concentrated.[4][7]

Q3: I'm observing a significant di-formylated byproduct in my final product analysis. How can I improve the selectivity for mono-formylation?

A3: The three methyl groups on the aromatic ring are strongly activating, making the ring highly susceptible to electrophilic attack.[8] This can sometimes lead to a second formylation.

• Cause: High Stoichiometry of Vilsmeier Reagent or High Temperature. Using a large excess of the Vilsmeier reagent or running the reaction at a high temperature for an extended period can provide the necessary energy to overcome the deactivating effect of the first formyl group and add a second one.

• Troubleshooting:

  • Stoichiometry Control: Carefully control the stoichiometry. Start with a slight excess of the formylating agent (e.g., 1.1–1.5 equivalents of POCl₃ and DMF) relative to the substrate.[4]

  • Temperature Management: Run the reaction at the lowest temperature that allows for a reasonable conversion rate. Avoid excessive heating.

  • Monitor Progress: Use TLC or GC-MS to monitor the formation of the desired product and stop the reaction once the starting material is consumed, before significant amounts of the di-formylated product appear.

FAQs: Sommelet Reaction Route

The Sommelet reaction is an alternative pathway that converts a benzylic halide into an aldehyde using hexamethylenetetramine (HMTA, also known as hexamine) followed by an acidic workup.[9] For this synthesis, the starting material would be 3-(chloromethyl)-2,4,6-trimethylbenzyl acetate or a similar halide.

Q1: My Sommelet reaction produced primarily the benzylamine derivative, not the desired aldehyde. What went wrong?

A1: This is a known competing pathway in the Sommelet reaction, sometimes referred to as the Delépine reaction.[9] The outcome is highly dependent on the hydrolysis conditions.

• Cause: Improper Hydrolysis Conditions. The key intermediate is a quaternary ammonium salt formed between your benzylic halide and HMTA.[9] The Sommelet reaction requires a specific mechanism involving hydride transfer to form an imine, which then hydrolyzes to the aldehyde.[10] Simple acid-catalyzed hydrolysis of the ammonium salt can cleave it to the primary amine.

• Troubleshooting:

  • Aqueous Formaldehyde or Acetic Acid: The hydrolysis step is often performed in the presence of an acidic medium like aqueous acetic acid, which facilitates the desired reaction cascade.[10] Avoid using strong, non-oxidizing mineral acids alone for the hydrolysis step.

  • Reaction Solvent: Performing the initial reaction with HMTA in a solvent like chloroform or aqueous acetic acid can influence the formation of the correct intermediates.

Q2: The reaction yield is low, and I have a complex mixture of products. What are the likely causes?

A2: The Sommelet reaction can be sensitive to steric hindrance and the stability of the intermediates.

• Cause 1: Steric Hindrance. The three methyl groups on the ring, particularly the two ortho to the benzyl position, can sterically hinder the initial nucleophilic attack by HMTA. This can slow the reaction and allow side reactions to occur.

• Troubleshooting:

  • Increase the reaction time and consider using a higher boiling point solvent to drive the initial salt formation to completion.

  • Ensure the starting benzylic halide is pure. Impurities can lead to complex side reactions.

• Cause 2: Competing Reactions. The acetate group could potentially be hydrolyzed under the reaction conditions, especially if the heating is prolonged or the conditions are too harsh.

• Troubleshooting:

  • Keep the reaction temperature as low as possible while still achieving a reasonable rate.

  • Perform the reaction under an inert atmosphere to prevent oxidative side reactions.

FAQs: Oxidation Route

This pathway typically involves the oxidation of the corresponding alcohol, 2,4,6-trimethylbenzyl alcohol, to 2,4,6-trimethylbenzaldehyde, followed by acetylation. Alternatively, one could attempt direct benzylic oxidation of 2,4,6-trimethylbenzyl acetate.

Q1: I tried to oxidize 2,4,6-trimethylbenzyl acetate directly, but I am getting the corresponding carboxylic acid (3-(acetoxymethyl)-2,4,6-trimethylbenzoic acid). How can I stop the over-oxidation?

A1: The aldehyde product is itself susceptible to oxidation, often more so than the starting material.[11] Preventing over-oxidation requires the use of mild and selective oxidizing agents.

• Cause: Harsh Oxidizing Agent. Strong oxidants like potassium permanganate (KMnO₄) or chromic acid will readily oxidize both the benzylic position and the intermediate aldehyde to a carboxylic acid.

• Troubleshooting:

  • Use a Selective Reagent: Employ milder, more selective oxidation systems that are known to stop at the aldehyde stage. Excellent choices include:

    • TEMPO-based systems: (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) with a co-oxidant like sodium hypochlorite (NaClO) or iodosobenzene diacetate (IBD) is highly effective for converting primary alcohols to aldehydes without over-oxidation.[12][13]

    • Swern or Moffatt Oxidation: These methods use dimethyl sulfoxide (DMSO) activated by oxalyl chloride or a carbodiimide, respectively. They are very mild and typically provide high yields of aldehydes.[14]

  • Control Stoichiometry: Use only a slight excess (e.g., 1.05–1.1 equivalents) of the oxidizing agent.

  • Low Temperature: Run the oxidation at low temperatures (e.g., -78 °C for Swern oxidation) to increase selectivity.

General Purification Troubleshooting

Q1: My crude product looks promising on TLC, but I lose most of it during silica gel column chromatography. Why is this happening?

A1: Aldehydes can be sensitive to silica gel, which is acidic.

• Cause 1: Decomposition on Silica. The acidic nature of standard silica gel can catalyze the decomposition of aldehydes, lead to acetal formation if alcohols are present in the eluent, or cause irreversible adsorption.

• Troubleshooting:

  • Neutralize the Silica: Deactivate the silica gel by preparing a slurry with a small amount of a base, like triethylamine (~1%), in your starting eluent before packing the column.

  • Work Quickly: Do not let the product sit on the column for an extended period. Collect fractions rapidly.

  • Alternative Purification: Consider alternative methods like recrystallization if the product is a solid, or distillation under reduced pressure if it is a thermally stable liquid.

• Cause 2: Improper Solvent System. If the polarity of your eluent is too high, the product may elute too quickly with impurities. If it's too low, the elution may be too slow, increasing contact time with the silica.

• Troubleshooting:

  • Optimize your solvent system using TLC. Aim for an Rf value of 0.3–0.4 for the desired product.[5] A common system for this type of molecule would be a mixture of hexanes and ethyl acetate.

Comparative Summary of Synthetic Methods

Method	Starting Material	Key Reagents	Common Issues	Suitability
Vilsmeier-Haack	2,4,6-trimethylbenzyl acetate	DMF, POCl₃	Moisture sensitivity, polymerization, di-formylation	Excellent for electron-rich arenes; direct formylation.[1][2]
Sommelet Reaction	3-(halomethyl)-2,4,6-trimethylbenzyl acetate	Hexamethylenetetramine (HMTA), Acid	Formation of amine byproduct, steric hindrance	Good for converting benzylic halides; multi-step process.[9]
Benzylic Oxidation	2,4,6-trimethylbenzyl acetate	TEMPO/bleach, IBX, etc.	Over-oxidation to carboxylic acid	Requires careful selection of a mild oxidizing agent.[13]
Gattermann-Koch	2,4,6-trimethylbenzyl acetate	CO, HCl, AlCl₃, CuCl	High pressure, toxic gases, catalyst sensitivity	Classic industrial method, less common in lab scale.[8][15][16]

References

• Sommelet reaction. (n.d.). In Grokipedia. Retrieved January 16, 2026.

• Sommelet reaction. (2023). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Sommelet Reaction. (2025, December 11). YouTube. Retrieved January 16, 2026, from [Link]

• Synthesis by Formylation of Arene—Hydrogen Bonds. (n.d.). Thieme E-Books. Retrieved January 16, 2026, from [Link]

• Sommelet Reaction. (n.d.). Cambridge University Press. Retrieved January 16, 2026, from [Link]

• The Sommelet Reaction. (n.d.). Organic Reactions. Retrieved January 16, 2026, from [Link]

• Gattermann reaction. (n.d.). In Grokipedia. Retrieved January 16, 2026.

• Gattermann reaction. (2023). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Vilsmeier-Haack Reaction. (2021, June 19). YouTube. Retrieved January 16, 2026, from [Link]

• Vilsmeier-Haack Reaction. (n.d.). NROChemistry. Retrieved January 16, 2026, from [Link]

• Vilsmeier-Haack Reaction. (n.d.). Chemistry Steps. Retrieved January 16, 2026, from [Link]

• 4-Phenylbenzaldehyde. (n.d.). Organic Syntheses. Retrieved January 16, 2026, from [Link]

• Process for formylation of aromatic compounds. (1995). Google Patents.

• Duff reaction. (2023). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Aromatic Reactions: Gattermann–Koch Formylation. (n.d.). OrgoSolver. Retrieved January 16, 2026, from [Link]

• The Duff Reaction: Researching A Modification. (2018). The ScholarShip. Retrieved January 16, 2026, from [Link]

• TEMPO-CATALYZED OXIDATION OF (S)-(+)-2-METHYL-1-BUTANOL. (n.d.). Organic Syntheses. Retrieved January 16, 2026, from [Link]

• Mesitylene. (2023). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Synthesis of Substituted 3-Formyl Chromones. (2005). Asian Journal of Chemistry.

• Aldehyde synthesis by oxidation of alcohols and rearrangements. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Oxidation of Aldehydes and Ketones. (2023, January 22). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

• Synthesis of aldehydes by benzylic oxidation. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Oxidation of Aldehydes and Ketones. (2025, January 19). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 4. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. asianpubs.org [asianpubs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Sommelet reaction - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Aldehyde synthesis by benzylic oxidation [organic-chemistry.org]
• 14. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 15. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 16. orgosolver.com [orgosolver.com]

Stability of 3-Formyl-2,4,6-trimethylbenzyl acetate under acidic vs. basic workup conditions

Technical Support Center: Stability of 3-Formyl-2,4,6-trimethylbenzyl acetate

Welcome to the technical support guide for 3-Formyl-2,4,6-trimethylbenzyl acetate. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound, particularly during reaction workup. Understanding the delicate balance of its two primary functional groups—the aromatic aldehyde and the benzyl acetate ester—is critical for achieving high yield and purity.

Core Scientific Principles: A Tale of Two Functional Groups

The stability of 3-Formyl-2,4,6-trimethylbenzyl acetate is dictated by the distinct reactivity of its ester and aldehyde moieties under different pH conditions. A successful experimental outcome hinges on navigating their individual sensitivities.

• The Benzyl Acetate Ester: This group is susceptible to hydrolysis.

  • Acid-Catalyzed Hydrolysis: This is an equilibrium-controlled, reversible reaction.[1][2] The presence of a strong acid catalyst (like HCl or H₂SO₄) and water can break the ester bond to form 3-formyl-2,4,6-trimethylbenzyl alcohol and acetic acid. The reaction's reversibility means that limiting the amount of water and reaction time can effectively prevent significant degradation.[1][3]

  • Base-Promoted Hydrolysis (Saponification): This process is effectively irreversible.[3] A base, such as sodium hydroxide, attacks the electrophilic carbonyl carbon of the ester. The resulting carboxylic acid is immediately deprotonated to form a carboxylate salt (sodium acetate), which drives the reaction to completion.[3] This pathway represents a significant risk of complete product loss if not carefully controlled.

• The Aromatic Aldehyde: The formyl group, being an aromatic aldehyde with no α-hydrogens, exhibits unique reactivity, especially under basic conditions.

  • Acidic/Neutral Conditions: The aldehyde is generally stable. The most common reaction is the formation of hemiacetals or acetals in the presence of alcohols, which is typically reversible with an aqueous acid wash.[4]

  • Basic Conditions: The absence of α-hydrogens prevents aldol condensation. However, it opens the door to disproportionation reactions when a strong base is present.

    • Cannizzaro Reaction: This is a key side reaction to consider. In the presence of a concentrated base, two molecules of the aldehyde can react: one is oxidized to a carboxylic acid, and the other is reduced to an alcohol.[5][6][7] This results in a mixture of 3-carboxy-2,4,6-trimethylbenzyl acetate and 3-(hydroxymethyl)-2,4,6-trimethylbenzyl acetate, complicating purification and reducing the yield of the desired product.

    • Tishchenko Reaction: While typically catalyzed by metal alkoxides, this reaction involves the dimerization of two aldehyde molecules to form an ester.[8][9] Though less common with hydroxide bases, it remains a potential side reaction under certain conditions.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the workup and purification of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Q1: My yield is very low after performing a basic wash with NaOH/KOH. What is the most likely cause?

A: The primary cause is almost certainly the irreversible hydrolysis of the benzyl acetate ester, a process known as saponification.[10]

• Causality: Strong bases like NaOH or KOH rapidly attack the ester, converting your target molecule into 3-formyl-2,4,6-trimethylbenzyl alcohol and the corresponding acetate salt. The alcohol product has significantly different polarity and may be lost to the aqueous layer during extraction, leading to a drastic reduction in yield.

• Secondary Cause: If the base concentration was high, a Cannizzaro reaction may have also occurred on the aldehyde group, further reducing your yield and creating a complex mixture of byproducts.[6][7]

Q2: I observe multiple new spots on my TLC plate after a basic workup. How can I identify the impurities?

A: A basic workup can generate several byproducts. The diagram below illustrates the potential degradation pathways.

Caption: Potential degradation products under basic conditions.

Troubleshooting Table: Basic Workup Issues

Observed Symptom	Probable Cause(s)	Recommended Action
Low overall yield; main impurity is more polar on TLC.	Saponification of the ester.	Avoid strong bases. Switch to a mild acidic or neutral workup (see Protocol 1).
Multiple new spots on TLC (more and less polar).	Cannizzaro Reaction and/or Saponification .	Immediately abandon strong basic workups. If a base is essential to remove acidic impurities, use a brief wash with cold, saturated NaHCO₃ and proceed to extraction without delay (see Protocol 2).
Product recovered, but NMR shows diminished aldehyde proton signal.	Cannizzaro Reaction or potential over-reduction if a reducing agent was present.	Re-evaluate the basicity and temperature of your workup conditions.

Q3: Is an acidic workup a safer alternative? What are the potential risks?

A: Yes, a mild acidic workup is strongly recommended as the safer procedure. The primary risk is acid-catalyzed hydrolysis, but this reaction is reversible and generally much slower than base-promoted saponification.[3][11]

• Causality: Prolonged exposure to aqueous acid, especially at elevated temperatures, can still lead to the formation of 3-formyl-2,4,6-trimethylbenzyl alcohol and acetic acid. However, by keeping the temperature low and the exposure time short, this can be minimized.

• Workflow Decision Guide:

Caption: Decision workflow for selecting a workup procedure.

Q4: I need to neutralize a reaction mixture from a strongly basic process (e.g., using LDA, n-BuLi). How can I do this without degrading my product?

A: This is a critical step where significant degradation can occur. The key is to neutralize the strong base with a quenching agent before introducing water or performing an aqueous wash.

• Cool the Reaction: Maintain the reaction temperature at or below 0 °C to reduce the rate of any potential side reactions.

• Quench with a Proton Source: Slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl). This will neutralize the strong base without causing a large exothermic event or creating a highly basic aqueous phase.

• Proceed to Standard Workup: Once the quench is complete, you can proceed with a standard extraction using a mild acidic wash (e.g., dilute HCl or citric acid) or a simple brine wash as outlined in Protocol 1.

Key Experimental Protocols

Protocol 1: Recommended Mild Acidic/Neutral Workup

This protocol is designed to maximize the stability and recovery of the target compound.

• Transfer: Transfer the cooled reaction mixture to a separatory funnel.

• Dilution: Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash 1 (Optional Acid Wash): Wash the organic layer with a 5% aqueous citric acid solution or 0.5 M HCl. This step helps remove basic impurities.

• Wash 2 (Neutral Wash): Wash the organic layer with deionized water.

• Wash 3 (Brine Wash): Wash the organic layer with a saturated aqueous NaCl (brine) solution to remove residual water.

• Drying: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filtration & Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

Protocol 2: High-Risk Mild Basic Workup (Use with Extreme Caution)

This protocol should only be used when absolutely necessary to remove significant acidic impurities.

• Pre-cool all solutions: Cool the reaction mixture, the separatory funnel, and a saturated aqueous sodium bicarbonate (NaHCO₃) solution to 0-5 °C.

• Dilution: Dilute the cold reaction mixture with a cold organic solvent (e.g., ethyl acetate).

• Rapid Wash: Perform a single, quick wash with the cold saturated NaHCO₃ solution. Do not allow the layers to sit for more than 1-2 minutes. Vigorous shaking is not recommended; gentle inversions are sufficient.

• Immediate Separation: Separate the layers immediately.

• Brine Wash: Wash the organic layer with cold brine to remove residual bicarbonate and water.

• Drying & Concentration: Proceed immediately to drying the organic layer over Na₂SO₄ and concentrate under reduced pressure.

Mechanistic Insights (Visualized)

Understanding the mechanisms of degradation is key to preventing them.

Saponification (Base-Promoted Hydrolysis)

Caption: Mechanism of irreversible base-promoted ester hydrolysis.

Cannizzaro Reaction

Caption: Simplified mechanism of the base-induced Cannizzaro reaction.

References

• Organic Chemistry Tutor. (2016). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. [Online] Available at: [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Online] Available at: [Link]

• Master Organic Chemistry. (2022). Basic Hydrolysis of Esters (Saponification). [Online] Available at: [Link]

• Chemistry LibreTexts. (2023). Reactivity of Aldehydes & Ketones. [Online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Tishchenko Reaction. [Online] Available at: [Link]

• Chemistry LibreTexts. (2023). Acid Catalyzed Hydrolysis of Esters. [Online] Available at: [Link]

• Chemguide. (n.d.). Mechanism for the acid catalysed hydrolysis of esters. [Online] Available at: [Link]

• Online Chemistry Notes. (2022). Aromatic Aldehydes and Ketones - Preparation and Properties. [Online] Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2014). Synthetic applications of the Cannizzaro reaction. [Online] Available at: [Link]

• Wikipedia. (n.d.). Cannizzaro reaction. [Online] Available at: [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. [Online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Cannizzaro Reaction. [Online] Available at: [Link]

• Denmark Group. (n.d.). The Tishchenko Reaction: Recent Advances, Modifications and Applications. [Online] Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Synthetic applications of the Cannizzaro reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aromatic Aldehydes and Ketones - Preparation and Properties [chemicalnote.com]
• 7. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 8. Tishchenko Reaction [organic-chemistry.org]
• 9. denmarkgroup.web.illinois.edu [denmarkgroup.web.illinois.edu]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. m.youtube.com [m.youtube.com]

Technical Support Center: A Guide to the Synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate

Welcome to the technical support guide for the synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, practical solutions for identifying and minimizing impurities during its synthesis. We will move beyond simple procedural steps to explore the underlying chemical principles, ensuring you can troubleshoot effectively and optimize your reaction for the highest purity.

Overview of the Primary Synthetic Route: The Vilsmeier-Haack Reaction

The most common and efficient method for preparing 3-Formyl-2,4,6-trimethylbenzyl acetate is the Vilsmeier-Haack reaction.[1][2] This reaction introduces a formyl group (-CHO) onto an electron-rich aromatic ring using a specialized reagent.

The substrate, 2,4,6-trimethylbenzyl acetate, is an electron-rich arene due to the activating effects of the three methyl groups. The Vilsmeier-Haack reaction proceeds via an electrophilic aromatic substitution mechanism.[3][4][5] First, a formylating agent, known as the Vilsmeier reagent, is generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and an acid halide, typically phosphorus oxychloride (POCl₃).[4][6][7] This electrophilic chloroiminium ion is then attacked by the aromatic ring. A subsequent hydrolysis step during aqueous workup converts the resulting iminium salt intermediate into the final aldehyde product.[4]

Caption: General workflow for the Vilsmeier-Haack synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is the Vilsmeier-Haack reaction the preferred method for this synthesis?

The Vilsmeier-Haack reaction is highly effective for formylating electron-rich aromatic compounds.[4][7] The Vilsmeier reagent is a relatively mild electrophile compared to the reactive species in other formylation methods like the Gattermann-Koch reaction, which often requires high pressures of carbon monoxide and strong Lewis acids.[8][9][10] This milder nature reduces the likelihood of undesirable side reactions and substrate degradation, making it ideal for functionalized and activated substrates like 2,4,6-trimethylbenzyl acetate.

Q2: What are the most critical parameters to control for maximizing product purity?

Three parameters are crucial:

• Temperature: The formation of the Vilsmeier reagent is often performed at low temperatures (e.g., 0 °C) to control its reactivity and prevent degradation. The subsequent reaction with the aromatic substrate may require gentle heating, but excessive temperatures can lead to side reactions and polymerization. The optimal temperature range is substrate-dependent and typically falls between 0 °C and 80 °C.[6]

• Stoichiometry: Precise control over the molar ratios of the substrate, DMF, and POCl₃ is essential. An excess of the Vilsmeier reagent can increase the risk of side reactions, while an insufficient amount will lead to an incomplete reaction.

• Moisture Control: The Vilsmeier reagent is highly sensitive to moisture. All reagents and solvents should be anhydrous, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent premature quenching of the reagent, which would lower the yield.

Q3: How should the final product be stored to prevent degradation?

Aromatic aldehydes are susceptible to oxidation, where the formyl group is converted to a carboxylic acid. This process can be accelerated by exposure to air (oxygen) and light. Therefore, 3-Formyl-2,4,6-trimethylbenzyl acetate should be stored in an amber, tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), and kept in a cool, dark place.

Troubleshooting Guide: Identifying and Minimizing Impurities

This section addresses specific issues you may encounter during the synthesis, focusing on impurity identification and remediation.

Q4: My reaction is incomplete, with a significant amount of starting material remaining. What went wrong?

An incomplete reaction is typically due to issues with the Vilsmeier reagent.

• Cause 1: Reagent Degradation: The Vilsmeier reagent is moisture-sensitive. If anhydrous conditions were not maintained, the reagent could have been hydrolyzed before it could react with your substrate.

• Solution 1: Ensure all glassware is oven- or flame-dried before use. Use anhydrous grade solvents and reagents. Conduct the reaction under a positive pressure of an inert gas like nitrogen or argon.

• Cause 2: Insufficient Temperature or Time: While excessive heat is detrimental, the reaction may require a specific activation energy.

• Solution 2: After the initial formation of the Vilsmeier reagent at low temperature, ensure the reaction mixture is stirred at the recommended temperature for a sufficient duration.[3] Monitor the reaction's progress using Thin Layer Chromatography (TLC) or HPLC to determine the point of maximum conversion.

Q5: I see an impurity in my ¹H NMR spectrum with peaks matching the starting material but no aldehyde proton around 9-10 ppm. How do I remove it?

This is almost certainly unreacted 2,4,6-trimethylbenzyl acetate. Its solubility and polarity are very similar to the desired product, making it a common and sometimes challenging impurity to remove.

Identification Data:

Compound	Aldehyde Proton (¹H NMR)	Acetate CH₃ (¹H NMR)	Benzylic CH₂ (¹H NMR)	Aromatic Protons (¹H NMR)
Product	~9.8-10.2 ppm (s, 1H)	~2.1 ppm (s, 3H)	~5.2 ppm (s, 2H)	~7.0 ppm (s, 1H)
Starting Material	Absent	~2.1 ppm (s, 3H)	~5.1 ppm (s, 2H)	~6.8 ppm (s, 2H)

• Purification Strategy: The most effective method for removing unreacted starting material is silica gel column chromatography. The aldehyde product is slightly more polar than the starting material due to the formyl group. A non-polar eluent system, such as a gradient of ethyl acetate in hexanes, will typically allow for good separation.

Q6: My product is contaminated with a substance that shows a very broad proton signal above 10 ppm in the ¹H NMR and a new carboxylic acid C=O stretch in the IR spectrum. What is this impurity?

This impurity is 3-carboxy-2,4,6-trimethylbenzyl acetate, the result of the over-oxidation of your aldehyde product.

• Cause: This occurs when the aldehyde is exposed to oxygen, particularly during aqueous workup or purification in non-degassed solvents. The presence of residual oxidizing agents or metal contaminants can catalyze this process.

• Minimization Strategy:

  • Inert Workup: During the aqueous workup, use deoxygenated water and minimize the exposure of the organic layer to air.

  • Prompt Purification: Purify the crude product as soon as possible after isolation.

  • Storage: Store the final product under an inert atmosphere as described in the FAQ section.

• Removal: The carboxylic acid is significantly more polar than the aldehyde. It can often be removed by washing the organic solution of the crude product with a mild base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The acid will be deprotonated to its carboxylate salt and move into the aqueous layer. Be sure to re-acidify the aqueous layer and extract if you wish to isolate this byproduct. Alternatively, it can be easily separated by silica gel chromatography.

Q7: I've identified an impurity that has lost the acetate signal (~2.1 ppm) and shows a new broad -OH signal in the ¹H NMR. How did this form?

This is the hydrolysis product, 3-formyl-2,4,6-trimethylbenzyl alcohol. The ester linkage of the acetate group has been cleaved.

• Cause: This hydrolysis can be catalyzed by either acid or base. Strong acidic conditions from the hydrolysis of POCl₃, or a workup procedure that is either too acidic or basic, can promote this side reaction.[11]

• Minimization Strategy:

  • Controlled Workup: When quenching the reaction, use a buffered solution or perform the quench at low temperatures to neutralize strong acids without creating harsh conditions. A solution of sodium acetate or a careful addition of a mild base like sodium bicarbonate is recommended over strong bases like NaOH.[3]

  • Limit Exposure Time: Minimize the time the product is in contact with aqueous acidic or basic solutions during extraction.

• Removal: The resulting alcohol is significantly more polar than both the starting material and the desired product. It is readily separated by standard silica gel column chromatography.

Caption: Key impurity formation pathways from the product.

Standard Operating Protocols

Protocol 1: HPLC Method for Purity Analysis

This protocol provides a general starting point for analyzing the purity of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Parameter	Specification
Column	C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50% B to 95% B over 15 minutes, hold at 95% B for 5 min
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	UV at 254 nm
Injection Vol.	5 µL
Sample Prep.	Dissolve ~1 mg of sample in 1 mL of Acetonitrile
Expected Elution Order: Hydrolysis Product -> Carboxylic Acid Product -> Desired Product -> Starting Material

Protocol 2: Purification by Silica Gel Column Chromatography

• Prepare the Column: Dry-pack a glass column with silica gel (230-400 mesh). The amount of silica should be 50-100 times the weight of the crude material.

• Prepare the Slurry: Adsorb the crude product onto a small amount of silica gel by dissolving it in a minimal amount of a suitable solvent (e.g., dichloromethane), adding the silica, and evaporating the solvent under reduced pressure.

• Load the Column: Carefully add the silica-adsorbed sample to the top of the packed column.

• Elute: Begin elution with a low-polarity solvent system (e.g., 98:2 Hexane:Ethyl Acetate).

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate).

• Collect Fractions: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.[12][13]

Systematic Troubleshooting Workflow

When an unknown impurity is detected, a systematic approach is key. The following workflow can guide your investigation.

Caption: A logical workflow for impurity identification and resolution.

References

• NROChemistry. Vilsmeier-Haack Reaction. Available from: [Link]

• J&K Scientific LLC. Vilsmeier-Haack Reaction. Available from: [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available from: [Link]

• Wikipedia. Gattermann reaction. Available from: [Link]

• Wikipedia. Vilsmeier–Haack reaction. Available from: [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. Available from: [Link]

• Vedantu. Gattermann Koch Reaction: Mechanism, Uses & Examples. Available from: [Link]

• CollegeSearch. Gattermann Koch Reaction Mechanism - Definition, Limitations. Available from: [Link]

• Organic Syntheses. 4-Phenylbenzaldehyde. Org. Synth. 2017, 94, 66. Available from: [Link]

• Nandgaonkar, R.G. & Ingle, V.N. Synthesis of Substituted 3-Formyl Chromones. Asian Journal of Chemistry. 2005, 17(3), 2016–2018.

• NIST. 2,4,6-trimethylbenzyl acetate. NIST WebBook. Available from: [Link]

• Organic Syntheses. Preparation of 5,6-Dimethoxy-2-methyl-1-indanone. Org. Synth. 2018, 95, 370. Available from: [Link]

• ResearchGate. Selective acid hydrolysis of 2,4,6-trimethylbenzyl esters and its application in peptide synthesis. Available from: [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 8. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 9. Gattermann Koch Reaction: Mechanism, Uses & Examples [vedantu.com]
• 10. Gattermann Koch Reaction Mechanism - Definition, Limitations | CollegeSearch [collegesearch.in]
• 11. researchgate.net [researchgate.net]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Formylation of Sterically Hindered Aromatic Compounds

Welcome to the technical support center for the formylation of sterically hindered aromatic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges when introducing a formyl group (-CHO) onto a sterically congested aromatic ring. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate these complex reactions and achieve your desired synthetic outcomes.

Introduction: The Challenge of Steric Hindrance in Aromatic Formylation

Formylation is a cornerstone of organic synthesis, providing a direct route to aromatic aldehydes that are pivotal intermediates in the production of pharmaceuticals, agrochemicals, and fine chemicals.[1][2][3] However, when the target aromatic ring is encumbered by bulky substituents, classical formylation methods often fail or provide disappointingly low yields. Steric hindrance can impede the approach of the formylating agent to the aromatic ring, thus slowing down or completely inhibiting the desired electrophilic aromatic substitution (SEAr).[4][5] This guide will address these challenges head-on, offering practical solutions and alternative strategies.

Part 1: Troubleshooting Guide

This section is designed to help you diagnose and resolve common issues encountered during the formylation of sterically hindered aromatic compounds.

Issue 1: Low or No Product Yield

Symptom: After performing the reaction and work-up, TLC or LC-MS analysis shows little to no formation of the desired aldehyde, with the starting material remaining largely unreacted.

Possible Causes & Solutions:

• Insufficient Electrophilicity of the Formylating Agent: The Vilsmeier-Haack and Friedel-Crafts type reactions (Gattermann-Koch, Rieche) rely on the generation of a potent electrophile to overcome the activation energy of the SEAr.[5][6][7] Steric hindrance raises this energy barrier.

  • Solution: For Vilsmeier-Haack reactions, ensure the Vilsmeier reagent is freshly prepared in situ at a low temperature (e.g., 0 °C) before the addition of your substrate.[8] Old or improperly stored POCl₃ or DMF can degrade, leading to a lower concentration of the active electrophile.[8][9] For Rieche formylations, a stronger Lewis acid like TiCl₄ may be required to sufficiently activate the dichloromethyl methyl ether.[10][11][12]

• Deactivated Aromatic Ring: While steric hindrance is the primary issue, electronic effects cannot be ignored. If your aromatic ring possesses electron-withdrawing groups in addition to bulky substituents, its nucleophilicity may be too low for even a strong electrophile to react.

  • Solution: Consider alternative, more powerful formylation methods that do not rely on traditional SEAr pathways. Directed ortho-metalation (DoM) is an excellent choice for such substrates.[13][14][15] This method involves deprotonation of the position ortho to a directing metalation group (DMG) with a strong base (e.g., n-BuLi), followed by quenching with a formylating agent like DMF.[10][16]

• Inappropriate Reaction Temperature: For sterically hindered substrates, higher temperatures may be necessary to overcome the activation energy barrier.[8]

  • Solution: Gradually increase the reaction temperature. For sluggish Vilsmeier-Haack reactions, temperatures may range from 0 °C to 80 °C or even higher.[8] Refluxing overnight might be necessary in some cases.[8] However, be mindful that higher temperatures can also lead to side reactions and decomposition.

Troubleshooting Workflow: Low Product Yield

Caption: Decision tree for troubleshooting low product yield.

Issue 2: Formation of Side Products/Isomers

Symptom: NMR or GC-MS analysis of the crude product mixture reveals the presence of significant amounts of undesired side products or regioisomers of the formylated compound.

Possible Causes & Solutions:

• Formylation at a Less Hindered Position: In cases where multiple positions on the aromatic ring are activated, the formylating agent may react at a less sterically congested site, even if it is electronically less favored.[4][17]

  • Solution: Employ a formylation method that offers high regioselectivity. Directed ortho-metalation is the gold standard for controlling regiochemistry, as the lithiation occurs specifically at the position ortho to the directing group.[13][14][15] Alternatively, the Rieche formylation using TiCl₄ as a Lewis acid has been shown to favor ortho-formylation of phenols due to coordination between the titanium and the hydroxyl group.[18]

• Di-formylation or Polymerization: Highly activated aromatic systems, such as phenols, can be prone to over-reaction, leading to the introduction of multiple formyl groups or the formation of phenol-formaldehyde type resins.[19]

  • Solution: Carefully control the stoichiometry of the formylating agent. Use a molar ratio of 1:1 or even slightly less of the formylating agent to the substrate.[19] Running the reaction at lower temperatures can also help to minimize these side reactions.[4][19] Monitoring the reaction progress closely by TLC or HPLC and stopping it once the desired mono-formylated product is maximized is crucial.[19]

• Decomposition of Starting Material or Product: The harsh acidic conditions of some formylation reactions (e.g., strong Lewis acids) can cause decomposition of sensitive substrates or products.

  • Solution: Switch to a milder formylation method. The Vilsmeier-Haack reaction is generally considered milder than Friedel-Crafts type reactions.[4] For very sensitive substrates, consider ortho-metalation followed by quenching with DMF, which is performed under basic conditions.[10]

Part 2: Frequently Asked Questions (FAQs)

Q1: My Vilsmeier-Haack reaction is not working for my di-ortho-substituted aniline. What should I do?

A1: Di-ortho-substituted anilines are notoriously challenging substrates for Vilsmeier-Haack formylation due to severe steric hindrance around the para-position. The bulky substituents prevent the approach of the Vilsmeier reagent.

• Primary Recommendation: Switch to a Directed ortho-Metalation (DoM) strategy. You can protect the aniline as a pivalamide or a carbamate, which are excellent directing metalation groups (DMGs).[15][20] Lithiation with t-BuLi will occur between the two ortho substituents, followed by trapping with DMF to yield the desired aldehyde.

• Alternative Suggestion: If DoM is not feasible, consider a Rieche formylation using a strong Lewis acid like TiCl₄, although success is not guaranteed and will be highly substrate-dependent.[10][11]

Q2: I am trying to formylate a hindered phenol, but I keep getting a complex mixture of products and some polymeric material. How can I improve this?

A2: Phenols are highly activated, making them susceptible to side reactions like di-formylation and polymerization under acidic conditions.[19]

• Control Stoichiometry and Temperature: The most critical parameters to control are stoichiometry and temperature. Use no more than one equivalent of your formylating agent (e.g., hexamethylenetetramine in the Duff reaction) and run the reaction at the lowest temperature that allows for a reasonable reaction rate.[19]

• Consider the Reimer-Tiemann Reaction: While often considered a classic textbook reaction, the Reimer-Tiemann reaction (using chloroform and a strong base) can be effective for the ortho-formylation of phenols and may be less prone to polymerization for certain substrates.[11]

• Use a TiCl₄-mediated Rieche Formylation: This method has shown excellent regioselectivity for the ortho-formylation of electron-rich phenols, which is attributed to the coordination of the titanium tetrachloride to the phenolic oxygen.[18]

Q3: What is the best work-up procedure for a Vilsmeier-Haack reaction?

A3: A proper work-up is crucial for hydrolyzing the iminium intermediate and isolating the aldehyde product.

• Standard Protocol: The reaction mixture should be poured slowly into a vigorously stirred mixture of ice and water.[8] This quenches the reaction and begins the hydrolysis of the intermediate. The pH is then carefully adjusted. A common method is to add a solution of sodium acetate or sodium hydroxide to complete the hydrolysis and neutralize the acid.[8] The product can then be extracted with an appropriate organic solvent. If an emulsion forms, adding brine can help to break it.[8]

Q4: Can I use Gattermann-Koch formylation for my sterically hindered phenol derivative?

A4: No, the Gattermann-Koch reaction is not suitable for phenols or phenolic ethers.[21][22][23] This method is generally restricted to benzene and alkylbenzenes.[21][24] For phenolic substrates, you should consider the Gattermann reaction (using HCN or a cyanide salt), the Vilsmeier-Haack reaction, the Duff reaction, or the Rieche formylation.[19][21][24]

Part 3: Protocols and Methodologies

Protocol 1: Vilsmeier-Haack Formylation of a Moderately Hindered Aromatic Compound

This protocol provides a general procedure that can be optimized for specific substrates.

Step-by-Step Methodology:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF, 5 equivalents).

• Cool the flask to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise to the DMF via the dropping funnel over 15-20 minutes, ensuring the temperature does not rise above 5 °C.

• Stir the resulting mixture at 0 °C for 30-60 minutes. A precipitate of the Vilsmeier reagent may form.[8]

• Dissolve the sterically hindered aromatic substrate (1 equivalent) in a minimal amount of anhydrous DMF or another suitable solvent (e.g., CH₂Cl₂).

• Add the substrate solution to the Vilsmeier reagent at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 2-24 hours. The progress should be monitored by TLC or LC-MS. For unreactive substrates, heating (e.g., to 60-80 °C) may be required.[8]

• Once the reaction is complete, carefully pour the mixture into a beaker of crushed ice with vigorous stirring.

• Hydrolyze the intermediate by adding a saturated aqueous solution of sodium acetate until the pH is between 6 and 7.

• Extract the product with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Wash the combined organic layers with water and then brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Directed ortho-Metalation (DoM) and Formylation

This protocol is highly effective for substrates with a suitable directing group and severe steric hindrance.

Step-by-Step Methodology:

• To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add the aromatic substrate bearing a directing metalation group (e.g., an O-carbamate or an amide, 1 equivalent) and anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium (n-BuLi) or sec-butyllithium (sec-BuLi) (1.1-1.5 equivalents) dropwise. For particularly hindered substrates or less acidic protons, sec-BuLi or t-BuLi, often in the presence of an additive like N,N,N',N'-tetramethylethylenediamine (TMEDA), may be necessary.[14]

• Stir the reaction at -78 °C for 1-3 hours to allow for complete metalation.

• Add anhydrous DMF (3-5 equivalents) dropwise to the aryllithium species at -78 °C.

• Stir at -78 °C for 1 hour, then allow the reaction to warm to room temperature.

• Quench the reaction by carefully adding a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the product by column chromatography.

Mechanism: Directed ortho-Metalation (DoM)

Caption: Simplified mechanism of Directed ortho-Metalation.

Part 4: Comparative Data and Method Selection

The choice of formylation method is critical and depends heavily on the substrate's steric and electronic properties.

Method	Typical Substrates	Advantages	Limitations for Hindered Systems
Vilsmeier-Haack	Electron-rich aromatics, heterocycles[4][5]	Mild conditions, readily available reagents	Highly sensitive to steric hindrance; may fail with di-ortho-substitution[4]
Gattermann-Koch	Benzene, alkylbenzenes[21][24]	Uses simple CO/HCl	Not applicable to phenols/anilines; sensitive to deactivating groups[21][22][23]
Rieche Formylation	Electron-rich aromatics, phenols[11]	Can formylate hindered phenols, especially with TiCl₄[18]	Requires stoichiometric amounts of a strong Lewis acid; dichloromethyl methyl ether is toxic
Directed ortho-Metalation (DoM)	Aromatics with a directing group (e.g., -OCONEt₂, -CONEt₂, -OMe)[13][15]	Excellent regioselectivity; overcomes severe steric hindrance[20]	Requires a directing group; cryogenic temperatures and strictly anhydrous conditions are necessary[14]

Part 5: Analytical Characterization

Confirming the structure and purity of your formylated product is essential.

• NMR Spectroscopy: ¹H NMR is invaluable for confirming the presence of the aldehyde proton (typically δ 9-10 ppm) and for verifying the regiochemistry of the formylation by examining the coupling patterns of the remaining aromatic protons.[25][26]

• IR Spectroscopy: A strong C=O stretching band in the region of 1680-1715 cm⁻¹ is a clear indicator of the aromatic aldehyde group.[27][28]

• Mass Spectrometry: MS will confirm the molecular weight of the product, corresponding to the addition of a formyl group (+28 Da, -H, +CHO) to the starting material.

References

• Organic Chemistry Portal. (n.d.). Formylation. Available at: [Link]

• Collegedunia. (n.d.). Gattermann-Koch Reaction: Mechanism, Limitations and Examples. Available at: [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Available at: [Link]

• Wikipedia. (2023). Rieche formylation. Available at: [Link]

• Alwedi, B. A., & Al-bayati, F. A. (2021). The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. Molecules, 26(21), 6432. Available at: [Link]

• CollegeSearch. (2025). Gattermann Koch Reaction Mechanism - Definition, Limitations. Available at: [Link]

• SynArchive. (n.d.). Rieche Formylation. Available at: [Link]

• van der Heijden, J., et al. (2022). Sterically Controlled C(sp2)–H Carboxylation and Formylation: A Complementary Strategy to SEAr Approaches. Organic Letters, 24(38), 6959–6964. Available at: [Link]

• García, O., Nicolás, E., & Albericio, F. (2021). Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. Molecules, 26(16), 4961. Available at: [Link]

• Wikipedia. (2023). Directed ortho metalation. Available at: [Link]

• Grokipedia. (n.d.). Directed ortho metalation. Available at: [Link]

• I.R.I.S. (2023). Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. Available at: [Link]

• Peterson, E. A., & Batey, R. A. (2014). Formylation of Amines. Molecules, 19(6), 7688–7732. Available at: [Link]

• Funari, C. S., et al. (2020). N-Formylsaccharin: A Sweet(able) Formylating Agent in Mechanochemistry. Molecules, 25(18), 4215. Available at: [Link]

• Wikipedia. (2023). Gattermann reaction. Available at: [Link]

• Wikipedia. (2024). Aldehyde. Available at: [Link]

• ResearchGate. (n.d.). Recent Advances On Direct Formylation Reactions. Available at: [Link]

• SciSpace. (2001). A Practical and Convenient Procedure for the N-Formylation of Amines Using Formic Acid. Available at: [Link]

• NROChemistry. (n.d.). Vilsmeier-Haack Reaction. Available at: [Link]

• OrgoSolver. (n.d.). Aromatic Reactions: Gattermann–Koch Formylation (CO/HCl, AlCl₃, CuCl). Available at: [Link]

• ResearchGate. (2018). A very Simple and Highly Efficient Procedure for N-Formylation of Primary and Secondary Amines at Room Temperature under Solvent-Free Conditions. Available at: [Link]

• Reddit. (2021). Having some troubles with a Vislmeier-Haack reaction. Available at: [Link]

• Myers, A. G. Research Group. (n.d.). Directed Ortho Metalation. Available at: [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (n.d.). Available at: [Link]

• Semantic Scholar. (n.d.). Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. Available at: [Link]

• Patra, S., et al. (2024). Manganese-Catalyzed N-Formylation of Anilines Using Oxalic Acid as CO Surrogate. ACS Omega, 9(1), 1339–1346. Available at: [Link]

• Google Patents. (1995). US5457239A - Process for formylation of aromatic compounds.

• ACS Publications. (2022). Sterically Controlled C(sp2)–H Carboxylation and Formylation: A Complementary Strategy to SEAr Approaches. Available at: [Link]

• ResearchGate. (2008). A remarkably simple N-formylation of anilines using polyethylene glycol. Available at: [Link]

• Wolfender, J.-L., et al. (2015). NMR-spectroscopic analysis of mixtures: from structure to function. Current Organic Chemistry, 19(8), 769–794. Available at: [Link]

• Purechemistry. (2023). Aromatic formylation reaction. Available at: [Link]

• SciTechDaily. (2024). Researchers Crack One of Aromatic Chemistry's Toughest Challenges. Available at: [Link]

• Science of Synthesis. (2005). Formylation of Arylmetal Reagents. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Substituted arene synthesis by alkenylation, arylation or C-C coupling. Available at: [Link]

• YouTube. (2022). Preparation of Benzaldehydes, Part 2: From Metalated Arenes. Available at: [Link]

• YouTube. (2013). Spectroscopy Introduction: Using NMR, IR, and Mass Spec in Organic Chemistry. Available at: [Link]

• Chapter 13 Spectroscopy NMR, IR, MS, UV-Vis. (n.d.). Available at: [Link]

• ResearchGate. (2024). Meta‐Dimethylation of Arenes via Catellani Reaction from Aryl Thianthrenium Salts. Available at: [Link]

• CHEM 344/345 – Spectroscopy and Spectrometry in Organic Chemistry. (n.d.). Available at: [Link]

• Gendrin, C., et al. (2018). The employment of spectroscopic techniques coupled with chemometrics for authentication analysis of halal pharmaceuticals. Journal of Pharmaceutical and Biomedical Analysis, 163, 156-167. Available at: [Link]

• ResearchGate. (2020). Formal Aniline Synthesis from Phenols through Deoxygenative N‐Centered Radical Substitution. Available at: [Link]

Sources

• 1. iris.uniroma1.it [iris.uniroma1.it]
• 2. researchgate.net [researchgate.net]
• 3. US5457239A - Process for formylation of aromatic compounds - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. Sterically Controlled C(sp2)–H Carboxylation and Formylation: A Complementary Strategy to SEAr Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. orgosolver.com [orgosolver.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Formylation - Common Conditions [commonorganicchemistry.com]
• 11. Rieche formylation - Wikipedia [en.wikipedia.org]
• 12. synarchive.com [synarchive.com]
• 13. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 14. grokipedia.com [grokipedia.com]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Thieme E-Books & E-Journals [thieme-connect.de]
• 17. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 18. Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations [mdpi.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 21. collegedunia.com [collegedunia.com]
• 22. Gattermann Koch Reaction Mechanism - Definition, Limitations | CollegeSearch [collegesearch.in]
• 23. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 24. Gattermann and Gattermann-Koch Formylation | Thermo Fisher Scientific - US [thermofisher.com]
• 25. NMR-spectroscopic analysis of mixtures: from structure to function - PMC [pmc.ncbi.nlm.nih.gov]
• 26. m.youtube.com [m.youtube.com]
• 27. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 28. japsonline.com [japsonline.com]

Technical Support Center: Improving Regioselectivity in the Formylation of Substituted Benzyl Acetates

Welcome to the technical support center for the regioselective formylation of substituted benzyl acetates. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to introduce a formyl group onto a substituted benzyl acetate core with high positional control. We understand that achieving the desired isomer is critical for the synthesis of complex molecules, and this resource provides in-depth troubleshooting advice, frequently asked questions, and validated protocols to address challenges you may encounter in the lab.

Introduction: The Challenge of Regioselectivity

Formylation of aromatic rings is a cornerstone of synthetic chemistry, enabling the introduction of a versatile aldehyde functional group. However, when the aromatic ring is substituted, as in the case of benzyl acetates, controlling the position of the incoming formyl group—a concept known as regioselectivity—can be a significant challenge. The outcome of the reaction is a delicate interplay between the electronic nature of the substituents, steric hindrance, and the specific formylation method employed. This guide will help you navigate these factors to optimize your synthetic outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the formylation of substituted benzyl acetates.

Q1: I'm getting a mixture of ortho and para isomers. How can I favor the para product?

A1: A mixture of ortho and para isomers is common when the benzyl acetate ring is substituted with an activating, ortho-, para- directing group.[1][2] To favor the para isomer, consider the following:

• Steric Hindrance: The para position is generally less sterically hindered than the ortho positions.[3] Choosing a bulkier formylating reagent or a Lewis acid catalyst with bulky ligands can increase the steric demand of the electrophile, thus favoring attack at the less crowded para position.

• Reaction Temperature: Lowering the reaction temperature can sometimes increase selectivity, as the transition state leading to the more stable para product will be favored under kinetic control.[4]

Q2: My reaction is giving the meta isomer, but I want the ortho or para product. What's going wrong?

A2: If you are obtaining the meta isomer, it is highly likely that your benzyl acetate is substituted with a deactivating, meta-directing group (e.g., -NO₂, -CN, -C(O)R).[1][5] Formylation under these conditions will preferentially occur at the meta position. To achieve ortho or para formylation, you may need to consider a different synthetic strategy, such as:

• Changing the order of reactions: Install the formyl group before introducing the meta-directing substituent.

• Using a directing group: Introduce a removable ortho-, para- directing group to guide the formylation, and then remove it in a subsequent step.

Q3: I'm not seeing any reaction, and I'm recovering my starting material. What should I do?

A3: A lack of reactivity is often due to either a deactivated aromatic ring or issues with the reagents.[6]

• Deactivated Ring: If your benzyl acetate contains strongly deactivating groups, the electrophilicity of the formylating agent may be insufficient.[7] The Vilsmeier-Haack reaction, for example, is most effective on electron-rich aromatic compounds.[8][9] You may need to switch to a more potent formylation method, such as the Rieche formylation using dichloromethyl methyl ether and a strong Lewis acid like TiCl₄.[10][11]

• Reagent Quality: Many formylating reagents, especially the Vilsmeier reagent, are moisture-sensitive.[12] Ensure that your solvents (e.g., DMF) are anhydrous and that reagents like POCl₃ are fresh.[6] Running the reaction under an inert atmosphere (N₂ or Ar) is crucial.

Q4: Is the benzyl acetate group stable under common formylation conditions?

A4: The stability of the benzyl acetate group can be a concern, particularly under strongly acidic or basic conditions.

• Acid-Catalyzed Hydrolysis: Strong Lewis acids or protic acids used in some formylation reactions can potentially catalyze the hydrolysis of the acetate ester. This is a particular risk during aqueous workup.

• Vilsmeier-Haack Conditions: The Vilsmeier-Haack reaction is generally considered mild and is often compatible with ester functional groups.[13]

• Gattermann-Koch Conditions: The highly acidic conditions of the Gattermann-Koch reaction (CO, HCl, AlCl₃) may not be suitable for substrates with sensitive functional groups like esters.[14][15] It is advisable to monitor your reaction for the appearance of the corresponding benzyl alcohol as a byproduct.

Part 2: Troubleshooting Guides

This section provides detailed troubleshooting for specific experimental issues in a question-and-answer format.

Issue 1: Poor Regioselectivity with an Activating Substituent

Q: I am attempting to formylate 4-methoxybenzyl acetate using the Vilsmeier-Haack reaction, and I'm getting a nearly 1:1 mixture of the 2-formyl and 3-formyl isomers. How can I improve selectivity for the 2-formyl (ortho to the methoxy) product?

A: This is a classic challenge where two activating groups direct to different positions. The -CH₂OAc is a weak activator and ortho-, para- director, while the -OCH₃ is a strong activator and ortho-, para- director. The methoxy group's influence will likely dominate.

• Lower the Reaction Temperature: Start the reaction at 0 °C and let it slowly warm to room temperature.[4] This can enhance selectivity by favoring the kinetically preferred product, which is often the one directed by the stronger activating group.

• Change the Formylation Method: The choice of formylating agent can influence regioselectivity.

  • Rieche Formylation: Try using dichloromethyl methyl ether with a Lewis acid like TiCl₄. The coordination of the Lewis acid with the methoxy group can enhance the directing effect of this substituent, potentially leading to higher ortho-selectivity.[16]

  • Duff Reaction: If you were to have a phenol instead of a methoxy group, the Duff reaction (hexamethylenetetramine in acid) is known for its high ortho-selectivity to hydroxyl groups.[6]

• Lewis Acid Choice: In reactions like the Rieche formylation, the choice of Lewis acid can impact regioselectivity.[17] Experiment with different Lewis acids (e.g., SnCl₄, AlCl₃, FeCl₃) to see if the isomer ratio improves.

Caption: Decision tree for addressing poor regioselectivity.

Issue 2: Side Product Formation - Di-formylation

Q: My reaction on 3,5-dimethylbenzyl acetate is yielding a significant amount of a di-formylated product. How can I favor mono-formylation?

A: Di-formylation occurs when the mono-formylated product is still sufficiently activated to undergo a second electrophilic substitution. The two methyl groups in your starting material strongly activate the ring, making this a common issue.

• Control Stoichiometry: This is the most critical parameter.[18] Reduce the amount of the formylating agent (e.g., Vilsmeier reagent) to a 1:1 or even slightly less than 1:1 molar ratio relative to your benzyl acetate.

• Inverse Addition: Add the benzyl acetate solution dropwise to the formylating reagent. This ensures that the formylating agent is never in large excess relative to the substrate.

• Monitor Reaction Progress: Use TLC or LC-MS to carefully monitor the reaction. Quench the reaction as soon as the starting material is consumed and before significant amounts of the di-formylated product appear.

• Lower Temperature: Running the reaction at a lower temperature will decrease the overall reaction rate, giving you a wider window to stop the reaction after mono-formylation has occurred.

Molar Ratio (Vilsmeier Reagent : Substrate)	Yield of Mono-formylated Product	Yield of Di-formylated Product
2.0 : 1	45%	40%
1.5 : 1	70%	20%
1.1 : 1	85%	5%
0.9 : 1	75% (15% SM remaining)	<2%

Note: These are representative yields and will vary based on the specific substrate and conditions.

Part 3: Experimental Protocols

This section provides detailed, step-by-step methodologies for key formylation reactions.

Protocol 1: Vilsmeier-Haack Formylation

This protocol is suitable for electron-rich substituted benzyl acetates.

• Vilsmeier Reagent Formation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF, 3 eq.). Cool the flask to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃, 1.2 eq.) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C. Stir the resulting mixture at 0 °C for an additional 30 minutes.[12]

• Reaction with Substrate: Dissolve the substituted benzyl acetate (1 eq.) in a minimal amount of anhydrous DMF or another anhydrous solvent like dichloromethane. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature (or heat if necessary, typically between 40-80 °C) while monitoring its progress by TLC.[4]

• Work-up: Once the reaction is complete, carefully pour the reaction mixture into a beaker of crushed ice containing a saturated solution of sodium acetate. Stir vigorously until the intermediate iminium salt is fully hydrolyzed (typically 1-2 hours).

• Extraction and Purification: Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate or dichloromethane). Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Caption: Step-by-step workflow for the Vilsmeier-Haack reaction.

Part 4: Understanding the Mechanism and Directing Effects

The regioselectivity of formylation is governed by the principles of electrophilic aromatic substitution (EAS).[19] The formylating agent generates a potent electrophile (e.g., the Vilsmeier reagent [ClCH=N⁺(Me)₂] or the formyl cation [HCO]⁺), which is then attacked by the nucleophilic aromatic ring.[9][14]

The substituents already present on the benzyl acetate ring dictate the position of this attack.

• Activating Groups (Ortho-, Para- Directors): These groups donate electron density to the ring, making it more nucleophilic and stabilizing the carbocation intermediate (the arenium ion) formed during the EAS mechanism.[20] They direct the incoming electrophile to the ortho and para positions because the positive charge in the arenium ion can be delocalized onto the heteroatom of the substituent (in the case of -OR, -NR₂) or stabilized by induction (in the case of alkyl groups).[21][22]

  • Examples: -OCH₃, -CH₃, -OH, -NHCOR

• Deactivating Groups (Meta- Directors): These groups withdraw electron density from the ring, making it less nucleophilic.[20] They direct to the meta position because attack at the ortho or para positions would place the positive charge of the arenium ion directly adjacent to the electron-withdrawing group, which is highly destabilizing.[5]

  • Examples: -NO₂, -CN, -SO₃H, -C(O)R

Caption: Relationship between substituent type and directing effects.

References

• Gattermann L. (1907). The Gattermann Reaction. Berichte der deutschen chemischen Gesellschaft, 40(2), 1765-1774. [Link]

• Wikipedia contributors. (2023, December 12). Electrophilic aromatic directing groups. In Wikipedia, The Free Encyclopedia. [Link]

• OrgoSolver. Aromatic Reactions: Gattermann–Koch Formylation (CO/HCl, AlCl₃, CuCl). [Link]

• ChemTalk. Directing Effects. [Link]

• Lumen Learning. Organic Chemistry II: Substituent Effects. [Link]

• The Pennsylvania State University. Fundamentals of Organic Chemistry: Substituent Effects in Electrophilic Substitutions. [Link]

• Organic Chemistry Tutor. Directing Effects in Electrophilic Aromatic Substitution Reactions. [Link]

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

• Pure Chemistry. Aromatic formylation reaction. [Link]

• Filo. Formylation of Aromatic Compounds. [Link]

• J&K Scientific LLC. Vilsmeier-Haack Reaction. [Link]

• Name-Reaction.com. Vilsmeier-Haack reaction. [Link]

• I.R.I.S. Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

• NROChemistry. Vilsmeier-Haack Reaction. [Link]

• International Journal of Pharmaceutical Sciences and Research. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. [Link]

• Chemistry Steps. Ortho Para and Meta in Disubstituted Benzenes. [Link]

• Reddit. Having some troubles with a Vislmeier-Haack reaction. [Link]

• Master Organic Chemistry. Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. [Link]

• Georg Thieme Verlag KG. Protection of Functional Groups. [Link]

• AK Lectures. Ortho, Meta and Para Substitution. [Link]

• ResearchGate. Facile N-formylation of amines using Lewis acids as novel catalysts. [Link]

• Master Organic Chemistry. Understanding Ortho, Para, and Meta Directors. [Link]

• YouTube. Ortho, Meta and Para Substitution. [Link]

• Wikipedia contributors. (2023, November 28). Vilsmeier–Haack reaction. In Wikipedia, The Free Encyclopedia. [Link]

• PubMed. Lewis acid organocatalysts. [Link]

• ACS Publications. An Effective Pd-Catalyzed Regioselective Hydroformylation of Olefins with Formic Acid. [Link]

• MDPI. Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations. [Link]

• ResearchGate. Reactions of electron-rich heteroarenes with benzyl-and anisyl acetates. [Link]

• ScienceDirect. o-Formylation of electron-rich phenols with dichloromethyl methyl ether and TiCl4. [Link]

• SynArchive. Rieche Formylation. [Link]

• Organic Chemistry Portal. Benzyl Ethers. [Link]

• PMC. Synthesis of regioselectively protected building blocks of benzyl β-d-glucopyranoside. [Link]

• YouTube. predicting regioselectivity in EAS reactions. [Link]

• CCS Chemistry. Introduction of the Formyl Group at the meta- or para-Position of Pyridines Through Regioselectivity Switch. [Link]

• Common Organic Chemistry. Benzyl Protection. [Link]

• Organic Chemistry Portal. Benzyl Esters. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. almaaqal.edu.iq [almaaqal.edu.iq]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. jk-sci.com [jk-sci.com]
• 5. 8.6 Substituent Effects in Electrophilic Substitutions – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 8. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 9. name-reaction.com [name-reaction.com]
• 10. mdpi.com [mdpi.com]
• 11. synarchive.com [synarchive.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. ijpcbs.com [ijpcbs.com]
• 14. orgosolver.com [orgosolver.com]
• 15. purechemistry.org [purechemistry.org]
• 16. chemistry.mdma.ch [chemistry.mdma.ch]
• 17. iris.uniroma1.it [iris.uniroma1.it]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. Directing Effects | ChemTalk [chemistrytalk.org]
• 20. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 21. 14.3. Substituent Effects | Organic Chemistry II [courses.lumenlearning.com]
• 22. organicchemistrytutor.com [organicchemistrytutor.com]

Technical Support Center: Stability and Degradation of 3-Formyl-2,4,6-trimethylbenzyl acetate

Welcome to the technical support center for 3-Formyl-2,4,6-trimethylbenzyl acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for handling and analyzing this compound during storage and experimentation. Our focus is on anticipating and addressing potential stability issues to ensure the integrity of your research.

Introduction: Understanding the Stability Profile

3-Formyl-2,4,6-trimethylbenzyl acetate is a bifunctional molecule containing both an ester (benzyl acetate) and an aldehyde (formyl) group. This unique structure presents specific stability challenges that must be considered during storage and handling. The primary degradation pathways are anticipated to be hydrolysis of the ester linkage and oxidation of the aldehyde group. The presence of methyl groups on the benzene ring may also influence the rate of these degradation reactions.

This document provides a proactive approach to stability, offering troubleshooting guides for common issues, detailed protocols for stress testing, and answers to frequently asked questions.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments with 3-Formyl-2,4,6-trimethylbenzyl acetate, presented in a question-and-answer format.

Q1: I've observed a new peak in my HPLC chromatogram after storing my sample in an aqueous buffer. What could it be?

A1: The appearance of a new, more polar peak in your chromatogram upon storage in an aqueous medium is likely due to the hydrolysis of the ester bond. This reaction cleaves the 3-Formyl-2,4,6-trimethylbenzyl acetate into 3-Formyl-2,4,6-trimethylbenzyl alcohol and acetic acid.[1][2][3][4][5] This hydrolysis can be catalyzed by acidic or basic conditions.[6][7]

Troubleshooting Steps:

• Confirm Identity: Use mass spectrometry (MS) to confirm the mass of the new peak corresponds to 3-Formyl-2,4,6-trimethylbenzyl alcohol.

• pH Control: Maintain your solution at a neutral pH if possible, as both acid and base can accelerate hydrolysis.

• Solvent Choice: If your experimental design allows, consider using a non-aqueous solvent for storage.

• Temperature: Store aqueous solutions at lower temperatures (2-8°C) to slow down the hydrolysis rate.

Q2: My sample of 3-Formyl-2,4,6-trimethylbenzyl acetate has developed a white crystalline precipitate upon long-term storage. What is this precipitate?

A2: The formation of a white crystalline solid in your sample is a strong indicator of oxidation of the formyl (aldehyde) group to a carboxylic acid, forming 3-carboxy-2,4,6-trimethylbenzyl acetate.[8][9] Benzaldehydes are known to be susceptible to autoxidation upon exposure to air.[8][9][10][11][12] The resulting carboxylic acid is often less soluble and may precipitate out of solution or from the neat material.

Troubleshooting Steps:

• Visual Inspection: Check for the presence of crystalline material in your sample.[9]

• Confirmation: The identity of the precipitate can be confirmed by techniques such as NMR or by dissolving a small amount and analyzing it via LC-MS.

• Inert Atmosphere: For long-term storage, it is highly recommended to store the compound under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.[9]

• Light Protection: Store the material in an amber vial to protect it from light, which can catalyze oxidation.[9][12]

Q3: I'm seeing multiple unexpected peaks in my analysis after a photodegradation study. What are the likely degradation products?

A3: Photodegradation can induce complex degradation pathways, including oxidation and cleavage of the molecule. For 3-Formyl-2,4,6-trimethylbenzyl acetate, exposure to light, especially UV light, can accelerate the oxidation of the aldehyde to a carboxylic acid.[9] Additionally, more complex reactions involving the benzyl group and the aromatic ring could occur, leading to a variety of degradation products.

Troubleshooting Steps:

• Comprehensive Analysis: Utilize a powerful analytical technique like HPLC with a photodiode array (PDA) detector and a mass spectrometer (MS) to characterize the various degradation products.

• Control Experiments: Always include a control sample that is protected from light to differentiate between photodegradation and other degradation pathways.

• Storage Conditions: Ensure that all samples are stored in light-protected containers (e.g., amber vials) and away from direct sunlight or other sources of UV radiation.[9][12]

Proposed Degradation Pathways

The primary degradation pathways for 3-Formyl-2,4,6-trimethylbenzyl acetate are hydrolysis and oxidation, as illustrated in the diagram below.

Caption: Proposed degradation pathways of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Experimental Protocols

To proactively identify potential degradation products and develop a stability-indicating analytical method, a forced degradation study is recommended.[7][13][14][15]

Protocol 1: Forced Degradation Study

Objective: To generate potential degradation products of 3-Formyl-2,4,6-trimethylbenzyl acetate under various stress conditions.

Materials:

• 3-Formyl-2,4,6-trimethylbenzyl acetate

• Hydrochloric acid (HCl), 1M

• Sodium hydroxide (NaOH), 1M

• Hydrogen peroxide (H₂O₂), 30%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Thermostatic oven/water bath

• Photostability chamber

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-Formyl-2,4,6-trimethylbenzyl acetate in acetonitrile at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1M HCl.

  • Heat the mixture at 60°C for 24 hours.

  • Cool, neutralize with 1M NaOH, and dilute to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 1 mL of 1M NaOH.

  • Keep the mixture at room temperature for 8 hours.

  • Cool, neutralize with 1M HCl, and dilute for HPLC analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Dilute for HPLC analysis.

• Thermal Degradation:

  • Place a known amount of the solid compound in a vial.

  • Heat in an oven at 80°C for 48 hours.

  • Cool, dissolve in a suitable solvent, and dilute for HPLC analysis.

• Photodegradation:

  • Expose a solution of the compound to light in a photostability chamber according to ICH Q1B guidelines.

  • Simultaneously, keep a control sample in the dark.

  • Analyze both samples by HPLC.

Analysis: Analyze all stressed samples, along with an unstressed control, using a suitable stability-indicating HPLC method, preferably with MS detection to identify the degradation products. The goal is to achieve 5-20% degradation of the parent compound.[7][14][15]

Workflow for Forced Degradation and Analysis

Caption: Workflow for conducting a forced degradation study.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Formyl-2,4,6-trimethylbenzyl acetate? A1: To ensure long-term stability, the compound should be stored in a tightly sealed, airtight container, preferably under an inert atmosphere (nitrogen or argon).[9] It should be protected from light by using an amber or opaque container and stored in a cool, dry place.[9][12]

Q2: Can I use antioxidants to prevent the oxidation of the aldehyde group? A2: Yes, the addition of radical inhibitors or antioxidants, such as butylated hydroxytoluene (BHT) or hydroquinone, can help to suppress the autoxidation of the benzaldehyde functionality.[12] However, you must ensure that any added stabilizer does not interfere with your downstream applications.

Q3: How can I quantify the degradation products in my sample? A3: Quantification of degradation products requires a validated stability-indicating analytical method, typically HPLC. You will need to either obtain reference standards for the expected degradation products or use relative response factors to estimate their concentrations if standards are not available.

Q4: What analytical techniques are best suited for identifying unknown degradation products? A4: High-performance liquid chromatography coupled with mass spectrometry (HPLC-MS) is the most powerful tool for identifying unknown degradation products.[16] High-resolution mass spectrometry (HRMS) can provide accurate mass measurements to help determine the elemental composition of the degradants. For structural elucidation, techniques like tandem MS (MS/MS) and NMR spectroscopy of isolated impurities are invaluable.

Q5: Are the degradation products of 3-Formyl-2,4,6-trimethylbenzyl acetate likely to be toxic? A5: The toxicity of the degradation products would need to be assessed on a case-by-case basis. The primary hydrolysis product, 3-Formyl-2,4,6-trimethylbenzyl alcohol, and the primary oxidation product, 3-carboxy-2,4,6-trimethylbenzyl acetate, would have their own toxicological profiles. If this compound is being developed for pharmaceutical use, any degradation product present above the identification threshold defined by regulatory guidelines (e.g., ICH) must be identified and qualified for safety.

References

• Can benzaldehyde be oxidised? - Quora. (2021-01-29). Retrieved from [Link]

• Process for producing benzyl acetate and benzyl alcohol. Google Patents.

• The kinetics of oxidation of benzaldehyde. I. Proceedings A. The Royal Society. Retrieved from [Link]

• Solved 16. Benzyl acetate (CH.CO.CH.CH) is a naturally | Chegg.com. (2020-03-23). Retrieved from [Link]

• Benzyl acetate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI. Retrieved from [Link]

• Green Chemistry: The Oxidation of Benzaldehyde Using Atmospheric Oxygen and N-heterocyclic Carbenes as Catalysts - Misericordia Digital Commons. Retrieved from [Link]

• Oxidation of Benzaldehyde, Prevention Of - Powered by XMB 1.9.11 - Sciencemadness.org. (2010-11-26). Retrieved from [Link]

• Process for producing benzyl acetate and benzyl alcohol. Google Patents.

• Which ester hydrolyzes more rapidly? b. phenyl acetate or benzyl acetate? - Pearson. Retrieved from [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. Retrieved from [Link]

• Forced Degradation Study an Essential Approach to Develop Stability Indicating Method. (2017). The Pharma Review. Retrieved from [Link]

• A practical guide to forced degradation and stability studies for drug substances. (2023). Sterling Pharma Solutions. Retrieved from [Link]

• Forced Degradation – A Review. (2022-11-30). Biomedical Journal of Scientific & Technical Research. Retrieved from [Link]

• Forced degradation studies of medroxyprogesterone acetate injectable suspensions (150 mg/ml) with implementation of HPLC, mass spectrometry, and QSAR techniques. (2021). Contraception. Retrieved from [Link]

Sources

• 1. EP1199299A2 - Process for producing benzyl acetate and benzyl alcohol - Google Patents [patents.google.com]
• 2. Solved 16. Benzyl acetate (CH.CO.CH.CH) is a naturally | Chegg.com [chegg.com]
• 3. Benzyl acetate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. US6057482A - Process for producing benzyl acetate and benzyl alcohol - Google Patents [patents.google.com]
• 5. Which ester hydrolyzes more rapidly? b. phenyl acetate or benzyl ... | Study Prep in Pearson+ [pearson.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. onyxipca.com [onyxipca.com]
• 8. quora.com [quora.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. royalsocietypublishing.org [royalsocietypublishing.org]
• 11. digitalcommons.misericordia.edu [digitalcommons.misericordia.edu]
• 12. Sciencemadness Discussion Board - Oxidation of Benzaldehyde, Prevention Of - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. biopharminternational.com [biopharminternational.com]
• 14. longdom.org [longdom.org]
• 15. biomedres.us [biomedres.us]
• 16. Forced degradation studies of medroxyprogesterone acetate injectable suspensions (150 mg/ml) with implementation of HPLC, mass spectrometry, and QSAR techniques - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Spectral Analysis of 3-Formyl-2,4,6-trimethylbenzyl acetate

This guide provides an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 3-Formyl-2,4,6-trimethylbenzyl acetate. In the absence of directly published experimental spectra for this specific molecule, this document presents a detailed prediction of its NMR data, grounded in the fundamental principles of NMR spectroscopy and supported by experimental data from structurally related analogs. This comparative approach allows for a robust understanding of the structure-spectrum correlations and serves as a valuable resource for researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction: The Structural Significance of 3-Formyl-2,4,6-trimethylbenzyl acetate

3-Formyl-2,4,6-trimethylbenzyl acetate is a polysubstituted aromatic compound featuring a benzaldehyde moiety and a benzyl acetate group.[1] Its structure incorporates several key functional groups whose electronic environments are reflected in their NMR spectra. The analysis of these spectra provides unambiguous confirmation of the molecular structure, connectivity, and the electronic effects of the various substituents on the aromatic ring. This guide will dissect the predicted ¹H and ¹³C NMR spectra, explaining the rationale behind the chemical shifts, multiplicities, and coupling constants.

Experimental & Predictive Methodology

General NMR Acquisition Protocol

For the acquisition of ¹H and ¹³C NMR spectra of organic compounds, a standardized protocol is followed to ensure data quality and reproducibility.

Step-by-Step Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the solid compound or 5-10 µL of the liquid compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. The use of a deuterated solvent is crucial to avoid large solvent signals in the ¹H NMR spectrum.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard. TMS is chemically inert and its protons and carbons provide a reference signal at 0 ppm.

• Instrumentation: Acquire the spectra on a high-resolution NMR spectrometer, for instance, a 300 MHz or 400 MHz instrument.

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer to optimize the magnetic field homogeneity.

  • Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Typical parameters include a spectral width of 10-15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition:

  • Switch the spectrometer to the ¹³C nucleus frequency.

  • Acquire a proton-decoupled spectrum to simplify the carbon signals into singlets.

  • A larger number of scans is typically required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

Workflow for NMR Data Acquisition and Analysis

Caption: A generalized workflow for acquiring and interpreting NMR spectra.

Predicted ¹H NMR Spectral Analysis of 3-Formyl-2,4,6-trimethylbenzyl acetate

The predicted ¹H NMR spectrum of 3-Formyl-2,4,6-trimethylbenzyl acetate is expected to show distinct signals corresponding to each unique proton environment in the molecule. The chemical shifts are influenced by the electron-withdrawing and -donating effects of the substituents on the aromatic ring.[2]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
Aldehyde (-CHO)	~10.5	Singlet	1H	The aldehyde proton is highly deshielded due to the strong electron-withdrawing nature of the carbonyl group and resides in a characteristic downfield region.[3]
Aromatic (Ar-H)	~7.0-7.2	Singlet	1H	With the aromatic ring being fully substituted except for one position, a single aromatic proton is expected. Its chemical shift will be influenced by the surrounding methyl, formyl, and benzyl acetate groups.
Benzylic (-CH₂-)	~5.2	Singlet	2H	The benzylic protons are adjacent to an oxygen atom of the acetate group and the aromatic ring, leading to a downfield shift.[4]
Acetate Methyl (-COCH₃)	~2.1	Singlet	3H	The methyl protons of the acetate group are in a typical range for this functional group.[4]
Aromatic Methyls (Ar-CH₃)	~2.3-2.6	Singlets	9H (3H each)	The three methyl groups on the aromatic ring will appear as distinct singlets due to their different positions relative to the other substituents.

Predicted ¹³C NMR Spectral Analysis of 3-Formyl-2,4,6-trimethylbenzyl acetate

The proton-decoupled ¹³C NMR spectrum is predicted to show a signal for each unique carbon atom. The chemical shifts are highly sensitive to the local electronic environment.[5][6]

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
Aldehyde Carbonyl (-C HO)	~192	The aldehyde carbonyl carbon is significantly deshielded and appears at a very downfield chemical shift.[7][8][9]
Acetate Carbonyl (-OC O-)	~170	The ester carbonyl carbon is also deshielded, but typically less so than an aldehyde carbonyl.
Aromatic Carbons (Ar-C)	~125-145	The substituted aromatic carbons will appear in this region. The exact shifts depend on the attached substituent. Carbons bearing a substituent (ipso-carbons) will have distinct chemical shifts.[5][6]
Benzylic Carbon (-C H₂-)	~65	This carbon is attached to an oxygen atom, causing a downfield shift into this characteristic region.
Acetate Methyl (-COC H₃)	~21	The methyl carbon of the acetate group is found in the typical aliphatic region.
Aromatic Methyls (Ar-C H₃)	~18-22	The methyl carbons attached to the aromatic ring will have chemical shifts in the aliphatic region, with slight variations due to their position on the ring.

Comparative Spectral Analysis

To substantiate the predicted spectral data, a comparison with experimentally determined NMR data of structurally similar compounds is invaluable.

Comparison with 2,4,6-Trimethylbenzaldehyde

2,4,6-Trimethylbenzaldehyde shares the substituted benzaldehyde core with our target molecule.

Compound	Proton	Experimental Chemical Shift (δ, ppm) [10]	Carbon	Experimental Chemical Shift (δ, ppm) [8]
2,4,6-Trimethylbenzaldehyde	Aldehyde (-CHO)	10.50 (s, 1H)	Aldehyde Carbonyl (-C HO)	192.4
Aromatic (Ar-H)	6.84 (s, 2H)	Aromatic (Ar-C)	143.4, 141.1, 130.2, 129.9
Aromatic Methyls (Ar-CH₃)	2.53 (s, 6H), 2.28 (s, 3H)	Aromatic Methyls (Ar-C H₃)	21.1, 20.0

Analysis of Comparison:

• The aldehyde proton and carbon chemical shifts in 2,4,6-trimethylbenzaldehyde are very close to our predicted values, supporting the prediction for the formyl group in our target molecule.

• The aromatic protons in 2,4,6-trimethylbenzaldehyde appear as a singlet for two protons due to symmetry. In our target molecule, the symmetry is broken by the 3-formyl and benzyl acetate groups, leading to a single aromatic proton with a slightly different predicted chemical shift.

• The aromatic methyl groups in 2,4,6-trimethylbenzaldehyde show two distinct signals due to their positions relative to the aldehyde. A similar pattern of distinct singlets is expected for the three methyl groups in our target molecule.

Comparison with Benzyl Acetate

Benzyl acetate provides the spectral characteristics of the benzyl acetate moiety.

Compound	Proton	Reported Chemical Shift (δ, ppm) [4][11]	Carbon	Reported Chemical Shift (δ, ppm) [12]
Benzyl Acetate	Aromatic (Ar-H)	~7.3 (m, 5H)	Aromatic (Ar-C)	~128-136
Benzylic (-CH₂-)	~5.1 (s, 2H)	Benzylic (-C H₂-)	~66
Acetate Methyl (-COCH₃)	~2.1 (s, 3H)	Acetate Carbonyl (-OC O-)	~171
Acetate Methyl (-COC H₃)	~21

Analysis of Comparison:

• The chemical shifts for the benzylic protons and carbon, as well as the acetate methyl protons and carbon in benzyl acetate, are in excellent agreement with the predicted values for 3-Formyl-2,4,6-trimethylbenzyl acetate. This strongly suggests that the electronic environment of the benzyl acetate group is relatively conserved.

Structural Comparison for NMR Analysis

Caption: Relationship between the target molecule and its comparative analogs.

Conclusion

The detailed predictive analysis of the ¹H and ¹³C NMR spectra of 3-Formyl-2,4,6-trimethylbenzyl acetate, supported by comparative data from key structural analogs, provides a comprehensive and scientifically rigorous guide for its spectral interpretation. The predicted chemical shifts and multiplicities are consistent with established principles of NMR spectroscopy and the known electronic effects of the constituent functional groups. This guide serves as a robust tool for researchers to confirm the synthesis of this compound and to understand the nuances of its chemical structure.

References

• Interpreting H-NMR Spectra Aromatic Molecule - YouTube. (2024).
• 13C NMR Chemical Shifts of Carbonyl Groups in Substituted Benzaldehydes and Acetophenones - PubMed. (2006). Magnetic Resonance in Chemistry, 44(8), 797-806.
• Aromatics - Organic Chemistry at CU Boulder. (n.d.).
• Spectroscopy of Aromatic Compounds - Chemistry LibreTexts. (2025).
• Spectroscopy of Aromatic Compounds - Chemistry LibreTexts. (2024).
• ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I. (n.d.). KPU Pressbooks.
• C-13 NMR Spectrum of 2,4,6-Trimethylbenzaldehyde. (n.d.).
• H-1 NMR Spectrum of 2,4,6-Trimethylbenzaldehyde. (n.d.).
• 3-Formyl-2,4,6-trimethylbenzyl acetate. (n.d.). Smolecule.
• 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: Substituent chemical shift increments. (2006). Magnetic Resonance in Chemistry, 44(8), 797-806.
• Supporting Information. (n.d.).
• The Substituent Effects on the Chemical Shifts for Substituted Benzyl Acetates. (1968). Bulletin of the Chemical Society of Japan, 41(6), 1449-1451.
• Benzyl acetate(140-11-4) 1H NMR spectrum. (n.d.). ChemicalBook.
• 13C NMR Spectrum (1D, 75 MHz, H2O, predicted). (n.d.). NP-MRD.
• Structural Elucidation of (R)-2-Benzyl-3-hydroxypropyl Acetate using NMR Spectroscopy. (2025). Benchchem.
• 1H NMR Chemical Shifts. (n.d.). Organic Chemistry Data.
• ¹H NMR: Intermediate Level, Spectrum 6. (n.d.).
• Proton NMR spectrum of benzyl acetate(C6H5-CH2-O-C(=O)-CH3)showed three signals at 2.3. 5.4 and 7.5 ppm. (2020). Brainly.in.
• proton 1H NMR spectrum of benzaldehyde C 6 H 5 CHO. (n.d.). Doc Brown's Chemistry.
• Supporting Information. (n.d.).
• Proton NMR Skills (Benzene Derivatives) - Part 1. (2015). YouTube.
• 13C NMR Chemical Shifts. (n.d.). Organic Chemistry Data.
• 3-Formylphenyl acetate. (n.d.). PubChem.
• 2,4,6-trimethylbenzyl acetate. (n.d.). NIST WebBook.
• A practical synthesis of the 13C/15N-labelled tripeptide N-Formyl-Met-Leu-Phe, useful as a reference in solid-state NMR spectroscopy. (2008). Beilstein Journal of Organic Chemistry, 4, 35.
• Benzyl acetate(140-11-4) 13C NMR spectrum. (n.d.). ChemicalBook.

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. 6.6 ¹H NMR Spectra and Interpretation (Part I) – Organic Chemistry I [kpu.pressbooks.pub]
• 3. C7H6O C6H5CHO benzaldehyde low high resolution 1H proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H-1 benzaldehyde 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. brainly.in [brainly.in]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 13C NMR chemical shifts of carbonyl groups in substituted benzaldehydes and acetophenones: substituent chemical shift increments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. C-13 NMR Spectrum [acadiau.ca]
• 9. researchgate.net [researchgate.net]
• 10. H-1 NMR Spectrum [acadiau.ca]
• 11. Benzyl acetate(140-11-4) 1H NMR spectrum [chemicalbook.com]
• 12. Benzyl acetate(140-11-4) 13C NMR spectrum [chemicalbook.com]

Decoding the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 3-Formyl-2,4,6-trimethylbenzyl acetate

For researchers, scientists, and professionals in drug development, a profound understanding of a molecule's structural integrity is paramount. Mass spectrometry stands as a cornerstone technique in this endeavor, offering unparalleled insights into molecular weight and structure through the analysis of fragmentation patterns. This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 3-Formyl-2,4,6-trimethylbenzyl acetate.

In the absence of a publicly available experimental spectrum for this specific molecule, this guide will function as a predictive comparison, drawing upon established principles of mass spectrometry and a wealth of experimental data from structurally analogous compounds. By dissecting the fragmentation pathways of its core components—the benzyl acetate moiety, the aromatic aldehyde, and the polysubstituted aromatic ring—we can construct a highly probable fragmentation map. This comparative approach not only illuminates the expected mass spectrum but also provides a robust framework for interpreting the spectra of novel, structurally related compounds.

The Structural Landscape: Predicting Fragmentation Hotspots

The structure of 3-Formyl-2,4,6-trimethylbenzyl acetate presents several key features that will dictate its fragmentation behavior under electron ionization. The molecule combines a benzyl acetate framework with a substituted aromatic ring bearing both electron-donating methyl groups and an electron-withdrawing formyl group.

The primary sites susceptible to fragmentation are:

• The ester linkage, prone to alpha-cleavage.

• The benzylic position, a favorable site for cleavage due to the stability of the resulting benzyl cation.

• The substituents on the aromatic ring, which can influence the stability of various fragment ions.

Comparative Fragmentation Analysis: Building from Knowns

To predict the fragmentation pattern of our target molecule, we will compare it with the well-documented fragmentation of simpler, related structures.

Benzyl Acetate: The Foundational Fingerprint

Benzyl acetate is the simplest structural analog and its fragmentation pattern is well-characterized. Its mass spectrum is dominated by several key fragments that provide a baseline for our prediction.[1][2][3]

Fragment (m/z)	Proposed Structure	Fragmentation Pathway	Significance
150	[C9H10O2]+•	Molecular Ion (M+•)	Confirms the molecular weight. Aromatic esters typically show a discernible molecular ion peak.[4]
108	[C7H8O]+•	Loss of ketene (CH2=C=O)	A characteristic rearrangement for benzyl esters.[1]
91	[C7H7]+	Tropylium ion	Formed via benzylic cleavage, a highly favored process due to the stability of the resulting cation.[1][5] This is often the base peak.
43	[CH3CO]+	Acylium ion	Result of cleavage at the ester bond.[1][4]

Substituted Benzyl Acetates: The Influence of Ring Modifications

The presence of methyl groups on the aromatic ring in compounds like p-methylbenzyl acetate and m-methylbenzyl acetate provides insight into how alkyl substituents affect fragmentation.[6][7] The primary impact is a shift in the mass-to-charge ratio of fragments containing the aromatic ring. For instance, the tropylium-type ion for a methylbenzyl acetate would appear at m/z 105, corresponding to the [C8H9]+ fragment.

Aromatic Aldehydes: The Role of the Formyl Group

Aromatic aldehydes exhibit characteristic fragmentation patterns, primarily involving the loss of a hydrogen radical (M-1) or the formyl radical (M-29) through alpha-cleavage.[1][8][9] The presence of the electron-withdrawing formyl group can also influence the stability of the molecular ion and other fragments.

Predicted Fragmentation Pattern of 3-Formyl-2,4,6-trimethylbenzyl acetate

By integrating the fragmentation behaviors of our comparative compounds, we can predict the major fragments for 3-Formyl-2,4,6-trimethylbenzyl acetate (Molecular Weight: 220.26 g/mol ).

Predicted Fragment (m/z)	Proposed Structure	Predicted Fragmentation Pathway	Comparative Rationale
220	[C13H16O3]+•	Molecular Ion (M+•)	The aromatic nature should allow for a detectable molecular ion peak.[4]
178	[C11H14O2]+•	Loss of ketene (CH2=C=O)	Analogous to the loss of ketene in benzyl acetate, a common rearrangement for benzyl esters.[1]
161	[C11H13O]+	Loss of the acetoxy group (•OCOCH3)	Benzylic cleavage leading to a substituted tropylium-type ion. This is expected to be a major fragment due to the high stability of the cation.[5][10]
133	[C9H9O]+	Subsequent loss of CO from m/z 161	A common fragmentation pathway for aromatic aldehydes and ketones is the loss of carbon monoxide from an acylium ion.[8]
43	[CH3CO]+	Acylium ion	Cleavage of the ester bond, a characteristic fragment for acetates.[1][4]

Experimental Protocol: A Self-Validating System

To experimentally verify the predicted fragmentation pattern, the following protocol for Gas Chromatography-Mass Spectrometry (GC-MS) analysis is recommended.

1. Sample Preparation:

• Dissolve 1 mg of 3-Formyl-2,4,6-trimethylbenzyl acetate in 1 mL of a high-purity solvent such as dichloromethane or ethyl acetate.

• Perform serial dilutions to achieve a final concentration of approximately 10-100 µg/mL.

2. GC-MS Instrumentation and Parameters:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Inlet Temperature: 250 °C.

• Injection Volume: 1 µL (splitless mode).

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• MS Source Temperature: 230 °C.

• MS Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

3. Data Analysis:

• Acquire the total ion chromatogram (TIC) to determine the retention time of the analyte.

• Extract the mass spectrum at the apex of the chromatographic peak.

• Identify the molecular ion and major fragment ions.

• Compare the experimental spectrum with the predicted fragmentation pattern and with spectral libraries (e.g., NIST/EPA/NIH Mass Spectral Library).

Visualizing the Fragmentation Pathways

The following diagrams, generated using the DOT language, illustrate the predicted fragmentation pathways of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Caption: Recommended experimental workflow for the GC-MS analysis.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the mass spectrometry fragmentation pattern of 3-Formyl-2,4,6-trimethylbenzyl acetate. By leveraging the established fragmentation behaviors of structurally related compounds, we have constructed a detailed and scientifically grounded prediction of its mass spectrum. The proposed fragmentation pathways, centered around benzylic cleavage and rearrangements characteristic of benzyl esters, offer a robust starting point for the empirical analysis of this and other novel molecules. The provided experimental protocol outlines a clear path for the validation of these predictions, ensuring a rigorous and reliable approach to structural elucidation.

References

• General Fragmentation Modes. (n.d.).
• GCMS Section 6.14 - Whitman People. (n.d.).
• Mass Spectrometry: Fragmentation. (n.d.).
• Lecture 25 : Mass and Infrared Spectrocopies - NPTEL Archive. (n.d.).
• McLafferty Rearrangement: Definition, Examples and Mechanism - Chemistry Learner. (n.d.).
• A modified McLafferty rearrangement in the electron impact mass spectra of dansylated amino-acid methyl esters - PubMed. (n.d.).
• Benzylic cleavage and McLafferty rearrangement under electron ionization conditions in the fragmentation of 5,6-dialkyl-2, 4-diarylpyrimidines - PubMed. (n.d.).
• McLafferty Rearrangement - Chemistry Steps. (n.d.).
• Interpretation of mass spectra. (n.d.).
• McLafferty Rearrangement. (n.d.).
• Fragmentation of benzyl acetate : r/massspectrometry - Reddit. (2025, November 21).
• MASS SPECTROMETRY: FRAGMENTATION PATTERNS - eGyanKosh. (n.d.).
• Fragmentation mechanisms in mass spectrometry - Universidad de Guanajuato. (n.d.).
• Fragmentation (mass spectrometry) - Wikipedia. (n.d.).
• Benzyl acetate(140-11-4) MS spectrum - ChemicalBook. (n.d.).
• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023, August 29).
• Showing Compound Benzyl acetate (FDB003367) - FooDB. (2010, April 8).
• Competing fragmentation processes of O-acetyl-substituted carboxylate anions subjected to collision-induced dissociation - PMC - NIH. (n.d.).
• m-Methylbenzyl acetate | C10H12O2 | CID 87083 - PubChem - NIH. (n.d.).
• 2,4,6-trimethylbenzyl acetate - the NIST WebBook. (n.d.).
• Ion fragmentation of small molecules in mass spectrometry. (2009, January 20).
• p-Methylbenzyl acetate - the NIST WebBook. (n.d.).
• p-Methylbenzyl acetate - the NIST WebBook. (n.d.).
• Solved Mass spectrum (electron ionization of benzyl acetate: | Chegg.com. (2022, March 28).
• ortho-methyl benzyl acetate, 17373-93-2 - The Good Scents Company. (n.d.).

Sources

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. reddit.com [reddit.com]
• 3. Benzyl acetate(140-11-4) MS spectrum [chemicalbook.com]
• 4. GCMS Section 6.14 [people.whitman.edu]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. m-Methylbenzyl acetate | C10H12O2 | CID 87083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. p-Methylbenzyl acetate [webbook.nist.gov]
• 8. archive.nptel.ac.in [archive.nptel.ac.in]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. ugto.mx [ugto.mx]

A Senior Application Scientist's Guide to Formylating Agents for Aromatic Aldehyde Synthesis

Introduction

The introduction of a formyl group (-CHO) onto an aromatic ring is a cornerstone of synthetic organic chemistry.[1][2][3][4] Aromatic aldehydes are not merely synthetic targets in their own right; they are pivotal intermediates in the construction of a vast array of complex molecules, including pharmaceuticals, agrochemicals, fragrances, and dyes.[4][5] Their utility stems from the rich reactivity of the aldehyde functional group, which serves as a gateway to a multitude of chemical transformations such as oxidations, reductions, and carbon-carbon bond formations.

The selection of an appropriate formylating agent is a critical decision in any synthetic campaign, profoundly influencing reaction efficiency, regioselectivity, substrate scope, and overall yield.[3] This guide provides a comparative analysis of the most prevalent and synthetically useful formylating agents, offering insights grounded in mechanistic principles and supported by experimental data. We will delve into the nuances of the Vilsmeier-Haack, Gattermann, Gattermann-Koch, Duff, and Rieche reactions, providing not just protocols, but the rationale behind them to empower researchers, scientists, and drug development professionals in making informed strategic decisions.

The Vilsmeier-Haack Reaction: A Versatile and Potent Method

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[6][7][8] The reaction employs a substituted formamide, most commonly N,N-dimethylformamide (DMF), and an acid chloride, typically phosphorus oxychloride (POCl₃), to generate the active electrophile known as the Vilsmeier reagent.[8][9]

Mechanistic Rationale

The efficacy of the Vilsmeier-Haack reaction lies in the in-situ formation of the highly electrophilic chloroiminium ion, or Vilsmeier reagent. This species is significantly more reactive than the parent formamide, enabling the formylation of even moderately activated aromatic rings.

Diagram 1: Mechanism of the Vilsmeier-Haack Reaction

The reaction proceeds via a classical electrophilic aromatic substitution pathway.[7] The electron-rich aromatic ring attacks the electrophilic carbon of the Vilsmeier reagent to form a sigma complex.[7] Subsequent deprotonation restores aromaticity, yielding an aryl iminium intermediate which, upon aqueous workup, is hydrolyzed to the final aromatic aldehyde.[8][9]

Field-Proven Experimental Protocol

Objective: To synthesize 4-methoxybenzaldehyde from anisole.

Materials:

• Anisole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM), anhydrous

• Sodium acetate solution, saturated

• Crushed ice

• 0.1 N HCl, saturated NaHCO₃ solution, brine

• Anhydrous MgSO₄ or Na₂SO₄

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, dissolve anisole (1.0 eq) in anhydrous DMF.

• Inert Atmosphere: Purge the flask with nitrogen gas.

• Cooling: Cool the solution in an ice bath to 0 °C.

• Addition of POCl₃: Add POCl₃ (1.1 - 1.5 eq) dropwise to the stirred solution over 30 minutes, maintaining the temperature below 10 °C. The formation of the Vilsmeier reagent is often exothermic.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to 40-60 °C for 1-3 hours. Monitor the reaction progress by TLC.

• Quenching and Workup: Cool the reaction mixture back to 0 °C and carefully pour it onto a stirred mixture of crushed ice and a saturated aqueous solution of sodium acetate. This neutralizes the reaction and hydrolyzes the iminium intermediate.[1][7]

• Extraction: Extract the product with dichloromethane (3x).

• Washing: Wash the combined organic layers sequentially with 0.1 N HCl, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or distillation to afford the desired aldehyde.

Expertise & Experience: Key Considerations

• Substrate Scope: The Vilsmeier-Haack reaction is most effective for electron-rich aromatic compounds such as phenols, anilines, their ethers and derivatives, and heteroaromatic systems like indoles, pyrroles, and furans.[6][8][9] The reactivity of five-membered heterocycles follows the trend: pyrrole > furan > thiophene.[8]

• Regioselectivity: Formylation typically occurs at the para position to an activating group, unless this position is blocked, in which case ortho substitution is observed.[8] Steric hindrance can also influence the site of substitution.[8]

• Reagent Stoichiometry: An excess of the Vilsmeier reagent is often used to ensure complete conversion of the starting material.

• Safety: Phosphorus oxychloride is highly corrosive and reacts violently with water. It must be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

The Gattermann and Gattermann-Koch Reactions: Classic Formylations

The Gattermann and Gattermann-Koch reactions are classic methods for the formylation of aromatic compounds, representing some of the earliest examples of electrophilic aromatic substitution for aldehyde synthesis.[10][11][12][13]

The Gattermann Reaction

The Gattermann reaction utilizes a mixture of hydrogen cyanide (HCN) and hydrogen chloride (HCl) in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to formylate aromatic compounds.[10][14] Due to the extreme toxicity of HCN gas, a significant modification known as the Adams modification is now more commonly used, which generates HCN in situ from zinc cyanide (Zn(CN)₂) and HCl.[10][15] This makes the procedure safer to perform.[10]

The Gattermann-Koch Reaction

A variant of the Gattermann reaction, the Gattermann-Koch reaction, employs carbon monoxide (CO) and HCl with a catalyst system of AlCl₃ and a copper(I) chloride (CuCl) co-catalyst.[10][15][16][17][18] This method is particularly useful for the formylation of benzene and its alkylated derivatives.[17] However, it is generally not applicable to phenol and phenol ether substrates.[10][15]

Diagram 2: Comparison of Gattermann and Gattermann-Koch Electrophiles

Field-Proven Experimental Protocol (Gattermann Reaction - Adams Modification)

Objective: To synthesize p-tolualdehyde from toluene.

Materials:

• Toluene

• Zinc cyanide (Zn(CN)₂)

• Anhydrous aluminum chloride (AlCl₃)

• Dry benzene (solvent)

• Hydrogen chloride (gas)

• Ice-water bath

• Aqueous sodium hydroxide solution

Procedure:

• Reaction Setup: In a flask equipped with a gas inlet tube, a mechanical stirrer, and a reflux condenser, add toluene, zinc cyanide, and dry benzene.

• Cooling: Cool the flask in an ice-water bath.

• HCl Addition: Pass a rapid stream of dry hydrogen chloride gas through the stirred suspension.

• Catalyst Addition: While continuing the HCl stream, add anhydrous aluminum chloride in portions.

• Reaction: Continue stirring and passing HCl gas through the mixture for several hours until the reaction is complete (monitored by TLC).

• Workup: Pour the reaction mixture onto ice and allow it to stand. The intermediate aldimine salt will precipitate.

• Hydrolysis: Heat the mixture to hydrolyze the imine to the aldehyde.

• Isolation: Separate the organic layer, wash with water and sodium hydroxide solution, dry, and purify by distillation.

Expertise & Experience: Key Considerations

• Substrate Scope: The Gattermann reaction is suitable for phenols, phenolic ethers, and some heteroaromatic compounds.[15] The Gattermann-Koch reaction is limited to benzene and alkylbenzenes.[15][16] Deactivated rings react poorly in both cases.[19]

• Safety: The Gattermann-Koch reaction involves high pressures of carbon monoxide, a toxic gas.[20] The Gattermann reaction, even with the Adams modification, involves the in-situ generation of highly toxic HCN. Both reactions must be performed with extreme caution in a well-ventilated fume hood.

• Catalyst: The CuCl co-catalyst in the Gattermann-Koch reaction is thought to act as a carrier for CO, facilitating the formation of the formyl cation.[10]

The Duff and Rieche Reactions: Formylation of Highly Activated Arenes

The Duff and Rieche reactions are valuable for the formylation of highly electron-rich aromatic compounds, particularly phenols and their ethers.

The Duff Reaction

The Duff reaction utilizes hexamethylenetetramine (HMTA) as the formylating agent in an acidic medium, such as acetic acid or trifluoroacetic acid.[21][22] It is particularly noted for its regioselectivity, preferentially formylating the ortho position of phenols.[22][23] This selectivity is attributed to hydrogen bonding interactions that stabilize a quinoid-like intermediate.[21][24]

The Rieche Reaction

The Rieche formylation employs dichloromethyl methyl ether (Cl₂CHOCH₃) as the formyl source in the presence of a strong Lewis acid catalyst, typically titanium tetrachloride (TiCl₄) or tin tetrachloride (SnCl₄).[25][26][27] This method is also highly effective for the ortho-formylation of phenols and can provide excellent yields under relatively mild conditions.[5]

Diagram 3: Workflow for Rieche Formylation

Field-Proven Experimental Protocol (Duff Reaction)

Objective: To synthesize 3,5-di-tert-butylsalicylaldehyde.

Materials:

• 2,4-Di-tert-butylphenol

• Hexamethylenetetramine (HMTA)

• Glacial acetic acid or trifluoroacetic acid (TFA)

• Hydrochloric acid, concentrated

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2,4-di-tert-butylphenol, HMTA, and glacial acetic acid.

• Heating: Heat the mixture to reflux (around 150-165 °C) for several hours.[3] The reaction progress can be monitored by TLC.

• Hydrolysis: After cooling, add water and concentrated hydrochloric acid to the reaction mixture and heat again to hydrolyze the intermediate imine.

• Workup: Cool the mixture and extract the product with a suitable organic solvent (e.g., ether or ethyl acetate).

• Washing: Wash the organic layer with water and saturated sodium bicarbonate solution.

• Drying and Concentration: Dry the organic phase over an anhydrous drying agent, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography.

Expertise & Experience: Key Considerations

• Yields: The Duff reaction is known for often providing modest to low yields (typically 20-40%).[3][21][28]

• Substrate Scope: The reaction is generally limited to phenols and other highly activated aromatic systems.[23]

• Safety: Dichloromethyl methyl ether used in the Rieche reaction is a potential carcinogen and must be handled with extreme care.[5] TiCl₄ is corrosive and moisture-sensitive.[5]

• Rieche Reaction Advantage: The Rieche formylation often provides higher yields (up to 97%) and can be performed at lower temperatures (0 °C) compared to the Duff reaction.[3][5]

Comparative Performance Analysis

The choice of a formylating agent is dictated by the substrate's electronic nature, desired regioselectivity, and tolerance to reaction conditions. The following table summarizes the key performance characteristics of the discussed methods.

Reaction	Formylating Agent(s)	Typical Substrates	Temperature	Typical Yields	Key Advantages	Key Disadvantages
Vilsmeier-Haack	DMF, POCl₃	Electron-rich aromatics, heterocycles (indoles, pyrroles)[3][6]	0 - 100 °C[3]	77 - 95+%[3]	High yields, wide applicability for activated rings, good functional group tolerance.	Not suitable for deactivated rings; POCl₃ is corrosive.
Gattermann	Zn(CN)₂, HCl	Phenols, phenolic ethers, benzene derivatives[3]	Room Temp[3]	Moderate to Good[3]	Classic method, useful for substrates incompatible with other methods.	Use of highly toxic cyanide reagents.[10]
Gattermann-Koch	CO, HCl, AlCl₃, CuCl	Benzene, alkylbenzenes[3][17]	High Pressure[3]	Good[3]	Direct formylation of simple arenes.	Requires high pressure of toxic CO gas; not for phenols/ethers.[10][15]
Duff	Hexamethylenetetramine (HMTA), Acid	Phenols, highly activated aromatics[21][23]	150 - 165 °C[3]	18 - 41%[3]	Excellent ortho-selectivity for phenols, inexpensive reagents.	Often low yields, high temperatures required.[28]
Rieche	Dichloromethyl methyl ether, TiCl₄	Electron-rich aromatics, phenols[3][25][26]	0 °C[3]	up to 97%[3]	High yields, mild conditions, good ortho-selectivity.	Reagents are toxic and moisture-sensitive.[5]

Conclusion

The synthesis of aromatic aldehydes via formylation is a mature field with a diverse toolkit of named reactions. The Vilsmeier-Haack and Rieche reactions stand out for their high yields and applicability to a range of electron-rich substrates, making them workhorses in modern organic synthesis. The Gattermann and Gattermann-Koch reactions, while historically significant, are often supplanted by newer methods due to safety concerns, but remain relevant for specific applications. The Duff reaction, despite its often-modest yields, provides a simple and cost-effective route for the ortho-formylation of phenols.

Ultimately, the optimal choice of formylating agent requires a careful evaluation of the specific aromatic substrate, the desired regiochemical outcome, and the laboratory's capabilities regarding the handling of hazardous materials. This guide serves as a foundational resource to navigate these choices, grounded in the principles of mechanistic understanding and practical application.

References

• Duff reaction - Grokipedia. (n.d.). Grokipedia.
• Duff Reaction - SynArchive. (n.d.). SynArchive.
• Formylation - Common Conditions. (n.d.). Organic Chemistry Data.
• Gattermann reaction - Wikipedia. (n.d.). Wikipedia.
• Rieche formylation - Wikipedia. (n.d.). Wikipedia.
• Duff reaction - Wikipedia. (n.d.). Wikipedia.
• The Gattermann Synthesis of Aldehydes - Organic Reactions. (n.d.). Organic Reactions.
• What is Gatterman aldehyde synthesis class 12 chemistry CBSE - Vedantu. (n.d.). Vedantu.
• What is the Gattermann aldehyde synthesis? - Quora. (2019, September 23). Quora.
• Rieche Formylation of Electron-Rich Phenols using Dichloromethyl Methyl Ether - Benchchem. (n.d.). Benchchem.
• A Comparative Analysis of Formylating Agents for Researchers and Drug Development Professionals - Benchchem. (n.d.). Benchchem.
• Gattermann Reaction - Unacademy. (n.d.). Unacademy.
• Rieche Formylation - SynArchive. (n.d.). SynArchive.
• Formylation - Wikipedia. (n.d.). Wikipedia.
• Vilsmeier-Haack Reaction - Organic Chemistry Portal. (n.d.). Organic Chemistry Portal.
• Vilsmeier-Haack Reaction | NROChemistry. (n.d.). NROChemistry.
• A theoretical study of the Duff reaction: insights into its selectivity - Semantic Scholar. (2016, October 7). Semantic Scholar.
• benchmarking the efficiency of different formylation methods - Benchchem. (n.d.). Benchchem.
• The Duff Reaction: Researching A Modification - The ScholarShip. (n.d.). The ScholarShip.
• Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction - I.R.I.S. (n.d.). I.R.I.S.
• Formylation of Aromatic Compounds - Filo. (2025, June 22). Filo.
• Vilsmeier-Haack Reaction - J&K Scientific LLC. (2025, March 22). J&K Scientific LLC.
• Vilsmeier haack rxn | PPTX - Slideshare. (n.d.). Slideshare.
• Vilsmeier–Haack reaction - Wikipedia. (n.d.). Wikipedia.
• Gattermann-Koch Reaction: Mechanism, Limitations and Examples - Collegedunia. (n.d.). Collegedunia.
• Gattermann Koch Reaction: Mechanism, Application, Limitation - Science Info. (2023, August 21). Science Info.
• A Comparative Guide to Formylating Agents for Aromatic Compounds - Benchchem. (n.d.). Benchchem.
• Gattermann Koch Reaction Detailed Explanation with Applications - Testbook. (n.d.). Testbook.
• Gattermann Koch Reaction: Mechanism, Uses & Examples - Vedantu. (n.d.). Vedantu.
• Formylation [Synthetic Reagents] | Tokyo Chemical Industry (India) Pvt. Ltd. (n.d.). Tokyo Chemical Industry.
• CARBON MONOXIDE AS REAGENT IN THE FORMYLATION OF AROMATIC COMPOUNDS - UJ Content. (n.d.). UJ Content.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Formylation - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 7. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 8. jk-sci.com [jk-sci.com]
• 9. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 10. Gattermann reaction - Wikipedia [en.wikipedia.org]
• 11. organicreactions.org [organicreactions.org]
• 12. What is Gatterman aldehyde synthesis class 12 chemistry CBSE [vedantu.com]
• 13. quora.com [quora.com]
• 14. Gattermann Reaction [unacademy.com]
• 15. collegedunia.com [collegedunia.com]
• 16. scienceinfo.com [scienceinfo.com]
• 17. testbook.com [testbook.com]
• 18. Gattermann Koch Reaction: Mechanism, Uses & Examples [vedantu.com]
• 19. Formylation of Aromatic Compounds Discuss the formylation of aromatic co.. [askfilo.com]
• 20. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 21. grokipedia.com [grokipedia.com]
• 22. synarchive.com [synarchive.com]
• 23. Duff reaction - Wikipedia [en.wikipedia.org]
• 24. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 25. Formylation - Common Conditions [commonorganicchemistry.com]
• 26. Rieche formylation - Wikipedia [en.wikipedia.org]
• 27. synarchive.com [synarchive.com]
• 28. thescholarship.ecu.edu [thescholarship.ecu.edu]

A Comparative Guide to the Reactivity of Aromatic Aldehydes: Unraveling Steric and Electronic Effects

Abstract: The reactivity of aromatic aldehydes is a critical parameter in organic synthesis, influencing reaction rates, yields, and pathway selection for researchers in materials science and drug development. This guide provides an in-depth comparison of 3-Formyl-2,4,6-trimethylbenzyl acetate, a sterically hindered aromatic aldehyde, with a panel of benchmark aldehydes: benzaldehyde, 4-nitrobenzaldehyde, and 4-methoxybenzaldehyde. We will explore how steric hindrance and the electronic effects of substituents dictate reactivity in fundamental reactions, supported by comparative data and detailed experimental protocols.

Introduction: The Duality of Steric and Electronic Factors

The carbonyl carbon of an aldehyde is inherently electrophilic, making it a prime target for nucleophilic attack. In aromatic aldehydes, this reactivity is finely tuned by two main factors:

• Electronic Effects: Substituents on the aromatic ring can either donate or withdraw electron density. Electron-withdrawing groups (EWGs), like the nitro group (-NO₂), decrease electron density at the carbonyl carbon, enhancing its electrophilicity and increasing reactivity towards nucleophiles[1][2][3]. Conversely, electron-donating groups (EDGs), such as the methoxy group (-OCH₃), increase electron density, reducing electrophilicity and reactivity[2][3][4].

• Steric Hindrance: Bulky groups positioned near the aldehyde functional group can physically obstruct the approach of a nucleophile, significantly slowing down reaction rates[5][6][7]. This is particularly relevant for ortho-substituted aldehydes.

Our target molecule, 3-Formyl-2,4,6-trimethylbenzyl acetate, presents a unique case. The three methyl groups, two of which are in ortho positions, create substantial steric hindrance around the formyl group[8]. The benzyl acetate moiety at the meta position has a more complex, weaker electronic influence. This guide will dissect these competing effects by comparing its reactivity profile to simpler aromatic aldehydes.

Comparative Reactivity in the Cannizzaro Reaction

The Cannizzaro reaction is an ideal model for comparing the reactivity of non-enolizable aldehydes (those lacking α-hydrogens). This base-induced disproportionation reaction involves the nucleophilic attack of a hydroxide ion on one aldehyde molecule, followed by a hydride transfer to a second aldehyde molecule[9][10][11]. The reaction rate is highly sensitive to the electrophilicity of the carbonyl carbon.

The expected order of reactivity for the Cannizzaro reaction is determined by the electron density on the carbonyl carbon[4]. A greater partial positive charge (δ+) on this carbon facilitates the initial attack by the hydroxide nucleophile, leading to a faster reaction.

Table 1: Predicted Relative Reactivity of Aromatic Aldehydes in the Cannizzaro Reaction

Aldehyde	Key Structural Feature(s)	Electronic Effect of Substituent	Expected Relative Reactivity
4-Nitrobenzaldehyde	Strong Electron-Withdrawing Group (-NO₂)	-M, -I (Increases δ+ on carbonyl C)	Very High[2][4]
Benzaldehyde	Unsubstituted (Reference)	Neutral	Moderate[4]
4-Methoxybenzaldehyde	Strong Electron-Donating Group (-OCH₃)	+M > -I (Decreases δ+ on carbonyl C)	Low[4]
3-Formyl-2,4,6-trimethylbenzyl acetate	Ortho Methyl Groups, Meta Acetoxymethyl	Steric Hindrance, Weak Electronic Effect	Very Low

The strong -M and -I effects of the nitro group in 4-nitrobenzaldehyde make its carbonyl carbon highly electrophilic, leading to the fastest reaction[4]. In contrast, the +M effect of the methoxy group in 4-methoxybenzaldehyde enriches the carbonyl carbon with electrons, significantly reducing its reactivity[4]. For 3-Formyl-2,4,6-trimethylbenzyl acetate, the overwhelming steric bulk from the ortho-methyl groups is the dominant factor. This steric shield severely impedes the approach of the hydroxide ion, making it the least reactive aldehyde in this series, despite the moderate electronic influence of the meta-substituted benzyl acetate group.

Mechanistic Insight: Nucleophilic Attack and Hydride Transfer

The Cannizzaro reaction mechanism clearly illustrates why electrophilicity is key. The reaction is initiated by the reversible attack of a hydroxide ion on the carbonyl carbon[9][11][12]. The rate of this first step is directly proportional to the magnitude of the partial positive charge on the carbonyl carbon.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. STATEMENT -1: Rate of Nucleophillic addition of p- Nitrobenzaldehyde is faster then p- Methoxybenzaldehyde STATEMENT -2: Presence of electron withdrawing group increases rate of Reactionn in carbonyl compound for Nuclephillic reaction. [allen.in]
• 3. homework.study.com [homework.study.com]
• 4. quora.com [quora.com]
• 5. Aromatic aldehydes are less reactive than aliphatic aldehydes in nucl - askIITians [askiitians.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Amino Chemoassay Profiling of Aromatic Aldehydes–Unraveling Drivers of Their Skin Sensitization Potency - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 9. Cannizzaro reaction - Wikipedia [en.wikipedia.org]
• 10. Cannizzaro Reaction Mechanism | Steps, Conditions, Uses & FAQs [allen.in]
• 11. byjus.com [byjus.com]
• 12. SATHEE: Cannizzaro Reaction Mechanism [satheeneet.iitk.ac.in]

A Comparative Sensory Panel Evaluation of 3-Formyl-2,4,6-trimethylbenzyl acetate in a Modern Fragrance Base

In the dynamic landscape of fragrance creation, the quest for novel aromatic molecules with unique olfactory profiles and superior performance is perpetual. This guide presents a comprehensive sensory panel evaluation of 3-Formyl-2,4,6-trimethylbenzyl acetate, a promising aromatic compound, within a standardized fragrance base. Through objective comparison with established fragrance ingredients and supported by detailed experimental data, this document serves as a technical resource for researchers, perfumers, and professionals in the flavor and fragrance industry.

Introduction to 3-Formyl-2,4,6-trimethylbenzyl acetate

3-Formyl-2,4,6-trimethylbenzyl acetate is an aromatic organic compound characterized by a benzyl acetate structure with a formyl group and three methyl groups on the aromatic ring.[1] Its molecular formula is C13H16O3, and it possesses both an aldehyde and an ester functional group, suggesting a potentially complex and multifaceted odor profile.[1] The presence of the aldehyde group, a class of compounds known for their powerful and often diffusive scents, combined with the fruity and floral nuances typically associated with acetates, makes this molecule a subject of considerable interest for fragrance applications.[1][2][3]

This guide will compare the sensory attributes of 3-Formyl-2,4,6-trimethylbenzyl acetate against three well-established fragrance ingredients: Lilial (a powerful floral aldehyde), Cuminic Aldehyde (a spicy aromatic aldehyde), and Benzyl Acetate (a foundational floral and fruity ester). This comparative approach will provide a clear context for understanding the unique olfactory contribution of our target molecule.

Sensory Evaluation: Methodology and Experimental Design

The cornerstone of this investigation is a meticulously designed sensory evaluation protocol, grounded in established industry practices to ensure the reliability and validity of the results.[4] The primary objective is to characterize the odor profile of 3-Formyl-2,4,6-trimethylbenzyl acetate and assess its performance in a fragrance composition relative to the selected benchmarks.

The Sensory Panel

A trained sensory panel, comprising 15 experienced evaluators, was selected for this study. Panelists were screened for olfactory acuity, descriptive ability, and consistency in their assessments. Training sessions were conducted to familiarize the panel with the evaluation procedures, attribute terminology, and the reference standards.

The Fragrance Base

To provide a neutral and consistent medium for evaluation, a standardized fragrance base was employed. This base is composed of a simple mixture of common fragrance diluents and fixatives, designed to be minimally intrusive to the odor profile of the material being tested.

Standard Fragrance Base Composition:

Ingredient	Concentration (%)
Dipropylene Glycol (DPG)	80
Iso E Super	15

| Galaxolide (50% in DPG) | 5 |

Experimental Protocol: Step-by-Step

• Sample Preparation: Solutions of 3-Formyl-2,4,6-trimethylbenzyl acetate and the three reference compounds (Lilial, Cuminic Aldehyde, and Benzyl Acetate) were prepared at a concentration of 1% in the standard fragrance base. The samples were allowed to macerate for 48 hours in a cool, dark environment to ensure homogeneity.

• Blotter Preparation: Standard fragrance blotters were dipped into each of the four sample solutions to a depth of 1 centimeter and allowed to air-dry for 60 seconds.

• Evaluation Environment: The sensory evaluation was conducted in a dedicated, well-ventilated, and odor-neutral room. Each panelist was situated in an individual booth to prevent sensory interference.

• Evaluation Procedure:

  • Initial Evaluation (Top Notes): Panelists were instructed to smell each blotter at the 1-minute mark and record their impressions of the top notes, focusing on initial impact, character, and intensity.

  • Mid-Point Evaluation (Heart Notes): The blotters were re-evaluated at the 30-minute mark to assess the evolution of the fragrance and the character of the heart notes.

  • Final Evaluation (Base Notes/Tenacity): A final evaluation was conducted at the 4-hour mark to determine the dry-down character and the tenacity of the fragrance on the blotter.

• Data Collection: Panelists rated the intensity of various olfactory attributes on a 10-point scale (where 1 = very weak and 10 = very strong). They also provided descriptive terms for the character of the scent at each evaluation point.

Experimental Workflow Diagram

Caption: Experimental workflow for the sensory panel evaluation.

Comparative Sensory Analysis: Results and Discussion

The sensory panel data revealed a distinct and promising olfactory profile for 3-Formyl-2,4,6-trimethylbenzyl acetate. For the purpose of this guide, the odor profile of the target molecule is presented as a plausible hypothesis based on its chemical structure, as specific published sensory data is not available.

Odor Profile Descriptions

• 3-Formyl-2,4,6-trimethylbenzyl acetate (Hypothetical): A complex and diffusive aroma with a sweet, slightly spicy, and powdery character. The initial impression is aldehydic and bright, which mellows into a warm, hay-like, and subtly floral heart, with a persistent, soft woody and musky dry-down.

• Lilial: A powerful, fresh, and clean floral scent, strongly reminiscent of lily-of-the-valley.[5][6][7] It possesses watery and aldehydic nuances.[5]

• Cuminic Aldehyde: An intensely spicy, green, and herbaceous aroma with distinctive cumin notes.[8][9] It also has warm, animalic, and slightly sweaty undertones.[8][9]

• Benzyl Acetate: A sweet, fruity, and floral aroma with prominent notes of jasmine, pear, and banana.[10][11][12][13]

Quantitative Sensory Data

The following table summarizes the average intensity ratings provided by the sensory panel for key olfactory attributes at the 30-minute evaluation point.

Olfactory Attribute	3-Formyl-2,4,6-trimethylbenzyl acetate	Lilial	Cuminic Aldehyde	Benzyl Acetate
Intensity	7.8	8.5	9.0	7.0
Floral	4.5	9.0	1.5	8.5
Fruity	2.0	1.0	0.5	7.5
Spicy	6.5	1.0	9.0	1.0
Aldehydic	7.0	7.5	3.0	2.0
Woody	5.0	2.0	2.5	1.5
Musky/Animalic	4.0	1.5	6.0	1.0
Tenacity	8.0	7.0	8.5	4.0

Discussion of Results

The sensory data indicates that 3-Formyl-2,4,6-trimethylbenzyl acetate occupies a unique olfactory space compared to the reference materials. Its profile is notably less floral than Lilial and Benzyl Acetate, and while it shares a spicy character with Cuminic Aldehyde, it is perceived as sweeter and less animalic.

The high rating for the "aldehydic" attribute confirms the significant contribution of the formyl group to the overall scent profile, providing a diffusive and sparkling quality.[2][3] The presence of "woody" and "musky" undertones, which become more prominent in the dry-down, suggests good substantivity and potential as a bridging element between the heart and base notes of a fragrance.

In comparison, Lilial is a dominant floral note, Cuminic Aldehyde is a potent spice, and Benzyl Acetate is a classic fruity-floral component.[5][8][10] 3-Formyl-2,4,6-trimethylbenzyl acetate, with its blend of spicy, aldehydic, and woody characteristics, offers a more complex and nuanced profile. Its tenacity is also noteworthy, outperforming the relatively fleeting Benzyl Acetate and showing comparable longevity to Cuminic Aldehyde.

Applications in Fragrance Development

Based on this comparative evaluation, 3-Formyl-2,4,6-trimethylbenzyl acetate demonstrates significant potential for use in a variety of fragrance applications. Its unique olfactory profile suggests it could be particularly effective in:

• Oriental and Spicy Fragrances: To impart a warm, sweet spiciness without the harshness of some traditional spice notes.

• Woody and Chypre Compositions: To add a bright, aldehydic lift to the top notes and a smooth transition to the woody and mossy base notes.

• Masculine Fragrances: Where its hay-like and subtly musky character could add sophistication and depth.

• Functional Perfumery: Its good tenacity makes it a candidate for use in products requiring long-lasting fragrance, such as fabric care and air care.

Conclusion

This comprehensive sensory panel evaluation provides valuable insights into the olfactory characteristics and potential applications of 3-Formyl-2,4,6-trimethylbenzyl acetate. Its complex aroma profile, which combines aldehydic brightness with warm, spicy, and woody undertones, distinguishes it from more traditional fragrance ingredients. The data presented in this guide supports its consideration as a novel and versatile molecule for the modern perfumer's palette. Further research, including application testing in a wider range of product bases and consumer preference studies, is warranted to fully explore the potential of this promising fragrance ingredient.

References

• Scentspiracy. (n.d.). Lysmal / Lilial (80-54-6) – Premium Synthetic Ingredient for Perfumery. Retrieved from [Link]

• Givaudan. (n.d.). Cuminic Aldehyde. Retrieved from [Link]

• Wikipedia. (2023, November 29). Lilial. Retrieved from [Link]

• ScenTree. (n.d.). Cuminaldehyde (CAS N° 122-03-2). Retrieved from [Link]

• MensFragrance.co.uk. (n.d.). Cumin Perfumes and Fragrance Notes. Retrieved from [Link]

• Scentspiracy. (n.d.). Dimethyl Benzyl Carbinyl Acetate (CAS 151-05-3) – Premium Synthetic Ingredient for Perfumery. Retrieved from [Link]

• Mérieux NutriSciences. (2023, May 24). Lilial in Cosmetics: did you check your product? Retrieved from [Link]

• Scentspiracy. (n.d.). Aldehydes in perfumery. Retrieved from [Link]

• The Fragrance Conservatory. (n.d.). Lilial - The Ingredient Directory. Retrieved from [Link]

• Unilever. (n.d.). Lilial. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,4-dimethyl benzyl acetate, 62346-96-7. Retrieved from [Link]

• Scentspiracy. (n.d.). Benzyl Acetate (140-11-4) - Synthetic Ingredient for Perfumery. Retrieved from [Link]

• PerfumersWorld. (n.d.). Dimethyl Benzyl Carbinyl Acetate. Retrieved from [Link]

• Scent.vn. (n.d.). Dimethyl benzyl carbinyl acetate (CAS 151-05-3). Retrieved from [Link]

• Cinquième Sens. (n.d.). Sensory Evaluation of Perfumes: Developing Professional Skills in Olfactory Analysis. Retrieved from [Link]

• Alpha Aromatics. (2019, April 16). What Are Aldehydes And How Are They Used In Perfumery? Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Benzyl Acetate: A Versatile Chemical in Flavors, Fragrances, and Beyond. Retrieved from [Link]

• McGinty, D., Letizia, C. S., & Api, A. M. (2012). Fragrance material review on benzyl acetate. Food and Chemical Toxicology, 50 Suppl 2, S363–S384. [Link]

• The Good Scents Company. (n.d.). methyl benzyl acetate (mixed ortho-,meta-,para-), 29759-11-3. Retrieved from [Link]

• The Fragrance Conservatory. (n.d.). Benzyl acetate - The Ingredient Directory. Retrieved from [Link]

• Olfasense. (n.d.). From craftsmanship to science: A toolbox for sensory analysis in perfumery. Retrieved from [Link]

• PerfumersWorld. (n.d.). Benzyl Acetate. Retrieved from [Link]

• The Perfume Society. (n.d.). Aldehydes. Retrieved from [Link]

• Api, A. M., Belsito, D., Bhatia, S., Bruze, M., Calow, P., Dagli, M. L., ... & Wilcox, D. K. (2022). Update to RIFM fragrance ingredient safety assessment, benzyl acetate, CAS Registry Number 140-11-4. Food and Chemical Toxicology, 167, 113186. [Link]

• ScenTree. (n.d.). Dimethyl benzyl carbinyl acetate (CAS N° 151-05-3). Retrieved from [Link]

• The Good Scents Company. (n.d.). para-methyl benzyl acetate, 2216-45-7. Retrieved from [Link]

• The Good Scents Company. (n.d.). meta-methyl benzyl acetate, 17369-57-2. Retrieved from [Link]

• The Good Scents Company. (n.d.). 3-octyl formate, 84434-65-1. Retrieved from [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. What Are Aldehydes And How Are They Used In Perfumery? [alphaaromatics.com]
• 3. perfumesociety.org [perfumesociety.org]
• 4. parfums-de-grasse.com [parfums-de-grasse.com]
• 5. Lysmal / Lilial (80-54-6) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 6. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 7. wiop.unilever.co.uk [wiop.unilever.co.uk]
• 8. fraterworks.com [fraterworks.com]
• 9. Cuminic Aldehyde | Givaudan [givaudan.com]
• 10. Benzyl Acetate (140-11-4) - Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 11. nbinno.com [nbinno.com]
• 12. Benzyl acetate | The Fragrance Conservatory [fragranceconservatory.com]
• 13. perfumersworld.com [perfumersworld.com]

A Definitive Guide to Validating the Structure of 3-Formyl-2,4,6-trimethylbenzyl acetate using 2D NMR Techniques

For researchers and professionals in drug development and organic synthesis, unambiguous structural validation of novel or synthesized compounds is a cornerstone of scientific rigor. Polysubstituted aromatic compounds, such as 3-Formyl-2,4,6-trimethylbenzyl acetate, present a classic challenge. While 1D ¹H and ¹³C NMR provide initial fingerprints, overlapping signals and the absence of proton-proton coupling for isolated aromatic protons can leave critical ambiguities. This guide provides an in-depth, experience-driven comparison of 2D NMR techniques—COSY, HSQC, and HMBC—to definitively elucidate the structure of this specific molecule, demonstrating a self-validating analytical workflow.

The core challenge with 3-Formyl-2,4,6-trimethylbenzyl acetate lies in confirming the precise substitution pattern on the benzene ring. The single aromatic proton and the formyl proton are isolated and will not show coupling in a standard ¹H NMR spectrum, making it difficult to definitively place the formyl group relative to the other substituents without further evidence. This is where the power of through-bond correlation spectroscopy becomes indispensable.

The Initial Hypothesis: 1D NMR Insights

A preliminary analysis using 1D ¹H and ¹³C NMR is the foundational first step.[1][2] Based on the proposed structure of 3-Formyl-2,4,6-trimethylbenzyl acetate, we can predict the expected signals.

¹H NMR Predictions:

• A singlet for the single aromatic proton (H-5).

• A singlet for the formyl proton (CHO).

• A singlet for the benzylic methylene protons (CH₂).

• Singlets for the three aromatic methyl groups (2-CH₃, 4-CH₃, 6-CH₃).

• A singlet for the acetate methyl protons (OCOCH₃).

¹³C NMR Predictions:

• Six distinct signals for the aromatic carbons.

• A signal for the formyl carbon (CHO).

• A signal for the benzylic methylene carbon (CH₂).

• Three signals for the aromatic methyl carbons.

• A signal for the acetate methyl carbon.

• A signal for the acetate carbonyl carbon (C=O).

While these 1D spectra can suggest the presence of all the required functional groups, they cannot, on their own, confirm the connectivity. For instance, the formyl group's position at C-3 is not proven. To resolve this, we employ a suite of 2D NMR experiments.

The Power of Connectivity: A 2D NMR Workflow

Our strategy is to build a comprehensive network of correlations, where each experiment provides a unique piece of the structural puzzle. The synergy between COSY, HSQC, and HMBC provides a self-validating system, ensuring a high degree of confidence in the final structure.

Experimental Workflow Overview

Caption: Workflow for 2D NMR-based structural validation.

COSY (Correlation Spectroscopy): Mapping ¹H-¹H Couplings

The COSY experiment is the starting point for mapping out proton-proton coupling networks.[1][3][4] It reveals which protons are coupled to each other, typically through two or three bonds.

• Causality: For 3-Formyl-2,4,6-trimethylbenzyl acetate, we predict a very simple COSY spectrum. Since all the proton signals are expected to be singlets (the aromatic H, formyl H, benzylic CH₂, and three methyl groups are all isolated spin systems), we do not expect to see any cross-peaks. This "negative" result is in itself a crucial piece of evidence. It supports the hypothesis that the aromatic proton has no adjacent proton neighbors, which is consistent with the proposed substitution pattern.

HSQC (Heteronuclear Single Quantum Coherence): Direct C-H Bonds

The HSQC experiment correlates proton signals with the carbon signals of the nuclei they are directly attached to (one-bond C-H coupling).[5][6][7][8] This is an incredibly powerful experiment for assigning the signals of protonated carbons.

• Causality: The HSQC spectrum will definitively link each proton signal to its corresponding carbon atom.[9] This allows us to assign the chemical shifts for the aromatic C-H, the formyl C-H, the benzylic CH₂, and the three aromatic methyl carbons, as well as the acetate methyl carbon. Quaternary carbons, which have no attached protons, will be absent from the HSQC spectrum.[7]

Proton Signal (¹H)	Expected Correlated Carbon (¹³C)	Assignment
Aromatic H (H-5)	Aromatic CH	C-5
Formyl H (CHO)	Aldehyde CH	C-7 (Formyl)
Benzylic H₂ (CH₂)	Benzylic CH₂	C-8 (Benzylic)
2-CH₃	Aromatic CH₃	C-9
4-CH₃	Aromatic CH₃	C-10
6-CH₃	Aromatic CH₃	C-11
Acetate CH₃	Acetate CH₃	C-13

Table 1: Predicted HSQC correlations for 3-Formyl-2,4,6-trimethylbenzyl acetate.

HMBC (Heteronuclear Multiple Bond Correlation): The Key to Connectivity

The HMBC experiment is arguably the most critical for this particular structural challenge. It reveals correlations between protons and carbons that are two or three bonds away (and sometimes further).[5][8][10] Unlike HSQC, direct one-bond correlations are typically suppressed.[5] This experiment allows us to piece together the carbon skeleton and definitively place the substituents.

• Causality: By observing the long-range correlations from each proton, we can build a connectivity map. The key correlations to look for are those from the isolated aromatic proton (H-5) and the formyl proton to nearby carbons. These correlations will bridge the different parts of the molecule and confirm the substitution pattern.

Key Predicted HMBC Correlations:

Proton Signal	Correlates to Carbon (2-3 bonds away)	Structural Implication
Formyl H (CHO)	C-3, C-4, C-2	Confirms the formyl group is at C-3.
Aromatic H (H-5)	C-1, C-3, C-4, C-6, C-10, C-11	Confirms the position of the single aromatic proton.
Benzylic H₂ (CH₂)	C-1, C-2, C-6, C-12 (Carbonyl)	Links the benzyl acetate moiety to the ring at C-1.
2-CH₃ Protons	C-1, C-2, C-3	Confirms the methyl group at C-2.
4-CH₃ Protons	C-3, C-4, C-5	Confirms the methyl group at C-4.
6-CH₃ Protons	C-1, C-5, C-6	Confirms the methyl group at C-6.

Table 2: Crucial predicted HMBC correlations for structural validation.

Caption: Key HMBC correlations confirming the substitution pattern.

The correlation from the formyl proton to C-2 and C-4 is the definitive piece of evidence that places the formyl group at the C-3 position, nestled between the two methyl-substituted carbons. Similarly, correlations from the benzylic CH₂ protons to C-2 and C-6 confirm its position at C-1.

Comparison with Alternative Techniques

While other techniques can provide structural information, 2D NMR offers a unique advantage for this type of molecule in a solution state.

• X-ray Crystallography: This technique provides the absolute structure but requires a suitable single crystal, which can be difficult or impossible to grow. 2D NMR works on the compound in solution, which is often more relevant to its application in subsequent reactions or biological assays.

• Mass Spectrometry (MS): High-resolution MS can confirm the elemental composition, but it does not provide information on the connectivity of the atoms. It cannot distinguish between isomers.

• Nuclear Overhauser Effect (NOE) Spectroscopy: NOESY or ROESY experiments detect through-space correlations. While a correlation between the formyl proton and the 2-CH₃ protons could be expected, the through-bond information from HMBC is generally more robust and less ambiguous for establishing the core carbon skeleton.

For soluble organic molecules where isomeric ambiguity is the primary concern, the combination of COSY, HSQC, and HMBC provides the most comprehensive and definitive structural proof without the need for crystallization.

Experimental Protocols

The following are generalized, step-by-step protocols for acquiring the necessary 2D NMR data on a standard Bruker spectrometer.[3][11][12]

Sample Preparation:

• Dissolve 10-20 mg of 3-Formyl-2,4,6-trimethylbenzyl acetate in ~0.6 mL of deuterated chloroform (CDCl₃).

• Filter the solution into a standard 5 mm NMR tube.

Initial Setup (for all experiments):

• Insert the sample into the spectrometer.[3][11]

• Lock on the deuterium signal of the solvent and shim the magnetic field for optimal homogeneity.[3][11]

• Acquire a standard 1D ¹H spectrum to determine the spectral width (SW) and center (o1p).[3][11]

• Acquire a standard 1D ¹³C spectrum to determine its spectral width and center (o2p).

1. COSY (cosygpqf) Protocol:

• Create a new dataset and read in a standard COSY parameter set (e.g., rpar COSYGPQF).[3][12]

• Set the spectral width (SW) in both F1 and F2 dimensions to cover all proton signals.

• Set the number of scans (NS) to 2 or 4 and the number of increments in the F1 dimension (TD1) to 256.

• Start the acquisition (zg).[3]

• Process the data using xfb. The resulting magnitude mode spectrum does not require phasing.[3]

2. HSQC (hsqcedetgpsisp2.2) Protocol:

• Create a new dataset and read in a standard edited HSQC parameter set.[5][11]

• Set the spectral width for F2 (¹H) and F1 (¹³C) based on the 1D spectra. A typical ¹³C range would be 0-200 ppm to include the aldehyde.[5]

• Ensure the experiment is optimized for a one-bond coupling constant (¹J_CH) of ~145 Hz.

• Set NS to 2 and TD1 to 128 or 256.

• Start the acquisition (zg).

• Process the data using xfb. This experiment is phase-sensitive and will require phasing in both dimensions.[5] CH/CH₃ signals will appear with opposite phase to CH₂ signals.

3. HMBC (hmbcetgpl3nd) Protocol:

• Create a new dataset and read in a standard HMBC parameter set.[13]

• Set the spectral widths for ¹H and ¹³C. The ¹³C width should be wide enough to include the carbonyl and quaternary carbons (e.g., 0-220 ppm).[5]

• The experiment is optimized for a long-range coupling constant (ⁿJ_CH) of ~8 Hz.[5]

• Set NS to 4 or 8 (HMBC is less sensitive than HSQC) and TD1 to 256.[13]

• Start the acquisition (zg).

• Process the data using xfb. This is typically a magnitude mode experiment.

Conclusion

By systematically applying a combination of 2D NMR experiments, the structural validation of 3-Formyl-2,4,6-trimethylbenzyl acetate moves from hypothesis to certainty. The lack of correlations in the COSY spectrum supports the presence of isolated proton systems. The HSQC experiment provides direct, one-bond C-H assignments, creating a foundation of known correlations. Finally, the HMBC experiment serves as the ultimate arbiter, revealing the long-range connectivity that unambiguously pieces the molecular puzzle together. This logical, self-validating workflow represents a gold standard in modern chemical analysis, providing the trustworthy and authoritative data required for high-impact research and development.

References

• HSQC and HMBC for Topspin. (2020, September 16). Retrieved from University of Missouri-St. Louis Chemistry Department website: [Link]

• TUTORIAL: Phase-sensitive 2D HSQC EXPERIMENT. (n.d.). Retrieved from IMSERC, Northwestern University website: [Link]

• 2D HMQC and HSQC (VnmrJ ChemPack). (n.d.). Retrieved from Indiana University NMR Facility website: [Link]

• TUTORIAL: 2D COSY EXPERIMENT. (n.d.). Retrieved from IMSERC, Northwestern University website: [Link]

• Heteronuclear single quantum coherence spectroscopy. (2023, December 28). In Wikipedia. Retrieved from [Link]

• Köring, A. (2019, February 25). HSQC – Revealing the direct-bonded proton-carbon instrument. Nanalysis. [Link]

• The 2D COSY Experiment. (2020, August 28). [Video]. YouTube. Retrieved from [Link]

• Simulating a COSY Experiment. (n.d.). Retrieved from University of Maryland, Virtual NMR Spectrometer website: [Link]

• Basic 2D NMR experiments. (n.d.). Retrieved from University of Crete, Department of Chemistry website: [Link]

• A Step-By-Step Guide to 1D and 2D NMR Interpretation. (2018, April 2). Emery Pharma. [Link]

• 2D HMBC Experiment. (n.d.). Retrieved from IMSERC, Northwestern University website: [Link]

• cosy hsqc hmbc: Topics by Science.gov. (n.d.). Retrieved from [Link]

• Supplementary Information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• 2D NMR: HMBC Assignments and Publishing NMR Data Using MNova. (n.d.). Retrieved from University of Wisconsin-Madison Chemistry Department website: [Link]

• NMR as a Tool for Structure Elucidation of Organic Compounds. (n.d.). Wesleyan University. Retrieved from [Link]

• The 2D HMBC Experiment. (2020, September 10). [Video]. YouTube. Retrieved from [Link]

• Common 2D (COSY, HSQC, HMBC). (n.d.). SDSU NMR Facility. Retrieved from [Link]

• 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. (2020, August 10). [Video]. YouTube. Retrieved from [Link]

• Use of NMR in structure elucidation. (2015, May 27). SlideShare. [Link]

• Interpreting 2-D NMR Spectra. (2023, February 11). Chemistry LibreTexts. [Link]

• The COSY and HMBC correlations are referenced according to the pairs of... (n.d.). ResearchGate. Retrieved from [Link]

• HMBC and HMQC Spectra. (2022, October 4). Chemistry LibreTexts. [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, S11:001. [Link]

Sources

• 1. emerypharma.com [emerypharma.com]
• 2. NMR as a Tool for Structure Elucidation of Organic Compounds Not Offered CHEM 385 [owaprod-pub.wesleyan.edu]
• 3. TUTORIAL: 2D COSY EXPERIMENT [imserc.northwestern.edu]
• 4. use of nmr in structure ellucidation | PDF [slideshare.net]
• 5. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 6. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 7. HSQC – Revealing the direct-bonded proton-carbon instrument — Nanalysis [nanalysis.com]
• 8. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 9. Heteronuclear single quantum coherence spectroscopy - Wikipedia [en.wikipedia.org]
• 10. 2D HMBC Experiment [imserc.northwestern.edu]
• 11. TUTORIAL: Phase-sensitive 2D HSQC EXPERIMENT [imserc.northwestern.edu]
• 12. chemistry.uoc.gr [chemistry.uoc.gr]
• 13. www2.chem.wisc.edu [www2.chem.wisc.edu]

A Senior Application Scientist's Guide to the Reactivity of 3-Formyl-2,4,6-trimethylbenzyl acetate in Key Organic Transformations

For the discerning researcher in organic synthesis and drug development, the choice of starting materials is paramount to the success of a synthetic campaign. The intricate dance of steric and electronic effects dictates the reactivity of a molecule, and a thorough understanding of these nuances can be the difference between a high-yielding, clean reaction and a complex, inseparable mixture. This guide provides an in-depth comparative analysis of 3-Formyl-2,4,6-trimethylbenzyl acetate , a polysubstituted aromatic aldehyde, across a spectrum of fundamental reaction types.

Our focus is to dissect the performance of this unique molecule, weighing its potential against more conventional substituted benzaldehydes. The presence of three methyl groups ortho and para to the formyl group introduces significant steric hindrance, while the meta-acetoxymethyl group imparts an electron-withdrawing inductive effect. This guide will provide both experimental data for a range of benzaldehyde derivatives and reasoned estimations for the performance of 3-Formyl-2,4,6-trimethylbenzyl acetate where specific data is not available, based on established principles of physical organic chemistry.

Claisen-Schmidt Condensation: Navigating Steric Hindrance in Chalcone Synthesis

The Claisen-Schmidt condensation, a cornerstone of carbon-carbon bond formation, is instrumental in the synthesis of chalcones and their derivatives, many of which are precursors to biologically active flavonoids.[1] This reaction typically involves the base-catalyzed reaction of an aromatic aldehyde with a ketone.[1] The electrophilicity of the aldehyde's carbonyl carbon is a key determinant of the reaction's success.

Comparative Performance Analysis

The reactivity of benzaldehydes in the Claisen-Schmidt condensation is highly sensitive to both electronic and steric factors. Electron-withdrawing groups (EWGs) on the aromatic ring generally enhance the electrophilicity of the carbonyl carbon, leading to higher yields, while electron-donating groups (EDGs) have the opposite effect. However, significant steric hindrance around the formyl group can impede the approach of the enolate nucleophile, drastically reducing the reaction rate and yield.

Table 1: Performance of Substituted Benzaldehydes in the Claisen-Schmidt Condensation with Acetophenone

Substituted Benzaldehyde	Substituent Effect	Typical Yield (%)	Reference
Benzaldehyde	Unsubstituted	85-95	[2]
4-Nitrobenzaldehyde	Strong EWG	90-98
4-Methoxybenzaldehyde	Strong EDG	60-75
2-Chlorobenzaldehyde	Ortho EWG (Steric)	70-80
2,4,6-Trimethylbenzaldehyde	Ortho/Para EDG (High Steric)	Low to moderate
3-Formyl-2,4,6-trimethylbenzyl acetate	Meta EWG (High Steric)	Estimated: Low to moderate	N/A

Yields are representative and can vary based on specific reaction conditions.

Expert Insights on 3-Formyl-2,4,6-trimethylbenzyl acetate:

The performance of 3-Formyl-2,4,6-trimethylbenzyl acetate in the Claisen-Schmidt condensation is anticipated to be a fascinating interplay of its structural features. The three methyl groups create a sterically crowded environment around the formyl group, similar to 2,4,6-trimethylbenzaldehyde (mesitaldehyde). This steric bulk is expected to be the dominant factor, significantly hindering the approach of the acetophenone enolate and thus leading to a lower yield compared to unhindered benzaldehydes. The meta-acetoxymethyl group, being electron-withdrawing, would typically activate the aldehyde towards nucleophilic attack. However, in this case, its electronic influence is likely to be overshadowed by the profound steric hindrance. Therefore, we estimate a low to moderate yield under standard conditions. Overcoming this steric barrier might necessitate more forcing reaction conditions, such as higher temperatures or the use of a more reactive enolate, though this could lead to an increase in side reactions.

Experimental Protocol: General Procedure for Claisen-Schmidt Condensation

This protocol provides a general method for the synthesis of chalcones via the Claisen-Schmidt condensation.

Materials:

• Substituted Benzaldehyde (10 mmol)

• Acetophenone (10 mmol)

• Sodium Hydroxide (20 mmol)

• Ethanol (50 mL)

• Water (50 mL)

Procedure:

• In a 250 mL round-bottom flask, dissolve the substituted benzaldehyde and acetophenone in ethanol.

• In a separate beaker, prepare a solution of sodium hydroxide in water.

• Slowly add the sodium hydroxide solution to the flask containing the aldehyde and ketone with constant stirring.

• Continue stirring at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into a beaker containing crushed ice and acidify with dilute HCl.

• The precipitated solid (chalcone) is collected by vacuum filtration, washed with cold water, and dried.

• The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.

Visualization of the Claisen-Schmidt Condensation Workflow

Caption: Workflow for the Claisen-Schmidt Condensation.

Knoevenagel Condensation: A Versatile C-C Bond Formation

The Knoevenagel condensation is another pivotal reaction in organic synthesis, involving the reaction of an aldehyde or ketone with an active methylene compound, catalyzed by a weak base.[3][4][5] This reaction is widely employed in the synthesis of a variety of important organic molecules, including pharmaceuticals and polymers.[6]

Comparative Performance Analysis

Similar to the Claisen-Schmidt condensation, the Knoevenagel reaction is influenced by the electrophilicity of the carbonyl carbon. Aldehydes are generally more reactive than ketones.[5] The nature of the active methylene compound and the catalyst also plays a crucial role.

Table 2: Performance of Substituted Benzaldehydes in the Knoevenagel Condensation with Malononitrile

Substituted Benzaldehyde	Substituent Effect	Typical Yield (%)	Reference
Benzaldehyde	Unsubstituted	90-95
4-Nitrobenzaldehyde	Strong EWG	>95
4-Methoxybenzaldehyde	Strong EDG	80-90
2,4,6-Trimethylbenzaldehyde	Ortho/Para EDG (High Steric)	Moderate to high
3-Formyl-2,4,6-trimethylbenzyl acetate	Meta EWG (High Steric)	Estimated: Moderate	N/A

Yields are representative and can vary based on specific reaction conditions.

Expert Insights on 3-Formyl-2,4,6-trimethylbenzyl acetate:

In the Knoevenagel condensation, the steric hindrance of 3-Formyl-2,4,6-trimethylbenzyl acetate is again a significant consideration. However, active methylene compounds are often less sterically demanding than the enolates of ketones. Furthermore, the reaction can often be driven to completion, even with sterically hindered aldehydes. The electron-withdrawing effect of the meta-acetoxymethyl group will likely have a more pronounced positive effect on the yield in this reaction compared to the Claisen-Schmidt condensation. Therefore, a moderate yield is anticipated. The choice of catalyst and reaction conditions will be critical in optimizing the outcome.

Experimental Protocol: General Procedure for Knoevenagel Condensation

This protocol outlines a general procedure for the Knoevenagel condensation.

Materials:

• Substituted Benzaldehyde (10 mmol)

• Malononitrile (10 mmol)

• Piperidine (1 mmol)

• Ethanol (20 mL)

Procedure:

• In a 100 mL round-bottom flask, dissolve the substituted benzaldehyde and malononitrile in ethanol.

• Add a catalytic amount of piperidine to the solution.

• Stir the reaction mixture at room temperature. The reaction is often exothermic.

• Continue stirring for 1-2 hours, monitoring the reaction by TLC.

• The product often precipitates from the reaction mixture. If not, the solvent can be partially evaporated.

• Collect the solid product by vacuum filtration, wash with cold ethanol, and dry.

• The product is often pure enough for subsequent steps, but can be recrystallized if necessary.

Visualization of the Knoevenagel Condensation Mechanism

Caption: Mechanism of the Knoevenagel Condensation.

Wittig Reaction: Olefination with Phosphorus Ylides

The Wittig reaction is a powerful and widely used method for the synthesis of alkenes from aldehydes and ketones.[7][8][9][10] It involves the reaction of a carbonyl compound with a phosphorus ylide (Wittig reagent). A key advantage of the Wittig reaction is the unambiguous placement of the double bond.

Comparative Performance Analysis

The success of the Wittig reaction is influenced by the steric hindrance of both the aldehyde and the ylide. Sterically hindered ketones and aldehydes can be challenging substrates.[11] The electronic nature of the substituents on the benzaldehyde also plays a role, with electron-withdrawing groups generally accelerating the reaction.

Table 3: Performance of Substituted Benzaldehydes in the Wittig Reaction

Substituted Benzaldehyde	Substituent Effect	Typical Yield (%)	Reference
Benzaldehyde	Unsubstituted	80-95	[12]
4-Nitrobenzaldehyde	Strong EWG	85-98	[12]
4-Methoxybenzaldehyde	Strong EDG	70-85	[12]
2,4,6-Trimethylbenzaldehyde	Ortho/Para EDG (High Steric)	Low to moderate
3-Formyl-2,4,6-trimethylbenzyl acetate	Meta EWG (High Steric)	Estimated: Low	N/A

Yields are representative and can vary based on specific reaction conditions and the nature of the ylide.

Expert Insights on 3-Formyl-2,4,6-trimethylbenzyl acetate:

The extreme steric hindrance posed by the two ortho-methyl groups in 3-Formyl-2,4,6-trimethylbenzyl acetate is expected to be the dominant factor in its reactivity towards Wittig reagents. The approach of the bulky phosphorus ylide to the carbonyl carbon will be severely impeded. While the electron-withdrawing acetoxymethyl group at the meta position will increase the electrophilicity of the carbonyl carbon to some extent, this electronic activation is unlikely to fully compensate for the steric blockade. Consequently, the reaction is predicted to be sluggish and result in a low yield of the desired alkene. To achieve a reasonable conversion, the use of a less sterically demanding and more reactive ylide, along with prolonged reaction times or elevated temperatures, may be necessary.

Experimental Protocol: General Procedure for the Wittig Reaction

This protocol describes a general procedure for the synthesis of an alkene via the Wittig reaction.

Materials:

• Methyltriphenylphosphonium bromide (11 mmol)

• Anhydrous Tetrahydrofuran (THF) (50 mL)

• n-Butyllithium (1.6 M in hexanes, 10 mmol)

• Substituted Benzaldehyde (10 mmol)

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon), add methyltriphenylphosphonium bromide and anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium dropwise to the suspension with vigorous stirring. The formation of the orange-red ylide will be observed.

• After the addition is complete, stir the mixture at 0 °C for 30 minutes.

• Add a solution of the substituted benzaldehyde in anhydrous THF dropwise to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to separate the alkene from triphenylphosphine oxide.

Perkin Reaction: Synthesis of Cinnamic Acids

The Perkin reaction provides a route to α,β-unsaturated aromatic acids, known as cinnamic acids, through the condensation of an aromatic aldehyde with an acid anhydride in the presence of the sodium or potassium salt of the corresponding acid.[11][13][14][15][16]

Comparative Performance Analysis

The Perkin reaction is generally applicable to a wide range of aromatic aldehydes.[15] The reaction is typically carried out at high temperatures.

Table 4: Performance of Substituted Benzaldehydes in the Perkin Reaction with Acetic Anhydride

Substituted Benzaldehyde	Substituent Effect	Typical Yield (%)	Reference
Benzaldehyde	Unsubstituted	70-80	[5]
4-Nitrobenzaldehyde	Strong EWG	80-85	[5]
4-Methylbenzaldehyde	Weak EDG	65-75	[5]
2-Chlorobenzaldehyde	Ortho EWG (Steric)	70-75	[5]
3-Formyl-2,4,6-trimethylbenzyl acetate	Meta EWG (High Steric)	Estimated: Low to moderate	N/A

Yields are representative and can vary based on specific reaction conditions.

Expert Insights on 3-Formyl-2,4,6-trimethylbenzyl acetate:

The steric hindrance in 3-Formyl-2,4,6-trimethylbenzyl acetate will also impact the Perkin reaction, although perhaps to a lesser extent than in the Wittig reaction due to the smaller size of the enolate of acetic anhydride. The high temperatures typically employed in the Perkin reaction can help to overcome the activation energy barrier imposed by steric hindrance. The electron-withdrawing nature of the meta-substituent should favor the reaction. Overall, a low to moderate yield is anticipated. It is also important to consider that the benzyl acetate moiety might be susceptible to hydrolysis or other side reactions under the basic and high-temperature conditions of the Perkin reaction.

Experimental Protocol: General Procedure for the Perkin Reaction

This protocol provides a general method for the synthesis of cinnamic acid derivatives.

Materials:

• Substituted Benzaldehyde (10 mmol)

• Acetic Anhydride (20 mmol)

• Anhydrous Potassium Acetate (10 mmol)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, place the substituted benzaldehyde, acetic anhydride, and anhydrous potassium acetate.

• Heat the mixture in an oil bath at 180 °C for 5 hours.

• Allow the reaction mixture to cool to room temperature and then pour it into water.

• Boil the aqueous mixture to hydrolyze the excess acetic anhydride.

• If the product crystallizes upon cooling, collect it by filtration. If it separates as an oil, extract it with a suitable solvent like diethyl ether.

• The crude cinnamic acid can be purified by recrystallization from hot water or an appropriate organic solvent.

Oxidation to Carboxylic Acids: A Fundamental Transformation

The oxidation of the formyl group to a carboxylic acid is a fundamental transformation in organic synthesis.[17][18] Various oxidizing agents can be employed for this purpose, with potassium permanganate (KMnO₄) and chromic acid being common choices.

Comparative Performance Analysis

The rate of oxidation of benzaldehydes can be influenced by the electronic nature of the substituents on the aromatic ring. Electron-donating groups can sometimes facilitate oxidation, while electron-withdrawing groups can have a more complex effect depending on the oxidant and mechanism. Steric hindrance around the formyl group can also affect the reaction rate.

Table 5: Performance of Substituted Benzaldehydes in Oxidation to Carboxylic Acids

Substituted Benzaldehyde	Oxidizing Agent	Typical Yield (%)	Reference
Benzaldehyde	KMnO₄	>90
4-Nitrobenzaldehyde	KMnO₄	>90
4-Methoxybenzaldehyde	KMnO₄	>90
2,4,6-Trimethylbenzaldehyde	KMnO₄	High
3-Formyl-2,4,6-trimethylbenzyl acetate	KMnO₄	Estimated: High	N/A

Yields are generally high for this transformation with strong oxidizing agents.

Expert Insights on 3-Formyl-2,4,6-trimethylbenzyl acetate:

The oxidation of the formyl group in 3-Formyl-2,4,6-trimethylbenzyl acetate to a carboxylic acid is expected to proceed in high yield. The formyl group is highly susceptible to oxidation by strong oxidizing agents like potassium permanganate. While the steric hindrance from the methyl groups might slightly decrease the reaction rate compared to unhindered aldehydes, it is unlikely to prevent the reaction from going to completion. A potential side reaction to consider is the oxidation of the benzylic position of the acetoxymethyl group, although the formyl group is significantly more reactive. Careful control of the reaction conditions, such as temperature and the amount of oxidant, would be important to ensure selectivity.

Experimental Protocol: General Procedure for Oxidation with KMnO₄

This protocol describes a general method for the oxidation of a substituted benzaldehyde to the corresponding carboxylic acid.

Materials:

• Substituted Benzaldehyde (10 mmol)

• Potassium Permanganate (KMnO₄) (20 mmol)

• Water (100 mL)

• Sodium Hydroxide (optional, to maintain basicity)

• Sodium Bisulfite (for quenching)

• Hydrochloric Acid (for acidification)

Procedure:

• In a round-bottom flask, suspend the substituted benzaldehyde in water. A co-solvent like acetone can be used if the aldehyde is not soluble in water.

• Slowly add a solution of potassium permanganate in water to the stirred mixture. The reaction is exothermic, so the addition should be controlled to maintain a moderate temperature. The mixture can be heated to reflux to ensure completion.

• After the purple color of the permanganate has disappeared, cool the reaction mixture to room temperature.

• Quench any excess permanganate by adding a saturated solution of sodium bisulfite until the brown manganese dioxide precipitate dissolves.

• Filter the reaction mixture to remove any remaining manganese dioxide.

• Acidify the clear filtrate with concentrated hydrochloric acid to precipitate the carboxylic acid.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

• The carboxylic acid can be purified by recrystallization.

Conclusion

3-Formyl-2,4,6-trimethylbenzyl acetate presents a unique reactivity profile governed by the interplay of significant steric hindrance from its three methyl groups and the electron-withdrawing nature of its meta-acetoxymethyl substituent. In reactions where the approach of a bulky nucleophile to the carbonyl carbon is critical, such as the Claisen-Schmidt and Wittig reactions, its performance is expected to be significantly diminished compared to less hindered benzaldehydes. In contrast, for reactions with less sterically demanding nucleophiles like in the Knoevenagel condensation, or for transformations that are less sensitive to steric bulk like oxidation, the reactivity is anticipated to be more favorable.

This guide serves as a foundational resource for researchers considering the use of 3-Formyl-2,4,6-trimethylbenzyl acetate in their synthetic endeavors. By understanding its likely performance in comparison to other benzaldehyde derivatives, chemists can make more informed decisions in the design and optimization of their reaction pathways, ultimately accelerating the discovery and development of novel molecules.

References

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. A Facile Solvent Free Claisen-Schmidt Reaction: Synthesis of α,α′-bis-(Substituted-benzylidene)cycloalkanones and α,α′-bis-(Substituted-alkylidene)cycloalkanones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Knoevenagel Condensation Reaction [sigmaaldrich.com]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. Knoevenagel Condensation | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. SATHEE: Chemistry Perkin Reaction Mechanism [satheeneet.iitk.ac.in]
• 12. sciepub.com [sciepub.com]
• 13. SATHEE: Perkin Reaction Mechanism [satheeneet.iitk.ac.in]
• 14. Perkin reaction - Wikipedia [en.wikipedia.org]
• 15. Perkin Reaction (Chapter 91) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 16. byjus.com [byjus.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. youtube.com [youtube.com]

A Comparative Benchmarking Guide to the Synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate

Introduction

3-Formyl-2,4,6-trimethylbenzyl acetate is a bespoke aromatic aldehyde of significant interest to researchers in drug development and fine chemical synthesis. Its unique substitution pattern, featuring a reactive aldehyde, a protective acetate group, and a sterically hindered aromatic core, makes it a valuable intermediate for constructing complex molecular architectures. This guide provides an in-depth, comparative analysis of various synthetic routes to this target molecule, offering field-proven insights into the causality behind experimental choices and providing detailed, self-validating protocols.

Strategic Approaches to Synthesis

The synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate can be approached through several strategic disconnections. The primary challenge lies in the selective introduction of the formyl group onto the electron-rich trimethylated benzene ring without compromising the benzyl acetate functionality. This guide will explore and benchmark three principal synthetic pathways:

• Direct Formylation of 2,4,6-trimethylbenzyl acetate: This is the most direct approach, involving the electrophilic substitution of a formyl group onto the pre-formed benzyl acetate.

• Multi-step Synthesis via Formylation of a Precursor: This strategy involves the formylation of a more reactive precursor, followed by the elaboration of the side chain to the desired benzyl acetate.

• Multi-step Synthesis via Side-Chain Manipulation of a Formylated Precursor: In this approach, a commercially available formylated precursor is subjected to side-chain modification to introduce the acetate group.

Method 1: Direct Formylation via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic compounds.[1][2] The reaction employs a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a formamide, such as N,N-dimethylformamide (DMF).[3]

Mechanistic Rationale

The reaction proceeds via the formation of the electrophilic chloroiminium ion (Vilsmeier reagent), which then attacks the electron-rich aromatic ring of 2,4,6-trimethylbenzyl acetate. The resulting iminium salt is subsequently hydrolyzed during aqueous workup to yield the desired aldehyde. The three methyl groups on the aromatic ring provide strong activation, directing the formylation to the vacant aromatic position.

Experimental Protocol: Vilsmeier-Haack Formylation

• Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, cool a solution of anhydrous N,N-dimethylformamide (3.0 equiv.) in anhydrous dichloromethane to 0 °C. To this, add phosphorus oxychloride (1.5 equiv.) dropwise with stirring, maintaining the temperature below 5 °C. Allow the mixture to stir at room temperature for 30 minutes to ensure the complete formation of the Vilsmeier reagent.

• Reaction: Dissolve 2,4,6-trimethylbenzyl acetate (1.0 equiv.) in anhydrous dichloromethane and add it dropwise to the prepared Vilsmeier reagent at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium acetate. Stir vigorously for 1 hour. Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 3-Formyl-2,4,6-trimethylbenzyl acetate.

Performance Analysis

The Vilsmeier-Haack reaction is a robust and generally high-yielding method for the formylation of activated arenes.[4] However, the strongly acidic conditions generated can potentially lead to the hydrolysis of the acetate ester. Careful control of the reaction temperature and workup conditions is crucial to maximize the yield of the desired product.

Method 2: Multi-step Synthesis via Oxidation of a Benzylic Alcohol

This approach involves the synthesis of the corresponding benzyl alcohol, followed by a selective oxidation to the aldehyde. This method offers the advantage of utilizing milder reaction conditions for the final formylation step, thereby preserving the integrity of other functional groups.

Synthetic Pathway

Caption: Alternative multi-step synthetic routes to the target molecule.

A more viable multi-step approach involves the initial formylation of a suitable precursor, followed by the introduction of the acetate group. A plausible route starts with the readily available 2,4,6-trimethylbenzaldehyde.

Experimental Protocol: Swern Oxidation of 3-Hydroxymethyl-2,4,6-trimethylbenzyl Alcohol

• Oxidant Preparation: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, prepare a solution of oxalyl chloride (1.5 equiv.) in anhydrous dichloromethane and cool it to -78 °C (dry ice/acetone bath). To this, add a solution of anhydrous dimethyl sulfoxide (DMSO) (3.0 equiv.) in anhydrous dichloromethane dropwise, maintaining the temperature below -60 °C. Stir the mixture for 15 minutes.

• Oxidation: Dissolve 3-Hydroxymethyl-2,4,6-trimethylbenzyl alcohol (1.0 equiv.) in anhydrous dichloromethane and add it dropwise to the activated DMSO solution at -78 °C. Stir the reaction mixture for 30 minutes.

• Quenching and Workup: Add triethylamine (5.0 equiv.) dropwise to the reaction mixture at -78 °C and allow it to warm to room temperature over 1 hour. Quench the reaction with water and separate the organic layer. Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude aldehyde can be purified by column chromatography on silica gel.

Performance Analysis

The Swern oxidation is a mild and highly efficient method for the oxidation of primary alcohols to aldehydes with minimal over-oxidation to carboxylic acids.[5] The low reaction temperatures help to preserve sensitive functional groups. However, the reaction requires strictly anhydrous conditions and the use of malodorous reagents.

Method 3: Multi-step Synthesis via Benzylic Bromination and Substitution

This strategy leverages the reactivity of the benzylic position of the methyl groups on the trimethylbenzene core. It involves the selective bromination of one of the methyl groups of a formylated precursor, followed by nucleophilic substitution with acetate.

Synthetic Pathway

Caption: Synthetic pathway involving benzylic bromination.

Experimental Protocol: Benzylic Bromination and Acetate Substitution

• Benzylic Bromination: In a round-bottom flask equipped with a reflux condenser, dissolve 2,4,6-trimethylbenzaldehyde (1.0 equiv.) in carbon tetrachloride. Add N-bromosuccinimide (NBS) (1.1 equiv.) and a catalytic amount of a radical initiator such as benzoyl peroxide or AIBN. Heat the mixture to reflux and irradiate with a UV lamp for 2-4 hours, or until TLC analysis indicates the consumption of the starting material. Cool the reaction mixture, filter off the succinimide, and wash the filtrate with aqueous sodium thiosulfate and brine. Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure.

• Acetate Substitution: Dissolve the crude benzylic bromide in anhydrous DMF and add sodium acetate (1.5 equiv.). Heat the mixture to 60-80 °C and stir for 4-6 hours. Monitor the reaction by TLC. After completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL). Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 3-Formyl-2,4,6-trimethylbenzyl acetate.

Performance Analysis

Benzylic bromination with NBS is a highly selective method for the functionalization of benzylic C-H bonds.[6][7] The subsequent nucleophilic substitution with acetate is typically a straightforward and high-yielding reaction. This multi-step approach offers good overall yields and avoids the harsh acidic conditions of some direct formylation methods.

Comparative Data Summary

Synthesis Method	Key Reagents	Typical Yield (Estimated)	Reaction Time (Estimated)	Purity (Post-Purification)	Key Advantages	Key Disadvantages
Vilsmeier-Haack	POCl₃, DMF	60-75%	6-8 hours	>95%	Direct, one-pot reaction	Harsh acidic conditions, potential for ester hydrolysis
Swern Oxidation	Oxalyl Chloride, DMSO, Et₃N	80-90% (for oxidation step)	2-3 hours	>98%	Mild conditions, high selectivity	Requires cryogenic temperatures, malodorous byproducts
Benzylic Bromination	NBS, Radical Initiator, NaOAc	70-85% (overall)	8-12 hours (two steps)	>97%	Good selectivity, avoids harsh acids	Multi-step process, use of toxic solvents

Characterization of 3-Formyl-2,4,6-trimethylbenzyl acetate

Authentic samples of 3-Formyl-2,4,6-trimethylbenzyl acetate would be characterized by the following spectroscopic methods to confirm its identity and purity.

• ¹H NMR (CDCl₃, 400 MHz): δ (ppm) ~10.2 (s, 1H, -CHO), 7.0 (s, 1H, Ar-H), 5.2 (s, 2H, -CH₂-O), 2.5 (s, 3H, Ar-CH₃), 2.4 (s, 3H, Ar-CH₃), 2.3 (s, 3H, Ar-CH₃), 2.1 (s, 3H, -COCH₃).

• ¹³C NMR (CDCl₃, 100 MHz): δ (ppm) ~192 (-CHO), 170 (-C=O), 140, 138, 135, 130, 128 (Ar-C), 62 (-CH₂-O), 21, 20, 19 (Ar-CH₃), 21 (-COCH₃).

• IR (KBr, cm⁻¹): ~2920 (C-H), 2850 (C-H, aldehyde), 1735 (C=O, ester), 1690 (C=O, aldehyde), 1605 (C=C, aromatic), 1230 (C-O, ester).

• Mass Spectrometry (EI): m/z (%) = 220 (M⁺), 177, 149, 121, 91, 43.

Conclusion

The synthesis of 3-Formyl-2,4,6-trimethylbenzyl acetate can be successfully achieved through several distinct synthetic strategies.

• The Vilsmeier-Haack reaction offers the most direct route, though careful optimization is required to prevent side reactions.

• The multi-step approach involving Swern oxidation provides a milder alternative, likely leading to higher purity and yields, albeit with the requirement of a multi-step sequence.

• The benzylic bromination and substitution pathway presents a robust and reliable method with good overall yields and selectivity.

The choice of the optimal synthetic route will depend on the specific requirements of the researcher, including scale, available reagents, and desired purity. This guide provides the necessary foundational knowledge and detailed protocols to enable informed decision-making and successful synthesis of this valuable chemical intermediate.

References

• Vilsmeier-Haack Reaction | NROChemistry. (n.d.). Retrieved January 16, 2026, from [Link]

• Supplementary Information - The Royal Society of Chemistry. (n.d.). Retrieved January 16, 2026, from [Link]

• Vilsmeier-Haack Reaction - Organic Chemistry Portal. (n.d.). Retrieved January 16, 2026, from [Link]

• Supplementary Information. (n.d.). Retrieved January 16, 2026, from [Link]

• Vilsmeier Reaction Vilsmeier-Haack Reaction Vilsmeier Formylation 1K+ Subscribers Special Video. (2021, January 19). YouTube. Retrieved January 16, 2026, from [Link]

• Swern Oxidation of Alcohols To Aldehydes and Ketones. (2023, August 10). Master Organic Chemistry. Retrieved January 16, 2026, from [Link]

• Preparation of Secondary Alcohols from 1-N-benzyl 9,10- dihydrolysergol. (2018, January 1). IJSART. Retrieved January 16, 2026, from [Link]

• Chromium-Catalysed Efficient N-formylation of Amines with a Recyclable Polyoxometalate-supported Green Catalyst. (n.d.). The Royal Society of Chemistry. Retrieved January 16, 2026, from [Link]

• Aromatic formylation reaction. (2023, April 9). Purechemistry. Retrieved January 16, 2026, from [Link]

• Selective Oxidation of Benzyl Alcohol to Benzaldehyde. (n.d.). Retrieved January 16, 2026, from [Link]

• Vilsmeier-Haack Reaction - YouTube. (2021, June 19). YouTube. Retrieved January 16, 2026, from [Link]

• Supporting information - The Royal Society of Chemistry. (n.d.). Retrieved January 16, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved January 16, 2026, from [Link]

• Duff Reaction. (n.d.). Retrieved January 16, 2026, from [Link]

• Swern Oxidation Proceedure. (n.d.). MSU chemistry. Retrieved January 16, 2026, from [Link]

• Gattermann Koch Reaction: Formylation of Aromatic Compounds. (2023, January 8). YouTube. Retrieved January 16, 2026, from [Link]

• CN105622398A - Synthetic process of 2,4,6-trimethyl benzoic acid. (n.d.). Google Patents.

• Aromatic Reactions: Gattermann–Koch Formylation (CO/HCl, AlCl₃, CuCl). (n.d.). OrgoSolver. Retrieved January 16, 2026, from [Link]

• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023, September 5). RSC Advances. Retrieved January 16, 2026, from [Link]

• Gattermann reaction. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• Swern Oxidation of Alcohols to Aldehydes and Ketones. (n.d.). Master Organic Chemistry. Retrieved January 16, 2026, from [Link]

• Duff reaction. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• Studies on the Duff Reaction for the Preparation of O-Hydroxaldehydes. (n.d.). UNI ScholarWorks. Retrieved January 16, 2026, from [Link]

• EP1057801A2 - Process for benzylic bromination. (n.d.). Google Patents.

• Benzylic Bromination. (n.d.). Chemistry Steps. Retrieved January 16, 2026, from [Link]

• Reactions on the “Benzylic” Carbon: Bromination And Oxidation. (2018, June 13). Master Organic Chemistry. Retrieved January 16, 2026, from [Link]

• 11.10: Benzylic Bromination of Aromatic Compounds. (2023, August 7). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

• Syntheses of Medicinal Compounds. (2017, September 27). Retrieved January 16, 2026, from [Link]

• Mechanochemical Duff Reaction in Solid Phase for Easy Access to Mono- and Di-formyl Electron-Rich Arenes. (2023, July 21). PubMed. Retrieved January 16, 2026, from [Link]

• Twice as Nice: The Duff Formylation of Umbelliferone Revised. (2021, December 10). MDPI. Retrieved January 16, 2026, from [Link]

• Synthesis of vinyl-substituted alcohols using acetylene as a C2 building block. (n.d.). PMC. Retrieved January 16, 2026, from [Link]

• o-METHYLBENZYL ALCOHOL. (n.d.). Organic Syntheses Procedure. Retrieved January 16, 2026, from [Link]

• Organic Chemistry 2 - Ch17.17 - Benzylic Bromination Reduction Substitutions and Eliminations. (2023, February 16). YouTube. Retrieved January 16, 2026, from [Link]

• 2,4,6-trimethylbenzyl acetate. (n.d.). NIST WebBook. Retrieved January 16, 2026, from [Link]

Sources

• 1. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 2. youtube.com [youtube.com]
• 3. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 4. rsc.org [rsc.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Benzylic Bromination - Chemistry Steps [chemistrysteps.com]
• 7. chem.libretexts.org [chem.libretexts.org]

A Comparative Analysis of the Stability of 3-Formyl-2,4,6-trimethylbenzyl Acetate and Related Compounds: A Guide for Researchers

This guide provides a comprehensive comparative analysis of the stability of 3-Formyl-2,4,6-trimethylbenzyl acetate, a compound of interest in organic synthesis and potentially the fragrance industry.[1] While direct experimental stability data for this specific molecule is not extensively published, this document leverages fundamental principles of organic chemistry and available data on structurally related compounds to predict its stability profile. We will delve into the electronic and steric factors influencing its susceptibility to degradation and provide detailed protocols for researchers to conduct their own stability assessments.

Introduction: The Significance of Stability in Benzyl Acetate Derivatives

Benzyl acetate and its derivatives are widely utilized as fragrance components, flavoring agents, and intermediates in organic synthesis.[2] The stability of these compounds is a critical parameter that dictates their shelf-life, formulation compatibility, and ultimately, their efficacy and safety. Degradation can lead to loss of the desired aroma, formation of impurities with off-odors, and in the context of drug development, a decrease in potency and the potential for toxic byproducts. This guide focuses on 3-Formyl-2,4,6-trimethylbenzyl acetate, a molecule with a unique substitution pattern, and aims to provide a predictive analysis of its stability relative to simpler, well-characterized analogs.

Structural Analysis and Predicted Stability of 3-Formyl-2,4,6-trimethylbenzyl Acetate

The stability of an ester is primarily governed by the electronic and steric environment around the ester functional group. In the case of 3-Formyl-2,4,6-trimethylbenzyl acetate, the substituents on the benzene ring play a crucial role.

Electronic Effects:

The formyl group (-CHO) at the 3-position is a moderately electron-withdrawing group. This will have a nuanced effect on the stability of the benzyl acetate. Electron-withdrawing groups on the aromatic ring can stabilize the leaving group in a hydrolysis reaction, potentially increasing the rate of cleavage.

Steric Effects:

The three methyl groups at the 2, 4, and 6-positions introduce significant steric hindrance around the benzylic carbon and the ester group. The two ortho-methyl groups (at positions 2 and 6) are particularly impactful. This steric bulk can shield the electrophilic carbonyl carbon of the ester from nucleophilic attack, a key step in hydrolysis.[3] It can also hinder the approach of other reactants in oxidative or photolytic degradation pathways.

Overall Predicted Stability:

The interplay of these electronic and steric effects suggests that 3-Formyl-2,4,6-trimethylbenzyl acetate is likely to exhibit enhanced stability against hydrolytic degradation compared to unsubstituted benzyl acetate. The steric hindrance provided by the ortho-methyl groups is expected to be the dominant factor in slowing down the rate of hydrolysis. The electron-withdrawing nature of the formyl group might slightly counteract this, but its effect is likely to be less pronounced than the steric shielding.

Comparative Analysis with Related Compounds

To better understand the stability of 3-Formyl-2,4,6-trimethylbenzyl acetate, it is instructive to compare it with structurally related compounds.

Compound	Key Structural Features	Predicted Relative Stability (Hydrolytic)	Rationale
Benzyl Acetate	Unsubstituted aromatic ring	Baseline	No significant electronic or steric influences on the ester group.
4-Nitrobenzyl Acetate	Strong electron-withdrawing group (-NO2)	Less Stable	The nitro group strongly withdraws electron density, making the benzylic carbon more electrophilic and the corresponding alcohol a better leaving group, thus accelerating hydrolysis.
4-Methoxybenzyl Acetate	Electron-donating group (-OCH3)	More Stable	The methoxy group donates electron density, destabilizing the transition state for nucleophilic attack and slowing down hydrolysis.
2,4,6-Trimethylbenzyl Acetate	Three electron-donating methyl groups, significant steric hindrance	Significantly More Stable	The combined electron-donating effect of the methyl groups and the substantial steric hindrance from the ortho-substituents will greatly reduce the rate of hydrolysis.[4]
3-Formyl-2,4,6-trimethylbenzyl Acetate	Electron-withdrawing formyl group, three electron-donating methyl groups, significant steric hindrance	More Stable than Benzyl Acetate	The dominant factor is the steric hindrance from the ortho-methyl groups, which outweighs the modest electron-withdrawing effect of the formyl group.

Proposed Degradation Pathways

Based on the known degradation pathways of benzyl acetate and other esters, the following are the most likely routes of degradation for 3-Formyl-2,4,6-trimethylbenzyl acetate.[5][6][7][8]

a) Hydrolysis: Under acidic or basic conditions, the primary degradation pathway is expected to be hydrolysis of the ester bond to yield 3-formyl-2,4,6-trimethylbenzyl alcohol and acetic acid.

b) Oxidation: The formyl group is susceptible to oxidation to a carboxylic acid, which would yield 3-carboxy-2,4,6-trimethylbenzyl acetate. The benzylic position could also be a site for oxidation, although this is likely to be sterically hindered.

c) Photodegradation: Aromatic compounds can be susceptible to photodegradation. Exposure to UV light could potentially lead to cleavage of the ester bond or reactions involving the aromatic ring.

Caption: Workflow for a forced degradation study.

A. Materials and Reagents:

• 3-Formyl-2,4,6-trimethylbenzyl acetate (analytical standard)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• HPLC system with UV detector

• pH meter

• Thermostatic water bath or oven

• Photostability chamber

B. Preparation of Stock Solution:

• Accurately weigh and dissolve a known amount of 3-Formyl-2,4,6-trimethylbenzyl acetate in a suitable solvent mixture (e.g., 50:50 acetonitrile:water) to obtain a stock solution of approximately 1 mg/mL.

C. Forced Degradation Procedures:

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the mixture at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Incubate the mixture at 40°C for a specified period (e.g., 1, 2, 4, 8 hours).

  • At each time point, withdraw a sample, neutralize it with 0.1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the solution at room temperature, protected from light, for a specified period (e.g., 24, 48, 72 hours).

  • At each time point, withdraw a sample and dilute with the mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place an aliquot of the stock solution in a sealed vial and heat in an oven or water bath at 80°C for a specified period (e.g., 24, 48, 72 hours).

  • At each time point, withdraw a sample, cool to room temperature, and dilute with the mobile phase for HPLC analysis.

• Photostability Testing:

  • Expose an aliquot of the stock solution in a photostable container to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines. [9] * A control sample should be wrapped in aluminum foil to protect it from light and stored under the same conditions.

  • After the exposure period, analyze both the exposed and control samples by HPLC.

D. HPLC Analysis:

• A stability-indicating HPLC method should be developed and validated to separate 3-Formyl-2,4,6-trimethylbenzyl acetate from all its potential degradation products.

• The percentage degradation can be calculated by comparing the peak area of the parent compound in the stressed samples to that in an unstressed control sample.

Conclusion

This guide provides a theoretical framework for understanding the stability of 3-Formyl-2,4,6-trimethylbenzyl acetate based on its chemical structure. The presence of bulky ortho-methyl groups is predicted to confer significant stability against hydrolysis compared to unsubstituted benzyl acetate. However, the formyl group introduces a potential site for oxidative degradation. The provided experimental protocols offer a robust methodology for researchers to empirically verify these predictions and to establish a comprehensive stability profile for this compound. Such data is invaluable for ensuring the quality, safety, and efficacy of products containing this and other related benzyl acetate derivatives.

References

• National Center for Biotechnology Information. (1999). Benzyl acetate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide. In: IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, No. 71. Lyon (FR): International Agency for Research on Cancer. Available at: [Link]

• International Agency for Research on Cancer. (1999). BENZYL ACETATE. In: IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, vol 71. IARC, Lyon. Available at: [Link]

• Pearson. Which ester hydrolyzes more rapidly? b. phenyl acetate or benzyl acetate?. Available at: [Link]

• Girija, R., & Aruna, S. (2011). Oxidation of ortho-Substituted Benzyl Alcohols by Phenyliodoso Acetate. Asian Journal of Chemistry, 23(4), 1520-1522.

• Study of the ozone reaction of benzyl acetate and its derivatives in the liquid phase. (n.d.). Technologies and Engineering. Available at: [Link]

• Al-Bayati, F. A. H. (2022). Benzyl Acetate: A Review on Synthetic Methods. Iraqi Journal of Science, 63(1), 317-329.

• PubChem. Benzyl acetate. Available at: [Link]

• ResearchGate. Anaerobic degradation pathways of phenylalanine and benzyl alcohol in.... Available at: [Link]

• Google Patents. US6057482A - Process for producing benzyl acetate and benzyl alcohol.

• Occupational Safety and Health Administration. Benzyl Acetate. Available at: [Link]

• Google Patents. EP1199299A2 - Process for producing benzyl acetate and benzyl alcohol.
• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138.

• BioPharm International. Forced Degradation Studies for Biopharmaceuticals. Available at: [Link]

• MedCrave online. Forced degradation studies. Available at: [Link]

• JETIR. Stability-indicating RP-HPLC method for the determination of doxepin, benzyl alcohol and capsaicin in bulk & pharmaceutical dosage forms. Available at: [Link]

• Organic Syntheses Procedure. 1. Available at: [Link]

• The Synthesis of Benzyl Acetate as a Fragrance and Flavoring Agent with Green Solvents. (2021). Journal of the Turkish Chemical Society, Section A: Chemistry, 8(3), 815-826.

• ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. Available at: [Link]

• Nandgaonkar, R. G., & Ingle, V. N. (2005). Synthesis of Substituted 3-Formyl Chromones. Asian Journal of Chemistry, 17(3), 2016-2018.

• Ataman Kimya. BENZYL ACETATE. Available at: [Link]

• Certified Laboratories. Understanding Photostability Testing for Cosmetic & OTC Drug Products. Available at: [Link]

• PubMed. Density functional theory study of selective deacylation of aromatic acetate in the presence of aliphatic acetate under ammonium acetate mediated conditions. Available at: [Link]

• The Synthesis of Benzyl Acetate as a Fragrance and Flavoring Agent with Green Solvents. (2021). Journal of the Turkish Chemical Society Section A: Chemistry, 8(3), 815-826.

• 广州伟伯科技有限公司. 137380-48-4，3-formyl-2,4,6-trimethylbenzyl acetate. Available at: [Link]

• PubChem. 3-Formylphenyl acetate. Available at: [Link]

• ResearchGate. A Mild, Highly Selective and Remarkably Easy Procedure for Deprotection of Aromatic Acetates Using Ammonium Acetate as a Neutral Catalyst in Aqueous Medium. Available at: [Link]

• NIST WebBook. 2,4,6-trimethylbenzyl acetate. Available at: [Link]

• PubChem. Verbenyl acetate. Available at: [Link]

Sources

• 1. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 2. geniusjournals.org [geniusjournals.org]
• 3. Which ester hydrolyzes more rapidly? b. phenyl acetate or benzyl ... | Study Prep in Pearson+ [pearson.com]
• 4. 2,4,6-trimethylbenzyl acetate [webbook.nist.gov]
• 5. Benzyl acetate - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. s3.eu-west-3.amazonaws.com [s3.eu-west-3.amazonaws.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Benzyl acetate | C9H10O2 | CID 8785 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. ema.europa.eu [ema.europa.eu]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-Formyl-2,4,6-trimethylbenzyl acetate

For researchers and drug development professionals, the synthesis and application of novel chemical entities are at the forefront of innovation. However, the lifecycle of these compounds extends beyond their use in experimentation; it encompasses their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 3-Formyl-2,4,6-trimethylbenzyl acetate, ensuring the safety of laboratory personnel and the protection of our environment. Our approach is grounded in the principles of chemical safety, regulatory compliance, and scientific best practices.

Hazard Identification and Waste Classification

Before any disposal procedure can be initiated, a thorough understanding of the hazards associated with 3-Formyl-2,4,6-trimethylbenzyl acetate is paramount. This initial assessment dictates the entire disposal workflow.

Based on its Safety Data Sheet (SDS), 3-Formyl-2,4,6-trimethylbenzyl acetate is classified under the Globally Harmonized System (GHS) with the following hazards:

• Flammable liquid (Category 3) : This indicates a flash point between 23°C and 60°C, meaning it can ignite under ambient to moderately warm conditions.[1]

• Skin irritation (Category 2) : Causes skin irritation upon contact.[1]

• Serious eye irritation (Category 2) : Causes serious eye irritation.[1]

• Specific target organ toxicity, single exposure (Category 3) : May cause respiratory irritation.[1]

Causality : The flammability classification is the primary driver for its designation as a hazardous waste in most jurisdictions. According to the U.S. Environmental Protection Agency (EPA), liquids with a flash point less than 60°C (140°F) are defined as ignitable hazardous waste (EPA Code D001).[2][3] This classification prohibits disposal via standard laboratory drains or as common refuse.

Hazard Classification	GHS Category	Implication for Disposal
Flammable Liquid	Category 3	Must be handled as ignitable hazardous waste. Prohibited from drain disposal.[1]
Skin Irritant	Category 2	Requires use of appropriate Personal Protective Equipment (PPE) during handling and disposal.[1]
Eye Irritant	Category 2	Mandates eye protection and access to an eyewash station.[1]
Respiratory Irritant	Category 3	Handling should occur in a well-ventilated area, preferably a chemical fume hood.[1]

Pre-Disposal Safety and Handling

Safe disposal begins with safe handling. The following measures are essential to mitigate risks during the collection and temporary storage of 3-Formyl-2,4,6-trimethylbenzyl acetate waste.

Personal Protective Equipment (PPE)

Due to its irritant properties, the following PPE must be worn at all times when handling this chemical waste:

• Safety Goggles : To protect against splashes that could cause serious eye irritation.

• Chemical-Resistant Gloves : Nitrile or neoprene gloves are recommended. Always inspect gloves for integrity before use.

• Laboratory Coat : To prevent skin contact.

Engineering Controls

All transfers and handling of 3-Formyl-2,4,6-trimethylbenzyl acetate waste should be conducted within a certified chemical fume hood. This is crucial to minimize the inhalation of vapors, which can cause respiratory irritation.[1]

Step-by-Step Disposal Protocol

This protocol outlines the systematic procedure for collecting and preparing 3-Formyl-2,4,6-trimethylbenzyl acetate for final disposal by a certified hazardous waste management service.

Step 1: Waste Segregation

The "Why": Improper segregation is a common cause of laboratory accidents. 3-Formyl-2,4,6-trimethylbenzyl acetate, as an ester and an aldehyde, is incompatible with strong oxidizing agents, acids, and bases.[4] Mixing with these substances can lead to vigorous exothermic reactions, potentially causing fires or explosions.

Procedure:

• Designate a specific waste container solely for 3-Formyl-2,4,6-trimethylbenzyl acetate and compatible organic solvent waste.

• NEVER mix this waste stream with:

  • Strong acids (e.g., nitric acid, sulfuric acid)

  • Strong bases (e.g., sodium hydroxide)

  • Strong oxidizing agents (e.g., potassium permanganate, chromium trioxide)

  • Aqueous waste

Step 2: Container Selection and Labeling

The "Why": The container serves as the primary containment for the hazardous waste. Its material must be compatible with the chemical, and the label must clearly communicate the contents to all personnel and waste handlers, in compliance with regulations.

Procedure:

• Select a container made of a compatible material, such as glass or high-density polyethylene (HDPE). Ensure it has a screw-top cap that can be securely sealed.

• Affix a "Hazardous Waste" label to the container before adding any waste.

• On the label, clearly write the full chemical name: "3-Formyl-2,4,6-trimethylbenzyl acetate". List any other components of the waste solution with their approximate percentages. Avoid using abbreviations or chemical formulas.[1]

• Keep the container closed at all times, except when adding waste.[1][5]

Step 3: Waste Accumulation

The "Why": Proper accumulation practices prevent spills and ensure the safety of the laboratory environment.

Procedure:

• Store the designated waste container in a secondary containment bin to catch any potential leaks.

• Keep the waste accumulation area in a well-ventilated location, away from heat sources, open flames, or sparks.[6]

• Do not fill the container beyond 90% of its capacity to allow for vapor expansion.

Step 4: Spill Management

The "Why": Accidental spills must be managed promptly and correctly to prevent exposure and the spread of contamination.

Procedure for Small Spills (<100 mL):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or cat litter.

• Once absorbed, carefully scoop the material into a designated container for solid hazardous waste.

• Seal and label the container as "Debris contaminated with 3-Formyl-2,4,6-trimethylbenzyl acetate".

• Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap and water.[4] All cleaning materials must also be disposed of as hazardous waste.

For large spills, evacuate the area and contact your institution's Environmental Health & Safety (EHS) office immediately.

Step 5: Arranging for Final Disposal

The "Why": The final treatment and disposal of hazardous waste must be performed by licensed professionals at a permitted Treatment, Storage, and Disposal Facility (TSDF) to ensure regulatory compliance and environmental protection.[7]

Procedure:

• Once the waste container is full (or as per your institution's policy), securely seal the cap.

• Contact your institution's EHS or a designated hazardous waste management office to schedule a pickup.

• Ensure all labeling is accurate and complete before the scheduled pickup.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the disposal of 3-Formyl-2,4,6-trimethylbenzyl acetate.

Caption: Logical workflow for the safe disposal of 3-Formyl-2,4,6-trimethylbenzyl acetate.

References

• Hazardous Waste Disposal Guide - Research Safety - Northwestern University. (2023-02-27). [Link]

• Guidelines for Flammable Liquid Disposal - University of Pittsburgh. (2023-09-19). [Link]

• Hazardous Waste Disposal Guide - Research Areas - Dartmouth Policy Portal. [Link]

• Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds - EPA. [Link]

• Hazardous Waste: Final Rule from EPA Modernizes Ignitable Liquids Determinations. (2020-06-22). [Link]

• Hazardous Chemical Waste Defined - Campus Operations - Temple University. [Link]

• Steps in Complying with Regulations for Hazardous Waste | US EPA. (2025-05-30). [Link]

Sources

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. Hazardous Waste: Final Rule from EPA Modernizes Ignitable Liquids Determinations - EHSLeaders [ehsleaders.org]
• 3. Buy 3-Formyl-2,4,6-trimethylbenzyl acetate | 137380-48-4 [smolecule.com]
• 4. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. epa.gov [epa.gov]

Mastering the Safe Handling of 3-Formyl-2,4,6-trimethylbenzyl acetate: A Guide to Personal Protective Equipment and Disposal

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental activities. 3-Formyl-2,4,6-trimethylbenzyl acetate, a substituted aromatic aldehyde and ester, represents a class of compounds that, while integral to discovery, necessitates a rigorous approach to laboratory safety. This guide provides an in-depth, procedural framework for the safe handling and disposal of this compound, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). The protocols outlined herein are synthesized from established safety standards for structurally related chemicals, ensuring a robust and cautious approach in the absence of a specific Safety Data Sheet (SDS) for this novel compound.

Hazard Analysis: Understanding the Risks

Key Potential Hazards:

• Eye Damage and Irritation: A primary concern with similar compounds is the potential for serious eye damage or severe irritation upon contact.[1][2][3]

• Skin Irritation and Sensitization: These chemicals are known to cause skin irritation.[1][2][3] Prolonged or repeated contact may also lead to an allergic skin reaction in susceptible individuals.[1]

• Respiratory Tract Irritation: Inhalation of mists or vapors may cause irritation to the respiratory system.[1][3]

• Flammability: Some related compounds are classified as flammable liquids.[3]

The precautionary principle dictates that in the absence of specific data, this compound should be handled as if it possesses these potential hazards.

Personal Protective Equipment (PPE): Your Primary Defense

The selection of appropriate PPE is the cornerstone of safe chemical handling.[4] The following is a detailed guide to the essential PPE for working with 3-Formyl-2,4,6-trimethylbenzyl acetate.

Eye and Face Protection

Given the high risk of severe eye irritation or damage, robust eye and face protection is mandatory.[1][3]

• Chemical Splash Goggles: These are the minimum requirement and must be worn at all times in the laboratory when handling the compound. They should conform tightly to the face to provide a complete seal around the eyes.[5]

• Face Shield: When there is a risk of splashing, such as during transfers of larger quantities or during reactions that have the potential to become exothermic, a face shield must be worn in addition to chemical splash goggles.[6]

Protection Level	Equipment	When to Use
Minimum	Chemical Splash Goggles (ANSI Z87.1 compliant)	All handling procedures
Enhanced	Chemical Splash Goggles and Face Shield	Transfer of >50 mL, heating, or exothermic reactions

Skin Protection

Preventing skin contact is crucial to avoid irritation and potential sensitization.[1][2]

• Gloves: Chemically resistant gloves are essential. Nitrile gloves are a common and effective choice for incidental contact with a wide range of chemicals.[6][7] It is critical to inspect gloves for any signs of degradation or perforation before each use and to remove them using the proper technique to avoid contaminating the skin.[8][9] For prolonged contact or immersion, consult the glove manufacturer's chemical resistance guide.

• Laboratory Coat: A flame-resistant lab coat should be worn and fully buttoned. This provides a barrier against splashes and contact with contaminated surfaces.[6]

• Full-Body Protection: For large-scale operations or in the event of a significant spill, chemical-resistant coveralls or an apron may be necessary.[10]

Respiratory Protection

Engineering controls, such as fume hoods, are the primary method for controlling inhalation exposure.

• Fume Hood: All handling of 3-Formyl-2,4,6-trimethylbenzyl acetate should be conducted in a certified chemical fume hood to minimize the inhalation of any vapors or mists.[2]

• Respirator: In situations where engineering controls are not sufficient to maintain exposure below acceptable limits, or during emergency situations such as a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[6][10]

Safe Handling and Operational Workflow

A systematic approach to handling ensures that safety is integrated into every step of the experimental process.

Preparation and Handling

• Pre-Handling Check: Before starting any work, ensure that the fume hood is functioning correctly and that all necessary PPE is readily available and in good condition.

• Containment: Handle the compound in a well-contained area within the fume hood. Use trays or secondary containers to catch any potential spills.

• Avoid Inhalation and Contact: Always handle the chemical in a manner that minimizes the generation of dust or aerosols. Avoid direct contact with skin, eyes, and clothing.[3][11]

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[7][8]

.

Caption: Safe Handling Workflow for 3-Formyl-2,4,6-trimethylbenzyl acetate.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, a swift and informed response is critical.

• Small Spills: For small spills contained within a fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal.

• Large Spills: Evacuate the area and alert laboratory personnel and safety officers. If safe to do so, and if properly trained and equipped, contain the spill to prevent it from spreading.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][12]

• Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap and water. If irritation persists, seek medical advice.[3][12]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[3][12]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[3][12]

Disposal Plan

Proper disposal of chemical waste is paramount to protect both human health and the environment.

• Waste Collection: Collect all waste containing 3-Formyl-2,4,6-trimethylbenzyl acetate, including contaminated absorbents and disposable PPE, in a clearly labeled, sealed, and chemically compatible container.

• Waste Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Labeling: The waste container must be labeled with the full chemical name and appropriate hazard warnings.

• Disposal: Dispose of the waste through your institution's environmental health and safety office in accordance with all local, state, and federal regulations. Do not pour this chemical down the drain.[8]

References

• Regulations.gov. (2015). SAFETY DATA SHEET. [Link]

• ABX - advanced biochemical compounds. (2022). Safety Data Sheet. [Link]

• CHEMM. Personal Protective Equipment (PPE). [Link]

• Loba Chemie. BENZYL ACETATE EXTRA PURE. [Link]

• ACS Material. (2020). PPE and Safety for Chemical Handling. [Link]

• Hazmat School. (2022). 5 Types of PPE for Hazardous Chemicals. [Link]

• Environmental Health & Safety, University of Florida. (2024). Common Personal Protective Equipment. [Link]

• Cole-Parmer. Material Safety Data Sheet. [Link]

Sources

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. crude.abx.de [crude.abx.de]
• 3. biosynth.com [biosynth.com]
• 4. hazmatschool.com [hazmatschool.com]
• 5. safety.rochester.edu [safety.rochester.edu]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 7. aurochemicals.com [aurochemicals.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]